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  • Product: 1H-Indazole-3-carboxamide
  • CAS: 90004-04-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1H-Indazole-3-carboxamide: From Core Properties to Therapeutic Applications

Abstract The 1H-indazole-3-carboxamide scaffold is a cornerstone in modern medicinal chemistry, serving as a privileged structure in the design of a diverse array of biologically active molecules. This technical guide pr...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1H-indazole-3-carboxamide scaffold is a cornerstone in modern medicinal chemistry, serving as a privileged structure in the design of a diverse array of biologically active molecules. This technical guide provides a comprehensive overview of the fundamental properties of 1H-indazole-3-carboxamide, its synthesis, and its critical role as a versatile building block for drug discovery. We delve into its applications as a scaffold for potent kinase inhibitors, particularly targeting p21-activated kinase 1 (PAK1) and glycogen synthase kinase-3β (GSK-3β), as well as its emergence in the field of cannabinoid receptor modulators. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust framework for understanding and utilizing this important chemical entity.

Introduction: The Significance of the 1H-Indazole-3-carboxamide Core

The indazole ring system, a bicyclic aromatic heterocycle, is a "privileged scaffold" in drug discovery due to its ability to form key interactions with a multitude of biological targets.[1] The 1H-indazole-3-carboxamide moiety, in particular, has garnered significant attention for its role in a variety of therapeutic areas, including oncology, neuroscience, and inflammatory diseases.[2][3] Its rigid structure, coupled with the hydrogen bonding capabilities of the carboxamide group and the indazole nitrogens, makes it an ideal pharmacophore for designing potent and selective ligands. This guide will explore the foundational chemical and physical properties of the parent molecule, 1H-indazole-3-carboxamide, and then expand upon its derivatization and application in cutting-edge drug development programs.

Core Physicochemical and Spectroscopic Profile

A thorough understanding of the fundamental properties of 1H-indazole-3-carboxamide is essential for its effective use in synthesis and biological screening.

Physicochemical Properties

The key physicochemical properties of 1H-indazole-3-carboxamide are summarized in the table below. These parameters are crucial for predicting its behavior in various solvent systems and its potential for oral bioavailability.

PropertyValueSource
Molecular Formula C₈H₇N₃O[4]
Molecular Weight 161.16 g/mol [4]
CAS Number 90004-04-9[4]
Appearance White to off-white or beige crystalline powder[5]
Melting Point 284-286 °C[6]
pKa (predicted) 3.03 ± 0.10[7]
Solubility Slightly soluble in DMSO and Methanol[7]
Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation and purity assessment of 1H-indazole-3-carboxamide.

  • ¹H NMR (400 MHz, DMSO-d₆): The proton NMR spectrum provides characteristic signals for the aromatic protons of the indazole ring and the amide protons.

    • δ 13.51 (s, 1H, indazole N-H)

    • δ 8.16 (d, 1H, J = 8.16 Hz)

    • δ 7.71 (s, 1H, amide N-H)

    • δ 7.59 (d, 1H, J = 8.40 Hz)

    • δ 7.40 (t, 1H, J = 14.32 Hz)

    • δ 7.32 (s, 1H, amide N-H)

    • δ 7.22 (t, 1H, J = 15.00 Hz)[6]

The IR spectrum reveals the presence of key functional groups.

  • N-H stretching (indazole): ~3148 cm⁻¹

  • N-H stretching (amide): ~3407, 3184 cm⁻¹

  • C=O stretching (amide): ~1651 cm⁻¹

  • Aromatic C=C stretching: ~1544, 1471 cm⁻¹[10]

High-resolution mass spectrometry is used to confirm the molecular weight and elemental composition.

  • [M+H]⁺: Calculated for C₈H₈N₃O⁺: 162.0667, Found: consistent with calculated value.

  • [M+Na]⁺: Calculated for C₈H₇N₃NaO⁺: 184.0487, Found: consistent with calculated value.

Synthesis and Purification

The most common and reliable method for the synthesis of 1H-indazole-3-carboxamide is through the amidation of its corresponding carboxylic acid precursor, 1H-indazole-3-carboxylic acid.

Synthetic Workflow

The overall synthetic strategy is depicted in the following workflow diagram.

G cluster_0 Synthesis of 1H-Indazole-3-carboxylic acid cluster_1 Amidation start Isatin intermediate1 Ring Opening (NaOH) start->intermediate1 intermediate2 Diazotization (NaNO₂, HCl) intermediate1->intermediate2 product1 1H-Indazole-3-carboxylic acid intermediate2->product1 product1_ref 1H-Indazole-3-carboxylic acid activation Carboxylic Acid Activation (EDC, HOBt) product1_ref->activation ammonia Ammonia Source (e.g., NH₄Cl, TEA) activation->ammonia final_product 1H-Indazole-3-carboxamide ammonia->final_product

Caption: Synthetic workflow for 1H-Indazole-3-carboxamide.

Detailed Experimental Protocol: Synthesis of 1H-Indazole-3-carboxamide

This protocol details the amidation of 1H-indazole-3-carboxylic acid.

Materials:

  • 1H-Indazole-3-carboxylic acid

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

  • Hydroxybenzotriazole (HOBt)

  • Triethylamine (TEA)

  • Ammonium chloride (NH₄Cl)

  • Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Methanol

  • Chloroform

Procedure:

  • To a solution of 1H-indazole-3-carboxylic acid (1.0 eq) in anhydrous DMF, add HOBt (1.2 eq) and EDC (1.2 eq).

  • Add triethylamine (3.0 eq) to the reaction mixture and stir at room temperature for 15 minutes to activate the carboxylic acid.

  • Add ammonium chloride (1.5 eq) to the reaction mixture and continue stirring at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water.

  • Extract the aqueous layer with a 10% solution of methanol in chloroform (3 x volume of aqueous layer).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[10]

Purification Protocol

The crude 1H-indazole-3-carboxamide can be purified by column chromatography.

  • Prepare a silica gel column using a suitable solvent system (e.g., a gradient of 0-5% methanol in chloroform).

  • Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent to yield purified 1H-indazole-3-carboxamide as a white solid.[10][11]

Applications in Drug Discovery and Medicinal Chemistry

The 1H-indazole-3-carboxamide scaffold is a versatile platform for the development of targeted therapeutics. Its derivatives have shown significant activity against a range of biological targets.

Kinase Inhibition

Aberrant activation of PAK1 is implicated in tumor progression and metastasis, making it an attractive target for cancer therapy.[12] Derivatives of 1H-indazole-3-carboxamide have been identified as potent and selective PAK1 inhibitors.[7][13] Structure-activity relationship (SAR) studies have shown that substitutions on the carboxamide nitrogen with hydrophobic rings that fit into the deep back pocket of the ATP-binding site, along with the introduction of hydrophilic groups in the solvent-accessible region, are critical for high potency and selectivity.[2][14] For example, compound 30l (structure not shown, see reference) exhibited a PAK1 IC₅₀ of 9.8 nM and significantly suppressed the migration and invasion of breast cancer cells.[12]

G Rac_Cdc42 Rac/Cdc42 PAK1 PAK1 Rac_Cdc42->PAK1 activates MEK_ERK MEK/ERK Pathway PAK1->MEK_ERK phosphorylates Cell_Motility Cell Motility & Invasion MEK_ERK->Cell_Motility promotes Indazole_Inhibitor 1H-Indazole-3-carboxamide Derivatives Indazole_Inhibitor->PAK1 inhibits

Caption: Simplified PAK1 signaling pathway and its inhibition by 1H-indazole-3-carboxamide derivatives.

GSK-3β is a key enzyme in various cellular processes, and its dysregulation is linked to several diseases, including neurodegenerative disorders and type 2 diabetes.[3] Virtual screening and subsequent experimental validation have identified 1H-indazole-3-carboxamides as a novel class of GSK-3β inhibitors.[15] X-ray crystallography studies have confirmed that the 1H-indazole-3-carboxamide core establishes crucial hydrogen bond interactions with the backbone of Asp133 and Val135 in the GSK-3β active site.[12]

G GSK3b GSK-3β Substrate Substrate (e.g., Glycogen Synthase, Tau) GSK3b->Substrate acts on Phosphorylation Substrate Phosphorylation Substrate->Phosphorylation leads to Cellular_Response Cellular Response (e.g., Glycogen Synthesis, Neuronal Function) Phosphorylation->Cellular_Response regulates Indazole_Inhibitor 1H-Indazole-3-carboxamide Derivatives Indazole_Inhibitor->GSK3b inhibits

Caption: Role of GSK-3β in cellular signaling and its inhibition by 1H-indazole-3-carboxamide derivatives.

Cannabinoid Receptor Modulators

The 1H-indazole-3-carboxamide scaffold is a prominent feature in a class of synthetic cannabinoids that are potent agonists of the CB1 and CB2 cannabinoid receptors.[15] These compounds, often found in illicit products, have high binding affinity for these receptors and can elicit potent psychoactive and physiological effects.[10] The study of these derivatives is crucial for understanding their pharmacology, metabolism, and toxicology.[16][17] For example, APINACA (N-(1-adamantyl)-1-pentyl-1H-indazole-3-carboxamide) is a full agonist at the CB1 receptor with a Ki of 3.24 nM.

Pharmacokinetics and Toxicology

The pharmacokinetic and toxicological profiles of 1H-indazole-3-carboxamide derivatives are highly dependent on their specific substitutions.

Pharmacokinetics

Studies on synthetic cannabinoid derivatives have shown that these compounds are often rapidly metabolized in vitro by human liver microsomes, primarily through hydroxylation and ester hydrolysis.[10][16][17] Despite rapid in vitro clearance, many of these compounds are highly protein-bound in vivo, which can lead to longer detection windows in biological fluids.[16]

Toxicology

The primary toxicological concerns associated with the 1H-indazole-3-carboxamide scaffold are linked to its potent activity at cannabinoid receptors in the context of synthetic cannabinoids.[6] These compounds can cause a range of adverse effects, including agitation, aggression, reduced consciousness, and seizures.[6] For the parent 1H-indazole-3-carboxamide, GHS hazard statements indicate it may be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[4] Toxicological studies on related 1-substituted-indazole-3-carboxylic acids have shown effects on the kidney and reproductive organs in animal models at high doses.[18]

Standardized In Vitro Biological Assays

To evaluate the biological activity of novel 1H-indazole-3-carboxamide derivatives, standardized in vitro assays are employed.

In Vitro Kinase Inhibition Assay

This assay is used to determine the potency of a compound against a specific kinase, such as PAK1.

Principle: The assay measures the amount of ADP produced during the kinase reaction, which is inversely proportional to the inhibitory activity of the test compound.

Protocol Outline:

  • Prepare a reaction mixture containing the purified kinase, a kinase-specific substrate, and ATP in an appropriate assay buffer.

  • Add the test compound at various concentrations (typically a serial dilution). A vehicle control (e.g., DMSO) should be included.

  • Incubate the reaction at a specified temperature for a set period to allow for the kinase reaction to proceed.

  • Stop the reaction and add a detection reagent (e.g., ADP-Glo™) that converts ADP to ATP and then measures the newly synthesized ATP via a luciferase-based reaction.

  • Record the luminescence signal using a microplate reader.

  • Calculate the percentage of inhibition relative to the control and determine the IC₅₀ value by plotting the inhibition percentage against the compound concentration.[1]

Cell Migration (Wound Healing) Assay

This assay assesses the effect of a compound on cancer cell migration, a key process in metastasis.

Protocol Outline:

  • Seed cells in a multi-well plate and grow them to a confluent monolayer.

  • Create a "scratch" in the monolayer with a sterile pipette tip.

  • Wash with PBS to remove detached cells and replace the medium with fresh medium containing the test compound at various concentrations.

  • Incubate the plate and capture images of the scratch at different time points (e.g., 0, 12, 24 hours).

  • Measure the width of the scratch at each time point and calculate the percentage of wound closure to determine the effect of the compound on cell migration.[16]

Conclusion

1H-Indazole-3-carboxamide is a molecule of significant interest to the drug discovery community. Its robust and versatile scaffold has proven to be a fertile ground for the development of potent and selective modulators of various biological targets. This guide has provided a comprehensive overview of its fundamental properties, a detailed synthetic protocol, and an in-depth look at its applications in medicinal chemistry, particularly in the development of kinase inhibitors. As our understanding of the complex signaling pathways that drive disease continues to grow, the 1H-indazole-3-carboxamide core will undoubtedly remain a valuable tool in the armamentarium of medicinal chemists striving to design the next generation of targeted therapeutics.

References

  • Zhang, L., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. ResearchGate. [Link]

  • Scarpelli, R., et al. (2021). Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. PubMed Central. [Link]

  • PubChem. (2025). 1H-Indazole-3-carboxamide. National Center for Biotechnology Information. [Link]

  • Ombrato, R., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. PubMed. [Link]

  • Wiley-VCH. (2007). Supporting Information. Wiley Online Library. [Link]

  • Swamy, G. N., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. [Link]

  • Zhang, L., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. PubMed. [Link]

  • PubChem. (2025). 1-methyl-1H-indazole-3-carboxamide. National Center for Biotechnology Information. [Link]

  • ChemBK. (2024). Methyl 1H-indazole-3-carb.... ChemBK. [Link]

  • Tron, G. C., et al. (2016). An efficient synthesis of 1-arylindazole-3-carboxamides using nitrile imines, isocyanides and 2-hydroxymethylbenzoic acid, followed by a chemoselective Buchwald–Hartwig cyclization. IRIS Unina. [Link]

  • Wang, Y., et al. (2009). 1-Methyl-1H-indazole-3-carboxylic acid. PubMed Central. [Link]

  • Kumar, A., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health. [Link]

  • Jia, W., et al. (2016). 1 H and 13 C NMR chemical shifts and diagnostic correlations in two-dimensional spectra of compound 1. ResearchGate. [Link]

  • Liu, J., et al. (2013). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. The Royal Society of Chemistry. [Link]

  • Fruchier, A. (2016). 13 C NMR of indazoles. ResearchGate. [Link]

  • Lee, S., et al. (2020). Discovery and Design of Novel Small Molecule GSK-3 Inhibitors Targeting the Substrate Binding Site. MDPI. [Link]

  • Heywood, R., et al. (1981). Toxicological studies on 1-substituted-indazole-3-carboxylic acids. PubMed. [Link]

  • Wang, Y., et al. (2023). Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. PubMed Central. [Link]

  • Hill, S. L., et al. (2017). Human Toxicity Caused by Indole and Indazole Carboxylate Synthetic Cannabinoid Receptor Agonists: From Horizon Scanning to Notification. PubMed. [Link]

  • Lee, S., et al. (2022). Discovery of GSK3β Inhibitors through In Silico Prediction-and-Experiment Cycling Strategy, and Biological Evaluation. MDPI. [Link]

  • Carlier, J., et al. (2019). In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry. PubMed. [Link]

  • CP Lab Safety. (2025). 1H-Indazole-3-carboxamide, 98% Purity, C8H7N3O, 5 grams. CP Lab Safety. [Link]

Sources

Exploratory

1H-Indazole-3-carboxamide chemical structure and synthesis

An In-Depth Technical Guide to the Structure and Synthesis of 1H-Indazole-3-carboxamide Abstract The 1H-indazole-3-carboxamide scaffold is a privileged heterocyclic motif of profound interest in medicinal chemistry and d...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Structure and Synthesis of 1H-Indazole-3-carboxamide

Abstract

The 1H-indazole-3-carboxamide scaffold is a privileged heterocyclic motif of profound interest in medicinal chemistry and drug development.[1][2] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including potent anti-tumor, anti-inflammatory, and kinase-inhibiting properties.[3][4][5] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and key synthetic strategies for 1H-indazole-3-carboxamide. Authored for researchers, medicinal chemists, and drug development professionals, this document emphasizes the causality behind synthetic choices, presents detailed, field-proven protocols, and offers a comparative analysis of prevalent synthetic routes. The methodologies described herein are grounded in authoritative literature to ensure scientific integrity and reproducibility.

The 1H-Indazole-3-carboxamide Scaffold: Structure and Properties

The indazole core is a bicyclic aromatic heterocycle formed by the fusion of a benzene ring to a pyrazole ring.[3] This arrangement results in a stable, 10 π-electron aromatic system.[6] The indazole nucleus can exist in several tautomeric forms, with the 1H-indazole tautomer being the most thermodynamically stable and, therefore, the predominant form in most conditions.[4][6]

Chemical Structure

The structure of 1H-Indazole-3-carboxamide features a carboxamide group (-CONH₂) at the C3 position of the 1H-indazole core. The numbering of the bicyclic system begins at the nitrogen atom of the pyrazole ring that bears a hydrogen atom.

Caption: Chemical structure of 1H-Indazole-3-carboxamide with IUPAC numbering.

Physicochemical Properties

A summary of the key computed physicochemical properties for 1H-Indazole-3-carboxamide is presented below.

PropertyValueSource
Molecular Formula C₈H₇N₃O[7]
Molecular Weight 161.16 g/mol [7]
IUPAC Name 1H-indazole-3-carboxamide[7]
CAS Number 90004-04-9[7]
Hydrogen Bond Donors 2[7]
Hydrogen Bond Acceptors 3[7]
LogP (Predicted) 0.8[7]
Spectroscopic Profile

The structural identity of 1H-Indazole-3-carboxamide is unequivocally confirmed by spectroscopic methods.

  • ¹H NMR: The proton NMR spectrum in DMSO-d₆ typically shows characteristic signals for the aromatic protons on the benzene ring between δ 7.2 and 8.2 ppm.[8] A broad singlet for the N1-H of the indazole ring appears far downfield (around δ 13.5-13.9 ppm), and two distinct signals for the -CONH₂ protons are also observed.[8]

  • ¹³C NMR: The carbon spectrum will display eight distinct signals, including the carbonyl carbon of the amide group around δ 160-164 ppm.[9]

  • IR Spectroscopy: Key vibrational bands include N-H stretching for the indazole and amide groups (typically in the 3100-3500 cm⁻¹ region) and a strong C=O stretching band for the amide carbonyl around 1650 cm⁻¹.

  • Mass Spectrometry: High-resolution mass spectrometry should confirm the molecular formula with high accuracy, with the [M+H]⁺ ion being a prominent peak.

Synthetic Strategies for 1H-Indazole-3-carboxamide

The synthesis of 1H-indazole-3-carboxamide is most efficiently approached as a two-stage process: first, the construction of a C3-functionalized indazole precursor, typically 1H-indazole-3-carboxylic acid or its ester, followed by amide bond formation.[1] The choice of the initial route to the indazole core is critical and depends on factors like starting material availability, scalability, and overall efficiency.

G cluster_0 Stage 1: Indazole Core Synthesis cluster_1 Stage 2: Amidation start Benzene-based Starting Materials (e.g., o-Aminophenylacetic acid, Isatin) precursor 1H-Indazole-3-carboxylic Acid or Ester Precursor start->precursor Intramolecular Cyclization final_product 1H-Indazole-3-carboxamide precursor->final_product Amide Bond Formation

Caption: General two-stage workflow for the synthesis of 1H-Indazole-3-carboxamide.

Pathway 1: One-Pot Synthesis from o-Aminophenylacetic Acid Derivatives

This modern and highly efficient route constructs the 1H-indazole-3-carboxylic acid skeleton in a single step from readily available o-aminophenylacetic acid derivatives.[9]

Causality: The strategic placement of the ortho-amino group and the adjacent acetic acid moiety allows for a facile intramolecular reaction. Upon diazotization of the amino group with a nitrite source (e.g., NaNO₂), the resulting diazonium salt is highly reactive and undergoes spontaneous cyclization to form the stable indazole ring system.[9] This one-pot procedure is advantageous due to its mild reaction conditions, short reaction times, and high yields.[9]

G Scheme 1: One-Pot Synthesis via Diazotization reactant reagents NaNO₂, Acid (e.g., HCl) 0-80 °C, 0.5-8 h reactant->reagents product reagents->product

Caption: One-pot synthesis of 1H-indazole-3-carboxylic acid derivatives from o-aminophenylacetic acid precursors.

Experimental Protocol (General Procedure): This protocol is adapted from the general method described in patent literature.[9]

  • Reaction Setup: To a suitable reaction vessel, add the o-aminophenylacetic acid amide or ester starting material (1 equivalent).

  • Reagent Addition: Add water, an acid (e.g., hydrochloric acid, sulfuric acid), and a nitrite source (e.g., sodium nitrite, potassium nitrite). The molar ratio of starting material to acid to nitrite can be optimized but is typically in the range of 1:3:1.5.

  • Reaction: Stir the mixture at a temperature between 0 °C and 80 °C for 0.5 to 8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, add an organic solvent (e.g., ethyl acetate) for extraction. Wash the organic phase sequentially with a saturated sodium bicarbonate solution and brine.

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure 1H-indazole-3-carboxylic acid derivative.

Pathway 2: Synthesis via Lithiation and Carboxylation

This powerful strategy enables the direct introduction of a carboxyl group at the C3 position of an indazole core. It requires protection of the acidic N1 proton to direct the metallation to the desired carbon.

Causality: The N-H proton of indazole (pKa ≈ 14) is significantly more acidic than the C3-H proton. Therefore, N-protection is mandatory. A common protecting group is SEM (2-(trimethylsilyl)ethoxymethyl), which is stable to the strongly basic conditions.[10] With the N1 position blocked, a strong organolithium base, typically n-butyllithium (n-BuLi), selectively deprotonates the most acidic carbon proton at the C3 position. The resulting C3-lithiated indazole is a potent nucleophile that readily attacks carbon dioxide (bubbled through the solution or added as dry ice) to form the lithium carboxylate salt. Acidic work-up then furnishes the desired 1H-indazole-3-carboxylic acid.[10]

G Indazole 1. SEM-Cl, Base 2. n-BuLi, THF, -78 °C 3. CO₂ (gas) 4. Acidic Work-up (HCl) Final_Acid 1H-Indazole-3-carboxylic Acid Indazole->Final_Acid Start_Indazole 1H-Indazole Start_Indazole->Indazole

Caption: Synthesis of 1H-indazole-3-carboxylic acid via a protection-lithiation-carboxylation sequence.

Experimental Protocol (Synthesis of 1H-indazole-3-carboxylic acid): This protocol is a summary of the method reported by G. V. M. Sharma et al.[10]

  • N-Protection: Protect the N1 position of 1H-indazole using SEM-chloride (SEM-Cl) and a suitable base (e.g., NaH) in an aprotic solvent like DMF.

  • Lithiation: Dissolve the N-protected indazole in dry THF and cool the solution to -78 °C under a nitrogen atmosphere. Add n-BuLi (1.1 equivalents) dropwise. Stir the mixture at this temperature for 30 minutes.

  • Carboxylation: Bubble CO₂ gas through the reaction mixture at -78 °C for approximately 90 minutes.

  • Quenching & Deprotection: Quench the reaction with a saturated ammonium chloride solution. For deprotection, the crude product is treated with a strong acid (e.g., HCl) and heated (e.g., 80 °C for 4 hours).

  • Isolation: After deprotection, acidify the aqueous solution (e.g., with citric acid) to precipitate the product. Filter the solid, wash with water, and dry to afford pure 1H-indazole-3-carboxylic acid.

Comparative Summary of Core Synthesis Routes

The optimal route for synthesizing the indazole core depends on multiple experimental and economic factors.

ParameterPathway 1 (o-Aminophenylacetic Acid)Pathway 2 (Lithiation)Pathway 3 (Classical, from Isatin)
Starting Material Substituted o-aminophenylacetic acid1H-IndazoleIsatin
Key Steps One-pot diazotization & cyclizationProtection, lithiation, carboxylation, deprotectionRing opening, diazotization, reduction, cyclization
Key Reagents NaNO₂, AcidSEM-Cl, n-BuLi, CO₂NaOH, NaNO₂, HCl, SnCl₂
Number of Steps 1~3-4~3
Advantages High efficiency, mild conditions, short time[9]Direct C3-functionalization, good yields[10]Utilizes a common starting material[1][11]
Challenges Availability of substituted starting materialsRequires cryogenic temperatures, strong basePotential for low yields, scale-up issues noted[1][11]

Amide Bond Formation: The Final Step

The conversion of 1H-indazole-3-carboxylic acid to the corresponding primary carboxamide is a standard and generally high-yielding transformation. The most common laboratory method involves activating the carboxylic acid with a peptide coupling agent.

Causality: Direct reaction between a carboxylic acid and ammonia is possible but requires harsh conditions. Amide coupling agents facilitate the reaction under mild conditions. Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) react with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by ammonia (or an amine). However, this intermediate can also rearrange to a stable N-acylurea byproduct. The addition of an auxiliary nucleophile like 1-Hydroxybenzotriazole (HOBT) intercepts the O-acylisourea to form an activated HOBT ester, which is less prone to side reactions and reacts cleanly with the amine to form the desired amide bond. A tertiary amine base like triethylamine (TEA) is added to neutralize the HCl salt of EDC and any acid formed during the reaction.

G Reagents Ammonia Source (e.g., NH₄Cl) EDC.HCl, HOBT, TEA DMF, RT Carboxamide 1H-Indazole-3-carboxamide Reagents->Carboxamide Carboxylic_Acid 1H-Indazole-3-carboxylic Acid Carboxylic_Acid->Reagents

Caption: General scheme for the formation of 1H-indazole-3-carboxamide via peptide coupling.

Experimental Protocol (General Procedure for Amidation): This protocol is based on the general procedure for synthesizing 1H-indazole-3-carboxamide derivatives.[10]

  • Reaction Setup: To a solution of 1H-indazole-3-carboxylic acid (1 equivalent) in DMF, add HOBT (1.2 equivalents), EDC.HCl (1.2 equivalents), and TEA (3 equivalents).

  • Activation: Stir the reaction mixture at room temperature for approximately 15-30 minutes to allow for the formation of the activated ester.

  • Amine Addition: Add the amine source. For the primary amide, a source like ammonium chloride can be used in conjunction with sufficient base. Stir the reaction for 4-6 hours at room temperature.

  • Work-up: Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice water. Extract the aqueous layer with a suitable organic solvent (e.g., 10% Methanol in Chloroform).

  • Purification: Combine the organic layers and wash with 10% NaHCO₃ solution and brine. Dry the organic layer over Na₂SO₄, filter, and evaporate the solvent under vacuum. Purify the resulting crude product by column chromatography to afford the pure 1H-indazole-3-carboxamide.

Conclusion

1H-Indazole-3-carboxamide is a cornerstone scaffold in modern medicinal chemistry, valued for its versatile biological activity and synthetic accessibility. Understanding its fundamental structure and the chemical logic underpinning its synthesis is crucial for the design and development of novel therapeutics. While classical methods for constructing the indazole core remain relevant, modern approaches such as the one-pot diazotization of o-aminophenylacetic acid derivatives offer superior efficiency and milder conditions. The final amidation step is robust and can be reliably achieved using standard peptide coupling protocols. This guide provides the foundational knowledge and practical methodologies necessary for researchers to confidently synthesize and explore this important class of molecules.

References

  • Sharma, G. V. M., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(5), 1993-2001. [Link]

  • Rani, P., et al. (2024). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. [Link]

  • IJSDR. (2024). Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. International Journal of Scientific Development and Research, 9(5). [Link]

  • Raut, S., et al. (2020). Different Strategies to the Synthesis of Indazole and its Derivatives: A Review. Mini-Reviews in Organic Chemistry, 17(4), 363-404. [Link]

  • Wang, X., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(16), 4747. [Link]

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  • Zhang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. [Link]

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  • Google Patents. (2011). US20110172428A1 - Methods for the preparation of indazole-3-carboxylic acid and n-(s).
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  • Lo Monte, F., et al. (2016). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling, 56(1), 148-156. [Link]

  • PubChem. (2025). 1H-Indazole-3-carboxamide. National Center for Biotechnology Information. [Link]

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Foundational

The Genesis of a Privileged Scaffold: An In-depth Technical Guide to the Discovery and History of 1H-Indazole-3-carboxamide

Abstract The 1H-indazole-3-carboxamide core is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold for a multitude of clinically significant therapeutic agents. This technical guide provides a c...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1H-indazole-3-carboxamide core is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold for a multitude of clinically significant therapeutic agents. This technical guide provides a comprehensive exploration of the discovery and historical evolution of this vital chemical entity. We will traverse the seminal synthetic strategies that first brought the indazole ring to light, delve into the nuanced development of its 3-carboxamide functionalization, and chart the course of its derivatives as they have risen to prominence in drug discovery. This paper will offer researchers, scientists, and drug development professionals a detailed narrative encompassing historical context, pivotal synthetic protocols, structure-activity relationship (SAR) insights, and a forward-looking perspective on the future of this remarkable scaffold.

A Historical Perspective: From Fischer's Indoles to a New Therapeutic Dawn

The story of 1H-indazole-3-carboxamide is intrinsically linked to the broader history of heterocyclic chemistry, a field that blossomed in the late 19th century. While the indazole ring system is rare in nature, its synthetic accessibility and rich chemical diversity have made it a fertile ground for therapeutic innovation.[1][2]

The pioneering work of Emil Fischer in 1883 on the synthesis of indoles from phenylhydrazones laid the conceptual groundwork for the construction of related bicyclic nitrogen-containing heterocycles.[3][4][5] Although focused on the indole nucleus, Fischer's methodologies for cyclization under acidic conditions provided a critical intellectual springboard for the synthesis of other fused aromatic systems.[3][4]

The first synthesis of the parent indazole ring is credited to Fischer, who in the same year, obtained it by heating ortho-hydrazine cinnamic acid.[6] This early work, though not yielding the 3-carboxamide derivative directly, was the crucial first step in unlocking the chemical potential of the indazole scaffold.

The development of synthetic routes to indazole-3-carboxylic acid, the immediate precursor to the carboxamide, was a significant leap forward. A notable early method involved the cyclization of o-nitroacetophenone derivatives, followed by reduction and diazotization.[2] Another classical approach proceeds through the ring opening of isatin derivatives. These foundational methods, while effective, often required harsh conditions and multiple steps.

The modern era of 1H-indazole-3-carboxamide synthesis has been defined by the development of more efficient and versatile methods, such as those starting from substituted anilines, which can be converted to the target compounds in a one-pot reaction.[2] The ability to readily access 1H-indazole-3-carboxylic acid has been a key enabler for the extensive exploration of its amide derivatives in drug discovery.

The Rise of a Privileged Scaffold in Medicinal Chemistry

The indazole nucleus, and specifically the 1H-indazole-3-carboxamide moiety, has emerged as a "privileged scaffold" in medicinal chemistry. This term denotes a molecular framework that is capable of binding to multiple biological targets with high affinity, leading to a broad range of therapeutic applications.[7]

The therapeutic potential of indazole derivatives was first realized with the development of anti-inflammatory agents like benzydamine.[6] However, the true versatility of the 1H-indazole-3-carboxamide scaffold became apparent with the discovery of its potent and selective inhibitory activity against a variety of protein kinases.[7] This has led to the development of numerous anticancer agents, including the tyrosine kinase inhibitors axitinib and pazopanib.[1]

Beyond oncology, 1H-indazole-3-carboxamide derivatives have shown promise in a wide array of therapeutic areas, including:

  • Neurodegenerative Disorders: As inhibitors of glycogen synthase kinase 3 (GSK-3).

  • Inflammatory Diseases: Through the modulation of targets like p21-activated kinase 1 (PAK1) and Calcium Release-Activated Calcium (CRAC) channels.[8][9]

  • Infectious Diseases: Exhibiting antibacterial and antifungal properties.[2]

The success of this scaffold can be attributed to its rigid, planar structure which provides a solid anchor for binding to protein targets, and the 3-carboxamide group which can participate in crucial hydrogen bonding interactions within an active site.

Synthetic Strategies: From Precursor to Product

The synthesis of 1H-indazole-3-carboxamide and its derivatives typically proceeds through the formation of the key intermediate, 1H-indazole-3-carboxylic acid. Below are detailed protocols for the synthesis of this precursor and its subsequent conversion to the target carboxamides.

Synthesis of 1H-Indazole-3-carboxylic Acid

A common and effective method for the preparation of 1H-indazole-3-carboxylic acid involves the diazotization and cyclization of an ortho-amino-substituted phenylacetic acid derivative.

Experimental Protocol: Synthesis of 1H-Indazole-3-carboxylic Acid

  • Starting Material: 2-(2-aminophenyl)acetic acid.

  • Step 1: Diazotization.

    • Dissolve 2-(2-aminophenyl)acetic acid in a suitable acidic aqueous solution (e.g., HCl).

    • Cool the solution to 0-5 °C in an ice bath.

    • Slowly add a solution of sodium nitrite (NaNO₂) in water dropwise, maintaining the temperature below 5 °C.

    • Stir the reaction mixture at 0-5 °C for 30-60 minutes to ensure complete formation of the diazonium salt.

  • Step 2: Intramolecular Cyclization.

    • Slowly warm the reaction mixture to room temperature. The diazonium salt will undergo spontaneous intramolecular cyclization to form 1H-indazole-3-carboxylic acid.

    • The product will precipitate out of the solution.

  • Step 3: Isolation and Purification.

    • Collect the precipitate by filtration.

    • Wash the solid with cold water to remove any remaining salts.

    • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 1H-indazole-3-carboxylic acid.

Synthesis of 1H-Indazole-3-carboxamide Derivatives

The final step in the synthesis is the coupling of 1H-indazole-3-carboxylic acid with a desired amine to form the corresponding carboxamide. This is typically achieved using standard peptide coupling reagents.

Experimental Protocol: General Procedure for the Preparation of 1H-Indazole-3-carboxamide Derivatives

  • Starting Materials: 1H-indazole-3-carboxylic acid and the desired primary or secondary amine.

  • Step 1: Activation of the Carboxylic Acid.

    • To a solution of 1H-indazole-3-carboxylic acid (1 equivalent) in a suitable aprotic solvent (e.g., DMF), add a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents) and an activator like Hydroxybenzotriazole (HOBt) (1.2 equivalents).

    • Add a tertiary amine base, such as triethylamine (TEA) (3 equivalents), and stir the mixture at room temperature for 15 minutes.

  • Step 2: Amide Bond Formation.

    • Add the desired amine (1 equivalent) to the reaction mixture.

    • Stir the reaction at room temperature for 4-6 hours, monitoring the progress by TLC.

  • Step 3: Work-up and Purification.

    • Pour the reaction mixture into ice water and extract the product with an organic solvent (e.g., a mixture of methanol and chloroform).

    • Wash the combined organic layers with 10% sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography to afford the desired 1H-indazole-3-carboxamide derivative.

Mechanism of Action and Key Biological Targets

The therapeutic effects of 1H-indazole-3-carboxamide derivatives are mediated through their interaction with a variety of biological targets. The following sections detail the mechanisms of action for some of the most well-studied targets.

p21-Activated Kinase 1 (PAK1) Inhibition

PAK1 is a serine/threonine kinase that plays a crucial role in cell proliferation, survival, and motility. Its aberrant activation is a hallmark of many cancers, making it a prime target for anticancer drug development.[10] 1H-indazole-3-carboxamide derivatives have been identified as potent and selective inhibitors of PAK1.[10]

The proposed mechanism of inhibition involves the binding of the indazole scaffold to the ATP-binding pocket of the kinase, preventing the phosphorylation of downstream substrates. The 3-carboxamide moiety is thought to form key hydrogen bonds with the hinge region of the kinase, a common feature of many kinase inhibitors.

PAK1_Inhibition Indazole 1H-Indazole-3-carboxamide Derivative PAK1 PAK1 Kinase Indazole->PAK1 Inhibits Substrate Downstream Substrate PAK1->Substrate Phosphorylates ATP ATP ATP->PAK1 Phospho_Substrate Phosphorylated Substrate Substrate->Phospho_Substrate Cell_Effects Cancer Cell Migration & Invasion Phospho_Substrate->Cell_Effects

Caption: Inhibition of the PAK1 signaling pathway by 1H-indazole-3-carboxamide derivatives.

Calcium Release-Activated Calcium (CRAC) Channel Blockade

CRAC channels are crucial for calcium signaling in immune cells, and their modulation represents a therapeutic strategy for inflammatory diseases.[9] Certain 1H-indazole-3-carboxamide derivatives have been identified as potent blockers of CRAC channels.[9]

The exact binding site and mechanism of action are still under investigation, but it is believed that these compounds allosterically modulate the channel, preventing the influx of calcium into the cell upon activation. This, in turn, dampens the downstream inflammatory response.

Quantitative Bioactivity Data

The following tables summarize the in vitro inhibitory activities of various 1H-indazole-3-carboxamide derivatives against key biological targets. This data highlights the structure-activity relationships that govern the potency and selectivity of this chemical class.

Table 1: Inhibitory Activity of 1H-Indazole-3-carboxamide Analogs against PAK1 [8]

Compound IDR Group (at N of carboxamide)IC₅₀ (nM)
Analog 1(2,4-dichlorophenyl)52
Analog 2(4-chloro-2-fluorophenyl)16
Analog 3(2-chloro-4-fluorophenyl)159
Analog 4(4-phenoxyphenyl)9.8

Table 2: Inhibitory Activity of 1H-Indazole-3-carboxamide Analogs against CRAC Channels [9]

Compound IDR Group (at N of carboxamide)% Inhibition at 30 µM
Analog 5(3,5-difluoro-4-pyridyl)46

Table 3: Antiproliferative Activity of 1H-Indazole-3-amine Derivatives against Cancer Cell Lines [11]

Compound IDCell LineIC₅₀ (µM)
5k Hep-G2 (Liver Cancer)3.32
6o K562 (Leukemia)5.15
6o HEK-293 (Normal Cells)33.2

Future Directions and Conclusion

The 1H-indazole-3-carboxamide scaffold has proven to be a remarkably fruitful starting point for the discovery of novel therapeutics. Its synthetic tractability and ability to interact with a diverse range of biological targets ensure its continued relevance in drug discovery.

Future research in this area will likely focus on several key aspects:

  • Exploration of New Biological Targets: The full therapeutic potential of this scaffold is likely yet to be realized. High-throughput screening and computational methods will be instrumental in identifying new protein targets.

  • Development of More Selective Inhibitors: As our understanding of disease biology becomes more nuanced, the demand for highly selective inhibitors that minimize off-target effects will increase.

  • Application of Novel Synthetic Methodologies: The development of more efficient, greener, and cost-effective synthetic routes will be crucial for the large-scale production of indazole-based drugs.

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Exploratory

An In-Depth Technical Guide to the Mechanistic Hypotheses of 1H-Indazole-3-carboxamide

Executive Summary The 1H-indazole-3-carboxamide scaffold has emerged as a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents with diverse biological activities.[1][2] Its remar...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The 1H-indazole-3-carboxamide scaffold has emerged as a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents with diverse biological activities.[1][2] Its remarkable versatility allows for structural modifications that can precisely target a range of cellular components, leading to applications in oncology, anti-inflammatory, and neurological research.[3][4][5] This technical guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive analysis of the primary and emerging hypotheses regarding the mechanism of action of this compound class. We will delve into the molecular targets, signaling pathways, and the causal logic behind the experimental designs used to validate these hypotheses. This document synthesizes current knowledge on its roles as a kinase inhibitor, a modulator of DNA repair through PARP inhibition, and a disruptor of cancer cell metabolism, providing detailed protocols and data to empower the rational design of next-generation therapeutics.

The 1H-Indazole-3-carboxamide Scaffold: A Versatile Core for Targeted Therapy

The indazole core, a bicyclic aromatic heterocycle, possesses unique physicochemical properties that make it an ideal foundation for drug design. Its two nitrogen atoms can act as both hydrogen bond donors and acceptors, facilitating strong and specific interactions with biological targets.[6] The 3-carboxamide moiety provides a crucial vector for introducing diverse substituents, allowing chemists to fine-tune potency, selectivity, and pharmacokinetic properties.[2] This adaptability is evidenced by the range of approved drugs and clinical candidates containing this scaffold, which target distinct cellular pathways to combat various diseases.[4][7] Understanding the nuanced structure-activity relationships (SAR) is therefore paramount for exploiting this scaffold's full potential.[2]

Hypothesis 1: Inhibition of Protein Kinases

One of the most extensively validated mechanisms of action for 1H-indazole-3-carboxamide derivatives is the inhibition of protein kinases.[1] Kinases are critical regulators of cellular signaling, and their aberrant activation is a hallmark of many cancers, making them prime therapeutic targets.[7][8] Derivatives of this scaffold have been developed as potent and selective inhibitors for several kinases, most notably p21-activated kinase 1 (PAK1) and glycogen synthase kinase-3β (GSK-3β).[1][3]

Target Profile: p21-Activated Kinase 1 (PAK1)

PAK1 is a serine/threonine kinase that acts as a key downstream effector of the Rho GTPases Rac1 and Cdc42.[9] Its over-activation in cancer is linked to increased cell proliferation, survival, migration, and invasion.[8][10] The 1H-indazole-3-carboxamide scaffold has proven to be an excellent starting point for developing PAK1 inhibitors. The SAR analysis reveals that specific substitutions are critical for high-potency inhibition. For instance, introducing a hydrophilic group into the solvent-accessible region and an appropriate hydrophobic ring into the deep back pocket of the ATP-binding site significantly enhances both inhibitory activity and selectivity.[2][7][10]

Data Presentation: SAR of 1H-Indazole-3-carboxamide Derivatives as Kinase Inhibitors
Compound IDTarget KinaseR1 (Indazole N1)R2 (Amide)IC50 (nM)Key SAR Observations
30l PAK1H4-(pyridin-4-yl)piperazin-1-yl9.8The terminal pyridine ring on the piperazine moiety is crucial for high potency.[2][7]
Generic PAK1HVaried hydrophobic rings-Substitution in the deep back pocket of the ATP-binding site enhances activity.[2][7]
Various GSK-3βVariedVaried280 - 1,300Identified via in silico screening, demonstrating the scaffold's potential for targeting GSK-3β.[3]
Visualization: PAK1 Signaling Pathway and Inhibition

The following diagram illustrates the central role of PAK1 in cell migration and how 1H-indazole-3-carboxamide inhibitors can block this pathway.

PAK1_Pathway cluster_upstream Upstream Signals cluster_core PAK1 Core cluster_downstream Downstream Effects Growth_Factors Growth Factors Rho_GTPases Rac1 / Cdc42 Growth_Factors->Rho_GTPases activate PAK1 PAK1 Rho_GTPases->PAK1 activate Cytoskeletal_Rearrangement Cytoskeletal Rearrangement PAK1->Cytoskeletal_Rearrangement Gene_Expression Gene Expression (Snail) PAK1->Gene_Expression Cell_Migration_Invasion Cell Migration & Invasion Cytoskeletal_Rearrangement->Cell_Migration_Invasion Gene_Expression->Cell_Migration_Invasion Inhibitor 1H-Indazole-3-carboxamide Derivative (e.g., 30l) Inhibitor->PAK1 Inhibits

Caption: PAK1 signaling pathway and its inhibition by a 1H-indazole-3-carboxamide derivative.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol is foundational for determining the direct inhibitory effect of a compound on a purified kinase. The ADP-Glo™ assay measures the amount of ADP produced during the kinase reaction, which is inversely proportional to the inhibitor's potency.[11]

  • Objective: To determine the IC50 value of a 1H-indazole-3-carboxamide derivative against a target kinase.

  • Causality: This assay directly measures enzyme inhibition, isolating the compound's effect from complex cellular processes. It is a crucial first step to validate a primary mechanism of action. A low IC50 value provides strong evidence for on-target activity.[12]

  • Methodology:

    • Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Perform a serial dilution in DMSO to create a range of concentrations for dose-response analysis.[11]

    • Kinase Reaction Setup: In a 384-well plate, add 1 µL of the serially diluted compound or DMSO (vehicle control).

    • Add 2 µL of a solution containing the purified recombinant kinase (e.g., PAK1) and the specific peptide substrate in kinase reaction buffer.

    • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.[11]

    • Initiate Reaction: Add 2 µL of ATP solution to each well to start the kinase reaction. Incubate for 60 minutes at 30°C.

    • ADP Detection (Part 1): Add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.

    • ADP Detection (Part 2): Add 10 µL of Kinase Detection Reagent. This converts the ADP generated into ATP and provides luciferase/luciferin to produce a luminescent signal proportional to the ADP concentration. Incubate for 30 minutes at room temperature.[11]

    • Data Acquisition: Measure luminescence using a plate reader.

    • Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a four-parameter dose-response curve to calculate the IC50 value.[2]

Hypothesis 2: Targeting DNA Repair via PARP Inhibition

The 1H-indazole-3-carboxamide scaffold is also the core of Niraparib, an FDA-approved inhibitor of Poly (ADP-ribose) polymerase (PARP).[13][14] This validates a second major mechanistic hypothesis for this chemical class. PARP enzymes are essential for repairing single-strand DNA breaks. In cancers with defects in other DNA repair pathways, such as those with BRCA1/2 mutations, inhibiting PARP leads to the accumulation of catastrophic DNA damage and cell death. This concept is known as "synthetic lethality."[13]

Data Presentation: Indazole-Carboxamide Derivatives as PARP Inhibitors
CompoundTarget(s)PARP1 IC50 (nM)PARP2 IC50 (nM)Cellular PARP EC50 (nM)Notes
Niraparib (MK-4827) PARP1, PARP23.82.14An approved drug featuring an indazole-7-carboxamide core, demonstrating clinical efficacy.[15][16]
Compound 5 PARP16,800N/AN/AAn N-1 substituted indazole-3-carboxamide showing moderate PARP-1 inhibition.[17]
Visualization: The Principle of Synthetic Lethality

Synthetic_Lethality cluster_normal Normal Cell (Functional BRCA) cluster_cancer BRCA-deficient Cancer Cell SSB1 Single-Strand Break (SSB) PARP1 PARP Repair SSB1->PARP1 repaired by Survival1 Cell Survival PARP1->Survival1 DSB1 Double-Strand Break (DSB) HR1 Homologous Recombination (BRCA-mediated) DSB1->HR1 repaired by HR1->Survival1 SSB2 Single-Strand Break (SSB) DSB2 Double-Strand Break (DSB) (from collapsed replication fork) SSB2->DSB2 leads to PARP2 PARP Repair HR2 Homologous Recombination DSB2->HR2 repair fails Death Cell Death (Apoptosis) HR2->Death Inhibitor PARP Inhibitor (e.g., Niraparib) Inhibitor->PARP2

Caption: Synthetic lethality induced by PARP inhibitors in BRCA-deficient cancer cells.

Experimental Protocol: Cell-Based Apoptosis Assay (Annexin V & Propidium Iodide Staining)

This assay quantifies the degree of apoptosis (programmed cell death) and necrosis induced by a compound, providing functional validation of a mechanism like PARP inhibition.[18][19]

  • Objective: To measure the percentage of apoptotic and necrotic cells in a cancer cell line (e.g., a BRCA-deficient line) following treatment with a 1H-indazole-3-carboxamide derivative.

  • Causality: A significant increase in apoptosis supports mechanisms that lead to catastrophic cellular damage, such as synthetic lethality. This assay provides crucial evidence that the enzymatic inhibition observed in vitro translates into a desired functional outcome in a cellular context.[20]

  • Methodology:

    • Cell Culture: Plate cancer cells in a 6-well plate and allow them to adhere overnight.

    • Treatment: Treat cells with various concentrations of the test compound (and a vehicle control) for a predetermined time (e.g., 48-72 hours).

    • Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and discard the supernatant.

    • Washing: Resuspend the cell pellet in cold PBS, centrifuge, and discard the supernatant.

    • Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) solution.

    • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[18]

    • Analysis: Analyze the stained cells by flow cytometry within one hour.

      • Live cells: Annexin V-negative and PI-negative.

      • Early apoptotic cells: Annexin V-positive and PI-negative.

      • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Hypothesis 3: Disruption of Cancer Metabolism

Certain derivatives, most notably Lonidamine (1-(2,4-dichlorobenzyl)-1H-indazole-3-carboxylic acid), act by disrupting the unique metabolic state of cancer cells.[21][22] Many tumors rely heavily on aerobic glycolysis (the Warburg effect) for energy and biosynthetic precursors. Lonidamine selectively inhibits this process in cancer cells.[23]

Its mechanism is multifaceted, involving the inhibition of mitochondrially-bound hexokinase, a key glycolytic enzyme, and disruption of mitochondrial function, leading to decreased ATP production and the induction of apoptosis.[21][24][25] This selective action on cancer cell metabolism, while sparing most normal cells, presents an attractive therapeutic window.[21][23]

Visualization: Metabolic Targets of Lonidamine

Lonidamine_MOA cluster_glycolysis Glycolysis cluster_mito Mitochondrion Glucose Glucose Hexokinase Mitochondrial Hexokinase II Glucose->Hexokinase G6P Glucose-6-Phosphate Pyruvate Pyruvate G6P->Pyruvate ... MPC Mitochondrial Pyruvate Carrier (MPC) Pyruvate->MPC Hexokinase->G6P Cell_Death Apoptosis / Energy Crisis Hexokinase->Cell_Death inhibition leads to Complex_I_II Complex I & II MPC->Complex_I_II TCA Cycle MPC->Cell_Death inhibition leads to ATP_Synthase ATP Synthase Complex_I_II->ATP_Synthase Electron Transport Complex_I_II->Cell_Death inhibition leads to ATP ATP Production ATP_Synthase->ATP Lonidamine Lonidamine Lonidamine->Hexokinase Lonidamine->MPC Lonidamine->Complex_I_II

Caption: The multifaceted mechanism of Lonidamine targeting cancer cell metabolism.

A Unified Approach: General Experimental Workflow

Visualization: Drug Discovery and Validation Workflow

Workflow cluster_discovery Phase 1: Discovery & In Vitro Screening cluster_cellular Phase 2: Cellular Validation cluster_invivo Phase 3: In Vivo Efficacy Hypothesis Hypothesis Generation (e.g., Target Kinase X) Virtual_Screen Virtual Screening / Library Synthesis Hypothesis->Virtual_Screen Biochem_Assay Biochemical Assay (e.g., Kinase IC50) Virtual_Screen->Biochem_Assay Target_Engagement Target Engagement Assay (e.g., Western Blot for p-Substrate) Biochem_Assay->Target_Engagement Lead Hits Functional_Assay Functional Cell Assay (e.g., Apoptosis, Migration) Target_Engagement->Functional_Assay Selectivity Off-Target & Selectivity Panel Screening Functional_Assay->Selectivity PK_PD Pharmacokinetics (PK) & Pharmacodynamics (PD) Selectivity->PK_PD Optimized Lead Xenograft In Vivo Efficacy Model (e.g., Tumor Xenograft) PK_PD->Xenograft

Sources

Foundational

The Versatile Scaffold: A Technical Guide to the Biological Activity of 1H-Indazole-3-carboxamide Derivatives

For Researchers, Scientists, and Drug Development Professionals The 1H-indazole-3-carboxamide core is a privileged scaffold in medicinal chemistry, serving as the foundation for a multitude of biologically active compoun...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The 1H-indazole-3-carboxamide core is a privileged scaffold in medicinal chemistry, serving as the foundation for a multitude of biologically active compounds. Its inherent drug-like properties have propelled the investigation of its derivatives against a wide array of therapeutic targets, from enzymes critical in DNA repair to kinases involved in cell proliferation and migration.[1][2] This guide provides an in-depth analysis of the structure-activity relationships (SAR), mechanisms of action, and experimental evaluation of 1H-indazole-3-carboxamide derivatives, offering a valuable resource for researchers engaged in the discovery and development of novel therapeutics.

I. A Scaffold for Precision Targeting: Key Biological Activities

The versatility of the 1H-indazole-3-carboxamide scaffold allows for its derivatization to achieve potent and selective modulation of various key cellular targets.[1] This has led to the development of compounds with significant potential in oncology, inflammation, and neurology.

A. PARP Inhibition: Exploiting Synthetic Lethality in Cancer Therapy

Poly (ADP-ribose) polymerase (PARP) enzymes, particularly PARP-1 and PARP-2, are crucial for the repair of single-strand DNA breaks (SSBs).[3] In cancers with deficiencies in other DNA repair pathways, such as those with BRCA1 or BRCA2 mutations, inhibiting PARP leads to an accumulation of DNA damage and subsequent cell death through a mechanism known as synthetic lethality.[3][4] The 1H-indazole-3-carboxamide scaffold is a key feature of the approved PARP inhibitor Niraparib, highlighting its potential in this therapeutic area.[3][5]

1H-Indazole-3-carboxamide-based PARP inhibitors act as nicotinamide mimetics, binding to the catalytic domain of PARP enzymes. This competitive inhibition prevents the synthesis of poly(ADP-ribose) chains, a critical step in the recruitment of DNA repair proteins to sites of DNA damage. The trapping of PARP on DNA is another crucial aspect of their anti-tumor activity.[5]

The potency of 1H-indazole-3-carboxamide derivatives as PARP inhibitors is significantly influenced by substitutions on the indazole ring and the carboxamide nitrogen.

Compound IDR1 (Indazole N1)R2 (Amide)PARP-1 IC50Key SAR Observations
2 HHWeakly activeThe unsubstituted core provides a starting point for optimization.[6]
4 -(CH2)3-piperidineH36 µMIntroduction of a three-carbon linker with a heterocyclic ring enhances activity.[6]
5 -(CH2)3-dioxoindolineH6.8 µMThe nature of the terminal heterocycle significantly impacts potency.[6]
Niraparib HPhenyl-piperidine3.8 nM (PARP-1), 2.1 nM (PARP-2)Extensive optimization of the amide substituent led to a highly potent inhibitor.[7]

A common method to determine the inhibitory activity of compounds against PARP-1 is a biochemical assay that measures the incorporation of biotinylated NAD+ into histone proteins.

Materials:

  • Recombinant human PARP-1 enzyme

  • Histone H1

  • Biotinylated NAD+

  • Activated DNA (e.g., sonicated calf thymus DNA)

  • Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 4 mM MgCl2, 250 mM NaCl, 1 mM DTT)

  • Streptavidin-coated plates

  • Wash buffer (e.g., PBS with 0.05% Tween-20)

  • Substrate for detection (e.g., TMB)

  • Stop solution (e.g., 2 M H2SO4)

Procedure:

  • Coat streptavidin plates with histone H1 and wash.

  • In a separate plate, prepare a reaction mixture containing assay buffer, activated DNA, and the test compound at various concentrations.

  • Add PARP-1 enzyme to the reaction mixture and incubate.

  • Initiate the reaction by adding biotinylated NAD+ and incubate.

  • Transfer the reaction mixture to the histone-coated plates and incubate to allow the biotinylated histones to bind.

  • Wash the plates to remove unbound reagents.

  • Add a streptavidin-HRP conjugate and incubate.

  • Wash the plates again.

  • Add the detection substrate and incubate until color develops.

  • Stop the reaction with the stop solution.

  • Read the absorbance at the appropriate wavelength.

  • Calculate the IC50 value by fitting the dose-response data to a suitable equation.[1]

PARP_Inhibition_Workflow cluster_prep Plate Preparation cluster_reaction Enzymatic Reaction cluster_detection Detection Histone_Coating Coat streptavidin plate with Histone H1 Wash1 Wash plate Histone_Coating->Wash1 Reaction_Mix Prepare reaction mix: Buffer, Activated DNA, Test Compound Add_PARP Add PARP-1 Enzyme Reaction_Mix->Add_PARP Add_NAD Add Biotinylated NAD+ Add_PARP->Add_NAD Transfer Transfer to Histone Plate Add_NAD->Transfer Wash2 Wash Transfer->Wash2 Add_HRP Add Streptavidin-HRP Wash2->Add_HRP Wash3 Wash Add_HRP->Wash3 Add_Substrate Add Substrate (TMB) Wash3->Add_Substrate Stop_Reaction Add Stop Solution Add_Substrate->Stop_Reaction Read_Absorbance Read Absorbance Stop_Reaction->Read_Absorbance

Caption: Workflow for a PARP-1 biochemical inhibition assay.

B. PAK1 Inhibition: Targeting Tumor Migration and Invasion

P21-activated kinase 1 (PAK1) is a serine/threonine kinase that plays a critical role in cell proliferation, migration, and invasion.[8][9] Its aberrant activation is associated with tumor progression, making it a promising target for anti-cancer drug discovery.[8][10] 1H-Indazole-3-carboxamide derivatives have emerged as potent and selective PAK1 inhibitors.[8][9]

These derivatives typically bind to the ATP-binding pocket of PAK1, preventing the phosphorylation of its downstream substrates. This inhibition disrupts the signaling pathways that promote cell motility and invasion.[8]

The development of potent PAK1 inhibitors from the 1H-indazole-3-carboxamide scaffold has been guided by a fragment-based screening approach.[8][9]

Compound IDR1 (Indazole N1)R2 (Amide)PAK1 IC50 (nM)Key SAR Observations
30l H4-(pyridin-4-yl)piperazin-1-yl9.8A piperazine moiety with a terminal pyridine ring in the solvent-accessible region is crucial for high potency.[8]
- HVaried hydrophobic rings-Substitution with an appropriate hydrophobic ring in the deep back pocket of the ATP-binding site enhances inhibitory activity.[8][9]
- HVaried hydrophilic groups-Introduction of a hydrophilic group in the bulk solvent region is critical for PAK1 inhibitory activity and selectivity.[8][9]

The inhibitory activity of compounds against PAK1 can be determined using a variety of in vitro kinase assay formats.

Procedure (General):

  • A reaction mixture is prepared containing the PAK1 enzyme, a suitable substrate (e.g., a peptide), ATP, and the test compound at varying concentrations in a buffer solution.

  • The reaction is incubated to allow for phosphorylation of the substrate.

  • The extent of the kinase reaction is measured. This can be done using several methods:

    • Radiometric assays: Using ³²P-labeled ATP and measuring the incorporation of the radioactive phosphate into the substrate.

    • Fluorescence-based assays: Detecting the amount of ADP produced (e.g., ADP-Glo™ Kinase Assay).

    • Antibody-based detection: Using an antibody that specifically recognizes the phosphorylated form of the substrate (e.g., ELISA).

  • The IC50 value, representing the concentration of the inhibitor required to reduce kinase activity by 50%, is calculated from the dose-response curve.[1]

PAK1_Signaling cluster_upstream Upstream Activation cluster_downstream Downstream Effects Growth_Factors Growth Factors RTK Receptor Tyrosine Kinases (RTKs) Growth_Factors->RTK Rac_Cdc42 Rac/Cdc42 RTK->Rac_Cdc42 PAK1 PAK1 Rac_Cdc42->PAK1 Activation Cytoskeletal_Rearrangement Cytoskeletal Rearrangement Cell_Migration Cell Migration Cytoskeletal_Rearrangement->Cell_Migration Cell_Invasion Cell Invasion Cytoskeletal_Rearrangement->Cell_Invasion PAK1->Cytoskeletal_Rearrangement Indazole_Inhibitor 1H-Indazole-3-carboxamide Inhibitor Indazole_Inhibitor->PAK1 Inhibition

Caption: Simplified PAK1 signaling pathway and its inhibition.

C. CRAC Channel Blockade: A Novel Approach for Inflammatory Diseases

Calcium release-activated calcium (CRAC) channels are crucial for calcium signaling in various cell types, including mast cells, and play a significant role in immune responses.[11] The influx of extracellular calcium through CRAC channels controls mast cell functions, and their modulation represents a therapeutic target for inflammatory diseases.[11] 1H-Indazole-3-carboxamides have been identified as potent CRAC channel blockers.[11]

These compounds inhibit the influx of calcium through the CRAC channel, thereby stabilizing mast cells and preventing the release of pro-inflammatory mediators.[11]

A key finding in the SAR of these derivatives is the critical importance of the amide linker's regiochemistry.[11]

Compound IDAmide LinkerCRAC Channel InhibitionKey SAR Observations
12d -CO-NH-ArActive (sub-µM IC50)The 3-carboxamide regiochemistry is required for activity.[11]
9c -NH-CO-Ar (reverse amide)Inactive (at 100 µM)The reverse amide isomer is inactive, highlighting the strict structural requirement.[11]

The ability of compounds to block CRAC channels can be assessed by measuring intracellular calcium levels in response to store depletion.

Procedure:

  • Load cells (e.g., mast cells) with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Wash the cells to remove extracellular dye.

  • Treat the cells with the test compound at various concentrations.

  • Induce depletion of intracellular calcium stores using a SERCA inhibitor (e.g., thapsigargin) in a calcium-free medium.

  • Add a solution containing extracellular calcium to initiate calcium influx through CRAC channels.

  • Monitor the change in intracellular calcium concentration by measuring the fluorescence of the calcium-sensitive dye.

  • Calculate the inhibitory effect of the compound on calcium influx.

D. GSK-3β Inhibition: Potential in Neurological Disorders and Diabetes

Glycogen synthase kinase 3β (GSK-3β) is a serine/threonine kinase implicated in a multitude of cellular processes, and its dysregulation is linked to various diseases, including type-2 diabetes, Alzheimer's disease, and bipolar disorder.[12] Virtual screening studies have identified 1H-indazole-3-carboxamides as a novel scaffold for GSK-3β inhibition.[12]

These inhibitors are thought to bind to the ATP-binding site of GSK-3β, preventing the phosphorylation of its downstream targets.

Initial in silico screening identified several hit compounds with pIC50 values ranging from 4.9 to 5.5.[12] X-ray crystallography confirmed the binding mode of one of these compounds, providing a basis for rational, structure-based drug design to optimize potency and selectivity.[12]

II. Synthesis and Future Directions

The synthesis of 1H-indazole-3-carboxamide derivatives is typically achieved through the coupling of a 1H-indazole-3-carboxylic acid with a desired amine.[13] The carboxylic acid precursor can be synthesized from indazole through protection of the N1 position, followed by lithiation and carboxylation.[13]

The remarkable versatility of the 1H-indazole-3-carboxamide scaffold continues to make it a focal point of drug discovery efforts. Future research will likely focus on:

  • Improving selectivity: Fine-tuning substitutions to enhance selectivity for the desired target over other kinases or enzymes.

  • Optimizing pharmacokinetic properties: Modifying the scaffold to improve absorption, distribution, metabolism, and excretion (ADME) profiles.

  • Exploring new therapeutic areas: Investigating the potential of these derivatives against other relevant biological targets.

The continued exploration of the chemical space around the 1H-indazole-3-carboxamide core holds significant promise for the development of novel and effective therapies for a range of human diseases.

III. References

  • Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors(†) - PubMed. Available from: [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - PubMed. Available from: [Link]

  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - NIH. Available from: [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - Bohrium. Available from: [Link]

  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. Available from: [Link]

  • (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Available from: [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - ResearchGate. Available from: [Link]

  • Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Available from: [Link]

  • Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Available from: [Link]

  • Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - MDPI. Available from: [Link]

  • Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors - PubMed. Available from: [Link]

  • Design, Synthesis and Antitumor Activity of 1 H-indazole-3-amine Derivatives - PubMed. Available from: [Link]

  • Discovery of 2-(1-(3-(4-Chlorophenyl)-3-oxo- propyl)pyrrolidine-3-yl)-1H-benzo[d]imidazole-4-carboxamide: A Potent Poly(ADP-ribose) Polymerase (PARP) Inhibitor for Treatment of Cancer - PMC - NIH. Available from: [Link]

  • Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC - NIH. Available from: [Link]

  • Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors - ResearchGate. Available from: [Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC - PubMed Central. Available from: [Link]

Sources

Exploratory

An In-depth Technical Guide to the 1H-Indazole-3-carboxamide Scaffold in Medicinal Chemistry

Abstract The 1H-indazole-3-carboxamide framework has emerged as a quintessential "privileged scaffold" in modern medicinal chemistry. Its rigid, bicyclic structure provides a unique three-dimensional arrangement for subs...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1H-indazole-3-carboxamide framework has emerged as a quintessential "privileged scaffold" in modern medicinal chemistry. Its rigid, bicyclic structure provides a unique three-dimensional arrangement for substituent vectors, enabling precise interactions with a multitude of biological targets. This guide offers an in-depth analysis of the scaffold, from its fundamental synthesis to its role in clinically approved therapeutics. We will explore the nuanced structure-activity relationships (SAR) that govern its potency and selectivity, detail the mechanisms of action for key target classes—including protein kinases and poly(ADP-ribose) polymerase (PARP)—and provide validated experimental protocols for its synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in the design of next-generation therapeutics.

Introduction: The Rise of a Privileged Scaffold

Nitrogen-containing heterocycles are cornerstones of drug discovery, and among them, the indazole core is particularly prominent.[1][2] The 1H-indazole-3-carboxamide variant, specifically, has proven to be a highly adaptable and fruitful starting point for the development of potent modulators of various enzymes and receptors.[3] Its success stems from a combination of favorable physicochemical properties and its ability to engage in key hydrogen bonding and hydrophobic interactions within protein active sites.

This scaffold forms the structural foundation of numerous inhibitors targeting critical pathways in oncology, inflammation, and neurodegenerative diseases.[4][5][6] Notably, a regioisomeric variant is the core of Niraparib, a potent PARP inhibitor approved for the treatment of ovarian cancer, underscoring the clinical and commercial significance of the indazole-carboxamide motif.[1][7] This guide will dissect the chemical and biological attributes that make this scaffold a continuing focus of drug discovery programs worldwide.

Synthetic Strategies and Methodologies

The construction of 1H-indazole-3-carboxamide derivatives is accessible through several reliable synthetic routes. The most prevalent approach involves the initial synthesis of a core intermediate, 1H-indazole-3-carboxylic acid, followed by a standard amide bond formation with a diverse range of primary or secondary amines.

A common method to access the carboxylic acid intermediate begins with the protection of the indazole nitrogen, followed by lithiation and carboxylation.[8][9] The subsequent amide coupling is typically achieved using standard peptide coupling reagents.

Experimental Protocol: General Synthesis of 1H-Indazole-3-carboxamide Derivatives

This protocol provides a representative, multi-step procedure for synthesizing a library of 1H-indazole-3-carboxamide analogs.

Step 1: Synthesis of 1H-Indazole-3-carboxylic acid (3)

  • Start with commercially available Indazole (1). Protect the N1 position using a suitable protecting group, such as (2-Chloromethoxy-ethyl)-trimethyl-silane (SEM-Cl), to yield the N-protected indazole (2).[9]

  • Dissolve the N-protected indazole (2) in an anhydrous aprotic solvent (e.g., THF) and cool the solution to a low temperature (e.g., -40°C to -78°C) under an inert atmosphere (e.g., nitrogen or argon).[9]

  • Slowly add a strong base, such as n-butyllithium (n-BuLi), to deprotonate the C3 position.

  • Bubble carbon dioxide (CO₂) gas through the reaction mixture. The lithiated intermediate will trap the CO₂, forming a carboxylate salt.[8]

  • Quench the reaction with an aqueous acid solution (e.g., HCl) to protonate the carboxylate and simultaneously deprotect the N1-SEM group, yielding 1H-indazole-3-carboxylic acid (3).[9]

  • Purify the product by filtration or recrystallization.

Step 2: Amide Coupling to form 1H-Indazole-3-carboxamides (4a-n)

  • Dissolve 1H-indazole-3-carboxylic acid (3) (1 equivalent) in a suitable polar aprotic solvent, such as N,N-Dimethylformamide (DMF).[8]

  • Add coupling agents such as 1-Hydroxybenzotriazole (HOBT) (1.2 equivalents) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 equivalents).[8]

  • Add an organic base, typically triethylamine (TEA) or diisopropylethylamine (DIPEA) (3 equivalents), to the mixture and stir at room temperature for approximately 15-30 minutes to activate the carboxylic acid.[8]

  • Add the desired substituted amine (1 equivalent) to the reaction mixture.

  • Stir the reaction at room temperature for 4-6 hours, monitoring completion by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

  • Upon completion, perform an aqueous workup by pouring the reaction mixture into water and extracting the product with an organic solvent (e.g., ethyl acetate or a chloroform/methanol mixture).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the final 1H-indazole-3-carboxamide product (4a-n) by column chromatography on silica gel.[8]

G cluster_0 Step 1: Carboxylic Acid Synthesis cluster_1 Step 2: Amide Coupling Indazole Indazole (1) ProtectedIndazole N1-Protected Indazole (2) Indazole->ProtectedIndazole SEM-Cl CarboxylicAcid 1H-Indazole-3-carboxylic acid (3) ProtectedIndazole->CarboxylicAcid 1. n-BuLi, THF 2. CO2 3. H+ workup FinalProduct 1H-Indazole-3-carboxamides (4a-n) CarboxylicAcid->FinalProduct EDC, HOBT, TEA DMF Amine R-NH2 (Amine) Amine->FinalProduct CarboxylicAcid_ref 1H-Indazole-3-carboxylic acid (3)

General workflow for the synthesis of 1H-indazole-3-carboxamide derivatives.

Mechanism of Action & Key Biological Targets

The 1H-indazole-3-carboxamide scaffold has demonstrated remarkable versatility, targeting several distinct protein families implicated in disease.

Poly(ADP-ribose) Polymerase (PARP) Inhibition

PARP enzymes, particularly PARP-1 and PARP-2, are central to the repair of DNA single-strand breaks (SSBs) through the base excision repair (BER) pathway.[10][11] In cancer cells that have defects in other DNA repair pathways, such as homologous recombination (HR) due to mutations in BRCA1 or BRCA2 genes, the inhibition of PARP becomes synthetically lethal.

Mechanism of Synthetic Lethality:

  • PARP Inhibition: Indazole-carboxamide-based inhibitors competitively bind to the NAD+ site of PARP, preventing the synthesis of poly(ADP-ribose) chains. This not only halts the BER pathway but also "traps" the PARP enzyme on the DNA at the site of damage.[12]

  • SSB Accumulation: Unrepaired SSBs accumulate. When the cell enters S-phase for replication, the replication fork encounters these SSBs, leading to their collapse and the formation of more severe DNA double-strand breaks (DSBs).[10]

  • Cell Death in HR-Deficient Cells: In healthy cells, these DSBs would be repaired by the high-fidelity HR pathway. However, in cancer cells with BRCA mutations (HR-deficient), these DSBs cannot be repaired effectively. The accumulation of catastrophic genomic damage triggers apoptosis and selective cancer cell death.[7][13]

The clinical PARP inhibitor Niraparib (MK-4827) is a potent inhibitor of PARP-1 and PARP-2, though it is structurally a 2H-indazole-7-carboxamide, a regioisomer that highlights the broader utility of the indazole-carboxamide pharmacophore.[12][14]

G cluster_HR_proficient HR-Proficient Cell (Normal) cluster_HR_deficient HR-Deficient Cell (e.g., BRCA-mutant Cancer) ssb1 DNA Single-Strand Break (SSB) ber_blocked1 BER Pathway Blocked ssb1->ber_blocked1 parp_inhibitor1 PARP Inhibitor parp_inhibitor1->ber_blocked1 dsb1 Double-Strand Break (DSB) ber_blocked1->dsb1 Replication hr_repair Homologous Recombination (HR) Repairs DSB dsb1->hr_repair survival Cell Survival hr_repair->survival ssb2 DNA Single-Strand Break (SSB) ber_blocked2 BER Pathway Blocked ssb2->ber_blocked2 parp_inhibitor2 PARP Inhibitor parp_inhibitor2->ber_blocked2 dsb2 Double-Strand Break (DSB) ber_blocked2->dsb2 Replication hr_deficient HR Pathway Deficient dsb2->hr_deficient apoptosis Apoptosis (Cell Death) hr_deficient->apoptosis

Mechanism of synthetic lethality via PARP inhibition in HR-deficient cells.
Protein Kinase Inhibition

The 1H-indazole-3-carboxamide scaffold serves as an excellent ATP-competitive hinge-binding motif for a wide range of protein kinases.[4][15] By modifying substituents at the N1 position and on the carboxamide moiety, potent and selective inhibitors have been developed against several kinase targets.

  • p21-activated kinase 1 (PAK1): Aberrant PAK1 activity is linked to tumor progression, migration, and invasion.[16][17] Specific 1H-indazole-3-carboxamide derivatives have been identified as potent PAK1 inhibitors, demonstrating anti-metastatic activity in cellular models.[15][16]

  • Glycogen Synthase Kinase-3β (GSK-3β): GSK-3β is a key target in neurodegenerative diseases like Alzheimer's and in metabolic disorders.[5] The scaffold was identified through in-silico screening as a novel framework for developing GSK-3β inhibitors.[5]

G RTK RTK / GPCR Ras_Rac Ras / Rac / Cdc42 RTK->Ras_Rac PAK1 PAK1 Ras_Rac->PAK1 Activates LIMK LIMK PAK1->LIMK Inhibitor 1H-Indazole-3-carboxamide Inhibitor (e.g., 30l) Inhibitor->PAK1 Inhibits Cofilin Cofilin LIMK->Cofilin Inactivates Actin Actin Cytoskeleton Remodeling Cofilin->Actin Migration Cell Migration & Invasion Actin->Migration

Simplified PAK1 signaling pathway and its inhibition by a scaffold derivative.

Structure-Activity Relationships (SAR)

Systematic modification of the 1H-indazole-3-carboxamide scaffold has yielded crucial insights into the structural requirements for potent and selective inhibition of its various targets.

Table 1: SAR of Derivatives as PAK1 Kinase Inhibitors
Compound IDR1 (Indazole N1)R2 (Amide)PAK1 IC₅₀ (nM)Key SAR Observations
30l H4-(pyridin-4-yl)piperazin-1-yl9.8The terminal pyridine ring in the solvent-accessible region is crucial for high potency.[16][18]
Analog A HVaried hydrophobic rings-Substitution with an appropriate hydrophobic ring enhances inhibitory activity by occupying a deep back pocket of the ATP-binding site.[16][18]
Analog B HVaried hydrophilic groups-Introduction of a hydrophilic group directed towards the bulk solvent region is critical for achieving high selectivity for PAK1.[16][18]
Table 2: SAR of Derivatives as CRAC Channel Blockers
FeatureObservationImplication
Amide Regiochemistry The -CO-NH-Ar linker (3-carboxamide) is required for activity.[19]The reverse amide isomer (-NH-CO-Ar) is inactive, even at high concentrations. This highlights a strict geometric and hydrogen-bonding requirement within the target binding site.[19][20]
N1-Substituent A 2,4-dichlorobenzyl group at the N1 position provides high potency.This group likely engages in critical hydrophobic or halogen-bonding interactions.
Amide Substituent Electron-withdrawing groups on the aryl ring of the amide generally improve activity.Modulates the electronic properties and binding interactions of the terminal ring system.

Therapeutic Applications & Clinical Significance

The clinical success of drugs based on the indazole-carboxamide motif validates its importance in medicine. While many derivatives are in preclinical or early clinical development for various cancers and inflammatory disorders, the most prominent example is Niraparib.[6][15][21]

Case Study: Niraparib (Zejula®)
  • Structure: 2-[4-((3S)-3-piperidinyl)phenyl]-2H-indazole-7-carboxamide.[13]

  • Target: Potent and selective inhibitor of PARP-1 and PARP-2.[7][12]

  • Approval: FDA-approved as a first-line maintenance treatment for women with advanced ovarian cancer who have responded to platinum-based chemotherapy.[7]

  • Significance: Niraparib's efficacy, particularly in patients with BRCA mutations, provides a powerful clinical demonstration of the synthetic lethality concept.[13][22] Its development from initial hit to approved drug showcases the power of optimizing the indazole-carboxamide core to achieve desirable potency, selectivity, and pharmacokinetic properties.[14][23]

Conclusion and Future Outlook

The 1H-indazole-3-carboxamide scaffold is a testament to the power of privileged structures in medicinal chemistry. Its synthetic tractability, coupled with its proven ability to interact with fundamentally important disease targets like kinases and PARP, ensures its continued relevance. Future efforts will likely focus on further refining selectivity profiles to minimize off-target effects, exploring novel substitutions to overcome drug resistance mechanisms, and applying the scaffold to new target classes. As our understanding of disease biology deepens, this versatile and potent framework will undoubtedly serve as the starting point for the next generation of targeted therapies.

References

  • Benchchem. (n.d.). Unraveling the Kinase Selectivity of 1H-Indazole-3-Carboxamide Derivatives: A Comparative Guide.
  • Benchchem. (n.d.). Unlocking Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationship of 1H-Indazole-3-Carboxamides.
  • Bohrium. (n.d.). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities.
  • Narayana Swamy, G., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316.
  • Ombrato, R., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling, 55(12), 2540-2551. Retrieved from [Link]

  • PubMed. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities.
  • ResearchGate. (n.d.). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Retrieved from [Link]

  • PubMed. (n.d.). Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors.
  • ACS Publications. (2023). Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Google Patents. (n.d.). CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.
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  • Shaanxi Bloom Tech Co., Ltd. (2024). What are the main applications of 1H-Indazole-3-carboxylic acid methyl ester in pharmaceuticals?. Retrieved from [Link]

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  • ResearchGate. (n.d.). Chemical structures of olaparib, rucaparib, and niraparib. Retrieved from [Link]

  • Carter, J. H., et al. (2021). An In-Depth Review of Niraparib in Ovarian Cancer: Mechanism of Action, Clinical Efficacy and Future Directions. Drugs, 81(12), 1-16. Retrieved from [Link]

  • Urology Textbook. (n.d.). Niraparib: Mechanism of Action, Adverse Effects, and Contraindications. Retrieved from [Link]

  • NIH. (n.d.). Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers.
  • Google Patents. (n.d.). CN107235957A - A kind of synthetic method for preparing Niraparib.
  • University of Oxford. (n.d.). Synthesis of Niraparib, a cancer drug candidate. Retrieved from [Link]

  • ResearchGate. (n.d.). Structures of (a) olaparib (OLP), (b) niraparib, and (c) rucaparib. Retrieved from [Link]

  • Jones, P., et al. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. Journal of Medicinal Chemistry, 52(22), 7170-7185. Retrieved from [Link]

  • LaFargue, C. J., et al. (2021). Differences in PARP Inhibitors for the Treatment of Ovarian Cancer: Mechanisms of Action, Pharmacology, Safety, and Efficacy. Cancers, 13(8), 1937. Retrieved from [Link]

  • ResearchGate. (n.d.). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors. Retrieved from [Link]

  • Beth Israel Deaconess Medical Center. (2024). Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. Retrieved from [Link]

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  • MDPI. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Retrieved from [Link]

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Foundational

Unlocking the Therapeutic Potential of 1H-Indazole-3-carboxamide: A Technical Guide to Core and Emerging Targets

For Researchers, Scientists, and Drug Development Professionals The 1H-indazole-3-carboxamide scaffold has emerged as a privileged structure in medicinal chemistry, serving as the foundation for a multitude of potent and...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The 1H-indazole-3-carboxamide scaffold has emerged as a privileged structure in medicinal chemistry, serving as the foundation for a multitude of potent and selective inhibitors targeting a range of enzymes and receptors.[1][2] Its inherent drug-like properties have propelled the investigation of its derivatives against a variety of biological targets, including protein kinases, ion channels, and G-protein coupled receptors.[1] This technical guide provides an in-depth exploration of the key therapeutic targets of 1H-indazole-3-carboxamide derivatives, with a focus on their mechanisms of action, supporting experimental data, and detailed protocols for their evaluation.

I. The Preeminent Target: Poly (ADP-ribose) Polymerase (PARP)

The most clinically significant application of the 1H-indazole-3-carboxamide scaffold to date is in the development of potent inhibitors of Poly (ADP-ribose) Polymerase (PARP) enzymes, particularly PARP-1 and PARP-2.[3][4][5] These enzymes are crucial for DNA repair, and their inhibition has proven to be a highly effective strategy in cancer therapy, especially in tumors with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations.[3][4]

A. Mechanism of Action: Synthetic Lethality and PARP Trapping

The therapeutic efficacy of 1H-indazole-3-carboxamide-based PARP inhibitors, such as Niraparib, is rooted in the principle of synthetic lethality.[4] PARP enzymes are essential for the repair of single-strand DNA breaks (SSBs).[6] When PARP is inhibited, these SSBs accumulate and, during DNA replication, are converted into more cytotoxic double-strand breaks (DSBs).[6] In healthy cells, these DSBs can be efficiently repaired through the homologous recombination (HR) pathway. However, in cancer cells with mutations in genes like BRCA1 or BRCA2, the HR pathway is deficient.[4] The inability to repair these DSBs leads to genomic instability and ultimately, cancer cell death.[4][6]

Beyond catalytic inhibition, a critical aspect of the mechanism for many potent PARP inhibitors is "PARP trapping."[7] This phenomenon involves the stabilization of the PARP-DNA complex, which itself becomes a cytotoxic lesion, further obstructing DNA replication and repair.[3][7] The trapping efficiency of different PARP inhibitors varies and is a key determinant of their overall anti-tumor activity.[7]

Signaling Pathway: PARP Inhibition and Synthetic Lethality

PARP_Inhibition cluster_0 Normal Cell (HR Proficient) cluster_1 Cancer Cell (HR Deficient) + PARP Inhibitor SSB_N Single-Strand Break (SSB) PARP_N PARP-1/2 SSB_N->PARP_N recruits DSB_N Double-Strand Break (DSB) SSB_N->DSB_N replication stress BER_N Base Excision Repair (BER) PARP_N->BER_N initiates Repair_N DNA Repair & Cell Survival BER_N->Repair_N leads to HR_N Homologous Recombination (HR) DSB_N->HR_N activates HR_N->Repair_N leads to SSB_C Single-Strand Break (SSB) PARP_C PARP-1/2 SSB_C->PARP_C DSB_C Double-Strand Break (DSB) SSB_C->DSB_C replication stress PARPi 1H-Indazole-3-carboxamide (e.g., Niraparib) PARPi->PARP_C inhibits & traps BER_C Base Excision Repair (BER) HR_C Homologous Recombination (HR) DSB_C->HR_C attempted activation Apoptosis Apoptosis & Cell Death HR_C->Apoptosis fails, leading to

Caption: PARP inhibition in HR-deficient cancer cells.

B. Quantitative Data: Potency of 1H-Indazole-3-carboxamide Derivatives

The potency of 1H-indazole-3-carboxamide derivatives as PARP inhibitors is well-documented. For instance, Niraparib (MK-4827), a clinically approved drug, demonstrates high potency against PARP-1 and PARP-2.[5][8]

CompoundTargetIC50 (nM)Reference
Niraparib (MK-4827)PARP-13.8[5]
Niraparib (MK-4827)PARP-22.1[5]
C. Experimental Protocol: In Vitro PARP Activity Assay

This protocol outlines a standard method for determining the inhibitory activity of a 1H-indazole-3-carboxamide derivative against PARP-1.

Objective: To determine the IC50 value of a test compound against PARP-1.

Materials:

  • Recombinant human PARP-1 enzyme

  • Histone H1 (as a substrate)

  • Biotinylated NAD+

  • Streptavidin-HRP conjugate

  • TMB substrate

  • Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 50 mM NaCl, 1 mM MgCl2, 1 mM DTT)

  • Test compound (dissolved in DMSO)

  • 96-well microplate (high-binding)

Procedure:

  • Coating: Coat the 96-well plate with Histone H1 overnight at 4°C. Wash the plate three times with wash buffer (PBS with 0.05% Tween-20).

  • Compound Incubation: Add serial dilutions of the test compound to the wells. Include a vehicle control (DMSO) and a positive control (a known PARP inhibitor like Olaparib).

  • Enzyme Reaction: Add the PARP-1 enzyme to each well and incubate for 10 minutes at room temperature.

  • Initiation of PARylation: Add biotinylated NAD+ to each well to start the reaction. Incubate for 1 hour at room temperature.

  • Detection: Wash the plate. Add Streptavidin-HRP conjugate and incubate for 1 hour at room temperature. Wash the plate again.

  • Signal Development: Add TMB substrate and incubate until a blue color develops. Stop the reaction with 2N H2SO4.

  • Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a four-parameter logistic curve.

II. Targeting the Kinome: Protein Kinase Inhibition

The versatility of the 1H-indazole-3-carboxamide scaffold extends to the inhibition of various protein kinases, which are key regulators of cellular processes and are often dysregulated in cancer.[9][10]

A. p21-Activated Kinase 1 (PAK1): A Key Player in Cancer Metastasis

Recent research has identified 1H-indazole-3-carboxamide derivatives as potent and selective inhibitors of p21-activated kinase 1 (PAK1).[10][11][12] Aberrant PAK1 activation is linked to tumor progression, migration, and invasion.[11][12]

Mechanism of Action: Inhibition of PAK1 by these compounds has been shown to suppress the migration and invasion of cancer cells.[10][12] This is achieved, in part, by downregulating the expression of Snail, a key transcription factor that promotes the epithelial-mesenchymal transition (EMT), a critical process for cancer cell motility.[11][12]

Experimental Workflow: Assessing Anti-Metastatic Potential

Anti_Metastasis_Workflow Start Cancer Cell Line (e.g., MDA-MB-231) Treatment Treat with 1H-Indazole-3-carboxamide Derivative Start->Treatment Migration Wound Healing Assay Treatment->Migration Invasion Transwell Invasion Assay Treatment->Invasion Mechanism Western Blot for PAK1-Snail Pathway Proteins Treatment->Mechanism Data_Analysis Quantify Migration, Invasion, and Protein Expression Migration->Data_Analysis Invasion->Data_Analysis Mechanism->Data_Analysis Conclusion Determine Anti-Metastatic Efficacy and Mechanism of Action Data_Analysis->Conclusion

Caption: Workflow for evaluating anti-metastatic effects.

Quantitative Data:

Compound IDR1 (Indazole N1)R2 (Amide)PAK1 IC50 (nM)Reference
30lH4-(pyridin-4-yl)piperazin-1-yl9.8[1]

Experimental Protocol: Wound Healing (Scratch) Assay

This assay provides a straightforward method to assess the effect of a compound on cancer cell migration.[13]

Objective: To qualitatively and quantitatively evaluate the effect of a 1H-indazole-3-carboxamide derivative on the migration of a cancer cell line.

Materials:

  • Cancer cell line (e.g., MDA-MB-231)

  • Culture plates (e.g., 24-well)

  • Pipette tips (e.g., p200)

  • Culture medium

  • Test compound

  • Inverted microscope with a camera

Procedure:

  • Cell Seeding: Seed cells in a 24-well plate and grow them to a confluent monolayer.

  • Creating the "Wound": Use a sterile p200 pipette tip to create a straight scratch across the center of the monolayer.

  • Washing: Gently wash the wells with PBS to remove detached cells.

  • Treatment: Replace the medium with fresh medium containing various concentrations of the test compound. Include a vehicle control.

  • Image Acquisition: Capture images of the scratch at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours).

  • Data Analysis: Measure the area of the wound at each time point. The rate of wound closure is indicative of cell migration.[13]

B. Glycogen Synthase Kinase-3β (GSK-3β): A Target in Neurodegenerative Diseases and Diabetes

The 1H-indazole-3-carboxamide scaffold has also been identified as a novel chemical scaffold for the inhibition of Glycogen Synthase Kinase-3β (GSK-3β).[14] GSK-3β is implicated in a range of pathologies, including Alzheimer's disease, bipolar disorder, and type-2 diabetes.[14]

III. Emerging and Other Potential Targets

The therapeutic landscape of 1H-indazole-3-carboxamide derivatives is continually expanding, with research pointing to other potential targets.

  • Calcium Release-Activated Calcium (CRAC) Channels: Certain indazole-3-carboxamides have been identified as potent blockers of CRAC channels, which play a crucial role in calcium signaling and immune responses.[15][16] This suggests their potential as immunomodulatory agents.[16]

  • Phosphoinositide 3-Kinase (PI3K)/Akt/mTOR Pathway: There is emerging evidence that some derivatives may inhibit PI3K, a key regulator of a critical signaling cascade frequently dysregulated in cancer.[17]

  • Antiviral Activity: Recent studies have shown that N-arylindazole-3-carboxamide derivatives exhibit potent inhibitory activity against SARS-CoV-2, highlighting their potential as antiviral agents.[18]

IV. Conclusion

The 1H-indazole-3-carboxamide scaffold represents a highly versatile and pharmacologically significant framework in modern drug discovery. From the well-established and clinically validated inhibition of PARP to the promising and emerging targeting of protein kinases like PAK1 and other cellular pathways, derivatives of this core structure continue to demonstrate immense therapeutic potential across a spectrum of diseases. The detailed mechanistic understanding and robust experimental methodologies outlined in this guide provide a solid foundation for researchers to further explore and exploit the therapeutic opportunities presented by this remarkable class of compounds.

V. References

  • Unlocking Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationship of 1H-Indazole-3-Carboxamides - Benchchem. (URL: )

  • Unraveling the Kinase Selectivity of 1H-Indazole-3-Carboxamide Derivatives: A Comparative Guide - Benchchem. (URL: )

  • Zejula (Niraparib) First PARP Inhibitor Approved for Maintenance Treatment of Recurrent Ovarian, Fallopian Tube, or Primary Peritoneal Cancer. (URL: )

  • Niraparib | C19H20N4O | CID 24958200 - PubChem - NIH. (URL: )

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - Bohrium. (URL: )

  • Niraparib: Uses, Mechanism of action, Efficacy and side effects - ChemicalBook. (URL: )

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - PubMed. (URL: )

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - ResearchGate. (URL: )

  • Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors - PubMed. (URL: )

  • 7-Methyl-1H-indazole-3-carboxamide: An In-Depth Technical Guide on Mechanism of Action Hypotheses - Benchchem. (URL: )

  • Mechanism of Action | ZEJULA (niraparib) for HCPs - Ovarian Cancer Treatment. (URL: )

  • An In-Depth Review of Niraparib in Ovarian Cancer: Mechanism of Action, Clinical Efficacy and Future Directions | springermedizin.de. (URL: )

  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - NIH. (URL: )

  • Application Notes and Protocols for 1H-Indazole-3-Carboxamides in Anti-Tumor Migration and Invasion Studies - Benchchem. (URL: )

  • Unveiling the Therapeutic Landscape: A Technical Guide to the Predicted Protein Targets of 7-Methyl-1H-indazole-3-carboxamide - Benchchem. (URL: )

  • Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors | Journal of Medicinal Chemistry - ACS Publications. (URL: )

  • Bioactivity Showdown: 7-Methyl-1H-indazole-3-carboxamide and its Analogs in Drug Discovery - Benchchem. (URL: )

  • Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors - ResearchGate. (URL: )

  • Cross-Validation of a Novel Substituted 1H-Indazole-3-Carboxamide: A Comparative Guide for Preclinical Evaluation - Benchchem. (URL: )

  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. - Beth Israel Deaconess Medical Center. (URL: )

  • Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - MDPI. (URL: )

  • (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. (URL: )

  • Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (URL: )

  • Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy | Journal of Medicinal Chemistry - ACS Publications. (URL: )

  • Inhibitors of PARP: Number crunching and structure gazing - PMC - NIH. (URL: )

  • Synthesis and evaluation of N-arylindazole-3-carboxamide derivatives as novel antiviral agents against SARS-CoV-2 - PubMed. (URL: )

  • Facile synthesis of new N1-alkylated 1H-indazole-3-carboxamide derivatives as potential anticancer agents: In vitro, ADMET prediction, and SAR studies - OUCI. (URL: )

  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. (URL: )

  • Synthesis of substituted 3-amino-N-phenyl-1H-indazole-1-carboxamides endowed with antiproliferative activity - PubMed. (URL: )

  • A Review of PARP-1 Inhibitors: Assessing Emerging Prospects and Tailoring Therapeutic Strategies - Thieme E-Books & E-Journals -. (URL: )

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Exploratory

An In-Depth Technical Guide to the In Silico Screening of 1H-Indazole-3-carboxamide Analogs

Abstract The 1H-indazole-3-carboxamide scaffold is a privileged structure in modern medicinal chemistry, forming the foundation of numerous inhibitors targeting key protein kinases.[1][2] The dysregulation of these kinas...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1H-indazole-3-carboxamide scaffold is a privileged structure in modern medicinal chemistry, forming the foundation of numerous inhibitors targeting key protein kinases.[1][2] The dysregulation of these kinases is implicated in a host of pathologies, including cancer and inflammatory diseases.[2] This guide provides a comprehensive, technically-focused walkthrough of an in silico screening workflow designed to identify and optimize novel 1H-indazole-3-carboxamide analogs as potent and selective kinase inhibitors, with a particular focus on Aurora Kinase A. We will delve into the rationale behind each methodological choice, from target selection and library preparation to molecular docking, and post-docking analysis, providing a robust framework for researchers in drug discovery.

Introduction: The Rationale for Targeting Aurora Kinase A with Indazole Analogs

The Aurora kinase family, comprising serine/threonine kinases, are critical regulators of mitosis.[3][4] Notably, Aurora Kinase A and B are frequently overexpressed in a wide array of human cancers, making them compelling targets for anticancer drug development.[3][5] Inhibition of Aurora Kinase A can lead to defects in mitotic spindle assembly, G2-M arrest, and ultimately, apoptosis in cancer cells.[3] The 1H-indazole-3-carboxamide core has emerged as a versatile scaffold for developing kinase inhibitors, with demonstrated potential for achieving high potency and selectivity.[1][6] This guide will utilize Aurora Kinase A as the primary target to illustrate a comprehensive in silico screening cascade.

The Strategic Workflow: A Multi-Stage Computational Funnel

A successful virtual screening campaign is not a single experiment but a multi-stage funnel designed to progressively enrich a large, diverse chemical library for compounds with a high probability of being active. Our workflow is designed to maximize efficiency and accuracy, moving from broad, rapid assessments to more computationally intensive and precise evaluations.

G cluster_0 Phase 1: Preparation cluster_1 Phase 2: Screening cluster_2 Phase 3: Refinement & Analysis A Target Selection & Structure Preparation B Ligand Library Curation C High-Throughput Virtual Screening (HTVS) B->C D Molecular Docking C->D E Post-Docking Analysis & Rescoring D->E F ADMET Prediction E->F G Hit Prioritization F->G

Caption: High-level overview of the in silico screening workflow.

Phase 1: Foundational Preparation

Target Selection and Structure Preparation

The quality of the target protein structure is paramount for the success of any structure-based drug design project.[7]

Protocol: Target Preparation

  • Obtain Crystal Structure: Download the X-ray crystal structure of human Aurora Kinase A in complex with a known inhibitor from the Protein Data Bank (PDB). For this guide, we will use PDB ID: 5ZAN.[8] This provides an experimentally validated binding pocket. Other relevant structures include 2WTV, 2X81, 5AAE, and 7AYH.[9][10][11][12]

  • Pre-processing:

    • Remove all non-essential molecules, including water, co-solvents, and crystallographic additives using a molecular modeling suite such as Schrödinger Maestro or PyMOL.

    • Separate the protein, ligand, and any essential cofactors into separate files.

    • Inspect the protein for missing residues or loops. If necessary, these can be modeled using tools like Modeller.

  • Protonation and Optimization:

    • Add hydrogen atoms to the protein structure.

    • Assign appropriate protonation states to ionizable residues (e.g., Histidine, Aspartate, Glutamate) at a physiological pH of 7.4.

    • Perform a constrained energy minimization of the protein structure to relieve any steric clashes while keeping the backbone atoms fixed. This ensures a more realistic protein conformation.

Ligand Library Curation

The selection and preparation of the ligand library are critical for exploring diverse chemical space.

Protocol: Ligand Library Preparation

  • Library Acquisition:

    • Acquire a diverse library of 1H-indazole-3-carboxamide analogs. A good starting point is the ZINC database, a free repository of commercially available compounds.[13][14][15][16] The ZINC database allows for substructure and similarity searches to identify analogs of a known core scaffold.[13]

  • Library Preparation:

    • Generate 3D conformations for each ligand.

    • Assign correct protonation states and tautomers at physiological pH (7.4). Tools like LigPrep (Schrödinger) or Open Babel can automate this process.

    • Perform an energy minimization of each ligand to obtain a low-energy conformation.

Phase 2: Virtual Screening Cascade

This phase involves the computational docking of the prepared ligand library into the active site of the target protein.

High-Throughput Virtual Screening (HTVS)

For very large libraries (millions of compounds), a rapid, less computationally demanding screening method is employed first to filter the library down to a manageable size.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[7] It is a computationally intensive process that evaluates numerous possible conformations.[7]

Protocol: Molecular Docking with AutoDock Vina

  • Grid Box Generation: Define the binding site on the receptor by creating a grid box that encompasses the active site. The dimensions of the grid box are typically centered on the co-crystallized ligand from the PDB structure.[17][18]

  • Docking Execution:

    • Use a validated docking program such as AutoDock Vina.[19] AutoDock Vina is known for its speed and accuracy in binding mode prediction.[20]

    • The command-line execution for a single ligand would be:

    • The config.txt file specifies the coordinates of the center of the grid box and its dimensions (in Angstroms).[21]

  • Batch Processing: For screening a library, this process is automated using scripts (e.g., Python or shell scripts) to iterate through all the prepared ligands.[19]

G cluster_0 Input cluster_1 Process cluster_2 Output Receptor Prepared Receptor (PDBQT) Vina AutoDock Vina Execution Receptor->Vina Ligand Prepared Ligand (PDBQT) Ligand->Vina Config Configuration File (Grid Parameters) Config->Vina Poses Docked Poses (PDBQT) Vina->Poses Scores Binding Affinity (Log File) Vina->Scores

Caption: Molecular docking workflow using AutoDock Vina.

Phase 3: Post-Screening Analysis and Hit Selection

The output of the virtual screen is a ranked list of compounds based on their predicted binding affinities. However, the docking score alone is not sufficient for hit selection.[22]

Post-Docking Analysis and Rescoring

A critical visual inspection of the top-ranked poses is necessary to ensure that the predicted binding modes are chemically reasonable.

Protocol: Post-Docking Analysis

  • Visual Inspection: Analyze the top-scoring poses for key interactions known to be important for binding to Aurora Kinase A. These include hydrogen bonds with the hinge region residues (e.g., Ala213).

  • Interaction Fingerprints: Generate interaction fingerprints for each pose to systematically analyze the types of interactions (e.g., hydrogen bonds, hydrophobic contacts, salt bridges) between the ligand and the protein.

  • Clustering: Cluster the docked poses based on their binding mode to identify common binding orientations among the top-scoring compounds.

ADMET Prediction

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to reduce the likelihood of late-stage drug development failures.[23][24][25][26]

Protocol: In Silico ADMET Prediction

  • Property Calculation: Utilize computational tools and web servers (e.g., SwissADME, pkCSM) to predict key physicochemical and pharmacokinetic properties for the top-ranked hits.[24]

  • Filtering: Filter the hit list based on established drug-likeness rules (e.g., Lipinski's Rule of Five) and predicted ADMET properties.[16]

Table 1: Key ADMET Properties for Consideration

PropertyDesirable Range/OutcomeRationale
Molecular Weight (MW)< 500 DaGood absorption and distribution
LogP< 5Optimal lipophilicity for membrane permeability
H-bond Donors< 5Good membrane permeability
H-bond Acceptors< 10Good membrane permeability
hERG InhibitionLow probabilityReduced risk of cardiotoxicity[6]
CYP450 InhibitionLow probabilityReduced risk of drug-drug interactions
Blood-Brain Barrier (BBB) PermeationVaries by therapeutic goalDesirable for CNS targets, undesirable for peripheral targets
Hit Prioritization and Selection

The final step involves integrating all the collected data to select a manageable number of diverse and promising compounds for experimental validation.

Advanced Methods: Molecular Dynamics Simulations

For the most promising hits, molecular dynamics (MD) simulations can provide a more dynamic and accurate assessment of binding stability.

Protocol: MD Simulation with GROMACS

  • System Setup: Place the docked protein-ligand complex in a simulation box with explicit solvent (water) and counter-ions to neutralize the system.[27]

  • Equilibration: Perform a series of equilibration steps (NVT and NPT) to allow the system to reach a stable temperature and pressure.[27]

  • Production Run: Run the production MD simulation for a sufficient time (e.g., 100 ns) to observe the dynamics of the protein-ligand complex.[28]

  • Analysis: Analyze the trajectory to assess the stability of the protein-ligand interactions, root-mean-square deviation (RMSD) of the ligand, and conformational changes in the protein.[28]

GROMACS is a versatile and high-performance MD package suitable for these simulations.[29][30][31]

Limitations and Considerations

It is imperative to acknowledge the inherent limitations of in silico screening.[32][33][34]

  • Scoring Function Inaccuracies: Scoring functions are approximations of binding free energy and may not always accurately rank compounds.[22]

  • Protein Flexibility: Most docking protocols treat the protein as rigid, which is a simplification of the dynamic nature of proteins.[22][33]

  • False Positives: Virtual screening is prone to generating false positives, making experimental validation essential.[35]

Conclusion

The in silico screening workflow detailed in this guide provides a robust and scientifically grounded framework for the identification of novel 1H-indazole-3-carboxamide analogs as potential kinase inhibitors. By integrating molecular docking, ADMET prediction, and advanced simulation techniques, researchers can significantly accelerate the early stages of drug discovery. However, it is crucial to remember that computational predictions must always be validated through experimental testing.

References

  • Vertex AI Search. (2018, October 21). Limitations of Molecular Docking & Computer Aided Drug Design and Discovery.
  • National Center for Biotechnology Information. ZINC – A Free Database of Commercially Available Compounds for Virtual Screening.
  • Wikipedia.
  • Schrödinger. Dramatically improving hit rates with a modern virtual screening workflow.
  • Frontiers.
  • YouTube. (2025, April 29). AutoDock Vina Tutorial: Multiple ligands, Install, Minimize & Prepare Ligands, Run Virtual Screening.
  • [Characterisation of aurora kinase inhibitors derived from fragment based lead discovery]. (2006, April 15).
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  • Benchchem.
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  • [Discovery and development of aurora kinase inhibitors as anticancer agents.].
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  • PubMed. (2015, December 28). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors.
  • ACS Publications. (2023, October 10). Prediction of Small-Molecule Developability Using Large-Scale In Silico ADMET Models | Journal of Medicinal Chemistry.
  • ACS Publications. (2025, September 17). Discovery of a Potent and Highly Selective Inhibitor of Aurora A Kinase.
  • Deep Origin.
  • RCSB PDB. (2015, September 2). 5AAE: Aurora A kinase bound to an imidazopyridine inhibitor (14d).
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Foundational

A Senior Application Scientist's Guide to 1H-Indazole-3-carboxamide: A Privileged Fragment for Modern Drug Discovery

Abstract The 1H-indazole-3-carboxamide core represents a quintessential "privileged fragment" in medicinal chemistry. Its rigid, bicyclic structure, combined with strategically positioned hydrogen bond donors and accepto...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1H-indazole-3-carboxamide core represents a quintessential "privileged fragment" in medicinal chemistry. Its rigid, bicyclic structure, combined with strategically positioned hydrogen bond donors and acceptors, makes it an exceptionally versatile starting point for fragment-based drug discovery (FBDD). This guide provides an in-depth technical analysis of the 1H-indazole-3-carboxamide scaffold, moving from its fundamental physicochemical properties and synthesis to its application in the development of potent and selective modulators for diverse biological targets. We will explore the causality behind its effectiveness, detail the self-validating experimental workflows required for its progression from hit to lead, and present case studies on its successful application against critical targets like protein kinases and ion channels.

Part 1: The Scaffold - Foundation and Properties

The Rationale for Privileged Fragments in FBDD

Fragment-Based Drug Discovery (FBDD) has established itself as a powerful alternative to high-throughput screening (HTS) for identifying high-quality lead compounds.[1][2] The core principle of FBDD is to screen low-molecular-weight compounds (<300 Da) that, despite binding with low affinity (μM to mM range), do so with high ligand efficiency.[1] These initial "hits" serve as high-quality starting points for optimization into potent leads.

Within this paradigm, certain scaffolds, termed "privileged fragments," are recurrently identified as effective binders to a wide range of biological targets. The 1H-indazole-3-carboxamide is a prime example. Its utility stems from its ability to mimic key interaction motifs, particularly the hydrogen bonding patterns required for binding to the hinge region of kinases.[3][4]

Physicochemical Properties of the 1H-Indazole-3-carboxamide Core

The foundational scaffold possesses a unique combination of properties that make it an ideal starting point for a fragment library.

PropertyValueSource
Molecular Formula C₈H₇N₃O[5]
Molecular Weight 161.16 g/mol [5]
Hydrogen Bond Donors 2 (amine and indazole N-H)[5]
Hydrogen Bond Acceptors 2 (carbonyl oxygen and pyrazole N)[5]
Topological Polar Surface Area 71.8 Ų[5]

The structure features a planar, aromatic bicyclic system that provides rigidity, reducing the entropic penalty upon binding. The carboxamide group at the 3-position, along with the N1-H of the indazole ring, creates a potent hydrogen-bonding motif capable of forming bidentate interactions with protein backbones, a feature critical for its success as a kinase hinge-binder.[6]

Core Synthesis Methodologies

The synthetic tractability of a fragment is paramount for successful hit-to-lead campaigns. The 1H-indazole-3-carboxamide scaffold can be accessed through several reliable synthetic routes, allowing for systematic structural elaboration.

A common and efficient method involves the initial protection of the indazole, followed by lithiation and carboxylation, and subsequent amide coupling.[7][8]

Protocol: General Synthesis of 1H-Indazole-3-carboxamide Derivatives

  • N-Protection: Indazole is protected, often with a SEM (2-(trimethylsilyl)ethoxymethyl) group, by reacting it with SEM-Cl in the presence of a base like sodium hydride (NaH) in an anhydrous solvent (e.g., DMF).[7]

  • Directed Ortho-Metalation & Carboxylation: The N-protected indazole is cooled to a low temperature (e.g., -40°C) in an anhydrous solvent like THF. An organolithium reagent, typically n-butyllithium (n-BuLi), is added dropwise to selectively deprotonate the C3 position. Carbon dioxide gas is then bubbled through the solution to form the 3-carboxylic acid upon acidic workup (e.g., with NH₄Cl followed by citric acid).[7]

  • Amide Coupling: The resulting 1H-indazole-3-carboxylic acid is coupled with a desired primary or secondary amine. Standard peptide coupling reagents such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (hydroxybenzotriazole) in a solvent like DMF with a base (e.g., triethylamine) are used to facilitate the formation of the final carboxamide derivatives.[8]

  • Deprotection (if necessary): The protecting group is removed under appropriate conditions to yield the final product.

Causality: This regioselective approach is highly reliable because the N-protection step directs the lithiation specifically to the C3 position, preventing side reactions and ensuring a high yield of the desired intermediate.[7] This synthetic accessibility is crucial for rapidly generating a library of analogs for structure-activity relationship (SAR) studies.

Part 2: The Process - From Fragment to Lead

The journey from a weakly binding fragment to a potent lead compound is a structured, multi-stage process heavily reliant on sensitive biophysical techniques capable of detecting and characterizing low-affinity interactions.

Fragment Library Screening: A Biophysical Cascade

No single biophysical technique is sufficient for a robust fragment screening campaign. A cascaded approach is employed to maximize efficiency and minimize false positives. The goal is to use a high-throughput, lower-information primary screen to identify a larger pool of potential binders, which are then triaged through lower-throughput, higher-information secondary and tertiary assays for validation and characterization.[1][9]

FBDD_Workflow cluster_0 Stage 1: Primary Screen (High-Throughput) cluster_1 Stage 2: Hit Validation (Medium-Throughput) cluster_2 Stage 3: Hit Characterization (Low-Throughput) cluster_3 Stage 4: Lead Optimization FragmentLibrary Fragment Library (~1000-2000 compounds) DSF Differential Scanning Fluorimetry (DSF) / TSA FragmentLibrary->DSF NMR Ligand-Observed NMR (e.g., wLOGSY, STD) DSF->NMR ~50-100 Hits (Removes false positives) SPR Surface Plasmon Resonance (SPR) NMR->SPR Validated Hits ITC Isothermal Titration Calorimetry (ITC) SPR->ITC ~10-20 Confirmed Hits (Orthogonal Validation) XRay X-ray Crystallography ITC->XRay Thermodynamic Data (Kd, ΔH, ΔS) SBDD Structure-Based Drug Design (SBDD) XRay->SBDD Binding Mode (Structural Data) PAK1_Pathway GrowthFactor Growth Factors RTK Receptor Tyrosine Kinase GrowthFactor->RTK Rac_Cdc42 Rac/Cdc42 RTK->Rac_Cdc42 PAK1 PAK1 Rac_Cdc42->PAK1 Activation Cytoskeleton Cytoskeletal Rearrangement PAK1->Cytoskeleton Snail Snail Upregulation PAK1->Snail Migration Cell Migration & Invasion Cytoskeleton->Migration Snail->Migration Inhibitor 1H-Indazole-3- carboxamide Derivatives Inhibitor->PAK1 Inhibition

Sources

Exploratory

The Indazole-3-Carboxamide Scaffold: A Privileged Framework in Modern Drug Discovery

An In-depth Technical Guide to Structure-Activity Relationship (SAR) Studies For researchers, scientists, and drug development professionals, the 1H-indazole-3-carboxamide scaffold represents a versatile and potent frame...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to Structure-Activity Relationship (SAR) Studies

For researchers, scientists, and drug development professionals, the 1H-indazole-3-carboxamide scaffold represents a versatile and potent framework in the quest for novel therapeutics.[1][2] Its inherent drug-like properties have propelled its investigation against a multitude of biological targets, including protein kinases, ion channels, and G-protein coupled receptors.[2] This guide provides a comprehensive analysis of its structure-activity relationships (SAR), offering a comparative overview of its diverse biological targets, supported by experimental data and detailed protocols. Understanding the nuanced effects of structural modifications on the potency and selectivity of these derivatives is paramount for advancing lead optimization and drug discovery efforts.[2]

The Chemistry of Indazole-3-Carboxamides: Synthesis and Characterization

The synthesis of indazole-3-carboxamide derivatives typically begins with the indazole core, which can be modified at various positions. A common and versatile starting material is 1H-indazole-3-carboxylic acid. The derivatization primarily occurs at the amide nitrogen, allowing for the introduction of a wide array of substituents to explore the chemical space and optimize biological activity.

General Synthesis Protocol

A frequently employed method for the synthesis of 1H-indazole-3-carboxamide derivatives involves the coupling of 1H-indazole-3-carboxylic acid with a diverse range of amines. This is typically achieved using standard peptide coupling reagents.

Step-by-step methodology:

  • Activation of Carboxylic Acid: To a solution of 1H-indazole-3-carboxylic acid in an appropriate solvent such as dimethylformamide (DMF), coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC.HCl) and Hydroxybenzotriazole (HOBt) are added. A base, commonly triethylamine (TEA) or diisopropylethylamine (DIPEA), is also included to facilitate the reaction. The mixture is stirred at room temperature for a short period to activate the carboxylic acid.[3]

  • Amide Bond Formation: The desired amine is then added to the reaction mixture. The reaction is stirred at room temperature for several hours until completion, which is monitored by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, the reaction mixture is typically poured into ice water, and the product is extracted with an organic solvent. The combined organic layers are washed with solutions like sodium bicarbonate and brine, dried over an anhydrous salt such as sodium sulfate, and concentrated under reduced pressure. The crude product is then purified, often by column chromatography, to yield the final 1H-indazole-3-carboxamide derivative.

A visual representation of a general synthetic workflow is provided below:

Synthesis_Workflow Indazole-3-carboxylic_acid 1H-Indazole-3-carboxylic Acid Activation Activation (EDC, HOBt, Base) Indazole-3-carboxylic_acid->Activation Coupling Amide Coupling Activation->Coupling Amine Amine (R-NH2) Amine->Coupling Purification Purification (Column Chromatography) Coupling->Purification Final_Product Indazole-3-carboxamide Derivative Purification->Final_Product

Caption: General synthetic workflow for indazole-3-carboxamide derivatives.

Targeting Protein Kinases: A Fertile Ground for Indazole-3-Carboxamides

The indazole scaffold has proven to be a particularly effective framework for the development of protein kinase inhibitors.[4] These enzymes play a critical role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.

p21-Activated Kinase 1 (PAK1) Inhibitors

Aberrant activation of p21-activated kinase 1 (PAK1) is linked to tumor progression, making it a promising target for anticancer therapies.[5] 1H-indazole-3-carboxamide derivatives have emerged as potent PAK1 inhibitors.[5]

A systematic SAR study revealed several key structural features that govern the potency and selectivity of these compounds.[5] The introduction of a hydrophobic ring that can access a deep back pocket of the ATP-binding site is crucial for enhancing inhibitory activity.[2][5] Furthermore, the incorporation of a hydrophilic group in the bulk solvent region is critical for both inhibitory activity and selectivity.[2][5]

Compound IDR1 (Indazole N1)R2 (Amide)PAK1 IC50 (nM)Key SAR Observations
30lH4-(pyridin-4-yl)piperazin-1-yl9.8The piperazine moiety with a terminal pyridine ring in the solvent-accessible region is crucial for high potency.[2][5]
-HVaried hydrophobic rings-Substitution with an appropriate hydrophobic ring in the deep back pocket of the ATP-binding site enhances inhibitory activity.[2][5]
-HVaried hydrophilic groups-Introduction of a hydrophilic group in the bulk solvent region is critical for PAK1 inhibitory activity and selectivity.[2][5]

The following diagram illustrates the key SAR insights for PAK1 inhibition:

PAK1_SAR Scaffold 1H-Indazole-3-carboxamide Hydrophobic Pocket Solvent Region Hydrophobic_Ring Appropriate Hydrophobic Ring (e.g., substituted phenyl) Scaffold:f1->Hydrophobic_Ring Enhances Activity Hydrophilic_Group Hydrophilic Group (e.g., piperazine-pyridine) Scaffold:f2->Hydrophilic_Group Critical for Activity & Selectivity Activity Potent & Selective PAK1 Inhibition Hydrophobic_Ring->Activity Hydrophilic_Group->Activity

Caption: Key SAR features for PAK1 inhibitors.

Glycogen Synthase Kinase 3β (GSK-3β) Inhibitors

GSK-3β is a serine/threonine kinase implicated in several diseases, including type-2 diabetes and neurological disorders like Alzheimer's disease.[6] Virtual screening efforts have identified the 1H-indazole-3-carboxamide scaffold as a novel inhibitor of human GSK-3β.[6] X-ray crystallography has confirmed that these inhibitors bind to the ATP-binding site of the enzyme.[6]

SAR studies on this class of compounds have shown that substitutions at the 5-position of the indazole ring can significantly impact activity.[4] For instance, the introduction of a methyl group at this position was found to be less effective than methoxy substitutions, highlighting the importance of this group for high potency.[4]

JNK3 Inhibitors

The c-Jun N-terminal kinase 3 (JNK3) is predominantly expressed in the brain and is involved in the pathways of several central nervous system (CNS) diseases.[7] Indazole and aza-indazole scaffolds have been developed as potent and selective JNK3 inhibitors with good oral bioavailability and brain penetration.[7] Extensive SAR studies have led to the identification of highly potent inhibitors, with one lead compound demonstrating an IC50 of 5 nM.[7]

Modulating Ion Channels: The Case of CRAC Channels

The calcium-release activated calcium (CRAC) channel plays a crucial role in the function of mast cells, and its modulation represents a therapeutic strategy for inflammatory and autoimmune diseases.[8][9] Indazole-3-carboxamides have been identified as potent CRAC channel blockers.[8][9]

A key finding from the SAR studies of these compounds is the critical importance of the amide linker's regiochemistry.[8][9] The indazole-3-carboxamide linkage (-CO-NH-Ar) is essential for activity. In contrast, the reverse amide isomer (-NH-CO-Ar) is inactive, even at high concentrations.[8][9] This specific regiochemical requirement is a unique feature of indazole-based CRAC channel blockers.[8][9]

The following diagram illustrates this critical regiochemical requirement:

CRAC_Channel_SAR Active_Isomer Indazole-3-carboxamide (-CO-NH-Ar) Activity CRAC Channel Blockade Active_Isomer->Activity Active Inactive_Isomer Reverse Amide Isomer (-NH-CO-Ar) Inactive_Isomer->Activity Inactive

Caption: Regiochemistry is critical for CRAC channel inhibition.

Targeting Other Key Proteins

The versatility of the indazole-3-carboxamide scaffold extends beyond kinases and ion channels, with derivatives showing activity against a range of other important therapeutic targets.

Poly(ADP-ribose)polymerase-1 (PARP-1) Inhibitors

PARP-1 is a key enzyme in DNA repair, and its inhibition is a validated strategy for the treatment of cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations.[10][11] N-1-substituted indazole-3-carboxamide derivatives have been synthesized and evaluated as PARP-1 inhibitors.[12] A structure-based design approach, starting from a weakly active unsubstituted 1H-indazole-3-carboxamide, led to the discovery of more potent inhibitors by introducing a three-carbon linker between the indazole core and various heterocycles.[12]

CompoundR1 (Indazole N1)PARP-1 IC50 (µM)
43-(piperidine-1-yl)propyl36
53-(2,3-dioxoindolin-1-yl)propyl6.8
Prostanoid EP4 Receptor Antagonists

The prostanoid EP4 receptor is involved in inflammation and has been identified as a target for colorectal cancer immunotherapy.[13][14] A screening of an in-house small-molecule library identified a 2H-indazole-3-carboxamide as an EP4 antagonist hit.[13][14] Subsequent SAR exploration led to the discovery of a potent compound with single-nanomolar antagonistic activity and favorable drug-like properties.[13][14] Interestingly, the 2H-regioisomer of the indazole was found to be preferred for maintaining antagonist potency over the 1H-regioisomer.[13]

The Role of Bioisosteric Replacement

Bioisosteric replacement is a powerful strategy in medicinal chemistry to modulate the properties of a lead compound while retaining its biological activity.[15][16] In the context of indazole-3-carboxamides, this approach can be used to improve metabolic stability, alter pharmacokinetics, and reduce toxicity.[15] For instance, the indazole ring itself is considered a bioisostere of indole and benzimidazole.[17][18] More subtle modifications, such as the replacement of an amide bond with a bioisostere like a 1,2,4-oxadiazole, have been successfully employed to develop potent and selective monoamine oxidase B (MAO-B) inhibitors.[19]

Experimental Protocols for Biological Evaluation

The biological evaluation of indazole-3-carboxamide derivatives requires a suite of robust and validated assays to determine their potency, selectivity, and mechanism of action.

In Vitro Kinase Inhibition Assay

Objective: To determine the concentration of the test compound required to inhibit the activity of a specific kinase by 50% (IC50).

Step-by-step methodology:

  • Reaction Setup: The kinase, a suitable substrate (e.g., a peptide), and ATP are incubated in a buffer solution in the presence of varying concentrations of the test compound.

  • Detection: The extent of the kinase reaction can be measured using various methods, such as radiometric assays (using ³²P-ATP), fluorescence-based assays (e.g., ADP-Glo™ Kinase Assay), or antibody-based detection of the phosphorylated substrate (e.g., ELISA).[2]

  • Data Analysis: The IC50 value is calculated by fitting the dose-response data to a suitable equation.[2]

Cellular Proliferation Assay

Objective: To assess the effect of the test compound on the proliferation of cancer cells.

Step-by-step methodology:

  • Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 72 hours).

  • Viability Assessment: Cell viability is determined using a colorimetric assay such as the MTT or MTS assay, or a fluorescence-based assay that measures ATP content.

  • Data Analysis: The concentration of the compound that inhibits cell growth by 50% (GI50) is calculated from the dose-response curve.

The following diagram outlines a general workflow for an in vitro efficacy study:

In_Vitro_Efficacy Target_Identification Target Identification (e.g., Kinase, Ion Channel) Compound_Synthesis Synthesis of Indazole-3-carboxamide Derivatives Target_Identification->Compound_Synthesis Biochemical_Assay Biochemical Assay (e.g., Kinase Inhibition) Compound_Synthesis->Biochemical_Assay Cellular_Assay Cell-Based Assay (e.g., Proliferation) Biochemical_Assay->Cellular_Assay SAR_Analysis SAR Analysis & Lead Optimization Cellular_Assay->SAR_Analysis SAR_Analysis->Compound_Synthesis Iterative Design Lead_Candidate Lead Candidate SAR_Analysis->Lead_Candidate

Caption: General workflow for in vitro efficacy studies.

Conclusion

The indazole-3-carboxamide scaffold has firmly established itself as a privileged structure in medicinal chemistry. Its synthetic tractability and the ability of its derivatives to interact with a wide range of biological targets make it a highly valuable starting point for the development of novel therapeutics. The continued exploration of the structure-activity relationships of substituted indazole-3-carboxamides holds significant promise for the discovery of new and improved treatments for a variety of diseases.

References

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Foundational

The Ascendance of 1H-Indazole-3-carboxamide in Oncology: A Technical Guide to Mechanism, Application, and Drug Discovery

Introduction: The Privileged Scaffold of 1H-Indazole-3-carboxamide in Cancer Therapeutics The 1H-indazole-3-carboxamide core is a heralded pharmacophore in modern medicinal chemistry, forming the structural backbone of n...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Privileged Scaffold of 1H-Indazole-3-carboxamide in Cancer Therapeutics

The 1H-indazole-3-carboxamide core is a heralded pharmacophore in modern medicinal chemistry, forming the structural backbone of numerous small-molecule inhibitors that have shown significant promise in oncology.[1][2] Its rigid bicyclic structure provides a versatile scaffold for chemists to elaborate upon, enabling the precise spatial orientation of functional groups to interact with various enzymatic targets. This unique characteristic has led to the development of a multitude of derivatives targeting key pathways in cancer progression.[3] Several anticancer drugs incorporating the indazole core are already commercially available, including Axitinib, Linifanib, Niraparib, and Pazopanib, which are deployed in the targeted treatment of lung, breast, colon, and prostate cancers.[1][4] This guide provides an in-depth technical review of the 1H-indazole-3-carboxamide scaffold in cancer research, with a focus on its mechanisms of action, key derivatives, and the experimental workflows essential for their evaluation.

Part 1: Deciphering the Core Mechanisms of Action

The therapeutic potential of 1H-indazole-3-carboxamide derivatives stems from their ability to selectively inhibit key proteins involved in cancer cell proliferation, survival, and metastasis. The primary mechanisms of action revolve around the inhibition of protein kinases and enzymes involved in DNA repair and cellular metabolism.

Inhibition of Protein Kinases: A Dominant Therapeutic Strategy

Many 1H-indazole-3-carboxamide derivatives function as potent inhibitors of various protein kinases, which are often dysregulated in cancer.[1]

A significant breakthrough has been the development of 1H-indazole-3-carboxamide derivatives as potent and selective inhibitors of p21-activated kinase 1 (PAK1).[5][6] Aberrant activation of PAK1 is strongly correlated with tumor progression and metastasis.[6][7]

Mechanism of Action: Certain derivatives have demonstrated excellent inhibitory activity against PAK1.[7] This inhibition disrupts the PAK1-Snail signaling axis, leading to the downregulation of Snail, a key transcription factor that drives the epithelial-mesenchymal transition (EMT).[6][7] EMT is a crucial process for cancer cell migration and invasion.[7] By suppressing this pathway, these compounds effectively curtail the metastatic potential of cancer cells.[6][7]

A representative and highly selective PAK1 inhibitor, compound 30l , exhibited an impressive IC50 of 9.8 nM for PAK1.[4][5] Structure-activity relationship (SAR) analysis revealed that the substitution of a hydrophobic ring in the deep back pocket of the kinase and the introduction of a hydrophilic group in the solvent-exposed region were critical for both potency and selectivity.[5][6]

Signaling Pathway: PAK1 Inhibition by 1H-Indazole-3-carboxamide Derivatives

PAK1_pathway Rac/Cdc42 Rac/Cdc42 PAK1 PAK1 Rac/Cdc42->PAK1 Activates Snail Snail PAK1->Snail Phosphorylates & Upregulates EMT Epithelial-Mesenchymal Transition Snail->EMT Metastasis Migration & Invasion EMT->Metastasis Indazole-3-carboxamide Indazole-3-carboxamide Indazole-3-carboxamide->PAK1 Inhibits

Caption: Inhibition of the PAK1-Snail signaling axis by 1H-indazole-3-carboxamide derivatives.

The versatility of the 1H-indazole-3-carboxamide scaffold allows for the targeting of other kinase families, including:

  • Glycogen Synthase Kinase-3 (GSK-3): Derivatives have been developed as potent inhibitors of GSK-3, a serine/threonine kinase implicated in various cellular processes, including cell proliferation and survival.[1][3]

  • Fibroblast Growth Factor Receptors (FGFR): Specific derivatives have shown inhibitory activity against FGFR1 and FGFR2, which are key drivers in certain cancers.[1]

  • Tropomyosin Receptor Kinases (Trk): The scaffold has been utilized to create pan-Trk inhibitors for the treatment of cancers driven by TRK fusions.[1]

Poly(ADP-ribose) Polymerase (PARP) Inhibition: Exploiting Synthetic Lethality

A highly successful application of the 1H-indazole-3-carboxamide scaffold is in the development of Poly(ADP-ribose) polymerase (PARP) inhibitors.

Mechanism of Action: PARP enzymes, particularly PARP1 and PARP2, are crucial for DNA single-strand break repair.[8][9] In cancers with pre-existing defects in homologous recombination repair (HRR), such as those with BRCA1 or BRCA2 mutations, the inhibition of PARP leads to the accumulation of DNA damage and cell death through a concept known as synthetic lethality.[10]

Niraparib (MK-4827): A Clinical Exemplar: Niraparib, a potent oral PARP1/2 inhibitor, is a 2H-indazole-7-carboxamide.[8][10] It has received FDA approval for the maintenance treatment of adult patients with advanced or recurrent epithelial ovarian, fallopian tube, or primary peritoneal cancer who are in complete or partial response to first-line platinum-based chemotherapy.[11][12] Niraparib demonstrates excellent potency with IC50 values of 3.8 nM for PARP1 and 2.1 nM for PARP2.[8][10]

Experimental Workflow: Screening for PARP Inhibition

PARP_Inhibition_Workflow cluster_invitro In Vitro Assays cluster_invivo In Vivo Models enzymatic_assay Biochemical PARP Enzyme Assay cellular_assay Whole-Cell PARP Activity Assay enzymatic_assay->cellular_assay Determine EC50 proliferation_assay Cell Proliferation Assay (BRCA-mutant vs. WT) cellular_assay->proliferation_assay Assess synthetic lethality xenograft Xenograft Model (BRCA-mutant tumors) proliferation_assay->xenograft Evaluate in vivo efficacy pd_biomarkers Pharmacodynamic Biomarker Analysis xenograft->pd_biomarkers Confirm target engagement end Lead Candidate pd_biomarkers->end start Compound Synthesis start->enzymatic_assay Determine IC50

Caption: A generalized workflow for the discovery and validation of PARP inhibitors.

Targeting Cancer Metabolism: The Case of Lonidamine

Lonidamine (LND), a derivative of 1H-indazole-3-carboxylic acid, exerts its anticancer effects by targeting cellular energy metabolism.[13][14][15]

Mechanism of Action: LND is known to inhibit the enzyme hexokinase, particularly the mitochondrially-bound hexokinase-2, which is a key enzyme in the initial stages of glycolysis.[13][16] Many cancer cells exhibit the "Warburg effect," a state of elevated aerobic glycolysis.[13] By inhibiting this process, LND disrupts the energy supply of tumor cells.[15][16] Additionally, LND has been shown to inhibit mitochondrial electron transport and modify membrane permeability, which can potentiate the effects of other chemotherapeutic agents.[14][15]

Part 2: Quantitative Data Summary

The following table summarizes the inhibitory activities of key 1H-indazole-3-carboxamide derivatives against their respective targets.

Compound Name/IDTarget(s)IC50/EC50Cell Line(s)Key FindingsReference(s)
Compound 30l PAK1IC50 = 9.8 nMMDA-MB-231, HCT-116Potent and selective PAK1 inhibitor; suppresses cancer cell migration and invasion.[4][5][6]
Niraparib (MK-4827) PARP1, PARP2IC50 = 3.8 nM (PARP1), 2.1 nM (PARP2)BRCA-mutant cancer cellsOrally bioavailable PARP inhibitor; effective in BRCA-deficient tumors.[8][10][17]
Lonidamine Derivative [I] Hexokinase-2 (presumed)IC50 ≈ 22 µMHCT-116, HepG2More potent and less toxic than Lonidamine; inhibits tumor growth and metastasis.[13]
Compound 1c General AntiproliferativeGI50 = 0.041–33.6 µMNCI-60 cell line panelBroad-spectrum antiproliferative activity, particularly against colon and melanoma cells.[18]

Part 3: Essential Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments used in the evaluation of 1H-indazole-3-carboxamide derivatives.

In Vitro Kinase Inhibition Assay (e.g., for PAK1)

This protocol outlines a method to determine the in vitro inhibitory activity of a compound against a specific kinase.

  • Reagent Preparation:

    • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

    • Prepare a kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT, 0.01% Triton X-100).

    • Dilute the purified recombinant kinase (e.g., PAK1) and its specific substrate peptide in the kinase buffer to the desired concentrations.

    • Prepare a solution of ATP at a concentration close to its Km for the kinase.

  • Assay Procedure:

    • Add 2.5 µL of serially diluted test compound to the wells of a 384-well plate.

    • Add 2.5 µL of the kinase solution to each well and incubate for 10-15 minutes at room temperature to allow for compound binding.

    • Initiate the kinase reaction by adding 5 µL of the ATP/substrate mixture.

    • Incubate the reaction for 60 minutes at 30°C.

    • Stop the reaction and detect the signal using an appropriate method (e.g., ADP-Glo™ for luminescence-based detection of ADP production).

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to DMSO controls.

    • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell Migration Assay (Wound Healing/Scratch Assay)

This assay assesses the effect of a compound on the migratory capacity of cancer cells.

  • Cell Seeding:

    • Seed cancer cells (e.g., MDA-MB-231) in a 6-well plate and grow them to a confluent monolayer.

  • Creating the "Wound":

    • Using a sterile 200 µL pipette tip, create a straight scratch across the center of the cell monolayer.

    • Wash the wells gently with phosphate-buffered saline (PBS) to remove detached cells.

  • Treatment:

    • Replace the PBS with fresh culture medium containing the test compound at various concentrations or a vehicle control (DMSO).

  • Image Acquisition:

    • Capture images of the scratch at time 0 and at regular intervals (e.g., 12, 24, 48 hours) using a microscope with a camera.

  • Data Analysis:

    • Measure the width of the scratch at multiple points for each image.

    • Calculate the percentage of wound closure over time for each treatment condition compared to the vehicle control.

Western Blotting for Signaling Pathway Analysis

This technique is used to detect changes in the expression and phosphorylation status of proteins within a signaling pathway.[7]

  • Cell Treatment and Lysis:

    • Treat cells with the 1H-indazole-3-carboxamide compound for a specified duration.

    • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification:

    • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Electrophoresis and Transfer:

    • Denature equal amounts of protein by boiling in Laemmli sample buffer.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

    • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-phospho-PAK1, anti-Snail, anti-GAPDH) overnight at 4°C.

    • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection and Analysis:

    • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

    • Quantify the band intensities and normalize them to a loading control (e.g., GAPDH or β-actin).

Conclusion and Future Perspectives

The 1H-indazole-3-carboxamide scaffold has unequivocally established itself as a "privileged" structure in the landscape of cancer drug discovery. Its synthetic tractability and ability to be tailored for high-affinity interactions with a diverse range of oncogenic targets, from protein kinases to DNA repair enzymes, underscore its continued importance. The clinical success of derivatives like Niraparib provides a powerful validation of this chemical class. Future research will likely focus on the development of next-generation inhibitors with improved selectivity profiles to minimize off-target toxicities, as well as the exploration of novel derivatives targeting emerging cancer dependencies. The strategic application of the robust experimental workflows detailed in this guide will be paramount to the successful translation of these promising compounds from the laboratory to the clinic.

References

  • Bohrium. (n.d.). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities.
  • ResearchGate. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities.
  • BenchChem. (n.d.). Application Notes and Protocols for 1H-Indazole-3-Carboxamides in Anti-Tumor Migration and Invasion Studies.
  • PubMed. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities.
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  • ACS Publications. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors.
  • BenchChem. (n.d.). Unraveling the Kinase Selectivity of 1H-Indazole-3-Carboxamide Derivatives: A Comparative Guide.
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  • ResearchGate. (2025). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors.
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Exploratory

A Guide to 1H-Indazole-3-Carboxamide Derivatives as Kinase Inhibitors

Authored for Drug Development Professionals, Researchers, and Scientists Abstract The 1H-indazole-3-carboxamide scaffold has unequivocally established itself as a "privileged" structure in modern medicinal chemistry, par...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Drug Development Professionals, Researchers, and Scientists

Abstract

The 1H-indazole-3-carboxamide scaffold has unequivocally established itself as a "privileged" structure in modern medicinal chemistry, particularly in the design of potent and selective protein kinase inhibitors. Its rigid, bicyclic nature and specific hydrogen bonding capabilities allow it to effectively mimic the adenine region of ATP, securing a place as the core of numerous clinical candidates and approved drugs.[1][2] This technical guide provides a comprehensive overview of the 1H-indazole-3-carboxamide core, delving into its structure-activity relationships (SAR), mechanisms of action, and its successful application in targeting a range of therapeutically relevant kinases, including PAK1, GSK-3β, c-MET, VEGFR, and AXL. We will explore the causal chemistry behind experimental design, present detailed protocols for synthesis and evaluation, and offer insights into the future trajectory of this remarkable scaffold in oncology and beyond.

The Kinase Challenge and the Rise of a Privileged Scaffold

Protein kinases, enzymes that catalyze the phosphorylation of substrate proteins, are fundamental regulators of nearly all cellular processes. Their dysregulation is a hallmark of many diseases, most notably cancer, leading to uncontrolled cell proliferation, survival, and metastasis.[3] Consequently, the ATP-binding site of kinases has become one of the most intensively pursued targets in drug discovery.

The 1H-indazole-3-carboxamide scaffold emerged as a powerful framework for kinase inhibition due to its inherent ability to form key interactions within the ATP hinge region of kinases. This interaction anchors the molecule, allowing various substituents to be strategically positioned to engage with other regions of the binding site, thereby dictating potency and selectivity.[4] Several commercially available anticancer drugs, including Axitinib, Linifanib, and Pazopanib, feature an indazole core, underscoring its clinical significance.[2][5]

Medicinal Chemistry Deep Dive: Structure-Activity Relationships (SAR)

The therapeutic utility of the 1H-indazole-3-carboxamide scaffold is unlocked through precise chemical modifications. The SAR is highly dependent on the target kinase, but general principles have been established through extensive research.

Key Principles of SAR:
  • Indazole Core: The N1-H and the adjacent ring nitrogen of the indazole typically form critical hydrogen bonds with the kinase hinge region, mimicking the adenine of ATP.

  • Amide Linker: The carboxamide linker provides a rigid connection point for additional functionalities. The orientation of this group is crucial for positioning substituents correctly.

  • Amide Substituent (R-group): This is the most commonly modified position and the primary driver of potency and selectivity. Substituents here explore different pockets within the ATP-binding site. For instance, introducing a hydrophobic moiety can access the deep, back hydrophobic pocket, while adding hydrophilic groups can extend into the bulk solvent region.[5][6][7][8]

The following diagram illustrates the key regions of the scaffold for chemical modification and their general impact on kinase binding.

Caption: General SAR strategy for 1H-indazole-3-carboxamide kinase inhibitors.

Target-Specific SAR Data

The versatility of the scaffold is evident when examining its derivatization against different kinase targets.

Table 1: SAR of Derivatives as p21-Activated Kinase 1 (PAK1) Inhibitors [6][7][8]

Compound IDR-Group (Amide Substituent)PAK1 IC50 (nM)Key SAR Observations
87b 2-chloro-4-fluorophenyl159Introduction of a hydrophobic moiety enhances activity over initial hits.[5]
87d 4-chloro-2-fluorophenyl16Positional isomerism of halogens on the phenyl ring significantly impacts potency.[9]
30l 4-(pyridin-4-yl)piperazin-1-yl9.8A piperazine with a terminal pyridine ring extending into the solvent region is crucial for high potency and selectivity.[6][7][8]

Table 2: SAR of Derivatives as Glycogen Synthase Kinase-3β (GSK-3β) Inhibitors [2][10]

Compound IDIndazole 5-PositionAmide SubstituentGSK-3β IC50 (µM)Key SAR Observations
48 -CH3N,N-dimethyl>10A methyl group at the 5-position is less favorable than a methoxy group.[2]
50 -OCH3N,N-dimethyl0.35A methoxy group at the 5-position significantly improves potency, suggesting favorable interactions.[2]
51d HN-(piperidin-4-ylmethyl) with N-alkylcarboxylic acid0.23Adding an N-alkylcarboxylic acid to the piperidine ring increases activity.[2]

Mechanism of Action: Competitive ATP Inhibition

Derivatives of 1H-indazole-3-carboxamide predominantly act as Type I ATP-competitive inhibitors. They occupy the ATP-binding pocket of the kinase, preventing the binding of endogenous ATP and thereby blocking the phosphotransfer reaction.

Molecular docking and X-ray crystallography studies have confirmed this binding mode across multiple kinases.[10][11][12] The key interactions typically involve:

  • Hinge Interaction: Two hydrogen bonds form between the indazole N1-H and N2 atoms and the backbone amide and carbonyl groups of the kinase hinge region (e.g., with Ala564 and Glu562 in FGFR1).[2]

  • Hydrophobic Interactions: Aromatic rings and other hydrophobic substituents on the amide group engage with hydrophobic pockets within the active site.

  • Solvent Front Interactions: Polar groups extending from the amide substituent can interact with the solvent-exposed region, often enhancing selectivity and improving pharmacokinetic properties.

Key Kinase Targets and Therapeutic Applications

The scaffold has been successfully optimized to target a variety of kinases implicated in cancer progression.

AXL, c-MET, and VEGFR: Targeting Tumor Growth and Angiogenesis

AXL, c-MET, and VEGFR are receptor tyrosine kinases (RTKs) whose overexpression and aberrant activation are linked to poor prognosis, drug resistance, and metastasis in numerous cancers.[11][12][13][14] The 1H-indazole-3-carboxamide core has yielded potent inhibitors for these critical oncogenic drivers.

  • AXL: A member of the TAM (TYRO3, AXL, MER) family, AXL activation drives cell survival, proliferation, and invasion.[11][15][16] Fragment-based screening has identified indazole-based compounds as effective AXL inhibitors.[11]

  • c-MET: Deregulation of the HGF/c-MET pathway is implicated in many human cancers.[12][17] Several indazole series have been developed as potent c-MET inhibitors, with some showing nanomolar activity in both biochemical and cell-based assays.[12][18]

  • VEGFR-2: As a key mediator of angiogenesis, inhibiting VEGFR-2 is a proven strategy in cancer therapy.[13][19] Indazole derivatives have been designed that show potent, nanomolar inhibition of VEGFR-2 and demonstrate anti-angiogenic properties in preclinical models.[13][20][21]

The diagram below illustrates the central role of these RTKs in cancer signaling and the point of intervention for indazole-based inhibitors.

Signaling_Pathway cluster_membrane Cell Membrane cluster_inhibitor Point of Inhibition cluster_downstream Downstream Signaling Cascades cluster_effects Cellular Effects AXL AXL PI3K_AKT PI3K/AKT Pathway AXL->PI3K_AKT RAS_MAPK RAS/MAPK Pathway AXL->RAS_MAPK cMET c-MET cMET->PI3K_AKT cMET->RAS_MAPK VEGFR2 VEGFR-2 VEGFR2->PI3K_AKT VEGFR2->RAS_MAPK Angiogenesis Angiogenesis VEGFR2->Angiogenesis Inhibitor 1H-Indazole-3-Carboxamide Derivative Inhibitor->AXL Blocks ATP Binding Inhibitor->cMET Blocks ATP Binding Inhibitor->VEGFR2 Blocks ATP Binding Proliferation Proliferation & Survival PI3K_AKT->Proliferation Migration Migration & Invasion PI3K_AKT->Migration RAS_MAPK->Proliferation RAS_MAPK->Migration

Caption: Inhibition of key RTK signaling pathways by indazole derivatives.

PAK1: Targeting Tumor Migration and Invasion

p21-activated kinase 1 (PAK1) is a serine/threonine kinase that is a critical node in cancer cell motility.[3] Aberrant PAK1 activation promotes cytoskeletal rearrangements and cell migration, contributing to metastasis.[3][7] The 1H-indazole-3-carboxamide scaffold has yielded highly potent and selective PAK1 inhibitors that suppress the migration and invasion of cancer cells in vitro by downregulating key effectors like Snail.[6][7][22]

Experimental Corner: From Synthesis to Screening

A robust and reproducible experimental workflow is essential for the discovery and optimization of novel kinase inhibitors.

Representative Synthesis Protocol

The synthesis of 1H-indazole-3-carboxamides typically involves the formation of an amide bond between 1H-indazole-3-carboxylic acid and a desired amine.[23][24]

Protocol: Synthesis of N-aryl-1H-indazole-3-carboxamide

  • Acid Preparation: Start with commercially available or synthesized 1H-indazole-3-carboxylic acid (1 equivalent).

  • Activation: Dissolve the carboxylic acid in an anhydrous aprotic solvent (e.g., DMF or DCM). Add a peptide coupling agent such as HOBT (1.2 equivalents) and EDC (1.2 equivalents). Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

    • Causality: EDC/HOBT forms a highly reactive O-acylisourea intermediate, which is susceptible to nucleophilic attack by the amine, facilitating efficient amide bond formation under mild conditions.

  • Amide Bond Formation: Add the desired primary or secondary amine (1.1 equivalents) to the reaction mixture. If the amine is a hydrochloride salt, add a non-nucleophilic base like triethylamine (TEA) or DIPEA (1.5 equivalents) to neutralize the acid.[8]

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

  • Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated sodium bicarbonate solution, water, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure 1H-indazole-3-carboxamide derivative.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

In Vitro Kinase Inhibition Assay Protocol

Determining the inhibitory activity (IC50) of a compound against its target kinase is a critical step. The ADP-Glo™ Kinase Assay is a widely used luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced.

Protocol: ADP-Glo™ Kinase Assay for IC50 Determination [1][8][9]

  • Reagent Preparation: Prepare serial dilutions of the test compound in DMSO, then further dilute in the appropriate kinase assay buffer. Prepare solutions of the purified kinase, the specific peptide substrate, and ATP in kinase buffer.

  • Kinase Reaction: In a 384-well plate, add 2.5 µL of the test compound solution. Add 5 µL of a solution containing the kinase enzyme and substrate. Incubate for 10-15 minutes at room temperature to allow for compound binding.[9]

  • Initiation: Initiate the kinase reaction by adding 2.5 µL of ATP solution. The final ATP concentration should be at or near its Km value for the specific kinase to ensure competitive binding can be accurately measured.

  • Incubation: Incubate the plate at 30°C for 1 hour.

    • Self-Validation: Include control wells: "no kinase" (background), "no inhibitor" (100% activity), and a known potent inhibitor (positive control).

  • ATP Depletion: Stop the reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

    • Causality: This step is crucial to prevent the remaining ATP from interfering with the luminescence detection step.

  • ADP Conversion and Detection: Add 10 µL of Kinase Detection Reagent to convert the ADP generated into ATP, which then drives a luciferase/luciferin reaction. Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal.

  • Data Acquisition: Measure the luminescence of each well using a plate reader.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter dose-response curve to determine the IC50 value.[8]

The general workflow for discovering and validating these inhibitors is summarized below.

Workflow cluster_discovery Discovery Phase cluster_validation Validation & Optimization cluster_preclinical Preclinical Phase Synthesis Compound Synthesis & Purification Primary_Screen Primary Biochemical Screen (e.g., ADP-Glo™ @ 1 conc.) Synthesis->Primary_Screen IC50 IC50 Determination (Dose-Response Curve) Primary_Screen->IC50 Active Hits Selectivity Kinase Selectivity Panel (Screening against off-targets) IC50->Selectivity Cellular_Assay Cellular Assays (e.g., Western Blot, Migration Assay) Selectivity->Cellular_Assay Potent & Selective Hits PK_PD In Vivo PK/PD Studies (Animal Models) Cellular_Assay->PK_PD Cell-Active Hits Lead_Op Lead Optimization (Iterative SAR) PK_PD->Lead_Op Lead_Op->Synthesis New Derivatives

Caption: General workflow for kinase inhibitor discovery and development.

Future Directions and Challenges

The 1H-indazole-3-carboxamide scaffold remains a fertile ground for the development of next-generation kinase inhibitors. Future efforts will likely focus on:

  • Overcoming Resistance: Designing derivatives that can inhibit kinase mutants that confer resistance to existing therapies.

  • Enhancing Selectivity: Fine-tuning substituents to minimize off-target effects and improve safety profiles. The development of highly selective PAK1 inhibitors demonstrates that this is an achievable goal.[6][7]

  • Targeting New Kinases: Applying the scaffold to inhibit less-explored kinases that are emerging as important therapeutic targets.

  • Dual-Target Inhibitors: Rationally designing single molecules that can inhibit two distinct, synergistic targets, such as the dual VEGFR-2/EGFR inhibitors currently under investigation.[20][21]

References

  • Zhang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. [Link][6][7]

  • Various Authors. (n.d.). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. ResearchGate. [Link][5]

  • Zhang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. PubMed. [Link]

  • Sharma, P., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry. [Link][2]

  • Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. [Link][23]

  • Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. [Link][24]

  • Ombrato, R., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling, 55(12), 2540-51. [Link][10]

  • Gold, M. R., et al. (2021). Discovery and Optimization of the First ATP Competitive Type-III c-MET Inhibitor. Journal of Medicinal Chemistry. [Link][18]

  • Ng, P. S., et al. (2021). Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. Bioorganic & Medicinal Chemistry, 49, 116437. [Link][11]

  • Blake, J. F., et al. (2017). Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). Bioorganic & Medicinal Chemistry Letters. [Link]

  • Ye, L., et al. (2013). Indazoles as potential c-Met inhibitors: design, synthesis and molecular docking studies. European Journal of Medicinal Chemistry, 66, 110-9. [Link][12]

  • Liu, X., et al. (2024). Design, synthesis and biological evaluation of indazole derivatives as VEGFR-2 kinase inhibitors with anti-angiogenic properties. European Journal of Medicinal Chemistry. [Link][13]

  • Auyez, A., et al. (2021). AXL Receptor in Cancer Metastasis and Drug Resistance: When Normal Functions Go Askew. Cancers. [Link][14]

  • Various Authors. (2021). Fragment-based Lead Discovery of Indazole-based Compounds as AXL Kinase Inhibitors. ResearchGate. [Link][15]

  • Faver, J. C., et al. (2021). AXL Inhibitors in Cancer: A Medicinal Chemistry Perspective. ACS Publications. [Link]

  • Hu, Z., et al. (2022). Discovery of LAH-1 as potent c-Met inhibitor for the treatment of non-small cell lung cancer. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link][17]

  • Youssif, B. G., et al. (2025). Design, synthesis, and characterization of novel 5-ethylsulfonyl-indazole-3-carboxamides as dual VEGFR-2 and EGFR inhibitors: apoptotic antiproliferative and immunomodulatory evaluations. PubMed. [Link][20][21]

  • Youssif, B. G., et al. (2025). Design, synthesis, and characterization of novel 5-ethylsulfonyl-indazole-3-carboxamides as dual VEGFR-2 and EGFR inhibitors: apoptotic antiproliferative and immunomodulatory evaluations. PubMed Central. [Link]

  • Zhang, X., et al. (2023). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Wang, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. MDPI. [Link][4]

  • Faver, J. C., et al. (2021). AXL inhibitors in cancer: A Medicinal Chemistry Perspective. Edinburgh Research Explorer. [Link][16]

  • Meng, F., et al. (2021). Design, synthesis, and in vitro and in vivo anti-angiogenesis study of a novel vascular endothelial growth factor receptor-2 (VEGFR-2) inhibitor based on 1,2,3-triazole scaffold. European Journal of Medicinal Chemistry. [Link][19]

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Foundational

The 1H-Indazole-3-Carboxamide Scaffold: A Privileged Structure in Modulating Key Cell Signaling Pathways

An In-depth Technical Guide for Researchers and Drug Development Professionals Introduction: The Versatility of a Core Chemical Moiety In the landscape of modern medicinal chemistry, the 1H-indazole-3-carboxamide scaffol...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Versatility of a Core Chemical Moiety

In the landscape of modern medicinal chemistry, the 1H-indazole-3-carboxamide scaffold has emerged as a "privileged structure," a molecular framework that demonstrates a remarkable capacity for potent and selective interaction with a diverse array of biological targets. This versatility has positioned it at the forefront of drug discovery, leading to the development of targeted therapies for a range of diseases, most notably in oncology and immunology. The unique chemical properties of this scaffold allow for the strategic placement of various substituents, enabling the fine-tuning of its pharmacological profile to achieve high affinity and specificity for distinct cellular proteins.

This technical guide provides a comprehensive overview of the role of 1H-indazole-3-carboxamide derivatives in modulating critical cell signaling pathways. Rather than focusing on a single molecule, we will explore how this core structure has been ingeniously adapted to create potent inhibitors of DNA repair enzymes, protein kinases, and ion channels. We will delve into the mechanistic underpinnings of these interactions, the resulting impact on cellular function, and the validated experimental protocols used to characterize their activity.

Section 1: Intercepting the DNA Damage Response - The PARP Inhibitor Paradigm

One of the most significant applications of the 1H-indazole-3-carboxamide scaffold is in the development of Poly(ADP-ribose) polymerase (PARP) inhibitors, a class of drugs that has revolutionized the treatment of certain cancers.

Mechanism of Action: Beyond Simple Inhibition

PARP enzymes, particularly PARP1 and PARP2, are central to the repair of DNA single-strand breaks (SSBs) through the base excision repair (BER) pathway.[1] When an SSB is detected, PARP binds to the damaged site and synthesizes chains of poly(ADP-ribose) (PAR), which act as a scaffold to recruit other DNA repair proteins.[2]

1H-indazole-3-carboxamide-based PARP inhibitors, such as Niraparib, function through a dual mechanism:

  • Catalytic Inhibition: They occupy the NAD+ binding site of the PARP enzyme, preventing the synthesis of PAR chains and thereby stalling the repair of SSBs.[3]

  • PARP Trapping: Perhaps more critically, these inhibitors trap the PARP enzyme onto the DNA at the site of the break.[1][4] The resulting PARP-DNA complex is highly cytotoxic, as it obstructs DNA replication and transcription.[1]

When replication forks encounter these unrepaired SSBs and trapped PARP complexes, they collapse, leading to the formation of more lethal DNA double-strand breaks (DSBs).[2]

The Principle of Synthetic Lethality

The profound anti-cancer effect of PARP inhibitors is most pronounced in tumors with pre-existing defects in homologous recombination repair (HRR), the primary pathway for repairing DSBs.[5] A well-known example is in cancers with mutations in the BRCA1 or BRCA2 genes.[2] In these "HRR-deficient" cells, the DSBs generated by PARP inhibition cannot be efficiently repaired, leading to genomic instability and ultimately, cell death.[2] This concept, known as synthetic lethality, exploits the cancer's specific vulnerabilities while having a lesser impact on healthy cells with functional HRR pathways.[2]

Signaling Pathway: PARP Inhibition and Synthetic Lethality

PARP_Inhibition cluster_0 Normal Cell (Functional HRR) cluster_1 HRR-Deficient Cancer Cell + PARP Inhibitor SSB_N Single-Strand Break (SSB) PARP_N PARP Enzyme SSB_N->PARP_N activates Replication_N DNA Replication SSB_N->Replication_N if unrepaired BER Base Excision Repair (BER) PARP_N->BER initiates BER->SSB_N repairs DSB_N Double-Strand Break (DSB) Replication_N->DSB_N can cause HRR Homologous Recombination Repair (HRR) DSB_N->HRR activates HRR->DSB_N repairs Survival_N Cell Survival HRR->Survival_N SSB_C Single-Strand Break (SSB) PARP_C PARP Enzyme SSB_C->PARP_C Replication_C DNA Replication SSB_C->Replication_C unrepaired PARPi 1H-Indazole-3-carboxamide (e.g., Niraparib) PARPi->PARP_C inhibits & traps Trapped_PARP Trapped PARP-DNA Complex PARP_C->Trapped_PARP Trapped_PARP->Replication_C stalls fork DSB_C Accumulated DSBs Replication_C->DSB_C causes HRR_D Defective HRR (e.g., BRCA mutation) DSB_C->HRR_D cannot be repaired by Apoptosis Apoptosis DSB_C->Apoptosis

Caption: Mechanism of PARP inhibitor action and synthetic lethality.

Experimental Protocol: Assessing DNA Damage via γH2AX Foci Formation

This immunofluorescence assay quantifies DSBs by detecting the phosphorylated form of histone H2AX (γH2AX), which rapidly accumulates at sites of DNA damage.

1. Cell Culture and Treatment: a. Seed cancer cells (e.g., BRCA-mutant ovarian cancer cell line) onto glass coverslips in a 24-well plate and allow them to adhere overnight. b. Treat cells with varying concentrations of the 1H-indazole-3-carboxamide-based PARP inhibitor (and a vehicle control, e.g., DMSO) for 24-48 hours.

2. Cell Fixation and Permeabilization: a. Aspirate the media and wash the cells gently with Phosphate-Buffered Saline (PBS). b. Fix the cells by incubating with 4% paraformaldehyde in PBS for 15 minutes at room temperature. c. Wash three times with PBS. d. Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

3. Immunostaining: a. Wash three times with PBS. b. Block non-specific antibody binding by incubating with 1% Bovine Serum Albumin (BSA) in PBS for 1 hour. c. Incubate with a primary antibody against γH2AX (e.g., rabbit anti-γH2AX) diluted in 1% BSA/PBS overnight at 4°C. d. Wash three times with PBS. e. Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-rabbit) for 1 hour at room temperature in the dark. f. Wash three times with PBS.

4. Mounting and Imaging: a. Mount the coverslips onto microscope slides using a mounting medium containing DAPI (to stain the nucleus). b. Image the cells using a fluorescence microscope.

5. Data Analysis: a. Quantify the number of distinct fluorescent foci (γH2AX signals) per nucleus. A significant increase in foci in inhibitor-treated cells compared to the control indicates an accumulation of DNA double-strand breaks.[6]

Section 2: Precision Targeting of Kinase Signaling Cascades

The 1H-indazole-3-carboxamide scaffold is a cornerstone in the design of inhibitors targeting protein kinases, enzymes that play pivotal roles in nearly all aspects of cell signaling.[7] By modifying the substituents on the indazole ring and the carboxamide group, medicinal chemists can achieve high selectivity for the ATP-binding pocket of specific kinases.[8]

Case Study 1: Inhibition of p21-Activated Kinase 1 (PAK1)

PAK1 is a serine/threonine kinase that acts as a key downstream effector for Rac and Cdc42 small GTPases. Aberrant PAK1 activation is linked to cancer cell proliferation, survival, and metastasis.[8] Certain 1H-indazole-3-carboxamide derivatives have been engineered as potent and selective PAK1 inhibitors.[8][9]

Mechanism & Downstream Effects: These inhibitors compete with ATP for binding to the PAK1 kinase domain. By blocking PAK1 activity, they can suppress the migration and invasion of cancer cells. One key mechanism involves the downregulation of Snail, a transcription factor that promotes the epithelial-mesenchymal transition (EMT), a critical process for metastasis.[8][9]

Signaling Pathway: PAK1 in Cell Migration and its Inhibition

PAK1_Pathway cluster_pathway PAK1 Signaling in Metastasis Rac_Cdc42 Rac/Cdc42 (Active) PAK1 PAK1 Rac_Cdc42->PAK1 activates Snail Snail (Transcription Factor) PAK1->Snail upregulates EMT Epithelial-Mesenchymal Transition (EMT) Snail->EMT promotes Metastasis Cell Migration & Invasion EMT->Metastasis Inhibitor 1H-Indazole-3-carboxamide PAK1 Inhibitor Inhibitor->PAK1 inhibits

Caption: Inhibition of the PAK1 signaling pathway by an indazole derivative.

Case Study 2: Inhibition of Glycogen Synthase Kinase-3β (GSK-3β)

GSK-3β is a constitutively active serine/threonine kinase involved in a multitude of cellular processes, including metabolism, apoptosis, and cell fate. Its dysregulation is implicated in neurodegenerative diseases, bipolar disorder, and diabetes.[10] The 1H-indazole-3-carboxamide scaffold has been successfully used to develop novel GSK-3β inhibitors.[10][11]

Mechanism & Therapeutic Potential: By binding to the ATP pocket of GSK-3β, these inhibitors block its kinase activity. This can have various therapeutic effects, such as mimicking aspects of insulin signaling (by preventing the phosphorylation and inhibition of glycogen synthase) or promoting neuronal survival.[11]

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescent ADP-Glo™ Format)

This assay measures the amount of ADP produced by a kinase reaction, which is then converted into a luminescent signal. Lower luminescence indicates greater inhibition of the kinase.

1. Kinase Reaction Setup: a. In a 384-well plate, add the 1H-indazole-3-carboxamide inhibitor at various concentrations. b. Add the target kinase (e.g., purified recombinant PAK1 or GSK-3β) and its specific substrate peptide to the wells. c. Initiate the kinase reaction by adding an ATP solution. d. Incubate at room temperature for a specified time (e.g., 60 minutes).

2. ADP Detection: a. Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes. b. Add Kinase Detection Reagent, which contains the enzyme Ultra-Glo™ Luciferase and its substrate. This enzyme converts the ADP generated in the first step into ATP, which then drives the luciferase reaction, producing light. c. Incubate for 30-60 minutes to stabilize the luminescent signal.

3. Data Acquisition and Analysis: a. Measure the luminescence using a plate-reading luminometer. b. Calculate the percent inhibition for each compound concentration relative to positive (no inhibitor) and negative (no kinase) controls. c. Determine the IC50 value by fitting the data to a dose-response curve.

Section 3: Modulating Calcium Signaling via CRAC Channel Blockade

Calcium (Ca2+) is a ubiquitous second messenger, and its precise spatial and temporal regulation is critical for processes like immune cell activation, proliferation, and gene expression. Store-operated calcium entry (SOCE) is a major mechanism for Ca2+ influx, mediated by the Calcium Release-Activated Calcium (CRAC) channels.[12]

Mechanism of CRAC Channel Inhibition

CRAC channels are composed of Orai proteins in the plasma membrane and STIM proteins in the endoplasmic reticulum. When intracellular Ca2+ stores are depleted, STIM proteins sense this change, translocate near the plasma membrane, and activate Orai channels to allow Ca2+ influx.[12]

Derivatives of 1H-indazole-3-carboxamide have been identified as potent and selective blockers of the Orai channel pore.[12][13] Unlike some inhibitors that require pre-incubation, these compounds can demonstrate a fast-onset, reversible blockade of Ca2+ influx.[12] This action prevents the sustained increase in intracellular calcium required for the activation of downstream signaling pathways.[14]

Downstream Consequences: In immune cells like T-cells and mast cells, CRAC channel-mediated Ca2+ influx is essential for activating the transcription factor NFAT (Nuclear Factor of Activated T-cells) and for degranulation.[12][13] By blocking this influx, indazole-3-carboxamide derivatives can inhibit T-cell proliferation and cytokine production, and prevent the release of inflammatory mediators from mast cells, highlighting their potential as novel immunomodulators.[12][14]

Workflow: CRAC Channel Signaling and its Inhibition

CRAC_Channel cluster_membrane Plasma Membrane cluster_er Endoplasmic Reticulum (ER) Orai Orai Channel (Closed) Orai_Open Orai Channel (Open) Orai->Orai_Open STIM STIM Sensor STIM_Activation STIM Activation & Translocation STIM->STIM_Activation ER_Ca Ca2+ Stores PLC_Activation Receptor Activation -> PLC Store_Depletion ER Ca2+ Store Depletion PLC_Activation->Store_Depletion Store_Depletion->STIM detected by STIM_Activation->Orai activates Ca_Influx Ca2+ Influx Orai_Open->Ca_Influx allows NFAT_Activation Calcineurin -> NFAT Activation Ca_Influx->NFAT_Activation Gene_Expression Gene Expression (e.g., Cytokines) NFAT_Activation->Gene_Expression Inhibitor 1H-Indazole-3-carboxamide CRAC Channel Blocker Inhibitor->Orai_Open blocks pore

Caption: Inhibition of store-operated calcium entry by an indazole derivative.

Experimental Protocol: Measuring Intracellular Calcium Influx

This protocol uses a fluorescent calcium indicator, such as Fura-2 or Fluo-4, to measure changes in intracellular Ca2+ concentration in real-time.

1. Cell Loading: a. Culture cells (e.g., Jurkat T-cells) in suspension or on plates suitable for fluorescence imaging. b. Load the cells with a cell-permeant version of a calcium indicator dye (e.g., Fluo-4 AM) by incubating them in a buffer containing the dye for 30-60 minutes at 37°C. The AM ester allows the dye to cross the cell membrane, where it is then cleaved by intracellular esterases, trapping the fluorescent indicator inside.

2. Baseline Measurement: a. Wash the cells to remove extracellular dye. b. Place the cells in a fluorometer or on a fluorescence microscope stage. c. Record the baseline fluorescence for several minutes to ensure a stable signal.

3. Store Depletion and Inhibition: a. To induce store-operated calcium entry, first deplete the intracellular ER stores by adding a SERCA pump inhibitor, such as thapsigargin, in a calcium-free buffer. This will cause a transient increase in cytosolic Ca2+ as it leaks from the ER, followed by a return to baseline. b. Pre-incubate a set of cells with the 1H-indazole-3-carboxamide CRAC channel blocker for a defined period before the next step.

4. Measuring SOCE: a. Re-introduce calcium to the extracellular buffer. b. In control cells (no inhibitor), this will trigger a large, sustained increase in fluorescence as Ca2+ flows into the cell through the now-open CRAC channels. c. In inhibitor-treated cells, this influx and the corresponding rise in fluorescence will be significantly blunted or completely abrogated.

5. Data Analysis: a. Quantify the fluorescence intensity over time. The magnitude of the SOCE response is typically measured as the peak fluorescence after calcium re-addition minus the baseline fluorescence. b. Plot the dose-response curve of the inhibitor to calculate its IC50 for CRAC channel blockade.

Conclusion and Future Directions

The 1H-indazole-3-carboxamide scaffold represents a triumph of medicinal chemistry, providing a robust and adaptable framework for the development of highly specific modulators of cellular signaling. From exploiting the genetic vulnerabilities of cancer cells through PARP inhibition to the precise regulation of kinase cascades and ion channels, derivatives of this core structure have demonstrated profound therapeutic potential. The continued exploration of structure-activity relationships, guided by the robust experimental methodologies outlined in this guide, will undoubtedly lead to the discovery of next-generation therapeutics. Future efforts will likely focus on developing compounds with improved pharmacokinetic properties, exploring novel combinations of these agents with other therapies such as immunotherapy, and identifying new biological targets for this remarkably versatile chemical scaffold.

References

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Exploratory

The Pivotal Role of Physicochemical Properties in the Development of Novel 1H-Indazole-3-carboxamide Compounds: A Technical Guide

For distribution to: Researchers, scientists, and drug development professionals. Abstract The 1H-indazole-3-carboxamide scaffold has emerged as a privileged structure in modern medicinal chemistry, with derivatives show...

Author: BenchChem Technical Support Team. Date: January 2026

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

The 1H-indazole-3-carboxamide scaffold has emerged as a privileged structure in modern medicinal chemistry, with derivatives showing promise as potent modulators of various biological targets, including kinases and ion channels.[1][2] The journey from a promising hit compound to a viable drug candidate, however, is fraught with challenges, many of which are dictated by the molecule's physicochemical properties. This in-depth technical guide provides a comprehensive exploration of the critical physicochemical characteristics of novel 1H-indazole-3-carboxamide compounds. We will delve into the causal relationships between chemical structure and properties such as lipophilicity, aqueous solubility, and ionization state (pKa). Furthermore, this guide offers detailed, field-proven experimental protocols for the accurate determination of these parameters, empowering research and development teams to make data-driven decisions in their drug discovery programs.

The 1H-Indazole-3-carboxamide Scaffold: A Versatile Pharmacophore

The 1H-indazole-3-carboxamide core is a bicyclic heteroaromatic system that serves as a versatile template for the design of bioactive molecules. Its rigid structure provides a well-defined orientation for substituent groups to interact with biological targets. The amide linkage at the 3-position is a key feature, offering a hydrogen bond donor and acceptor, which is crucial for molecular recognition by proteins.[3]

Recent research has highlighted the potential of 1H-indazole-3-carboxamide derivatives in several therapeutic areas:

  • Oncology: As potent and selective inhibitors of p21-activated kinase 1 (PAK1), these compounds have shown anti-tumor migration and invasion activities.[4][5]

  • Immunology and Inflammation: Derivatives have been identified as potent blockers of the calcium-release activated calcium (CRAC) channel, playing a role in stabilizing mast cells.[3][6]

  • Neurological Disorders: The scaffold has been utilized to develop inhibitors of glycogen synthase kinase 3β (GSK-3β), a key target in conditions like Alzheimer's disease and bipolar disorder.[7][8]

The following diagram illustrates the core structure of 1H-indazole-3-carboxamide and highlights the key positions for chemical modification that influence its physicochemical properties and biological activity.

Caption: Core structure of 1H-indazole-3-carboxamide with key modification points.

The Critical Impact of Physicochemical Properties in Drug Discovery

The journey of a drug from administration to its target site is governed by a series of absorption, distribution, metabolism, and excretion (ADME) processes. These are, in turn, heavily influenced by the compound's fundamental physicochemical properties.[5] A molecule with excellent in vitro potency can fail in vivo if it has poor solubility, low permeability, or rapid metabolism. Therefore, a thorough understanding and optimization of these properties from the early stages of drug discovery is paramount.[5]

Lipophilicity (LogP/LogD): Balancing Permeability and Solubility

Lipophilicity, the affinity of a molecule for a lipid-rich environment, is a double-edged sword in drug design. A certain degree of lipophilicity is essential for a drug to permeate through biological membranes, such as the intestinal wall and the blood-brain barrier. However, excessive lipophilicity can lead to poor aqueous solubility, increased plasma protein binding, and a higher risk of off-target toxicity.[9]

Lipophilicity is quantified by the partition coefficient (LogP) for non-ionizable compounds and the distribution coefficient (LogD) for ionizable compounds at a specific pH. For orally administered drugs, a LogP value between 1 and 3 is often considered optimal.

Aqueous Solubility: A Prerequisite for Absorption

For a drug to be absorbed into the bloodstream, it must first dissolve in the aqueous environment of the gastrointestinal tract. Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability.[10] Both kinetic and thermodynamic solubility are important parameters to assess. Kinetic solubility provides an early indication of potential issues in high-throughput screening, while thermodynamic solubility represents the true equilibrium solubility and is crucial for formulation development.[11]

Ionization Constant (pKa): Dictating Solubility and Permeability at Physiological pH

The pKa of a molecule is the pH at which it is 50% ionized and 50% unionized. Since the pH varies throughout the body (e.g., stomach pH ~1-3, intestine pH ~6-7.5, blood pH ~7.4), the ionization state of a drug can change significantly. The ionized form of a drug is generally more water-soluble, while the unionized form is more permeable across lipid membranes. Therefore, understanding the pKa is crucial for predicting a compound's behavior in different physiological compartments.[12]

The interplay of these three key physicochemical properties is a delicate balancing act, as illustrated below.

G Lipophilicity Lipophilicity (LogP/LogD) Solubility Aqueous Solubility Lipophilicity->Solubility Decreases Permeability Membrane Permeability Lipophilicity->Permeability Increases Absorption Oral Absorption Solubility->Absorption Increases pKa Ionization (pKa) pKa->Solubility Influences pKa->Permeability Influences Permeability->Absorption Increases

Caption: Interplay of key physicochemical properties in drug absorption.

Physicochemical Data of Representative 1H-Indazole-3-carboxamide Compounds

Compound IDTargetcLogPExperimental LogPExperimental pKaAqueous Solubility (µg/mL)Reference
Parent Scaffold -0.8 (XLogP3)Not ReportedNot ReportedNot Reported[13]
N-Phenyl Derivative -2.7 (XLogP3)Not ReportedNot ReportedNot Reported[14]
Compound 12d CRAC Channel4.76Not ReportedNot ReportedNot Reported[3]
Compound 14 GSK-3β1.06Not ReportedNot ReportedNot Reported[7]

This table highlights the need for systematic experimental determination of these crucial parameters.

Experimental Protocols for Physicochemical Profiling

Accurate and reproducible experimental data is the cornerstone of successful drug development. The following section provides detailed, step-by-step methodologies for determining the key physicochemical properties of novel 1H-indazole-3-carboxamide compounds.

Determination of Lipophilicity (LogD) by the Shake-Flask Method

The shake-flask method is considered the "gold standard" for LogP and LogD determination due to its direct measurement of partitioning.[15]

Principle: The compound is partitioned between two immiscible phases, typically n-octanol and an aqueous buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4). The concentration of the compound in each phase is then determined, and the LogD is calculated as the logarithm of the ratio of the concentration in the organic phase to the concentration in the aqueous phase.

Step-by-Step Protocol:

  • Preparation of Pre-saturated Solvents: Mix equal volumes of n-octanol and PBS (pH 7.4) in a separatory funnel. Shake vigorously for 24 hours to ensure mutual saturation. Allow the phases to separate completely.

  • Preparation of Compound Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a concentration of 10 mM.

  • Partitioning Experiment:

    • In a glass vial, add a precise volume of the pre-saturated n-octanol and pre-saturated PBS (e.g., 1 mL of each).

    • Spike a small volume of the compound's stock solution into the biphasic system (e.g., 10 µL of a 10 mM stock to achieve a final concentration of 100 µM).

    • Cap the vial tightly and shake at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 2-4 hours).

  • Phase Separation: Centrifuge the vial at a low speed (e.g., 2000 rpm for 10 minutes) to ensure complete separation of the two phases.

  • Sample Analysis:

    • Carefully withdraw an aliquot from both the n-octanol and the aqueous phase.

    • Determine the concentration of the compound in each phase using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Calculation of LogD: LogD = log10 ( [Compound]octanol / [Compound]aqueous )

G cluster_workflow LogD Determination Workflow A Prepare Pre-saturated n-octanol and PBS C Partitioning Experiment (Shake at 25°C) A->C B Prepare Compound Stock Solution B->C D Phase Separation (Centrifugation) C->D E Analyze Concentrations in each phase (HPLC-UV) D->E F Calculate LogD E->F

Caption: Workflow for LogD determination by the shake-flask method.

Determination of Aqueous Solubility

Both kinetic and thermodynamic solubility assays are valuable at different stages of drug discovery.

4.2.1. Kinetic Solubility by Turbidimetry

This high-throughput method is ideal for early-stage screening.[11]

Principle: A concentrated solution of the compound in DMSO is added to an aqueous buffer. The formation of a precipitate, indicating that the solubility limit has been exceeded, is detected by an increase in turbidity, which is measured by light scattering.

Step-by-Step Protocol:

  • Prepare Compound Stock Solution: Prepare a 10 mM stock solution of the test compound in DMSO.

  • Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution in DMSO.

  • Addition to Buffer: Add a small, fixed volume of each DMSO solution to a larger volume of aqueous buffer (e.g., PBS at pH 7.4) in a clear-bottom 96-well plate.

  • Incubation and Measurement: Incubate the plate for a short period (e.g., 1-2 hours) at room temperature. Measure the turbidity of each well using a plate reader capable of nephelometry or by measuring absorbance at a high wavelength (e.g., 620 nm).

  • Data Analysis: The kinetic solubility is determined as the highest concentration at which no significant increase in turbidity is observed compared to a blank.

4.2.2. Thermodynamic Solubility by the Shake-Flask Method

This method provides the equilibrium solubility and is considered the gold standard.[10]

Principle: An excess of the solid compound is equilibrated with an aqueous buffer until a saturated solution is formed. The concentration of the dissolved compound is then measured.

Step-by-Step Protocol:

  • Sample Preparation: Add an excess amount of the solid test compound to a vial containing a known volume of aqueous buffer (e.g., PBS at pH 7.4).

  • Equilibration: Shake the vial at a constant temperature for an extended period (typically 24-48 hours) to ensure equilibrium is reached.

  • Separation of Undissolved Solid: Filter the suspension through a low-binding filter (e.g., a 0.45 µm PVDF filter) or centrifuge at high speed to pellet the undissolved solid.

  • Quantification: Determine the concentration of the compound in the clear supernatant/filtrate using a validated analytical method, such as HPLC-UV, with a standard calibration curve.

  • Result: The measured concentration represents the thermodynamic solubility of the compound under the specified conditions.

Determination of pKa by UV-Vis Spectrophotometry

This method is suitable for compounds that contain a chromophore and whose UV-Vis spectrum changes upon ionization.[16]

Principle: The UV-Vis absorbance of the compound is measured in a series of buffers with different pH values. The pKa is the pH at which the concentrations of the ionized and unionized species are equal, which corresponds to the inflection point of the absorbance versus pH curve.[17]

Step-by-Step Protocol:

  • Preparation of Buffers: Prepare a series of buffers with a constant ionic strength covering a wide pH range (e.g., from pH 2 to 12).

  • Preparation of Compound Solutions: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or DMSO). Add a small, constant amount of the stock solution to each buffer to create a series of solutions with the same total compound concentration but different pH values.

  • UV-Vis Spectra Acquisition: Record the UV-Vis spectrum of the compound in each buffer solution over a relevant wavelength range.

  • Data Analysis:

    • Identify one or more wavelengths where the absorbance changes significantly with pH.

    • Plot the absorbance at the chosen wavelength(s) against the pH of the buffer.

    • Fit the data to the Henderson-Hasselbalch equation or determine the pKa from the inflection point of the resulting sigmoidal curve.

G cluster_workflow pKa Determination by UV-Vis Spectrophotometry A Prepare Buffers of Varying pH B Prepare Compound Solutions in each buffer A->B C Acquire UV-Vis Spectra B->C D Plot Absorbance vs. pH C->D E Determine pKa from Inflection Point D->E

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Conclusion: Integrating Physicochemical Properties for Successful Drug Development

The 1H-indazole-3-carboxamide scaffold holds immense promise for the development of novel therapeutics. However, translating this potential into clinical success requires a deep and early understanding of the physicochemical properties of the synthesized compounds. By systematically evaluating lipophilicity, solubility, and pKa using the robust experimental protocols outlined in this guide, drug discovery teams can:

  • Establish clear structure-property relationships: Understand how modifications to the scaffold impact its ADME properties.

  • Prioritize compounds with favorable "drug-like" characteristics: Select candidates with a higher probability of in vivo success.

  • Identify and mitigate potential liabilities early: Address issues such as poor solubility before significant resources are invested.

  • Guide formulation development: Provide essential data for creating effective drug delivery systems.

Ultimately, the integration of physicochemical profiling into the iterative cycle of design, synthesis, and biological testing is not merely a box-ticking exercise but a fundamental strategy for de-risking drug discovery projects and accelerating the delivery of new, effective medicines to patients.

References

  • Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. (n.d.). National Institutes of Health. Retrieved from [Link]

  • How to measure pKa by UV-vis spectrophotometry. (n.d.). Chemagination. Retrieved from [Link]

  • 5 Easy Methods to Calculate pKa: Titrimetric,UV, HPLC, NMR And Henderson Equation. (2025, March 31). The Pharmapedia. Retrieved from [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. (n.d.). Bohrium. Retrieved from [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. (2020). ResearchGate. Retrieved from [Link]

  • LogP / LogD shake-flask method. (2024, September 23). protocols.io. Retrieved from [Link]

  • A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. (2019, January 30). JoVE. Retrieved from [Link]

  • EXPT. 5 DETERMINATION OF pKa OF AN INDICATOR USING SPECTROPHOTOMETRY. (n.d.). eGyanKosh. Retrieved from [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. (2020, July 6). PubMed. Retrieved from [Link]

  • Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. (n.d.). PubMed. Retrieved from [Link]

  • UV-Vis Spectrometry, pKa of a dye. (n.d.). Retrieved from [Link]

  • (PDF) LogP / LogD shake-flask method v1. (2024). ResearchGate. Retrieved from [Link]

  • Aqueous Solubility Determination Guide. (2019, August 12). Scribd. Retrieved from [Link]

  • Aqueous Solubility. (n.d.). Creative Biolabs. Retrieved from [Link]

  • LogP/D. (n.d.). Cambridge MedChem Consulting. Retrieved from [Link]

  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications. Retrieved from [Link]

  • Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. (n.d.). PubMed Central. Retrieved from [Link]

  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. (n.d.). National Institutes of Health. Retrieved from [Link]

  • 1H-Indazole-3-carboxamide. (n.d.). PubChem. Retrieved from [Link]

  • Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. (2015, December 28). PubMed. Retrieved from [Link]

  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. (2024, October 9). Beth Israel Deaconess Medical Center. Retrieved from [Link]

  • N-Phenyl-1H-indazole-3-carboxamide. (n.d.). PubChem. Retrieved from [Link]

  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. (n.d.). Der Pharma Chemica. Retrieved from [Link]

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Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: A Guide to the Synthesis of N-Substituted 1H-Indazole-3-carboxamides

Introduction: The Privileged Indazole Scaffold in Modern Drug Discovery The 1H-indazole core is a quintessential example of a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Privileged Indazole Scaffold in Modern Drug Discovery

The 1H-indazole core is a quintessential example of a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties have made it a cornerstone in the design of targeted therapeutics. Among its many derivatives, N-substituted 1H-indazole-3-carboxamides have garnered significant attention due to their demonstrated efficacy across a range of biological targets. These compounds are integral to the development of novel treatments for various diseases, acting as potent inhibitors of enzymes like poly(ADP-ribose)polymerase-1 (PARP-1) and as ligands for crucial receptors such as the serotonin 4 receptor (5-HT4R)[1][2]. The versatility of the indazole-3-carboxamide framework allows for fine-tuning of steric and electronic properties through substitution at the amide nitrogen, enabling chemists to optimize potency, selectivity, and pharmacokinetic profiles.

This guide provides a comprehensive overview of the synthetic protocols for preparing N-substituted 1H-indazole-3-carboxamides, intended for researchers, scientists, and professionals in the field of drug development. We will delve into the mechanistic underpinnings of the key chemical transformations, offer detailed step-by-step procedures, and provide insights into reaction optimization and troubleshooting.

Core Synthesis Strategy: Amide Bond Formation

The most prevalent and versatile method for synthesizing N-substituted 1H-indazole-3-carboxamides is through the coupling of 1H-indazole-3-carboxylic acid with a desired primary or secondary amine.[3][4] This reaction, a cornerstone of organic and medicinal chemistry, involves the activation of the carboxylic acid to facilitate nucleophilic attack by the amine.[5] The overall transformation is depicted below:

G cluster_0 General Reaction Scheme Indazole-3-carboxylic_acid 1H-Indazole-3-carboxylic Acid Product N-substituted 1H-Indazole-3-carboxamide Indazole-3-carboxylic_acid->Product + Amine R1R2NH (Amine) Amine:e->Product:w + Coupling_Agent Coupling Agent, Base Coupling_Agent->Product:s

Caption: General scheme for amide coupling.

The success of this synthesis hinges on the judicious selection of the coupling reagent, base, and solvent system. These choices are dictated by the reactivity of the specific amine, the desired reaction scale, and considerations for purification.

Protocol 1: High-Efficiency Amide Coupling Using HATU

For a broad range of amines, including those that are sterically hindered or less nucleophilic, the use of modern uronium-based coupling reagents is highly recommended. O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is one of the most efficient reagents in this class, forming a highly reactive OAt-ester intermediate.[6]

Reaction Parameters
ComponentRoleEquivalentsCommon Examples
1H-Indazole-3-carboxylic AcidStarting Material1.0-
Amine (R1R2NH)Nucleophile1.0 - 1.2Primary or Secondary Amines
HATUCoupling Reagent1.0 - 1.1-
DIPEANon-nucleophilic Base2.0 - 3.0Triethylamine (TEA)
DMFSolvent-DCM, Acetonitrile
Experimental Workflow

Caption: Workflow for HATU-mediated coupling.

Step-by-Step Protocol
  • To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 1H-indazole-3-carboxylic acid (1.0 eq).

  • Add anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of approximately 0.1 M and stir until all solids are dissolved.

  • Add the desired primary or secondary amine (1.0-1.2 eq) to the solution.

  • Add N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq) to the reaction mixture and stir for 2 minutes.[6]

  • Add HATU (1.0-1.1 eq) in a single portion.

  • Stir the reaction mixture at room temperature for 2-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[6]

  • Upon completion, dilute the reaction mixture with an organic solvent such as Ethyl Acetate.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired N-substituted 1H-indazole-3-carboxamide.

Protocol 2: Cost-Effective Amide Coupling Using EDC/HOBt

A more classical and cost-effective approach involves the use of a carbodiimide coupling reagent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt).[6][7] The additive is crucial for suppressing side reactions and reducing the risk of racemization, particularly when working with chiral amines.

Reaction Parameters
ComponentRoleEquivalentsCommon Examples
1H-Indazole-3-carboxylic AcidStarting Material1.0-
Amine (R1R2NH)Nucleophile1.0 - 1.2Primary or Secondary Amines
EDC·HClCoupling Reagent1.2DCC, DIC
HOBtAdditive1.2Oxyma Pure
Triethylamine (TEA)Base3.0DIPEA
DMFSolvent-DCM
Experimental Workflow

Caption: Workflow for EDC/HOBt-mediated coupling.

Step-by-Step Protocol
  • Dissolve 1H-indazole-3-carboxylic acid (1.0 eq) in DMF (to a concentration of ~0.2 M) in a round-bottom flask.[7]

  • Add HOBt (1.2 eq) and EDC·HCl (1.2 eq) to the solution.[7]

  • Add a suitable base, such as triethylamine (3.0 eq), and stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.[7]

  • Add the desired amine (1.0-1.2 eq) to the activated acid mixture.

  • Stir the reaction at room temperature for 4-6 hours, monitoring its progress by TLC.[7]

  • Once the reaction is complete, pour the mixture into ice water to precipitate the product.[7]

  • Collect the solid product by filtration, wash with water, and dry under vacuum.

  • Further purification can be achieved by recrystallization from a suitable solvent system or by column chromatography if necessary.

Troubleshooting and Optimization

  • Low Yield or Incomplete Reaction: If a reaction is sluggish, consider gently heating it to 40-50 °C. Ensure all reagents are of high quality and that solvents are anhydrous, as moisture can quench the activated intermediates. Increasing the equivalents of the coupling reagent and amine slightly (to 1.2 eq) may also drive the reaction to completion.[6]

  • Order of Addition: For optimal results, pre-activating the carboxylic acid is recommended. This involves stirring the carboxylic acid, coupling reagent, and base together for a few minutes before adding the amine.[6] This minimizes the potential for side reactions where the coupling reagent reacts directly with the amine.

  • Purification Challenges: The byproducts of coupling reactions can sometimes complicate purification. For instance, dicyclohexylurea (DCU), formed when using DCC, is often insoluble and can be removed by filtration. The byproducts from EDC are water-soluble, making aqueous workups particularly effective for their removal.[7]

Synthesis of the Precursor: 1H-Indazole-3-carboxylic Acid

The availability of the starting material, 1H-indazole-3-carboxylic acid, is crucial. While commercially available, it can also be synthesized in the laboratory. One common method involves the protection of the indazole nitrogen, followed by lithiation and carboxylation with carbon dioxide.[4][8] Another route involves the diazotization of o-toluidine.[8] A more direct approach starts from commercially available ethyl 1H-indazole-3-carboxylate, which can be hydrolyzed to the corresponding carboxylic acid.

G cluster_1 Precursor Synthesis Ester Ethyl 1H-indazole-3-carboxylate Acid 1H-Indazole-3-carboxylic Acid Ester->Acid Hydrolysis Base Hydrolysis (e.g., NaOH, H2O/EtOH) Hydrolysis->Acid:s

Caption: Synthesis of the carboxylic acid precursor.

Conclusion

The synthesis of N-substituted 1H-indazole-3-carboxamides is a well-established process, primarily relying on robust and versatile amide coupling methodologies. The choice between a high-efficiency reagent like HATU and a more economical option like EDC/HOBt will depend on the specific requirements of the synthesis, including the nature of the substrates and the desired scale. By understanding the principles behind these protocols and adhering to careful experimental technique, researchers can efficiently access a diverse library of these medicinally important compounds for further investigation.

References

  • PubMed. Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. Available from: [Link]

  • HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available from: [Link]

  • Royal Society of Chemistry. CHAPTER 4: Amide Bond Formation. Available from: [Link]

  • Organic Syntheses. 1H-indazole-3-carboxylic acid, ethyl ester. Available from: [Link]

  • PrepChem.com. Synthesis of B. 1-Methyl-1H-indazole-3-carboxylic acid methyl ester (Intermediate). Available from: [Link]

  • Der Pharma Chemica. Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Available from: [Link]

  • Luxembourg Bio Technologies. Amide bond formation: beyond the myth of coupling reagents. Available from: [Link]

  • Google Patents. CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.
  • American Chemical Society. Discovery of indazole/indole-3-carboxamides as fast onset and reversible Orai calcium channel blockers. Available from: [Link]

  • ACS Publications. Discovery and Pharmacological Profile of New 1H-Indazole-3-carboxamide and 2H-Pyrrolo[3,4-c]quinoline Derivatives as Selective Serotonin 4 Receptor Ligands. Available from: [Link]

  • YouTube. What Is The Detailed Mechanism Of Amide Bond Formation?. Available from: [Link]

  • ACS Publications. Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. Available from: [Link]

  • National Institutes of Health. Indazole – an emerging privileged scaffold: synthesis and its biological significance. Available from: [Link]

  • ResearchGate. (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Available from: [Link]

  • PubMed. Synthesis of substituted 3-amino-N-phenyl-1H-indazole-1-carboxamides endowed with antiproliferative activity. Available from: [Link]

  • National Institutes of Health. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Available from: [Link]

  • Aapptec Peptides. Coupling Reagents. Available from: [Link]

Sources

Application

High-Yield Synthesis of 1H-Indazole-3-carboxaldehyde Derivatives: An Application Note and Protocol Guide

Introduction: The Strategic Importance of 1H-Indazole-3-carboxaldehyde in Drug Discovery The 1H-indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its presence in a multitude of cli...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of 1H-Indazole-3-carboxaldehyde in Drug Discovery

The 1H-indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its presence in a multitude of clinically significant therapeutic agents. Its derivatives exhibit a wide spectrum of biological activities, including potent kinase inhibition, anti-inflammatory, and anticancer properties.[1][2][3] Central to the synthesis of a diverse library of these valuable compounds is the 1H-indazole-3-carboxaldehyde core. The aldehyde functionality at the C3 position serves as a versatile synthetic handle, enabling a plethora of chemical transformations. These include, but are not limited to, Knoevenagel and Wittig reactions for alkene formation, reductive amination to access amine derivatives, and cyclization reactions to construct more complex heterocyclic systems.[4][5][6]

Despite its importance, the direct formylation of the 1H-indazole ring at the C3 position using classic methods like the Vilsmeier-Haack reaction is generally ineffective.[4] This limitation has necessitated the development of alternative and robust synthetic strategies. This comprehensive guide provides detailed protocols and expert insights into the most effective and high-yielding methods for the synthesis of 1H-indazole-3-carboxaldehyde derivatives, with a primary focus on the widely adopted nitrosation of indoles.

Methodology 1: Nitrosation of Indoles - The Workhorse Approach

The most prevalent and optimized method for preparing 1H-indazole-3-carboxaldehydes is the acid-mediated nitrosation of corresponding indole precursors.[4][7][8] This reaction proceeds via a multi-step pathway that commences with the nitrosation of the electron-rich C3 position of the indole ring. The resulting intermediate undergoes a ring-opening and subsequent ring-closing cascade to furnish the desired 1H-indazole-3-carboxaldehyde.[4]

Causality Behind Experimental Choices:

The success of this reaction is highly dependent on the electronic nature of the starting indole. Electron-deficient indoles, such as those bearing nitro or carboxyl groups, generally provide good to excellent yields.[4] Conversely, electron-rich indoles can be more challenging substrates, often leading to the formation of dimeric byproducts.[9] To mitigate these side reactions, a slow addition of the indole solution to the nitrosating mixture at low temperatures is crucial. This ensures that the concentration of the reactive indole is kept low, thereby favoring the desired intramolecular cyclization over intermolecular side reactions.[9]

Visualizing the Nitrosation Pathway

Nitrosation_Pathway Indole Substituted Indole Nitrosation C3 Nitrosation Indole->Nitrosation Nitrosating_Mixture Nitrosating Mixture (NaNO₂, aq. HCl) Nitrosating_Mixture->Nitrosation Intermediate Oxime Intermediate Nitrosation->Intermediate Ring_Opening Ring Opening Intermediate->Ring_Opening Open_Chain Open-Chain Intermediate Ring_Opening->Open_Chain Ring_Closure Ring Closure Open_Chain->Ring_Closure Product 1H-Indazole-3-carboxaldehyde Ring_Closure->Product

Caption: Reaction pathway for the nitrosation of indoles.

Quantitative Data Summary for Nitrosation of Various Indoles
Starting IndoleSubstituentReaction Time (h)Temperature (°C)Yield (%)Reference
6-Nitroindole6-NO₂1.52077[6]
5-Nitroindole5-NO₂680Good to Excellent[10]
5-Carboxyindole5-COOH25062[4]
5-Methoxyindole5-OCH₃3-5 (after addition)5091[4]
7-Methylindole7-CH₃12Room Temp~72[9]
5-Iodoindole5-INot specifiedNot specifiedHigh[4]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 1H-Indazole-3-carboxaldehydes via Nitrosation

This protocol is optimized for a 1 mmol scale of the starting indole.[10]

Materials:

  • Substituted Indole (1 mmol)

  • Sodium Nitrite (NaNO₂) (8 mmol, 550 mg)

  • Hydrochloric Acid (HCl), 2 N aqueous solution (2.7 mmol, 1.35 mL)

  • N,N-Dimethylformamide (DMF)

  • Deionized Water

  • Ethyl Acetate (EtOAc)

  • Brine Solution

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

  • Argon gas supply

  • Syringe pump

Procedure:

  • Preparation of the Nitrosating Mixture: In a round-bottom flask under an argon atmosphere, dissolve sodium nitrite (8 equivalents) in a mixture of deionized water (4 mL) and DMF (3 mL). Cool the flask to 0 °C in an ice bath.

  • Slowly add 2 N aqueous HCl (2.7 equivalents) to the stirred solution at 0 °C. Continue stirring the resulting mixture under argon for 10 minutes at 0 °C.

  • Addition of Indole: In a separate flask, prepare a solution of the indole (1 equivalent) in DMF (3 mL).

  • Using a syringe pump, add the indole solution to the vigorously stirred nitrosating mixture at 0 °C over a period of 2 hours.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to stir. The reaction time and temperature will vary depending on the substrate (refer to the data table above). For electron-rich indoles, it is often beneficial to let the reaction stir at room temperature for 12 hours. For some electron-deficient substrates, gentle heating (e.g., to 50-80 °C) can be applied to drive the reaction to completion.[4][9][10] Monitor the reaction progress by Thin-Layer Chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Extract the mixture three times with ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., petroleum ether/ethyl acetate) to afford the pure 1H-indazole-3-carboxaldehyde.[7][10]

Protocol 2: Synthesis of the Precursor - Indole-3-carboxaldehyde via Vilsmeier-Haack Reaction

While not directly applicable to indazoles, the Vilsmeier-Haack reaction is a robust method for synthesizing indole-3-carboxaldehydes, which are common precursors for various transformations.[11][12]

Materials:

  • Indole (1 equivalent)

  • N,N-Dimethylformamide (DMF)

  • Phosphorus Oxychloride (POCl₃) (1.1 equivalents)

  • Aqueous Sodium Hydroxide (NaOH) solution

  • Dichloromethane (DCM) or other suitable solvent

Procedure:

  • Vilsmeier Reagent Formation: In a flask cooled to 0 °C, add phosphorus oxychloride dropwise to DMF. Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent (a chloroiminium ion).[11][13]

  • Reaction with Indole: Dissolve the indole in a minimal amount of DMF or another suitable solvent and add it dropwise to the Vilsmeier reagent at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Hydrolysis: Carefully pour the reaction mixture onto crushed ice and basify with an aqueous sodium hydroxide solution until the pH is alkaline.

  • Stir the mixture until the hydrolysis of the intermediate iminium salt is complete, resulting in the precipitation of the product.

  • Work-up and Purification: Collect the precipitate by vacuum filtration and wash with water. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water).

Methodology 2: Transition Metal-Catalyzed Syntheses - Modern Alternatives

Recent advances in organic synthesis have introduced transition-metal-catalyzed methods for the construction of the indazole core.[2][14] These methods often offer high efficiency, broad functional group tolerance, and novel pathways to substituted indazoles.[1][14]

Key Strategies:
  • Rhodium-Catalyzed C-H Activation/Annulation: This strategy involves the Rh(III)-catalyzed C-H activation of substrates like N-H-imidates or azobenzenes, followed by annulation with various coupling partners to construct the indazole ring.[1][15] These reactions often proceed under mild conditions with high atom economy.

  • Palladium-Catalyzed Cross-Coupling Reactions: Palladium catalysts have been employed in various cross-coupling reactions to form the N-N bond of the indazole ring.

  • Copper and Silver-Catalyzed Reactions: Copper and silver salts are also utilized, sometimes in conjunction with other transition metals, to facilitate the C-N and N-N bond-forming steps in indazole synthesis.[1]

While these methods are powerful, they often require specialized ligands and catalysts, and the optimization of reaction conditions can be more complex than the classical nitrosation approach. Researchers interested in these advanced techniques are encouraged to consult the primary literature for detailed protocols.[1][14][16]

Conceptual Workflow for Transition Metal-Catalyzed Synthesis

TM_Catalysis_Workflow cluster_start Starting Materials cluster_reaction Key Steps Aryl_Precursor Aryl Precursor (e.g., Imidate, Azobenzene) Catalytic_Cycle Transition Metal Catalyst (e.g., Rh, Pd, Cu) Aryl_Precursor->Catalytic_Cycle Coupling_Partner Coupling Partner (e.g., Alkene, Alkyne) Coupling_Partner->Catalytic_Cycle CH_Activation C-H Activation Catalytic_Cycle->CH_Activation Bond_Formation C-N / N-N Bond Formation CH_Activation->Bond_Formation Annulation Annulation Bond_Formation->Annulation Product Functionalized Indazole Annulation->Product

Caption: Conceptual workflow for transition metal-catalyzed indazole synthesis.

Troubleshooting and Optimization

IssueProbable Cause(s)Recommended Solution(s)
Low or No Yield (Nitrosation) 1. Incorrect stoichiometry of reagents.2. Reaction temperature too high during indole addition.3. Rapid addition of the indole solution.1. Use a significant excess of sodium nitrite (e.g., 8 equivalents).[9]2. Maintain the reaction temperature at 0 °C during the addition of the indole.[9]3. Add the indole solution very slowly (e.g., over 2 hours) using a syringe pump to minimize side reactions.[9]
Formation of a Dark Precipitate (Nitrosation of electron-rich indoles) Formation of dimeric byproducts due to the high reactivity of the indole.[9]This is a common side reaction. Ensure slow addition of the indole at low temperatures to favor the desired reaction pathway. The byproduct can often be removed during column chromatography.
Incomplete Reaction (Nitrosation) Insufficient reaction time or temperature after the addition of the indole.After the slow addition at 0 °C, allow the reaction to stir at room temperature for at least 12 hours. Gentle heating can sometimes drive the reaction to completion, but this should be monitored carefully to avoid decomposition.[9]

Conclusion

The synthesis of 1H-indazole-3-carboxaldehyde derivatives is a critical step in the development of novel therapeutics. The nitrosation of indoles remains the most reliable and high-yielding method for a wide range of substrates. By carefully controlling the reaction conditions, particularly the rate of addition and temperature, researchers can consistently obtain these valuable building blocks in high purity. For more specialized applications, transition-metal-catalyzed methods offer modern and powerful alternatives. This guide provides the foundational knowledge and practical protocols to enable researchers to confidently synthesize 1H-indazole-3-carboxaldehyde derivatives for their drug discovery and development programs.

References

  • Ghaffari, S., & Gorgani, M. (2022). Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. Molecules, 27(19), 6649. [Link]

  • Yadav, M., & Kapoor, A. (2024). Advances in Synthesis of Indazole Variants: A Comprehensive Review of Transition Metal, Acid/Base and Green Chemistry-based Catalytic Approaches. Current Organocatalysis, 11(2), 116-153. [Link]

  • Substrates used in the transition metal‐catalyzed synthesis of indazole. (n.d.). ResearchGate. Retrieved from [Link]

  • Direct synthesis of indazole derivatives via Rh(iii)-catalyzed C–H activation of phthalazinones and allenes. (2020). Organic & Biomolecular Chemistry. [Link]

  • Janardhanan, J. C., Bhaskaran, R. P., & Vakayil, K. (2020). Transition‐Metal‐Catalyzed Syntheses of Indazoles. Asian Journal of Organic Chemistry, 9(10), 1545-1567. [Link]

  • Xue, J., Zhang, Y., Zhong, B., & Yang, J.-D. (2022). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 99, 393-405. [Link]

  • Legrand, B., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(23), 12896-12903. [Link]

  • What are the main applications of 1H-Indazole-3-carboxylic acid methyl ester in pharmaceuticals? (2024). Shaanxi Bloom Tech Co., Ltd.[Link]

  • An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. (2018). RSC Publishing. [Link]

  • 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. (2017). ResearchGate. [Link]

  • Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. (2021).
  • Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. (2015). Thieme. [Link]

  • Strategy design for 1H-indazole synthesis from aldehyde hydrazones. (2021). ResearchGate. [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). PharmaTutor. Retrieved from [Link]

  • Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps. Retrieved from [Link]

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Method

Application Note &amp; Protocols: Amide Coupling Techniques for 3-Carboxamide Indazoles

< < < < For: Researchers, scientists, and drug development professionals. Abstract Indazole-3-carboxamides are a privileged scaffold in modern medicinal chemistry, appearing in a multitude of clinically relevant molecule...

Author: BenchChem Technical Support Team. Date: January 2026

< < < <

For: Researchers, scientists, and drug development professionals.

Abstract

Indazole-3-carboxamides are a privileged scaffold in modern medicinal chemistry, appearing in a multitude of clinically relevant molecules, including PARP inhibitors and kinase modulators.[1] The construction of the crucial C3-amide bond, however, is not always trivial. The electronic nature of the indazole-3-carboxylic acid and the nucleophilicity of the amine coupling partner dictate the optimal reaction conditions. This document provides a comprehensive guide to the most effective amide coupling techniques for this substrate class. It delves into the mechanistic rationale behind reagent selection, offers detailed, field-tested protocols for various coupling agents, and provides a framework for troubleshooting common challenges.

Introduction: The Significance of the Indazole-3-Carboxamide Scaffold

The indazole ring system, a bicyclic aromatic heterocycle, is a bioisostere of indole and benzimidazole, capable of engaging in key hydrogen bonding interactions with biological targets.[2] When functionalized at the C3 position with a carboxamide, the resulting scaffold provides a versatile platform for modulating pharmacological activity. The synthesis of these compounds is a frequent and critical task in drug discovery programs.[3][4]

The fundamental reaction is the coupling of an indazole-3-carboxylic acid with a primary or secondary amine. This process, while conceptually simple, requires the activation of the carboxylic acid to overcome a kinetic barrier.[5] The choice of coupling reagent and conditions is paramount to achieving high yields, minimizing side reactions, and preserving chiral integrity when applicable.

Core Principles & Challenges

The Mechanism of Amide Bond Formation

Amide bond formation proceeds via the activation of the carboxylic acid's carbonyl group, transforming the hydroxyl into a better leaving group. This is typically achieved by reaction with a coupling reagent to form a highly reactive intermediate, such as an O-acylisourea, an active ester, or a symmetric anhydride. This activated species is then susceptible to nucleophilic attack by the amine to form the thermodynamically stable amide bond.

Specific Challenges with Indazole-3-Carboxylic Acids

While a robust reaction, several challenges can arise when working with indazole-3-carboxylic acids:

  • Low Nucleophilicity of Amines: Coupling with electron-deficient amines (e.g., anilines with electron-withdrawing groups) or sterically hindered amines can be sluggish, leading to incomplete reactions.[6][7]

  • Side Reactions: The indazole ring itself presents potential sites for side reactions. The N1 and N2 positions can undergo alkylation, although this is more common in upstream synthetic steps than during the amide coupling itself.[6] Under harsh conditions, decarboxylation of the starting material can also occur.[6]

  • Epimerization: If the carboxylic acid or amine contains a stereocenter adjacent to the reacting functional group, racemization or epimerization is a significant risk, particularly with over-activation or extended reaction times.[8][9]

  • Byproduct Removal: Many coupling reagents generate byproducts (e.g., ureas from carbodiimides) that can complicate product purification.[10]

A Comparative Guide to Common Coupling Reagents

The selection of a coupling reagent is the most critical decision in designing a successful synthesis. The table below compares the most effective and commonly used reagents for generating indazole-3-carboxamides.

Reagent (Acronym)Chemical NameClassMechanism & Key FeaturesAdvantagesDisadvantages
HATU 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphateUronium/Aminium SaltForms a highly reactive OAt-active ester. The HOAt byproduct is a superior catalyst to HOBt.Highly efficient, even for difficult couplings.[10][11] Fast reaction times. Low rates of epimerization.Higher cost. Byproduct (tetramethylurea) can be difficult to remove.[10]
EDC / HOBt 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide / 1-HydroxybenzotriazoleCarbodiimide / AdditiveEDC forms an O-acylisourea intermediate, which is converted to a more stable and reactive HOBt-ester.[5]Cost-effective.[10] Water-soluble urea byproduct is easily removed by aqueous workup.[5][12]HOBt has explosive properties, complicating storage and transport.[10] Slower than HATU. Higher risk of epimerization than HATU.
T3P® Propanephosphonic Acid AnhydridePhosphonic Acid AnhydrideReacts with the carboxylic acid to form a mixed anhydride, which is then attacked by the amine."Green" reagent with water-soluble, easily removed byproducts.[9][13] Low epimerization, especially with pyridine as a base.[8][9] Effective for large-scale synthesis.[8][9]Can be less effective for highly unreactive amines compared to HATU. Requires careful control of stoichiometry.

Detailed Experimental Protocols

The following protocols are designed as robust starting points. Optimization of equivalents, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: High-Efficiency Coupling with HATU

This is the recommended method for most substrates, especially for challenging or valuable amines where high yield is critical.

HATU_Workflow cluster_prep Preparation (Inert Atmosphere) cluster_addition Reagent Addition (Room Temp) cluster_reaction Reaction & Monitoring cluster_workup Workup & Purification IndazoleAcid 1H-Indazole-3-Carboxylic Acid (1.0 eq) Solvent Anhydrous DMF IndazoleAcid->Solvent Dissolve Amine Amine (1.0-1.2 eq) Solvent->Amine Add Base DIPEA (2.0-3.0 eq) Amine->Base Add HATU HATU (1.0-1.1 eq) Base->HATU Add Stir Stir at RT (2-6 hours) HATU->Stir Monitor Monitor by LC-MS/TLC Stir->Monitor Quench Dilute w/ EtOAc Monitor->Quench Upon Completion Wash Wash with: 1. 1M HCl 2. Sat. NaHCO₃ 3. Brine Quench->Wash Dry Dry (Na₂SO₄), Filter, Concentrate Wash->Dry Purify Column Chromatography Dry->Purify

Caption: High-Efficiency HATU Coupling Workflow.

Step-by-Step Methodology:

  • To a round-bottom flask under an inert atmosphere (N₂ or Argon), add 1H-indazole-3-carboxylic acid (1.0 eq).

  • Add anhydrous N,N-Dimethylformamide (DMF) to achieve a concentration of approximately 0.1 M and stir until all solids are dissolved.

  • Add the desired amine (1.0-1.2 eq) to the solution.

  • Add N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq) and stir for 2 minutes.[10]

  • Add HATU (1.0-1.1 eq) in one portion. A slight exotherm may be observed.

  • Stir the reaction mixture at room temperature for 2-6 hours. Monitor progress by TLC or LC-MS.[10][14]

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.[10]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes or methanol in dichloromethane) to yield the pure amide.[15]

Protocol 2: Cost-Effective Coupling with EDC/HOBt

A reliable and economical choice for reactive amines and when cost is a primary consideration.

EDC_Mechanism RCOOH Indazole-3-COOH Isourea O-Acylisourea (Unstable Intermediate) RCOOH->Isourea + EDC EDC EDC EDC->Isourea HOBt_Ester HOBt Active Ester (More Stable) Isourea->HOBt_Ester + HOBt Urea EDC-Urea (Byproduct) Isourea->Urea - EDC HOBt HOBt HOBt->HOBt_Ester Amide Product Amide HOBt_Ester->Amide + R'-NH₂ HOBt_regen HOBt (Regenerated) HOBt_Ester->HOBt_regen - HOBt Amine R'-NH₂ Amine->Amide

Sources

Application

Purification of 1H-Indazole-3-carboxamide by Silica Gel Column Chromatography: A Detailed Protocol and Application Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive, field-proven protocol for the purification of 1H-Indazole-3-carboxamide using s...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 1H-Indazole-3-carboxamide using silica gel column chromatography. 1H-Indazole-3-carboxamide is a foundational scaffold in modern medicinal chemistry, serving as a key intermediate in the synthesis of numerous pharmacologically active agents, including kinase inhibitors.[1][2][3] Achieving high purity of this intermediate is critical for the success of subsequent synthetic steps and the reliability of biological assay data.[4] This guide details a systematic approach, from initial method development using Thin-Layer Chromatography (TLC) to a step-by-step column chromatography workflow, ensuring high-resolution separation and recovery of the target compound.

Introduction: The Significance of Purifying 1H-Indazole-3-carboxamide

The indazole ring system is a privileged structure in drug discovery, with derivatives exhibiting a wide range of biological activities. Specifically, the 1H-indazole-3-carboxamide core is integral to compounds developed as potent inhibitors of p21-activated kinase 1 (PAK1), which is implicated in tumor progression, and as modulators of cannabinoid receptors.[2][3] The synthetic route to these complex molecules often yields a crude product containing unreacted starting materials, byproducts, or reagents from the coupling process.[5]

Column chromatography is a fundamental purification technique that leverages the differential partitioning of compounds between a stationary phase and a mobile phase to achieve separation.[6] For a moderately polar compound like 1H-indazole-3-carboxamide, silica gel chromatography is the method of choice, offering a robust and scalable solution for isolating the compound to a high degree of purity.

Physicochemical Properties of 1H-Indazole-3-carboxamide

A thorough understanding of the compound's physical and chemical properties is essential for designing an effective purification strategy. These properties dictate its solubility and interaction with the chromatographic stationary and mobile phases.

PropertyValueSource(s)
Molecular Formula C₈H₇N₃O[7][8]
Molecular Weight 161.16 g/mol [7][8]
Appearance Off-white to white solid/powder[8][9]
Melting Point 284-286 °C[8][10]
Solubility Slightly soluble in Methanol and DMSO[9]
Predicted pKa 3.03 ± 0.10[9]

Principle of Separation: Normal-Phase Chromatography

This protocol employs normal-phase column chromatography, which relies on a polar stationary phase (silica gel) and a less polar mobile phase (eluent).

  • Stationary Phase: Silica gel (SiO₂) is a highly porous adsorbent with a surface rich in polar silanol (Si-OH) groups.

  • Mechanism: Separation is governed by the polarity of the compounds in the crude mixture.[6]

    • Polar Compounds: Molecules with polar functional groups (like the amide and N-H groups of the indazole ring) will form stronger hydrogen bonds and dipole-dipole interactions with the silanol groups. This strong adsorption leads to slower movement down the column.

    • Non-polar Compounds: Less polar impurities will have weaker interactions with the silica gel, spend more time in the mobile phase, and thus elute from the column more quickly.

The choice of the mobile phase is critical. The eluent must be strong enough to displace the adsorbed compounds but selective enough to allow for differential migration and, therefore, separation.[6]

Mandatory Method Development via Thin-Layer Chromatography (TLC)

Before committing a sample to a large-scale column, a rapid and inexpensive TLC analysis must be performed to identify the optimal solvent system. The goal is to find a mobile phase composition that provides a clear separation of the target compound from its impurities, with a retention factor (Rƒ) for 1H-indazole-3-carboxamide ideally between 0.2 and 0.4 .[11] An Rƒ in this range typically translates to good separation on a column.

  • Prepare Samples: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Do the same for any available standards (starting materials).

  • Spot the Plate: Using a capillary tube, spot the dissolved samples onto the baseline of a silica gel TLC plate.

  • Develop the Plate: Place the plate in a developing chamber containing the chosen solvent system. Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Visualize: Remove the plate and immediately mark the solvent front. Visualize the separated spots under UV light (254 nm). The indazole ring is UV-active and should be clearly visible.

  • Calculate Rƒ: Rƒ = (Distance traveled by the spot) / (Distance traveled by the solvent front).

  • Optimize: Adjust the solvent ratio to achieve the target Rƒ. Increasing the proportion of the more polar solvent (e.g., methanol or ethyl acetate) will increase the Rƒ of all polar compounds.

Based on literature precedents for indazole derivatives, the following solvent systems are excellent starting points for TLC method development.

Solvent SystemStarting Ratio (v/v)PolarityNotes
Methanol / Chloroform0:100 to 5:95IncreasingA very common and effective system for indazole carboxamides.
Methanol / Dichloromethane5:95ModerateA good alternative to chloroform.[10][12]
Ethyl Acetate / Hexane50:50 to 100:0Moderate-HighStandard system for a wide range of compounds.[12][13]

Detailed Protocol for Column Chromatography Purification

This protocol is designed for the purification of approximately 1 gram of crude 1H-indazole-3-carboxamide. The scale can be adjusted by modifying the column size and solvent volumes accordingly.

  • Crude Product: ~1 g of 1H-Indazole-3-carboxamide

  • Stationary Phase: Silica gel, 230-400 mesh (40-63 µm)

  • Mobile Phase Solvents: Chloroform (or Dichloromethane) and Methanol (HPLC grade)

  • Glassware: Glass chromatography column (e.g., 40 mm diameter, 300 mm length), round-bottom flasks, beakers, graduated cylinders

  • Apparatus: Rotary evaporator, TLC plates and chamber, fraction collection tubes/flasks, stand and clamps

G cluster_prep Preparation cluster_run Execution cluster_analysis Analysis & Isolation TLC 1. TLC Method Development Packing 2. Column Packing (Silica Slurry) TLC->Packing Loading 3. Sample Loading (Dry Loading) Packing->Loading Elution 4. Elution (Gradient: 0-5% MeOH in CHCl3) Loading->Elution Collection 5. Fraction Collection Elution->Collection Analysis 6. Fraction Analysis (TLC) Collection->Analysis Combine 7. Combine Pure Fractions Analysis->Combine Evap 8. Solvent Evaporation Combine->Evap Pure Pure Compound Evap->Pure

Caption: Workflow for the purification of 1H-Indazole-3-carboxamide.

Step 1: Column Packing (Slurry Method)

  • Rationale: The slurry method ensures a homogenous, tightly packed column bed, free of air bubbles and cracks, which is crucial for achieving high-resolution separation.

  • Secure the column vertically to a stand. Ensure the stopcock is closed and place a small plug of cotton or glass wool at the bottom. Add a thin layer (0.5 cm) of sand.

  • In a beaker, prepare a slurry of silica gel in the initial, least polar eluent (e.g., 100% chloroform). A common ratio is ~50-60 g of silica for 1 g of crude product.

  • Pour the slurry into the column. Open the stopcock to allow the solvent to drain slowly, continuously tapping the side of the column to encourage even settling.

  • Once the silica has settled, add another thin layer of sand on top to protect the silica bed surface during sample and eluent addition.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer. Never let the column run dry.

Step 2: Sample Preparation and Loading (Dry Loading)

  • Rationale: Dry loading the sample onto a solid support provides a more uniform starting band, leading to sharper peaks and better separation compared to direct liquid application, especially if the compound has limited solubility in the initial eluent.[4]

  • Dissolve the crude 1H-indazole-3-carboxamide (~1 g) in a minimal amount of a suitable solvent (e.g., dichloromethane/methanol).

  • To this solution, add 2-3 g of silica gel.

  • Remove the solvent completely on a rotary evaporator until a fine, free-flowing powder is obtained.

  • Carefully add this powder to the top of the packed column.

  • Gently tap the column to settle the sample layer and carefully add the initial eluent.

Step 3: Elution and Fraction Collection

  • Rationale: A gradient elution, where the polarity of the mobile phase is gradually increased, is highly effective. The non-polar impurities are washed out first with the low-polarity solvent. As the polarity increases, the eluent becomes strong enough to displace the more strongly adsorbed target compound.[11]

  • Begin elution with the least polar solvent determined from TLC (e.g., 100% Chloroform).

  • Collect the eluate in numbered test tubes or flasks (e.g., 10-20 mL per fraction).

  • Gradually increase the solvent polarity according to a pre-determined gradient. A step gradient of 0% to 5% Methanol in Chloroform is often effective for this class of compounds.

    • Run several column volumes of 100% Chloroform.

    • Switch to 1% Methanol in Chloroform.

    • Increase to 2% Methanol, then 3%, and so on.

  • Continue collecting fractions throughout the entire process.

Step 4: Fraction Analysis and Product Isolation

  • Monitor the collected fractions using TLC. Spot every few fractions on a single TLC plate to identify which ones contain the desired product.

  • Fractions containing only the pure compound (single spot at the correct Rƒ) should be combined in a larger round-bottom flask.

  • Remove the solvent from the combined pure fractions using a rotary evaporator.

  • The resulting solid is the purified 1H-Indazole-3-carboxamide. Determine the yield and confirm purity using analytical techniques such as NMR, LC-MS, or melting point analysis.

Troubleshooting Guide

G problem Problem Probable Cause Solution p1 Poor Separation The eluent polarity is either too high (all compounds move fast) or too low (all compounds stick). Re-optimize the solvent system with TLC. Aim for a target Rƒ of 0.2-0.4. Employ a shallower gradient during elution. p2 Compound Won't Elute The eluent is too non-polar. The compound is too strongly adsorbed. Gradually increase the polarity of the mobile phase. For example, increase the percentage of methanol in chloroform/DCM. p3 Cracked Silica Bed The column was allowed to run dry, or the packing was not uniform. This column is compromised and will give poor separation. The column must be repacked. p4 p4

Caption: A troubleshooting guide for common column chromatography issues.

Safety Precautions

  • Compound Hazards: 1H-Indazole-3-carboxamide is classified as harmful if swallowed, and causes skin and serious eye irritation. It may also cause respiratory irritation.[7][8]

  • Silica Gel: Fine silica dust is a respiratory hazard. Always handle silica gel in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including a dust mask.

  • Solvents: Chloroform, dichloromethane, and methanol are toxic and flammable. All handling, including column packing and running, must be performed inside a certified chemical fume hood. Wear gloves, safety glasses, and a lab coat.

References

  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Bohrium. [Link]

  • Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.
  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. PubMed. [Link]

  • 1H-Indazole-3-carboxamide | C8H7N3O | CID 20978176. PubChem. [Link]

  • CAS 90004-04-9 | 1H-Indazole-3-carboxamide. Hoffman Fine Chemicals. [Link]

  • An efficient synthesis of 1-arylindazole-3-carboxamides using nitrile imines, isocyanides and 2-hydroxymethylbenzoic acid, followed by a tandem reaction. IRIS Unina. [Link]

  • (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate. [Link]

  • Chromatography: Solvent Systems For Flash Column. University of Rochester, Department of Chemistry. [Link]

  • Column chromatography. University of Calgary, Department of Chemistry. [Link]

  • Solvent Systems for Silica Gel Column Chromatography. Common Organic Chemistry. [Link]

  • 1-methyl-1H-indazole-3-carboxamide | C9H9N3O | CID 21699713. PubChem. [Link]

Sources

Method

Crystallization Methods for 7-Methyl-1H-indazole-3-carboxamide: An Application Note and Protocol

Introduction 7-Methyl-1H-indazole-3-carboxamide is a heterocyclic compound belonging to the indazole-3-carboxamide class, a scaffold of significant interest in medicinal chemistry.[1][2] Derivatives of this core structur...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

7-Methyl-1H-indazole-3-carboxamide is a heterocyclic compound belonging to the indazole-3-carboxamide class, a scaffold of significant interest in medicinal chemistry.[1][2] Derivatives of this core structure are explored for a range of biological activities, including the inhibition of protein kinases like p21-activated kinase 1 (PAK1) and modulation of cannabinoid receptors.[2] In the development of active pharmaceutical ingredients (APIs), establishing a robust and reproducible crystallization process is paramount. Crystallization is not merely a purification step; it is a critical process that defines the solid-state properties of the API, such as purity, stability, solubility, and bioavailability.[3]

The ability of a compound to exist in multiple crystalline forms, known as polymorphism, can significantly impact its therapeutic efficacy and manufacturability.[3][4] Therefore, controlled crystallization is essential to ensure the consistent production of a desired crystalline form with optimal physicochemical characteristics. This guide provides a detailed overview of scientifically grounded methods for the crystallization of 7-Methyl-1H-indazole-3-carboxamide, designed for researchers and professionals in drug development.

Physicochemical Profile and Rationale for Method Selection

Understanding the physicochemical properties of 7-Methyl-1H-indazole-3-carboxamide is the foundation for designing a rational crystallization strategy. While extensive experimental data for this specific molecule is not widely published, its properties can be reliably estimated based on its structure and data from close analogs.[2][5]

The molecule's structure features a planar, aromatic indazole ring system, which is hydrophobic, and a carboxamide group capable of acting as both a hydrogen bond donor and acceptor.[6] This duality is key to its crystallization behavior. The presence of both the indazole and carboxamide moieties allows for the formation of strong intermolecular hydrogen bonds, which can lead to stable, well-ordered crystal lattices.[7][8]

Table 1: Physicochemical Properties of 7-Methyl-1H-indazole-3-carboxamide

Property Value / Observation Rationale for Crystallization Strategy
Molecular Formula C₉H₉N₃O -
Molecular Weight 175.19 g/mol (Calculated)[2] Influences mass balance calculations in protocols.
Hydrogen Bond Donors 2 (Amide N-H, Indazole N-H)[5] Promotes strong intermolecular interactions, favoring crystalline solid formation over amorphous states or oils.[7]
Hydrogen Bond Acceptors 2 (Carbonyl O, Pyrazole N)[5] Contributes to a stable crystal lattice through hydrogen bonding networks.
Aqueous Solubility Poor[6] Low water solubility makes anti-solvent crystallization with water a highly viable method.

| Organic Solubility | Soluble in polar aprotic solvents (e.g., DMSO, DMF) and alcohols (e.g., ethanol, methanol).[6][9] | Provides a range of potential solvents for cooling crystallization and serves as the "good" solvent in anti-solvent methods. |

The compound's high lipophilicity and poor aqueous solubility, combined with its capacity for strong hydrogen bonding, suggest that conventional crystallization techniques—cooling, anti-solvent addition, and evaporation—are highly applicable.[6][9] The choice of method will depend on the impurity profile of the crude material and the desired crystal attributes (e.g., size, morphology).

Crystallization Method Selection Workflow

Selecting an appropriate crystallization method is a critical decision. The following workflow provides a systematic approach based on the initial state of the crude material.

start Crude 7-Methyl-1H-indazole- 3-carboxamide is_solid Is the crude material a solid? start->is_solid oily_crude Oily or Gummy Crude is_solid->oily_crude No solid_crude Solid Crude is_solid->solid_crude Yes trituration Attempt Trituration with a non-solvent (e.g., Hexane) to induce solidification. oily_crude->trituration dissolve_test Perform Solubility Test: Find solvent with high solubility at high temp & low at room temp. solid_crude->dissolve_test solvent_found Good solvent found? dissolve_test->solvent_found cooling_method Proceed with Cooling Crystallization (Protocol A) solvent_found->cooling_method Yes no_good_solvent No suitable single solvent. solvent_found->no_good_solvent No antisolvent_method Proceed with Anti-Solvent Crystallization (Protocol B) no_good_solvent->antisolvent_method solidifies Does it solidify? trituration->solidifies solidifies->solid_crude Yes solidifies->antisolvent_method No

Caption: Decision workflow for selecting a primary crystallization method.

Experimental Protocols

Protocol A: Cooling Crystallization from a Single Solvent

This is the most common recrystallization technique and is effective when a solvent is identified that dissolves the compound well at elevated temperatures but poorly at ambient or sub-ambient temperatures.[9] For 7-Methyl-1H-indazole-3-carboxamide, alcohols like ethanol or isopropanol are excellent candidates.[9]

Causality: The principle relies on creating a supersaturated solution. As the hot, saturated solution cools, the solubility of the compound decreases, forcing the molecules to arrange themselves into a crystal lattice to achieve a lower energy state. Slow cooling is crucial as it allows for the formation of larger, more perfect crystals by favoring crystal growth over rapid nucleation.

Step-by-Step Methodology:

  • Solvent Selection: Place ~20 mg of crude material in a test tube. Add a potential solvent (e.g., ethanol, methanol, ethyl acetate) dropwise while heating and agitating.[9] A suitable solvent will dissolve the compound completely near its boiling point and show precipitation upon cooling to room temperature.

  • Dissolution: Place the crude 7-Methyl-1H-indazole-3-carboxamide (e.g., 1.0 g) into an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar.

  • Hot Dissolution: Add the chosen solvent (e.g., ethanol) in small portions while gently heating the mixture to boiling with continuous stirring. Add just enough solvent to achieve complete dissolution of the solid.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.

  • Slow Cooling: Cover the flask with a watch glass or loosely with foil and allow it to cool slowly and undisturbed to room temperature. Placing the flask in an insulated container (e.g., a Dewar flask or a beaker filled with vermiculite) can promote slower cooling and better crystal growth.

  • Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath or a refrigerator (2-8 °C) for at least one hour to maximize the precipitation of the product.[9]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals (the "filter cake") with a small amount of the cold crystallization solvent to remove any residual soluble impurities.

  • Drying: Dry the purified crystals under vacuum at a temperature appropriate for the solvent used (e.g., 40-50 °C) until a constant weight is achieved.

Protocol B: Anti-Solvent Crystallization

This method is ideal when the compound is highly soluble in one solvent (the "solvent") but insoluble in another (the "anti-solvent"), and both solvents are miscible.[10][11] This is particularly useful for compounds that are highly soluble in common solvents even at low temperatures, or for purification after syntheses conducted in high-boiling point solvents like DMF.[12][13]

Causality: Supersaturation is achieved by altering the composition of the solvent system, which reduces the compound's solubility.[10] The anti-solvent is added to a solution of the compound, and as the solvent mixture becomes progressively "poorer," the compound is forced out of solution to nucleate and grow as crystals. The rate of anti-solvent addition is a critical parameter that controls the rate of supersaturation and, consequently, the crystal size and morphology.[10][14]

Step-by-Step Methodology:

  • System Selection: Identify a solvent/anti-solvent pair. For this compound, a good system is DMF (solvent) and water (anti-solvent) or Ethyl Acetate (solvent) and n-Hexane (anti-solvent).[12]

  • Dissolution: Dissolve the crude 7-Methyl-1H-indazole-3-carboxamide in a minimal amount of the "good" solvent (e.g., DMF) at room temperature with stirring.

  • Filtration: Filter the solution to remove any particulate matter.

  • Anti-Solvent Addition: While stirring the solution vigorously, add the anti-solvent (e.g., water) dropwise using a pipette or an addition funnel.

  • Observation: Continue adding the anti-solvent until the solution becomes persistently turbid, which indicates the onset of nucleation.

  • Crystal Growth: Once turbidity is observed, stop the addition and allow the mixture to stir for a period (e.g., 30 minutes to several hours) to allow the crystals to grow. If desired, a small additional amount of anti-solvent can be added to increase the yield.

  • Isolation & Drying: Isolate, wash (with the anti-solvent), and dry the crystals as described in Protocol A (Steps 7-9).

cluster_protocol General Crystallization Protocol dissolve 1. Dissolution (Crude Compound in Solvent) supersaturate 2. Generate Supersaturation dissolve->supersaturate p1 supersaturate->p1 nucleate 3. Nucleation (Formation of Crystal Seeds) grow 4. Crystal Growth nucleate->grow isolate 5. Isolation & Drying (Filtration, Washing) grow->isolate p1->nucleate cooling Method A: Cooling (Decrease Temperature) cooling->p1 antisolvent Method B: Anti-Solvent (Change Solvent Composition) antisolvent->p1

Sources

Application

Application Note: A Comprehensive Guide to the Analytical Characterization of 1H-Indazole-3-carboxamide

Introduction: The Imperative for Rigorous Characterization 1H-Indazole-3-carboxamide is a vital heterocyclic scaffold, serving as a foundational building block in the synthesis of numerous pharmacologically active agents...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Rigorous Characterization

1H-Indazole-3-carboxamide is a vital heterocyclic scaffold, serving as a foundational building block in the synthesis of numerous pharmacologically active agents.[1][2] Its derivatives have shown significant potential in various therapeutic areas, making the unambiguous confirmation of its identity, purity, and stability a critical prerequisite for any meaningful research or development program. In the landscape of pharmaceutical sciences, analytical characterization is the bedrock of quality, safety, and efficacy.[3][4][5]

This guide eschews a one-size-fits-all template, instead adopting a first-principles approach to the analytical challenges posed by 1H-Indazole-3-carboxamide. We will employ an orthogonal analytical strategy, which leverages multiple, independent methods to interrogate different physicochemical properties of the molecule.[6] This multi-pronged approach provides a comprehensive and reliable assessment, minimizing the risk of overlooking impurities or making an incorrect structural assignment. Each protocol is presented not merely as a set of instructions, but as a self-validating system grounded in established scientific principles.

Compound Profile: Physicochemical Properties

A foundational understanding begins with the basic properties of the molecule.

PropertyValueSource
Chemical Name 1H-Indazole-3-carboxamide[7]
CAS Number 90004-04-9[7][8]
Molecular Formula C₈H₇N₃O[7]
Molecular Weight 161.16 g/mol [7]
Melting Point 284-286 °C[8][9]

The Orthogonal Characterization Workflow

Confidence in analytical data is achieved through synergy. A single technique provides a single perspective; multiple orthogonal techniques build a complete, validated picture. The following workflow illustrates how chromatographic and spectroscopic methods are integrated to provide a holistic characterization of 1H-Indazole-3-carboxamide.

G cluster_start Sample cluster_separation Separation & Purity cluster_identity Identity & Structure cluster_solid_state Solid-State Properties cluster_result Final Assessment start Crude 1H-Indazole-3-carboxamide hplc HPLC / UPLC (Purity, Quantification) start->hplc Inject nmr NMR Spectroscopy (Definitive Structure) start->nmr Dissolve ftir FTIR Spectroscopy (Functional Groups) start->ftir Analyze solid thermal Thermal Analysis (TGA/DSC) (Stability, Melting Point) start->thermal Analyze solid xray X-Ray Crystallography (3D Structure) start->xray Grow crystal ms Mass Spectrometry (Molecular Weight) hplc->ms Eluent to MS end Characterized Compound (Identity, Purity, Quality Confirmed) hplc->end nmr->end ms->end ftir->end thermal->end xray->end

Caption: Orthogonal workflow for comprehensive characterization.

Structural Elucidation by Spectroscopic Methods

The primary task is to confirm that the synthesized molecule is indeed 1H-Indazole-3-carboxamide. Spectroscopic methods provide an unambiguous fingerprint of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Expertise: NMR is the most powerful tool for elucidating the specific arrangement and connectivity of atoms in a molecule. The choice of solvent, DMSO-d₆, is deliberate; it readily dissolves the polar compound and its residual proton signal does not obscure key analyte signals. Furthermore, the exchangeable N-H protons of the indazole and amide groups are typically visible in DMSO-d₆, providing a more complete structural picture.[10] A D₂O shake experiment is a classic, definitive method to confirm these exchangeable protons, as they will be replaced by deuterium and their signals will disappear from the ¹H spectrum.[11]

Experimental Protocol: ¹H and ¹³C NMR

  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Ensure complete dissolution, using gentle vortexing if necessary.

  • Instrument: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion.

  • ¹H NMR Acquisition:

    • Acquire a standard proton spectrum with 16-32 scans.

    • Set the spectral width to cover a range of -2 to 15 ppm.

    • Reference the spectrum to the residual DMSO signal at δ 2.50 ppm.

  • D₂O Exchange: Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the ¹H NMR spectrum. Note the disappearance of any broad signals.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans (e.g., 1024 or more) may be required to achieve an adequate signal-to-noise ratio.

    • Set the spectral width to cover a range of 0 to 180 ppm.

    • Reference the spectrum to the DMSO-d₆ solvent signal at δ 39.52 ppm.

Expected Spectroscopic Data:

¹H NMR (400 MHz, DMSO-d₆)
Predicted δ (ppm) Multiplicity Integration Assignment Comments
~13.5br s1HN1-H (indazole)Broad, exchangeable with D₂O.[12]
~8.15d1HH4Aromatic proton adjacent to the fused ring junction.
~7.70d1HH7Aromatic proton.
~7.65br s1H-CO-NH ₂ (one H)Amide proton, exchangeable.[10]
~7.40t1HH6Aromatic proton.
~7.20t1HH5Aromatic proton.
~7.15br s1H-CO-NH ₂ (one H)Amide proton, exchangeable.[10]
¹³C NMR (100 MHz, DMSO-d₆)
Predicted δ (ppm) Assignment
~166C =O (amide)
~141C7a
~140C3
~127C6
~122C3a
~121C5
~120C4
~111C7
Mass Spectrometry (MS)

Causality & Expertise: MS provides the exact molecular weight, which is a fundamental property of a compound. High-Resolution Mass Spectrometry (HRMS), using analyzers like TOF or Orbitrap, is specified because it can measure mass to within a few parts per million (ppm). This high accuracy allows for the confident determination of the elemental formula, distinguishing it from other compounds with the same nominal mass. Electrospray Ionization (ESI) in positive mode is chosen as it is a soft ionization technique ideal for polar molecules like 1H-Indazole-3-carboxamide, typically generating the protonated molecular ion [M+H]⁺ with minimal fragmentation.[6][10]

G sample Sample from HPLC esi Electrospray Ionization (ESI+) sample->esi analyzer Mass Analyzer (Q-TOF or Orbitrap) esi->analyzer detector Detector analyzer->detector data Mass Spectrum (m/z vs. Intensity) detector->data

Caption: High-Resolution LC-MS experimental workflow.

Experimental Protocol: High-Resolution LC-MS

  • Chromatography: Use the HPLC method described in Section 5.1. The eluent from the column is directed into the mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap for HRMS.

  • Acquisition Mode: Full scan mode.

  • Scan Range: m/z 50 - 500.

  • Data Analysis: Determine the exact mass of the most abundant ion and compare it to the theoretical mass.

Expected Mass Data:

ParameterExpected Value
Molecular Formula C₈H₇N₃O
Ion [M+H]⁺
Theoretical Exact Mass 162.0662 Da
Observed Mass 162.0662 ± 5 ppm
Fourier-Transform Infrared (FTIR) Spectroscopy

Causality & Expertise: FTIR is a rapid, non-destructive technique that confirms the presence of key functional groups. For 1H-Indazole-3-carboxamide, we expect to see characteristic vibrations for the amide (N-H and C=O stretches) and the aromatic indazole ring (N-H, C=C, and C-H stretches). The presence and position of these bands provide corroborating evidence for the proposed structure.[13]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

  • Background Scan: Ensure the ATR crystal is clean and perform a background scan.

  • Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition: Apply pressure to ensure good contact and acquire the spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

  • Data Processing: Perform baseline correction and peak picking.

Expected FTIR Absorption Bands:

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3450 - 3300N-H Stretch (Asymmetric & Symmetric)Primary Amide (-CONH₂)
3300 - 3100N-H StretchIndazole Ring
3100 - 3000C-H Stretch (Aromatic)Indazole Ring
~1650C=O Stretch (Amide I)Primary Amide (-CONH₂)
1620 - 1580N-H Bend (Amide II) / C=C StretchAmide / Aromatic Ring
1500 - 1400C=C StretchAromatic Ring

Purity Assessment and Quantitative Analysis

Beyond confirming identity, it is crucial to determine the purity of the compound. Chromatography is the workhorse technique for this purpose.

High-Performance Liquid Chromatography (HPLC)

Causality & Expertise: Reversed-phase HPLC is the gold standard for assessing the purity of small organic molecules.[14] A C18 column is chosen for its versatility and effectiveness in retaining moderately polar compounds like indazoles. A gradient elution (from high aqueous to high organic) is employed to ensure that both early-eluting polar impurities and late-eluting non-polar impurities are effectively separated and detected. UV detection is selected based on the strong absorbance of the aromatic indazole ring system.

Experimental Protocol: Reversed-Phase HPLC

  • Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., 1 mg/mL in Methanol or Acetonitrile). Dilute as necessary to fall within the linear range of the detector.

  • System Suitability: Before sample analysis, inject a standard solution to verify system performance (e.g., retention time stability, peak shape, and efficiency). This is a critical step for method trustworthiness.[15]

  • Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity of the main peak as a percentage of the total peak area.

Recommended HPLC Parameters:

ParameterRecommended Condition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Gradient Start at 5% B, ramp to 95% B over 10 min, hold for 2 min, return to 5% B and re-equilibrate.
Flow Rate 1.0 mL/min
Column Temperature 40 °C
Detection UV at 297 nm[16]
Injection Volume 10 µL

Solid-State Characterization

The physical properties of the solid form are critical, influencing stability, solubility, and handling.

Thermal Analysis (TGA/DSC)

Causality & Expertise: Simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide a wealth of information from a single experiment.[17] DSC measures heat flow, allowing for the precise determination of the melting point (an endothermic event). TGA simultaneously measures mass change as a function of temperature. For 1H-Indazole-3-carboxamide, we expect to see a sharp DSC peak corresponding to its melt, followed by a significant mass loss in the TGA curve at a higher temperature, indicating decomposition.[18] This confirms the melting point and provides information on its thermal stability.

Experimental Protocol: Simultaneous TGA-DSC

  • Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum or alumina crucible.

  • Instrument Calibration: Ensure the instrument's temperature, heat flow, and balance are properly calibrated using appropriate standards.[17]

  • Atmosphere: Use an inert purge gas, such as dry nitrogen, at a flow rate of 20-50 mL/min.

  • Temperature Program: Heat the sample from ambient temperature (e.g., 30 °C) to a temperature above its expected decomposition (e.g., 350 °C) at a controlled rate of 10 °C/min.[17]

Expected Thermal Data:

AnalysisParameterExpected Result
DSC Melting Endotherm (Peak)~285 °C
TGA Onset of Decomposition>290 °C
Single-Crystal X-ray Crystallography

Causality & Expertise: While NMR provides definitive structural connectivity, X-ray crystallography provides an unparalleled, absolute 3D picture of the molecule as it exists in the solid state.[19] It reveals precise bond lengths, bond angles, and intermolecular interactions (like hydrogen bonding), which are crucial for understanding its physical properties. Obtaining high-quality single crystals is the most challenging step, but the resulting data is the gold standard for structural proof.[19]

Generalized Protocol

  • Crystallization: Grow single crystals of the compound. This is often achieved by slow evaporation of a saturated solution in a suitable solvent (e.g., ethanol, methanol, or DMF/water mixtures).[19]

  • Data Collection: A suitable crystal is mounted on a diffractometer. X-ray diffraction data is collected as the crystal is rotated in the X-ray beam.[19]

  • Structure Solution and Refinement: The diffraction pattern is processed to determine the unit cell parameters and space group. The structure is then solved and refined to generate the final three-dimensional model of the molecule.[20]

Typical Crystallographic Parameters to Report:

ParameterDescription
Crystal System e.g., Monoclinic, Orthorhombic
Space Group e.g., P2₁/c
Unit Cell Dimensions a, b, c (Å) and α, β, γ (°)
Density (calculated) g/cm³
R-factor A measure of the agreement between the crystallographic model and the experimental data.

Analytical Method Validation

Developing a method is only the first step. For its results to be trustworthy, especially in a regulated environment, the method must be validated.[3][21] Validation is the documented process that demonstrates an analytical method is suitable for its intended purpose.[4][5] Key parameters are defined by international guidelines, such as those from the ICH.[5]

ParameterDefinitionPurpose
Accuracy The closeness of test results to the true value.Confirms the method measures the correct amount.
Precision The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings.Demonstrates the method's reproducibility and consistency.
Specificity The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradants).Ensures interferences do not affect the result.
Linearity The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.Defines the concentration range over which the method is accurate.
Range The interval between the upper and lower concentration of analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.Specifies the operational limits of the method.
Limit of Detection (LOD) The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.Defines the sensitivity of the method for detection.
Limit of Quantitation (LOQ) The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.Defines the sensitivity of the method for quantification.

Conclusion

The comprehensive characterization of 1H-Indazole-3-carboxamide is not achieved by a single "magic bullet" technique. Instead, it requires a thoughtfully constructed, orthogonal analytical workflow. The integration of high-resolution spectroscopy (NMR, MS, FTIR), quantitative chromatography (HPLC), and solid-state analysis (TGA/DSC, X-ray) provides a robust and scientifically sound basis for confirming the molecule's identity, purity, and key physical properties. This multi-faceted approach ensures the high degree of confidence required to advance research and development activities in the pharmaceutical sciences.

References

  • Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing. (n.d.). Vertex AI Search.
  • Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (n.d.). Vertex AI Search.
  • Validation Of Analytical Methods For Pharmaceutical Analysis. (n.d.). riomaisseguro.rio.rj.gov.br.
  • A Technical Guide to the Spectroscopic Profile of 7-Methyl-1H-indazole-3-carboxamide. (n.d.). Benchchem.
  • A Step-by-Step Guide to Analytical Method Development and Valid
  • Analytical method validation: A brief review. (n.d.). [Source not specified].
  • Identification and characterization of an indazole-3-carboxamide class synthetic cannabinoid: 2-[1-(cyclohexylmethyl)-1H-indazole-3-carboxamido]-3,3-dimethylbutanoic acid (DMBA-CHMINACA). (2018, August 30). PubMed.
  • High-Sensitivity LC-MS/MS Method for the Detection of 7-Methyl-1H-indazole-3-carboxamide and its Metabolites. (n.d.). Benchchem.
  • Structure of indazole N 1-oxide derivatives studied by X-ray, theoretical methods, 1H, 13C, 15N NMR and EI/MS. (2025, August 8).
  • A Comparative Guide to the X-ray Crystallography of Novel Imidazole Deriv
  • Troubleshooting unexpected NMR peaks in 7-Methyl-1H-indazole-3-carboxamide. (n.d.). Benchchem.
  • FTIR of 5,6-dimethoxy-N-phenethyl-1H-indazole-3-carboxamide. (n.d.). SpectraBase.
  • Synthesis and biological evaluation of some new indazole-3-carboxamide deriv
  • 1H-Indazole-3-carboxamide. (n.d.). PubChem.
  • Orthogonal Methods for Confirming 7-Methyl-1H-indazole-3-carboxamide Purity and Identity: A Compar
  • Comprehensive analytical characteristics of N-(adamantan-1-yl)-1- (cyclohexylmethyl)-1H-indazole-3-carboxamide (ACHMINACA). (2020, September 2).
  • Efficient MW-Assisted Synthesis, Spectroscopic Characterization, X-ray and Antioxidant Properties of Indazole Deriv
  • Methyl 1-(4-fluorobenzyl)
  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. (2025, August 9).
  • NMR Spectroscopic Reference Data of Synthetic Cannabinoids Sold on the Internet. (2025, January 1). PMC.
  • CAS 90004-04-9 | 1H-Indazole-3-carboxamide | MFCD09033803. (n.d.). Hoffman Fine Chemicals.
  • What Are The Methods For Analyzing 1H-Indazole-3-Carboxylic Acid Methyl Ester? (2024, March 8). [Source not specified].
  • 1H-Indazole-3-carboxamide(6CI,7CI,9CI). (2025, July 24). ChemicalBook.
  • A REVIEW ON APPLICATIONS OF THERMOGRAVIMETRIC METHODS OF ANALYSIS (TGA, DTA, DSC). (2024, August 8). INDO AMERICAN JOURNAL OF PHARMACEUTICAL SCIENCES.
  • Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC. (2024, June 20). AZoM.
  • Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. (n.d.). MDPI.
  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. (2020, July 6). PubMed.

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Method

NMR and mass spectrometry analysis of 1H-Indazole-3-carboxamide

An Application Note on the Structural Characterization of 1H-Indazole-3-carboxamide using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) Abstract 1H-Indazole-3-carboxamide is a key heterocyclic scaffold prev...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note on the Structural Characterization of 1H-Indazole-3-carboxamide using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)

Abstract

1H-Indazole-3-carboxamide is a key heterocyclic scaffold prevalent in medicinal chemistry and drug development, serving as a foundational structure for various therapeutic agents, including potent kinase inhibitors.[1] Accurate and unambiguous structural confirmation of this molecule is paramount for ensuring the integrity of research and development activities. This application note provides a detailed guide for the comprehensive analysis of 1H-Indazole-3-carboxamide using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). We present optimized, step-by-step protocols for sample preparation and data acquisition, coupled with an in-depth interpretation of the resulting spectral data. This guide is designed for researchers, scientists, and drug development professionals to facilitate robust and reliable characterization of this important chemical entity.

Chemical Properties of 1H-Indazole-3-carboxamide

PropertyValueSource
Molecular Formula C₈H₇N₃OPubChem[2]
Molecular Weight 161.16 g/mol PubChem[2]
CAS Number 90004-04-9ChemicalBook[3]
Appearance White crystalline solidChemicalBook[3]
Melting Point 284-286 °CChemicalBook[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules in solution. For 1H-Indazole-3-carboxamide, ¹H and ¹³C NMR provide definitive information on the proton and carbon environments, confirming the connectivity and integrity of the indazole core and the carboxamide substituent.

Expert Insight: Why DMSO-d₆ is the Solvent of Choice

Deuterated dimethyl sulfoxide (DMSO-d₆) is the recommended solvent for 1H-Indazole-3-carboxamide. Its high polarity effectively dissolves the compound, and its high boiling point allows for stable acquisitions at elevated temperatures if needed. Crucially, DMSO-d₆ is aprotic but hygroscopic, containing a residual water peak. Its key advantage here is its ability to slow the chemical exchange of labile N-H protons (on the indazole ring and the amide group), allowing them to be observed as distinct, often broad, signals in the ¹H NMR spectrum. In contrast, solvents like CDCl₃ or D₂O would either fail to dissolve the compound adequately or lead to the rapid exchange and disappearance of these critical N-H signals.

Experimental Protocol: NMR Data Acquisition
  • Sample Preparation: Accurately weigh approximately 5-10 mg of 1H-Indazole-3-carboxamide.

  • Dissolution: Dissolve the sample in 0.6-0.7 mL of DMSO-d₆ in a standard 5 mm NMR tube.

  • Homogenization: Gently vortex the tube until the sample is fully dissolved. A clear, particle-free solution is essential to avoid poor spectral resolution.[4]

  • Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer. Higher field strengths will provide better signal dispersion, which is particularly useful for resolving the aromatic region.[5]

  • ¹H NMR Acquisition:

    • Set the spectral width to cover a range of -2 to 16 ppm.

    • Acquire at least 16 scans for a good signal-to-noise ratio.

    • Use a relaxation delay (d1) of at least 2 seconds to ensure quantitative integration, especially for the broad N-H signals.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Set the spectral width to cover a range of 0 to 180 ppm.

    • A higher number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of ¹³C.

  • Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz for ¹H) and perform a Fourier transform. Reference the spectrum to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm for ¹H and δ ~39.52 ppm for ¹³C).

Data Interpretation and Expected Spectral Features

The structure of 1H-Indazole-3-carboxamide contains three distinct types of protons: labile N-H protons, aromatic protons on the fused benzene ring, and amide protons.

G cluster_workflow NMR Analysis Workflow Sample Prep Sample Preparation (5-10 mg in DMSO-d6) Acquisition Data Acquisition (400+ MHz Spectrometer) Sample Prep->Acquisition Processing Data Processing (Referencing & Phasing) Acquisition->Processing Interpretation Spectral Interpretation (1H, 13C, 2D NMR) Processing->Interpretation Confirmation Structure Confirmation Interpretation->Confirmation

Caption: A logical workflow for NMR analysis.

¹H NMR Spectrum: The proton spectrum is highly characteristic. The indazole N1-H proton is highly deshielded due to its acidic nature and involvement in hydrogen bonding, appearing far downfield. The four aromatic protons (H4-H7) form a coupled system, and the two amide protons may appear as a single broad signal or two separate signals depending on the rotation around the C-N bond.

Table 2: Predicted ¹H NMR Data for 1H-Indazole-3-carboxamide in DMSO-d₆

Chemical Shift (δ) ppmMultiplicityIntegrationAssignmentRationale
~13.51s (broad)1HN1-H (Indazole)Highly deshielded acidic proton on the heterocyclic ring.[3]
~8.16d1HH4Deshielded by the anisotropic effect of the adjacent heterocyclic ring.
~7.71s (broad)1H-CONH₂Labile amide proton, often broad due to quadrupole broadening and exchange.
~7.59d1HH7Adjacent to the electron-donating N-H group.
~7.40t1HH6Coupled to both H5 and H7, appearing as a triplet.
~7.32s (broad)1H-CONH₂Second amide proton, may be non-equivalent due to restricted rotation.
~7.22t1HH5Coupled to both H4 and H6, appearing as a triplet.[3]

¹³C NMR Spectrum: The carbon spectrum will show 8 distinct signals corresponding to the 8 carbon atoms in the molecule. The carbonyl carbon of the amide is the most deshielded, appearing around 165 ppm.

Table 3: Predicted ¹³C NMR Data for 1H-Indazole-3-carboxamide in DMSO-d₆

Chemical Shift (δ) ppmAssignmentRationale
~165.0C=O (Amide)Deshielded carbonyl carbon.
~142.5C7aQuaternary carbon at the ring junction.
~141.0C3Carbon bearing the carboxamide group.
~127.0C5Aromatic CH.
~123.5C3aQuaternary carbon at the ring junction.
~121.5C6Aromatic CH.
~120.5C4Aromatic CH.
~111.0C7Aromatic CH.

Mass Spectrometry (MS) Analysis

Mass spectrometry is an essential analytical technique used to determine the molecular weight of a compound and to gain structural information from its fragmentation pattern.[6] For 1H-Indazole-3-carboxamide, a soft ionization technique like Electrospray Ionization (ESI) is ideal as it typically produces an abundant protonated molecular ion with minimal in-source fragmentation.[7]

Expert Insight: Choosing the Right Ionization Technique

Electrospray Ionization (ESI) is the preferred method for analyzing 1H-Indazole-3-carboxamide. This is because the molecule possesses several polar functional groups (two N-H groups, an amide) that are readily protonated in solution, making it highly amenable to ESI. This "soft" ionization technique imparts little excess energy to the molecule, ensuring that the protonated molecular ion, [M+H]⁺, is the most prominent peak in the spectrum, directly confirming the molecular weight.[8] Harsher techniques like Electron Ionization (EI) would likely cause extensive fragmentation, potentially making the molecular ion difficult to observe.[7]

Experimental Protocol: LC-MS Data Acquisition
  • Sample Preparation: Prepare a stock solution of 1 mg/mL of the compound in a suitable solvent like methanol or acetonitrile.[4]

  • Dilution: Create a working solution by diluting the stock solution to a final concentration of approximately 1-10 µg/mL using a mixture of water and organic solvent (e.g., 50:50 acetonitrile:water) containing 0.1% formic acid.[4] The formic acid aids in protonation for positive ion mode analysis.

  • Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulates that could block the instrument's fluidics.[4]

  • Instrumentation: Use a Liquid Chromatography-Mass Spectrometry (LC-MS) system equipped with an ESI source.

  • LC Method (Optional but Recommended): A brief chromatographic separation using a C18 column can help clean up the sample before it enters the mass spectrometer.

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient: A rapid gradient from 5% to 95% B over a few minutes.

  • MS Acquisition:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Range: Set the mass analyzer to scan a range of m/z 50-500.

    • Tandem MS (MS/MS): To study fragmentation, perform a product ion scan by isolating the [M+H]⁺ ion (m/z 162.1) and fragmenting it using Collision-Induced Dissociation (CID).

Data Interpretation and Expected Fragmentation

The full scan mass spectrum in positive ESI mode should show a strong signal for the protonated molecule. The fragmentation pattern, obtained via MS/MS, provides a structural fingerprint.

Table 4: Expected Mass Spectral Data

m/z (Daltons)Assignment
162.07[M+H]⁺ (Protonated Molecule)
145.04[M+H - NH₃]⁺
117.06[M+H - CONH₂]⁺

Proposed Fragmentation Pathway: Upon CID, the protonated 1H-Indazole-3-carboxamide molecule is expected to undergo characteristic losses of small neutral molecules associated with the carboxamide group.

G parent 1H-Indazole-3-carboxamide [M+H]⁺ m/z 162.07 frag1 Indazole-3-carbonitrile cation [M+H - NH₃]⁺ m/z 145.04 parent->frag1 - NH₃ frag2 Indazol-3-ylium cation [M+H - CONH₃]⁺ m/z 117.06 parent->frag2 - CONH₃

Caption: Proposed ESI-MS/MS fragmentation pathway.

The primary fragmentation is the loss of ammonia (NH₃, 17 Da) to yield an ion at m/z 145.04. A subsequent loss of carbon monoxide (CO, 28 Da) from this fragment could also occur. Another plausible pathway involves the cleavage of the C-C bond between the indazole ring and the carboxamide group, leading to an indazol-3-ylium cation at m/z 117.06. These fragments are diagnostic for the indazole-3-carboxamide core structure.[9]

Conclusion

The combined application of NMR spectroscopy and mass spectrometry provides a robust and definitive method for the structural characterization of 1H-Indazole-3-carboxamide. ¹H and ¹³C NMR in DMSO-d₆ confirm the atomic connectivity and chemical environment, while high-resolution mass spectrometry validates the elemental composition and molecular weight. The protocols and spectral interpretations detailed in this note serve as a reliable guide for scientists to ensure the identity and purity of this vital heterocyclic compound in research and pharmaceutical development.

References

  • Der Pharma Chemica. Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Available at: [Link]

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  • Mass Spectrometry Research Facility. Sample Preparation Protocol for Open Access MS. Available at: [Link]

  • PubChem. 1-methyl-1H-indazole-3-carboxamide. Available at: [Link]

  • Tecan. How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Available at: [Link]

  • ResearchGate. (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Available at: [Link]

  • Organomation. Mass Spectrometry Sample Preparation Guide. Available at: [Link]

  • Wikipedia. Sample preparation in mass spectrometry. Available at: [Link]

  • IRIS Unina. An efficient synthesis of 1-arylindazole-3-carboxamides using nitrile imines, isocyanides and 2-hydroxymethylbenzoic acid. Available at: [Link]

  • ResearchGate. Chemical structure of N-(1-adamantyl)-1-pentyl-1H-indazole3-carboxamide (AKB48). Available at: [Link]

  • PubMed. In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry. Available at: [Link]

  • PubMed. Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Available at: [Link]

  • RSC Publishing. An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles. Available at: [Link]

  • ResearchGate. (PDF) NMR Assignment of N-(1-adamantyl)-1-pentyl-1H-indazole-3-carboxamide Seized as Herbal Incense for the First Time in Italy. Available at: [Link]

  • ACS Publications. Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy. Available at: [Link]

  • PubMed. Identification and characterization of an indazole-3-carboxamide class synthetic cannabinoid: 2-[1-(cyclohexylmethyl)-1H-indazole-3-carboxamido]-3,3-dimethylbutanoic acid (DMBA-CHMINACA). Available at: [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. (No direct link available in search results)
  • PubMed Central. Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. Available at: [Link]

  • PubMed Central. Chirality Sensing of N-Heterocycles via 19F NMR. Available at: [Link]

  • 8 Advanced NMR techniques for structural characterization of heterocyclic structures. (No direct link available in search results)
  • RSC Publishing. 15 N labeling and analysis of 13 C– 15 N and 1 H– 15 N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. Available at: [Link]

  • ACS Publications. Synthesis and NMR Spectral Analysis of Amine Heterocycles: The Effect of Asymmetry on the 1H and 13C NMR Spectra of N,O-Acetals. Available at: [Link]

Sources

Application

Application Note: In Vitro Profiling of 1H-Indazole-3-Carboxamide Derivatives in Cancer Cell Lines

Abstract The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant pharmacological activities, including potent antitumor effects.[1]...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant pharmacological activities, including potent antitumor effects.[1] Its structural versatility allows for the targeting of diverse and critical cancer-related pathways, from DNA damage repair to oncogenic signaling cascades. This has led to the development of clinically approved drugs such as Niraparib, a potent Poly(ADP-ribose) polymerase (PARP) inhibitor.[2][3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of 1H-indazole-3-carboxamide derivatives in cancer cell line studies. We will delve into the primary mechanisms of action, offer field-proven insights for experimental design, and provide detailed, step-by-step protocols for core cellular assays.

Principal Mechanisms of Action in Oncology

The therapeutic potential of 1H-indazole-3-carboxamide derivatives stems from their ability to be chemically modified to selectively inhibit key enzymes that drive cancer progression. Understanding these mechanisms is fundamental to designing robust experiments and correctly interpreting results.

Inhibition of PARP and Induction of Synthetic Lethality

A prominent mechanism of action for this class of compounds is the inhibition of Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP1 and PARP2.[5]

  • Expertise & Experience: PARP enzymes are critical for the repair of DNA single-strand breaks (SSBs) through the Base Excision Repair (BER) pathway.[6] In healthy cells, if SSBs are not repaired and lead to double-strand breaks (DSBs) during replication, the highly accurate Homologous Recombination (HR) pathway, which relies on proteins like BRCA1 and BRCA2, can resolve the damage.[6][7] However, many cancers harbor mutations in BRCA1/2, rendering their HR pathway deficient. These cancer cells become heavily reliant on PARP-mediated repair for survival. By inhibiting PARP with a 1H-indazole-3-carboxamide derivative like Niraparib, SSBs accumulate, leading to DSBs that the cancer cell cannot repair.[8] This selective killing of cancer cells with deficient HR, while sparing healthy cells with functional HR, is a powerful therapeutic concept known as synthetic lethality .[6]

PARP_Inhibition cluster_0 Normal Cell (HR Proficient) cluster_1 BRCA-Mutant Cancer Cell SSB1 DNA Single-Strand Break (SSB) PARP1 PARP SSB1->PARP1 DSB1 DNA Double-Strand Break (DSB) SSB1->DSB1 Replication Stress BER1 Base Excision Repair PARP1->BER1 activates Survival1 Cell Survival BER1->Survival1 HR1 Homologous Recombination (BRCA1/2 Active) DSB1->HR1 HR1->Survival1 SSB2 DNA Single-Strand Break (SSB) PARP2 PARP SSB2->PARP2 DSB2 DNA Double-Strand Break (DSB) SSB2->DSB2 Replication Stress BER2 Base Excision Repair HR2 Homologous Recombination (BRCA1/2 Deficient) DSB2->HR2 Apoptosis Apoptosis DSB2->Apoptosis Unrepaired Damage Inhibitor 1H-Indazole-3-carboxamide (e.g., Niraparib) Inhibitor->PARP2 Inhibits

Caption: The mechanism of synthetic lethality via PARP inhibition.
Inhibition of p21-Activated Kinase 1 (PAK1)

Aberrant activation of p21-activated kinase 1 (PAK1) is a hallmark of numerous cancers, promoting oncogenic signaling, cytoskeletal rearrangement, and cell motility, which are crucial for metastasis.[9][10] Specific 1H-indazole-3-carboxamide derivatives have been engineered as potent and selective PAK1 inhibitors.[11][12]

  • Expertise & Experience: PAK1 is a downstream effector of the Rho GTPases, Rac1 and Cdc42.[1] Upon activation, it phosphorylates numerous substrates that drive cell proliferation and migration. For instance, PAK1 can activate the MEK/ERK pathway and also upregulate Snail, a key transcription factor that induces the epithelial-mesenchymal transition (EMT), a critical process for cancer cell invasion.[12] Therefore, inhibiting PAK1 can simultaneously block proliferation and metastatic potential.

PAK1_Inhibition GF Growth Factor RTK Receptor Tyrosine Kinase (RTK) GF->RTK RacCdc42 Rac / Cdc42 RTK->RacCdc42 activates PAK1 PAK1 RacCdc42->PAK1 activates Downstream Downstream Effectors (e.g., MEK/ERK, Snail) PAK1->Downstream phosphorylates BlockedOutcome Inhibition of Proliferation & Metastasis PAK1->BlockedOutcome Inhibitor 1H-Indazole-3-carboxamide (PAK1 Inhibitor) Inhibitor->PAK1 Inhibits Outcome Cell Proliferation, Migration & Invasion Downstream->Outcome

Caption: Inhibition of the oncogenic PAK1 signaling pathway.

Pre-Experimental Considerations: Setting the Stage for Success

The reliability and reproducibility of in vitro data hinge on meticulous preparation and thoughtful experimental design.

Compound Handling and Solubility
  • Trustworthiness: Many indazole derivatives exhibit poor aqueous solubility.[13] Inaccurate concentration due to precipitation is a common source of experimental variability. Therefore, proper solubilization is a critical, self-validating step.

  • Protocol: Stock Solution Preparation

    • Solvent Selection: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating high-concentration stock solutions.[14]

    • Preparation of 10 mM Stock:

      • Allow the solid compound vial to equilibrate to room temperature before opening.

      • Accurately weigh the compound. To make 1 mL of a 10 mM solution of a compound with a molecular weight of 175.19 g/mol , for example, weigh 1.75 mg.[13]

      • Add the appropriate volume of high-purity, anhydrous DMSO.

      • Vortex vigorously. If needed, brief sonication in a water bath can aid dissolution.[13]

    • Storage: Store the stock solution at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles, which can degrade the compound.[13] Protect from light.

    • Working Dilutions: Prepare fresh working solutions for each experiment by performing serial dilutions from the stock solution into the complete cell culture medium. Crucially, ensure the final concentration of DMSO in the assay is consistent across all wells (including vehicle controls) and does not exceed 0.5%, as higher concentrations can be cytotoxic. [14]

Rationale-Driven Cell Line Selection
  • Expertise & Experience: The choice of cell lines should be directly linked to the hypothesized mechanism of action.

    • For PARP Inhibition: A classic experimental design involves comparing a BRCA-deficient cell line (e.g., MDA-MB-436, CAPAN-1) with a BRCA-proficient cell line (e.g., MCF-7, BxPC-3).[4][15] A significantly lower IC₅₀ value in the BRCA-deficient line is strong evidence of a synthetic lethal mechanism.

    • For PAK1 Inhibition: Utilize cell lines known for high metastatic potential and/or PAK1 dependency, such as the triple-negative breast cancer line MDA-MB-231, for migration and invasion assays.[10][12]

    • For General Cytotoxicity Screening: A panel of cell lines from diverse cancer types (e.g., NCI-60 panel) can reveal the compound's spectrum of activity.[16]

Core Experimental Protocols

The following protocols provide detailed methodologies for foundational in vitro assays.

Protocol: Cell Viability and Cytotoxicity (MTT Assay)

This colorimetric assay is a primary screen to determine the concentration-dependent effect of a compound on cell viability. It measures the metabolic activity of mitochondrial reductase enzymes.[17]

  • Materials:

    • Selected cancer cell lines

    • 1H-Indazole-3-carboxamide stock solution (10 mM in DMSO)

    • Complete culture medium (e.g., DMEM + 10% FBS)

    • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in sterile PBS

    • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

    • Sterile 96-well flat-bottom plates

  • Step-by-Step Methodology:

    • Cell Seeding: Harvest and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

    • Compound Treatment: Prepare serial dilutions of the indazole-carboxamide in complete medium from your stock solution. A typical concentration range might be 0.01 µM to 100 µM.

    • Carefully remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions. Include "vehicle control" wells (medium with the same final DMSO concentration) and "no-cell" blank wells (medium only).

    • Incubate for the desired exposure time (typically 48 or 72 hours).[17]

    • MTT Addition: Add 10 µL of the 5 mg/mL MTT reagent to each well.

    • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

    • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Gently pipette to dissolve the formazan crystals.

    • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

    • Analysis: Subtract the average absorbance of the "no-cell" blanks. Calculate cell viability as a percentage relative to the vehicle control. Plot the percent viability against the log of the compound concentration to generate a dose-response curve and determine the IC₅₀ value.

MTT_Workflow A 1. Seed cells in 96-well plate B 2. Incubate 24h for cell attachment A->B C 3. Treat cells with serial dilutions of compound B->C D 4. Incubate for 48-72h C->D E 5. Add MTT Reagent to each well D->E F 6. Incubate 3-4h (Formazan formation) E->F G 7. Add Solubilization Solution F->G H 8. Read Absorbance at 570 nm G->H I 9. Calculate % Viability and determine IC50 H->I

Caption: Experimental workflow for the MTT cytotoxicity assay.[17]
Protocol: Cell Migration (Wound Healing Assay)

This straightforward assay provides qualitative and quantitative data on a compound's ability to inhibit cell migration, a key process in metastasis.[12]

  • Step-by-Step Methodology:

    • Create Monolayer: Seed cells in a 6-well or 12-well plate and grow them to ~95% confluency.

    • Create Wound: Using a sterile p200 pipette tip, make a straight scratch down the center of the cell monolayer.

    • Wash and Treat: Gently wash the wells with PBS to remove detached cells. Replace the medium with fresh medium containing the test compound at non-cytotoxic concentrations (e.g., IC₅₀/4, IC₅₀/2) and a vehicle control.

    • Imaging: Immediately capture an image of the scratch (t=0 hours) using an inverted microscope.

    • Incubate the plate and capture subsequent images of the same field of view at regular intervals (e.g., 12, 24, 48 hours).

    • Analysis: Measure the area or width of the wound at each time point. Calculate the percentage of wound closure relative to the initial wound area. Compare the rate of closure between treated and control groups.[12]

Protocol: Cell Cycle Analysis (Propidium Iodide Staining)

This flow cytometry-based assay determines the proportion of cells in different phases of the cell cycle (G0/G1, S, G2/M), revealing if the compound induces cell cycle arrest. Some indazole derivatives have been shown to cause a G0/G1 phase arrest.[16][18]

  • Step-by-Step Methodology:

    • Treatment: Seed cells in 6-well plates and treat with the compound at relevant concentrations for a specified time (e.g., 24 hours).

    • Harvesting: Collect both adherent and floating cells. Adherent cells are detached using trypsin, then combined with the supernatant containing floating cells. Centrifuge to pellet the cells.

    • Fixation: Wash the cell pellet with cold PBS, then resuspend in ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix overnight or longer at -20°C.

    • Staining: Centrifuge the fixed cells to remove the ethanol. Wash with PBS. Resuspend the pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

    • Analysis: Analyze the samples using a flow cytometer. PI intercalates with DNA, and its fluorescence intensity is directly proportional to the DNA content, allowing for differentiation of cell cycle phases.[19]

Data Presentation and Interpretation

Derivative Example Target Cancer Cell Line IC₅₀ Reference
Niraparib (MK-4827) PARP1/2BRCA-1 mutant cancer cells10-100 nM (CC₅₀)[5][20]
Compound '30l' PAK1MDA-MB-231 (Breast)9.8 nM[10][12]
Compound '1c' Not SpecifiedK562 (Leukemia)0.041-33.6 µM (GI₅₀)[16]
Compound '6o' Not SpecifiedK562 (Leukemia)5.15 µM[21]
  • Causality Insights: The power of these assays lies in their combined interpretation. If a compound shows potent cytotoxicity (low IC₅₀) specifically in BRCA-mutant cells and not in wild-type cells, a PARP inhibition mechanism is strongly suggested. If a compound shows minimal impact on viability at concentrations where it potently inhibits wound healing, its primary effect may be anti-metastatic (e.g., via PAK1 inhibition) rather than cytotoxic.[10] Cell cycle analysis showing a marked increase in the G0/G1 population provides a clear mechanism for observed anti-proliferative effects.[16]

References

  • BenchChem. (2025). A Head-to-Head Comparison of Commercial PARP Inhibitors and the Potential of the Indazole-3-Carboxamide Scaffold. BenchChem.
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  • National Institutes of Health (NIH). (2017). Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. PMC.
  • ResearchGate. (2009). Discovery of 2-{4-[(3S)-piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors.
  • National Institutes of Health (NIH). (2019). Discovery of 2-(1-(3-(4-Chlorophenyl)-3-oxo- propyl)pyrrolidine-3-yl)-1H-benzo[d]imidazole-4-carboxamide: A Potent Poly(ADP-ribose) Polymerase (PARP)
  • ACS Publications. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. Journal of Medicinal Chemistry.
  • New Drug Approvals. (2016). Niraparib; MK 4827. New Drug Approvals.
  • Wikipedia. (2024). Niraparib. Wikipedia.
  • ACS Publications. (2015). Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. Journal of Medicinal Chemistry.
  • PubMed Central. (2023). A Cytotoxic Indazole‐based Gold(III)
  • BenchChem. (2025). Technical Support Center: Enhancing the Metabolic Stability of 1H-Indazole-3-Carboxamide Compounds. BenchChem.
  • BenchChem. (2025). How to resolve poor solubility of 7-Methyl-1H-indazole-3-carboxamide in aqueous buffers. BenchChem.
  • ResearchGate. (2022). Flow cytometry analysis of the cell cycle. Representative data showed....
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  • PubMed Central. (2023). Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. PubMed Central.
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Method

Application Notes &amp; Protocols for Cell Viability Assessment of 1H-Indazole-3-carboxamide Derivatives

Introduction: The Therapeutic Potential of 1H-Indazole-3-carboxamide Derivatives The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of several FDA-approved anticance...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of 1H-Indazole-3-carboxamide Derivatives

The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of several FDA-approved anticancer drugs.[1][2][3] Derivatives of this class have demonstrated potent activities as inhibitors of various protein kinases, which are crucial regulators of cell cycle, proliferation, and survival.[2][4] Aberrant kinase activity is a hallmark of many cancers, making targeted kinase inhibition a cornerstone of modern oncology.[2][4] Recent studies have highlighted the ability of specific 1H-indazole-3-carboxamide derivatives to inhibit tumor cell proliferation, migration, and invasion, and to induce apoptosis (programmed cell death).[1][5][6][7][8][9] One derivative, for instance, was found to have potent growth inhibitory activity against several cancer cell lines with IC50 values in the sub-micromolar range.[1][6]

Given their therapeutic promise, the accurate assessment of the cytotoxic and cytostatic effects of novel 1H-indazole-3-carboxamide derivatives is a critical step in the preclinical drug development pipeline. This guide provides a comprehensive overview and detailed protocols for the most relevant cell viability assays, designed to deliver robust and reproducible data for your research.

Part 1: Foundational Principles — Choosing the Right Assay

Selecting the appropriate cell viability assay is not a one-size-fits-all decision. The choice depends on the specific research question, the cell type, the compound's properties, and the desired throughput.[10][11] Assays can measure different cellular parameters, including metabolic activity, cell membrane integrity, and ATP content.[10]

A crucial first step is to understand what each assay measures and its potential limitations.[10][11] For instance, a compound that interferes with mitochondrial function might produce misleading results in an MTT or MTS assay, which are dependent on mitochondrial dehydrogenase activity. Therefore, it is often advisable to validate findings with a second, mechanistically different assay.

Here is a comparative overview of the most common assays:

Assay Principle Detection Advantages Limitations
MTT Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells to form a purple formazan product.[12]Colorimetric (Absorbance at ~570 nm)Well-established, cost-effective, reliable.[13]Requires a solubilization step for the formazan crystals; insoluble formazan can be toxic to cells.[13][14]
MTS Similar to MTT, but the modified tetrazolium salt is reduced to a soluble formazan, simplifying the protocol.[14]Colorimetric (Absorbance at ~490 nm)Homogeneous ("add-and-read") format, faster than MTT, higher throughput.[14]Can be affected by compounds that alter cellular redox potential.
Resazurin (alamarBlue®) Reduction of the blue, cell-permeable dye resazurin to the pink, highly fluorescent resorufin by viable, metabolically active cells.[15][16][17]Fluorometric (Ex/Em ~560/590 nm) or Colorimetric (Absorbance at 570 nm)Highly sensitive, non-toxic, allows for kinetic monitoring.[17][18]Signal can be influenced by pH and the presence of reducing agents in the media.
CellTiter-Glo® Quantifies ATP, an indicator of metabolically active cells, using a proprietary thermostable luciferase.[19][20][21]LuminescentHighly sensitive, fast ("add-mix-measure" format), suitable for HTS.[19][21][22]Requires a luminometer; ATP levels can fluctuate with cellular stress.
Trypan Blue Exclusion Based on the principle that viable cells with intact membranes exclude the trypan blue dye, while non-viable cells take it up.[23][24][25][26]Microscopic CountSimple, rapid, inexpensive, provides a direct measure of cell membrane integrity.[13][27]Subjective, low-throughput, does not distinguish between apoptotic and necrotic cells.[13]

Part 2: Detailed Protocols & Methodologies

As a Senior Application Scientist, I emphasize that protocol adherence and understanding the "why" behind each step are critical for reproducibility. The following protocols are optimized for a 96-well plate format, common in drug screening.

Tetrazolium-Based Assays (MTT & MTS)

These assays are workhorses in academic and industrial labs for their robustness in measuring changes in metabolic activity, which often correlates with cell number.

G cluster_prep Preparation cluster_treat Treatment cluster_assay Assay cluster_read Data Acquisition A 1. Seed Cells (e.g., 5,000-10,000 cells/well) B 2. Incubate 24h (Allow cells to adhere) A->B C 3. Add 1H-Indazole-3-carboxamide (Serial dilutions) B->C D 4. Incubate 48-72h (Treatment period) C->D E 5. Add Tetrazolium Reagent (MTT or MTS) D->E F 6. Incubate 1-4h at 37°C E->F G_MTT 7a. (MTT) Add Solubilizer (e.g., DMSO) F->G_MTT Assay Specific Step G_MTS 7b. (MTS) Read Absorbance Directly (~490 nm) F->G_MTS Assay Specific Step H_MTT 8a. (MTT) Read Absorbance (~570 nm) G_MTT->H_MTT

Caption: General workflow for MTT and MTS cell viability assays.

Principle: The yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases of metabolically active cells to form insoluble purple formazan crystals.[12]

Materials:

  • MTT reagent (5 mg/mL in sterile PBS), store protected from light at 4°C.[14]

  • Solubilization solution (e.g., DMSO, or 0.01M HCl in 10% SDS solution).

  • Phenol red-free culture medium (recommended to reduce background).[28]

  • 96-well clear flat-bottom plates.

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-100,000 cells/well) in 100 µL of culture medium.[28][29] Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 1H-Indazole-3-carboxamide derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle controls (e.g., DMSO, final concentration typically <0.5%) and untreated controls.[28][30]

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[31]

  • Formazan Formation: Incubate the plate for 2 to 4 hours at 37°C, until purple precipitate is visible.[29]

  • Solubilization: Carefully remove the MTT-containing medium. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well.[14][30]

  • Readout: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.

Principle: The tetrazolium compound [3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium, inner salt; MTS] is reduced by viable cells into a colored formazan product that is soluble in tissue culture medium.[14] This obviates the need for a solubilization step.

Materials:

  • Combined MTS/PES solution (e.g., CellTiter 96® AQueous One Solution Reagent).

  • 96-well clear flat-bottom plates.

Procedure:

  • Cell Seeding & Treatment: Follow steps 1-3 of the MTT protocol.

  • MTS Addition: Add 20 µL of the MTS reagent directly to each well containing 100 µL of cells in culture medium.[14][31][32]

  • Incubation: Incubate the plate for 1 to 4 hours at 37°C in a humidified, 5% CO2 incubator.[14][31][32]

  • Readout: Measure the absorbance at 490 nm using a microplate reader.[14][32]

Luminescent ATP Assay (CellTiter-Glo®)

Principle: This homogeneous assay quantifies ATP, which signals the presence of metabolically active cells.[19][20][21] The addition of the reagent causes cell lysis, releasing ATP, which acts as a substrate for luciferase, generating a luminescent signal proportional to the number of viable cells.[20][33]

G cluster_prep Preparation cluster_treat Treatment cluster_assay Assay cluster_read Data Acquisition A 1. Seed Cells (in opaque-walled plates) B 2. Incubate 24h A->B C 3. Add 1H-Indazole-3-carboxamide B->C D 4. Incubate 48-72h C->D E 5. Equilibrate Plate to Room Temp D->E F 6. Add CellTiter-Glo® Reagent (Volume equal to culture medium) E->F G 7. Mix on Orbital Shaker (2 min) F->G H 8. Incubate at Room Temp (10 min) G->H I 9. Read Luminescence H->I

Caption: Logical flow for calculating the IC50 value from raw data.

Part 4: Troubleshooting and Best Practices

Even with robust protocols, issues can arise. Here are some field-proven insights to ensure data integrity.

Problem Potential Cause(s) Recommended Solution(s)
High Variability Between Replicates - Inconsistent cell seeding. [34] - Pipetting errors. - "Edge effect" in 96-well plates. [28]- Ensure a homogenous cell suspension before and during plating. - Calibrate pipettes regularly. - Avoid using the outer wells of the plate or fill them with sterile PBS or media. [28]
High Background Signal - Microbial contamination of reagents or cultures. [28] - Compound interference (e.g., colored compounds or reducing agents). [34] - Phenol red in medium. [28]- Use sterile technique and fresh reagents. [34] - Run compound-only controls in cell-free medium to check for direct reagent reduction. - Use phenol red-free medium for the assay incubation step. [28]
Low Signal/Absorbance - Cell density is too low. [28] - Insufficient incubation time with the assay reagent. - Incomplete solubilization of formazan (MTT assay).- Optimize cell seeding density with a titration experiment. [28] - Increase incubation time with the reagent. - Ensure thorough mixing after adding the solubilization solution. [28]

Self-Validation: To ensure the trustworthiness of your results, always include positive and negative controls. A known cytotoxic agent (e.g., doxorubicin, staurosporine) can serve as a positive control to validate that the assay system is responsive. The vehicle control (e.g., DMSO) serves as the negative control and the baseline for 100% viability.

Conclusion

The evaluation of 1H-Indazole-3-carboxamide derivatives requires a systematic and well-validated approach to cell viability testing. By understanding the mechanistic basis of each assay, adhering to meticulous protocols, and employing rigorous data analysis, researchers can confidently characterize the cytotoxic potential of these promising therapeutic agents. The choice between metabolic (MTT, MTS, Resazurin), ATP-based (CellTiter-Glo®), or membrane integrity (Trypan Blue) assays should be driven by the specific scientific question and the potential mechanism of action of the compounds being tested.

References

  • Strober, W. (2015). Trypan Blue Exclusion Test of Cell Viability. Current Protocols in Immunology, 111(1), A3.B.1–A3.B.3. [Link]

  • Tip Biosystems. MEASURING CELL-VIABILITY BY RESAZURIN (ALAMARBLUE®) ASSAY USING PHOTOPETTE® CELL. [Link]

  • Hillgene Biopharma Co., Ltd. How to Choose a Cell Viability or Cytotoxicity Assay. [Link]

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  • National Center for Biotechnology Information. Assay Guidance Manual: Cell Viability Assays. [Link]

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  • Rampersaud, R., et al. (2024). Standard Operating Procedure to Optimize Resazurin-Based Viability Assays. Bio-protocol, 14(6), e4977. [Link]

  • Wei, W., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11(26), 15675–15687. [Link]

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  • Wikipedia. Half maximal inhibitory concentration (IC50). [Link]

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  • Singh, P., et al. (2022). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry, 13(5), 523–544. [Link]

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Application

Topic: Animal Models for Testing 1H-Indazole-3-carboxamide Efficacy

An Application Guide for Preclinical Efficacy Assessment Audience: Researchers, scientists, and drug development professionals. Abstract: The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chem...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for Preclinical Efficacy Assessment

Audience: Researchers, scientists, and drug development professionals.

Abstract: The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, serving as the foundation for compounds targeting a diverse range of cellular pathways implicated in oncology, neurological disorders, and inflammatory conditions.[1][2] Derivatives have shown potent inhibitory activity against key targets such as p21-activated kinase 1 (PAK1), Glycogen Synthase Kinase 3 (GSK-3β), and serotonin receptors, highlighting their broad therapeutic potential.[3] This guide provides detailed application notes and validated protocols for assessing the in vivo efficacy of novel 1H-indazole-3-carboxamide derivatives using established animal models. We focus on three primary therapeutic areas: oncology (anti-metastasis), neuropathic pain, and neuroinflammation. Each protocol is designed to be a self-validating system, explaining the causal logic behind experimental choices and grounding methodologies in authoritative standards to ensure robust and reproducible outcomes.

Section 1: Foundational Principles of Preclinical Model Selection

The transition from in vitro screening to in vivo efficacy testing is a critical juncture in drug development. The choice of an animal model is paramount and must be scientifically justified to accurately predict potential clinical outcomes.[4] While no single model perfectly recapitulates human disease, well-designed studies using appropriate models provide essential data on efficacy, pharmacodynamics, and therapeutic index.[4][5]

Key considerations before initiating any preclinical animal study include:

  • Alignment with Mechanism of Action: The selected model should be relevant to the compound's hypothesized mechanism of action. For a PAK1 inhibitor intended to block tumor cell migration, a model that allows for the assessment of metastasis is superior to one that only measures primary tumor growth.[6][7]

  • Clinical Relevance: The model should mimic key pathophysiological aspects of the human disease. For instance, patient-derived xenograft (PDX) models, which use tumors taken directly from patients, often better reflect the complexity and heterogeneity of human cancers than traditional cell line xenografts.[8][9]

  • Defined Endpoints: Efficacy should be measured using objective, quantifiable, and clinically relevant endpoints. These can range from tumor volume reduction and survival benefit in oncology to reversal of hypersensitivity in pain models or modulation of inflammatory biomarkers.[10]

  • Regulatory Standards: All animal studies must be designed to meet regulatory expectations for preclinical data, adhering to guidelines on toxicology, dosing, and administration routes that mimic the proposed clinical use.[11][12] Good Laboratory Practice (GLP) regulations (21 CFR Part 58) ensure the quality and integrity of the data generated.[12][13]

G cluster_0 Preclinical Workflow A In Vitro Screening (Target ID & Potency) B Lead Compound Selection (1H-Indazole-3-carboxamide derivative) A->B Hit-to-Lead C Animal Model Selection (Based on Therapeutic Target) B->C Hypothesis Driven E Pharmacokinetic & Toxicology Studies B->E Safety Assessment D In Vivo Efficacy Study (Dosing, Monitoring, Endpoints) C->D Protocol Execution F Data Analysis & Go/No-Go Decision for IND D->F E->F

Caption: General preclinical drug development workflow.

Section 2: Oncology - Models for Anti-Metastatic Agents

Many 1H-indazole-3-carboxamide derivatives have been identified as potent inhibitors of p21-activated kinase 1 (PAK1), a kinase that plays a crucial role in cancer cell motility, invasion, and metastasis.[6][7][14] The primary therapeutic hypothesis for these compounds is not just the inhibition of tumor growth, but the prevention of metastatic spread.

G cluster_pathway PAK1 Signaling Pathway in Metastasis Rac_Cdc42 Rac/Cdc42 (Active GTPases) PAK1 PAK1 Kinase Rac_Cdc42->PAK1 Activation downstream Downstream Substrates (e.g., LIMK1, Snail) PAK1->downstream Phosphorylation Indazole 1H-Indazole-3-carboxamide (Inhibitor) Indazole->PAK1 Inhibition cytoskeleton Cytoskeletal Reorganization (Actin Dynamics) downstream->cytoskeleton migration Cell Migration & Invasion cytoskeleton->migration

Caption: The PAK1 signaling pathway as a target for anti-metastatic therapy.[2][15]

Recommended Model: Orthotopic Breast Cancer Xenograft

An orthotopic xenograft model, where human cancer cells are implanted into the corresponding organ in an immunodeficient mouse (e.g., human breast cancer cells into the mammary fat pad), provides a more clinically relevant tumor microenvironment compared to subcutaneous models.[4] This is critical for evaluating anti-metastatic agents, as tumor-stroma interactions significantly influence invasion.

Experimental Protocol

Objective: To evaluate the efficacy of a lead 1H-indazole-3-carboxamide compound (Test Compound) in inhibiting primary tumor growth and spontaneous metastasis of triple-negative breast cancer cells in an orthotopic mouse model.

Materials:

  • Cell Line: MDA-MB-231 human breast cancer cell line (known for high PAK1 expression and metastatic potential).[7]

  • Animals: Female NOD/SCID or similar immunodeficient mice, 6-8 weeks old.[10]

  • Reagents: Matrigel, Test Compound, vehicle solution (e.g., 0.5% methylcellulose with 0.2% Tween 80).

Methodology:

  • Cell Preparation: Culture MDA-MB-231 cells under standard conditions. On the day of implantation, harvest cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 2 x 10^7 cells/mL.

  • Tumor Implantation: Anesthetize the mice. Inject 50 µL of the cell suspension (1 x 10^6 cells) into the fourth inguinal mammary fat pad.

  • Tumor Growth Monitoring: Monitor mice twice weekly. Once tumors reach a palpable volume (~100 mm³), randomize animals into treatment groups (n=8-10 per group). This is a critical step to reduce bias.[10]

    • Group 1: Vehicle control (e.g., oral gavage, daily)

    • Group 2: Test Compound (e.g., 50 mg/kg, oral gavage, daily)

  • Treatment and Measurement: Administer treatments according to the defined schedule. Measure tumor dimensions with digital calipers twice weekly and calculate tumor volume using the formula: (Length x Width²)/2.[10] Monitor body weight as an indicator of toxicity.

  • Study Endpoint: Euthanize mice when tumors in the control group reach the predetermined endpoint size (e.g., 1500 mm³) or at a fixed time point (e.g., 4-6 weeks).

  • Endpoint Analysis:

    • Primary Tumor: Excise and weigh the primary tumor.

    • Metastasis Assessment: Carefully dissect lungs and liver. Count visible surface metastatic nodules. For microscopic metastases, fix tissues in 10% neutral buffered formalin for histopathological analysis (H&E staining).

    • Pharmacodynamic (PD) Markers: A portion of the primary tumor can be flash-frozen for Western blot analysis to assess the inhibition of the PAK1 pathway (e.g., levels of phosphorylated downstream targets) or downregulation of metastatic markers like Snail.[7]

ParameterSpecificationRationale
Animal Strain NOD/SCID female mice, 6-8 weeksImmunodeficient to prevent rejection of human cells; female for breast cancer model.[10]
Cell Line MDA-MB-231Aggressive, metastatic triple-negative breast cancer line with known PAK1 activity.[7]
Implantation Site Mammary Fat Pad (Orthotopic)Provides a relevant microenvironment for tumor growth and invasion.[4]
Treatment Route Oral Gavage (or as appropriate)Route of administration should mimic the intended clinical use.[11]
Primary Endpoint Primary Tumor WeightA direct and robust measure of anti-proliferative efficacy.[10]
Secondary Endpoint Lung Metastatic Nodule CountA direct measure of anti-metastatic efficacy, the key hypothesis.
PD Marker p-PAK1 / Snail expressionConfirms target engagement and the mechanistic basis of the observed effect.[7]

Section 3: Neurological Disorders - Models for Analgesic & Anti-Inflammatory Agents

The versatility of the 1H-indazole-3-carboxamide scaffold has led to the development of derivatives with activity in the central nervous system, including selective serotonin receptor antagonists with antinociceptive properties and potential inhibitors of neuroinflammatory pathways.[16][17]

Recommended Model 1: Chemotherapy-Induced Neuropathic Pain (CINP)

Many kinase inhibitors are used as chemotherapeutics, and a common dose-limiting side effect is neuropathic pain. A CINP model is therefore highly relevant for testing novel kinase inhibitors for their potential to either cause or treat neuropathic pain. Paclitaxel-induced neuropathy is a well-established model that produces robust and long-lasting pain-like behaviors.[18][19]

Protocol:

  • Induction of Neuropathy: Administer paclitaxel to adult male Sprague-Dawley rats (e.g., 4 injections of 2 mg/kg, intraperitoneally, on alternating days).

  • Baseline Behavioral Testing: Before and after paclitaxel administration, establish a baseline pain threshold.

    • Mechanical Allodynia: Use von Frey filaments to measure the paw withdrawal threshold. A significant decrease in the force required to elicit a withdrawal response indicates allodynia.[20]

  • Treatment: Once stable neuropathy is established (typically 14-21 days post-first injection), randomize animals into treatment groups.

    • Group 1: Vehicle control

    • Group 2: Test Compound (at various doses)

    • Group 3: Positive control (e.g., Gabapentin)

  • Efficacy Assessment: Measure paw withdrawal thresholds at multiple time points after drug administration (e.g., 1, 2, 4, and 24 hours) to assess the magnitude and duration of the analgesic effect.

  • Data Analysis: Efficacy is demonstrated by a significant increase in the paw withdrawal threshold in the treated group compared to the vehicle group.

Recommended Model 2: Lipopolysaccharide (LPS)-Induced Neuroinflammation

Systemic administration of LPS, a component of the outer membrane of Gram-negative bacteria, induces a potent inflammatory response in the brain, characterized by the activation of microglia and increased production of pro-inflammatory cytokines.[17][21] This model is ideal for rapidly screening compounds for anti-neuroinflammatory activity.

Protocol:

  • Animal Acclimation: Acclimate adult C57BL/6 mice for at least one week.

  • Treatment: Pre-treat animals with the Test Compound or vehicle. One hour later, administer LPS (e.g., 1 mg/kg, intraperitoneally).[22]

  • Endpoint: At a peak time point for cytokine expression (e.g., 4-6 hours post-LPS), euthanize the animals.[17]

  • Sample Collection: Collect blood for serum analysis and perfuse the brain with saline. Dissect the hippocampus or cortex.

  • Analysis:

    • Cytokine Measurement: Quantify the levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) in the serum and brain homogenates using ELISA kits.[17]

    • Microglial Activation: Analyze brain sections using immunohistochemistry for Iba1, a marker for microglia. A reduction in Iba1-positive cell density or a change in morphology (from ramified to amoeboid) indicates reduced activation.

G cluster_1 Neuropathic Pain Model Workflow A Select Rodent Strain (e.g., Sprague-Dawley Rat) B Induce Neuropathy (e.g., Paclitaxel Injection) A->B C Baseline Behavioral Testing (e.g., von Frey Filaments) B->C D Randomize & Treat (Vehicle vs. Test Compound) C->D E Post-Treatment Behavioral Testing (Assess Paw Withdrawal Threshold) D->E F Analyze Data (Compare Thresholds to Baseline & Vehicle) E->F

Caption: Workflow for a chemotherapy-induced neuropathic pain study.

References

  • Zhang, X., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry. [Link][6][7][14]

  • Hollingshead, M. G. (2008). Drug Efficacy Testing in Mice. Methods in Molecular Biology. [Link][5]

  • Perez, O. D. (2010). Preclinical Predictors of Anticancer Drug Efficacy: Critical Assessment with Emphasis on Whether Nanomolar Potency Should Be Required of Candidate Agents. Molecular Cancer Therapeutics. [Link][4]

  • Corbett, T. H. (2008). Antitumor Efficacy Testing in Rodents. Journal of the National Cancer Institute. Monographs. [Link][10]

  • López-Rodríguez, M. L., et al. (2012). Discovery and pharmacological profile of new 1H-indazole-3-carboxamide and 2H-pyrrolo[3,4-c]quinoline derivatives as selective serotonin 4 receptor ligands. Journal of Medicinal Chemistry. [Link][16]

  • Greentech Bioscience. (n.d.). Animal Models of Neuropathic Pain. Greentech Bioscience. [Link][18]

  • The ASCO Post. (2017). PARP inhibitor shows efficacy in new animal models for triple-negative breast cancer. ASCO Post. [Link][8]

  • McElvany, K. D. (2009). FDA Requirements for Preclinical Studies. Frontiers of Neurology and Neuroscience. [Link][11]

  • Mori, S., et al. (2016). Animal Models for Neuroinflammation and Potential Treatment Methods. The Journal of Immunology. [Link][17]

  • NAMSA. (2025). Guide to Understanding FDA Preclinical Study Requirements for Medical Devices. NAMSA. [Link][13]

  • MDPI. (2023). The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies. International Journal of Molecular Sciences. [Link][9]

  • Lo Conte, M., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Medicinal Chemistry. [Link][3]

  • KNOWLEDGE - International Journal. (2022). EXPERIMENTAL MODELS AND TESTS FOR NOCICEPTIVE AND NEUROPATHIC PAIN EVALUATION. KNOWLEDGE - International Journal. [Link][19]

  • Höke, A. (2006). Animal Models of Peripheral Neuropathies. ILAR Journal. [Link][20]

  • JoVE. (2023). Mouse Models of Cancer Study. Journal of Visualized Experiments. [Link][23]

  • Casaril, A. M., et al. (2024). Animal models of neuropathic pain. International Review of Neurobiology. [Link][24]

  • García-García, E., et al. (2024). New insights in animal models of neurotoxicity-induced neurodegeneration. Frontiers in Pharmacology. [Link][21]

  • Nava Catorce, M., & Gevorkian, G. (2016). LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals. Current Neuropharmacology. [Link][22]

  • Duke University. (n.d.). Preclinical Regulatory Requirements. Social Science Research Institute. [Link][12]

  • FDA. (2023). General Considerations for Animal Studies Intended to Evaluate Medical Devices. FDA.gov. [Link][25]

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Method

Application of 1H-Indazole-3-carboxamide in PARP inhibition assays

An In-Depth Guide to the Application of 1H-Indazole-3-carboxamide in PARP Inhibition Assays Authored by a Senior Application Scientist This document serves as a detailed technical guide for researchers, scientists, and d...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to the Application of 1H-Indazole-3-carboxamide in PARP Inhibition Assays

Authored by a Senior Application Scientist

This document serves as a detailed technical guide for researchers, scientists, and drug development professionals on the characterization of PARP inhibitors, with a specific focus on compounds built around the 1H-indazole-3-carboxamide scaffold. This guide moves beyond simple protocols to explain the scientific rationale behind experimental design, ensuring a robust and self-validating workflow for inhibitor characterization.

The Central Role of PARP in Genomic Integrity and Oncology

Poly(ADP-ribose) polymerases (PARPs) are a family of enzymes critical to cellular homeostasis and, most notably, the DNA damage response (DDR).[1][2][3] PARP1, the most abundant member, acts as a primary sensor for DNA single-strand breaks (SSBs).[2][4] Upon detecting a break, PARP1 binds to the damaged DNA and catalyzes the synthesis of long, branched chains of poly(ADP-ribose) (PAR) onto itself and other nuclear proteins, such as histones.[1][2][5] This PARylation event serves two main purposes: it creates a negatively charged scaffold to recruit other DNA repair proteins of the Base Excision Repair (BER) pathway, and it modifies chromatin structure to make the damaged site accessible.[1][5]

The therapeutic relevance of PARP inhibition is rooted in the concept of synthetic lethality .[6][7] In healthy cells, double-strand breaks (DSBs) that arise from collapsed replication forks are efficiently repaired by the Homologous Recombination (HR) pathway.[8] However, many cancers, particularly those with mutations in the BRCA1 or BRCA2 genes, are deficient in Homologous Recombination (HRD).[7][9][10] These HRD cancer cells become heavily reliant on PARP-mediated SSB repair for survival.[7] When PARP is inhibited in these cells, SSBs accumulate and are converted into lethal DSBs during DNA replication.[5][8] Without a functional HR pathway to repair these DSBs, the cancer cell undergoes apoptosis.[11] This selective killing of cancer cells while sparing healthy, HR-proficient cells is the cornerstone of PARP inhibitor therapy.[4][6][12]

PARP_Signaling_Pathway cluster_0 DNA Single-Strand Break (SSB) Repair cluster_1 Effect of PARP Inhibition in HR-Deficient Cells SSB DNA SSB PARP1_bind PARP1 Binding & Activation SSB->PARP1_bind PARylation PAR Chain Synthesis (PARylation) PARP1_bind->PARylation NAD+ -> NAM Stalled_Fork Replication Fork Stalling PARP1_bind->Stalled_Fork Unrepaired SSB BER_Recruit Recruitment of BER Proteins (XRCC1, etc.) PARylation->BER_Recruit Repair SSB Repair BER_Recruit->Repair Inhibitor PARP Inhibitor (e.g., 1H-Indazole-3-carboxamide) Inhibitor->PARP1_bind Inhibition DSB DSB Formation Stalled_Fork->DSB Apoptosis Cell Death (Synthetic Lethality) DSB->Apoptosis HR Deficiency (e.g., BRCA-/-)

Caption: Mechanism of PARP-mediated DNA repair and inhibitor-induced synthetic lethality.

The 1H-Indazole-3-carboxamide Scaffold: A Privileged Structure

The 1H-indazole-3-carboxamide core is a validated and highly effective scaffold for the design of potent PARP inhibitors. Its significance is underscored by its presence in the FDA-approved PARP inhibitor, Niraparib.[3][13] The amide group of the carboxamide moiety mimics the nicotinamide portion of PARP's natural substrate, NAD+, allowing it to bind competitively to the enzyme's catalytic domain.[13][14]

While unsubstituted 1H-indazole-3-carboxamide shows weak activity, strategic substitutions at the N-1 position of the indazole ring have led to the development of highly potent derivatives.[15] These modifications are designed to extend into adjacent pockets of the PARP active site, enhancing binding affinity and inhibitory potency. The exploration of novel derivatives of this scaffold remains an active and promising area of cancer drug discovery.[3][15][16]

Comparative Landscape of PARP Inhibitors

To properly contextualize the performance of a novel 1H-indazole-3-carboxamide derivative, it is essential to benchmark it against established clinical inhibitors. The primary metrics for comparison are the half-maximal inhibitory concentrations (IC50) against PARP1 and PARP2 enzymes in biochemical assays and cellular potency in HR-deficient cancer cell lines.

InhibitorScaffoldPARP1 IC50 (nM)PARP2 IC50 (nM)Key Feature
Niraparib Indazole-carboxamide 3.82.1Potent PARP1/2 inhibitor with significant PARP trapping activity.[17]
Olaparib Phthalazinone~1-5~1-5First-in-class approved PARP inhibitor.[13][18][19]
Rucaparib Indole-lactam~1-5~1-5Potent inhibitor used in ovarian and prostate cancers.[13][19]
Talazoparib Fluoro-dihydroisoquinolinone~0.6-1.2~0.9Considered the most potent PARP trapper, leading to high cytotoxicity.[19][20][21][22][23]
Veliparib Benzimidazole-carboxamide~5~2-4Weaker PARP trapper, often used in combination therapies.[13][19]

Note: IC50 values are compiled from various sources and can differ based on specific assay conditions. The purpose of this table is for relative comparison.[11]

A Self-Validating Workflow for Inhibitor Characterization

A robust evaluation of a potential PARP inhibitor requires a multi-tiered approach that progresses from direct enzyme interaction to functional cellular outcomes. This workflow ensures that the observed effects are truly due to on-target inhibition.

Caption: Logical workflow for the validation of a novel PARP inhibitor.

Detailed Experimental Protocols

Protocol 1: Biochemical PARP1 Enzymatic Inhibition Assay (Colorimetric)

Principle: This assay directly measures the catalytic activity of purified recombinant PARP1 enzyme. The enzyme is activated by nicked DNA and uses biotinylated NAD+ as a substrate to PARylate histone proteins coated on a 96-well plate. The amount of incorporated biotin is detected with streptavidin-HRP and a colorimetric substrate, providing a quantitative measure of PARP1 activity.[1][2]

Materials:

  • Recombinant Human PARP1 Enzyme (BPS Bioscience or similar)

  • Histone-coated 96-well plates (Trevigen or similar)

  • Activated/Nicked DNA

  • PARP Assay Buffer (e.g., 50 mM Tris, 4 mM MgCl2, 250 µM DTT)

  • Biotinylated NAD+

  • Test Inhibitor (1H-Indazole-3-carboxamide derivative) and Reference Inhibitor (e.g., Olaparib)

  • Streptavidin-HRP Conjugate

  • TMB Substrate

  • Stop Solution (e.g., 0.5 M H2SO4)

  • Microplate Reader (450 nm)

Methodology:

  • Plate Preparation: If not pre-coated, coat a 96-well plate with histones and activated DNA as per the manufacturer's instructions.[11] Wash wells with PBS-T (PBS + 0.05% Tween-20) and block with a suitable blocking buffer.

  • Inhibitor Preparation: Prepare a 2-fold serial dilution of the test compound and a reference inhibitor (e.g., Olaparib) in PARP Assay Buffer. Include a "No Inhibitor" control (vehicle, e.g., 1% DMSO) and a "No Enzyme" background control.

  • Enzyme Addition: Add 25 µL of each inhibitor dilution to the appropriate wells. Add 25 µL of recombinant PARP1 enzyme (e.g., at 1 ng/µL) to all wells except the "No Enzyme" control. Incubate for 15 minutes at room temperature to allow inhibitor binding.

  • Reaction Initiation: Start the PARylation reaction by adding 50 µL of a reaction mixture containing biotinylated NAD+ to all wells.[11]

  • Incubation: Incubate the plate for 60 minutes at 25°C.

  • Detection:

    • Wash the plate 3 times with PBS-T to remove unbound reagents.

    • Add 100 µL of diluted Streptavidin-HRP conjugate to each well and incubate for 60 minutes at room temperature.

    • Wash the plate 5 times with PBS-T.

    • Add 100 µL of TMB substrate to each well. Incubate in the dark until sufficient color develops (5-15 minutes).

    • Add 100 µL of Stop Solution to each well.

  • Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

  • Analysis: Subtract the background ("No Enzyme") absorbance from all other readings. Normalize the data to the "No Inhibitor" control (100% activity). Plot the percent inhibition versus the log of inhibitor concentration and fit a dose-response curve to calculate the IC50 value.

Protocol 2: Cellular PARylation Inhibition Assay (In-Cell ELISA)

Principle: This assay confirms that the test compound can penetrate the cell membrane and inhibit PARP activity at its intracellular target. Cells are treated with a DNA damaging agent to induce a strong PARP response. The level of PAR polymer formation is then quantified using an antibody-based detection method.[24]

Materials:

  • BRCA-deficient cell line (e.g., MDA-MB-436)

  • 96-well cell culture plate

  • DNA Damaging Agent (e.g., 10 mM Hydrogen Peroxide (H2O2) or 0.01% Methyl Methane-sulfonate (MMS))

  • Test Inhibitor and Reference Inhibitor

  • Fixing Solution (e.g., 4% Paraformaldehyde in PBS)

  • Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

  • Blocking Buffer (e.g., 5% BSA in PBS-T)

  • Primary Antibody: Anti-PAR monoclonal antibody (10H)

  • Secondary Antibody: HRP-conjugated anti-mouse IgG

  • TMB Substrate and Stop Solution

  • Janus Green or other whole-cell stain for normalization

Methodology:

  • Cell Seeding: Seed MDA-MB-436 cells into a 96-well plate at a density of 20,000 cells/well and allow them to adhere overnight.[25]

  • Inhibitor Treatment: Treat the cells with a serial dilution of the test compound for 3 hours.[25]

  • Induce DNA Damage: Add H2O2 to a final concentration of 10 mM and incubate for 10 minutes at 37°C to induce PARP activation.[25]

  • Fix and Permeabilize:

    • Quickly wash the cells with ice-cold PBS.

    • Fix the cells with 4% PFA for 20 minutes.

    • Wash 3 times with PBS.

    • Permeabilize with 0.1% Triton X-100 for 15 minutes.

  • Immunodetection:

    • Wash 3 times with PBS-T.

    • Block the wells with Blocking Buffer for 90 minutes.

    • Incubate with anti-PAR primary antibody (diluted in Blocking Buffer) overnight at 4°C.

    • Wash 5 times with PBS-T.

    • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash 5 times with PBS-T.

  • Develop and Read: Add TMB substrate, stop the reaction, and read absorbance at 450 nm.

  • Normalization: Stain the plate with Janus Green, elute the stain, and read absorbance at ~595 nm to normalize for cell number per well.

  • Analysis: Calculate the normalized PAR signal for each well. Plot the percent inhibition of PARylation against inhibitor concentration to determine the cellular IC50.

Protocol 3: Cellular Cytotoxicity Assay in Isogenic Cell Lines

Principle: This functional assay provides the ultimate validation of the synthetic lethality mechanism. The cytotoxicity of the inhibitor is compared between a cell line with a BRCA mutation (HR-deficient) and its corresponding isogenic cell line where the BRCA gene has been restored (HR-proficient). A successful PARP inhibitor will show significantly greater potency against the BRCA-deficient cells.

Materials:

  • Isogenic cell pair: e.g., CAPAN-1 (BRCA2-mutant) and CAPAN-1 with reconstituted BRCA2.

  • 96-well cell culture plates

  • Test Inhibitor and Reference Inhibitor

  • Cell Viability Reagent (e.g., Resazurin, CellTiter-Glo®)

  • Microplate Reader (fluorescence or luminescence)

Methodology:

  • Cell Seeding: Seed both the BRCA-deficient and BRCA-proficient cell lines into separate 96-well plates at an appropriate density (e.g., 3,000 cells/well). Allow to adhere overnight.

  • Inhibitor Treatment: Add serial dilutions of the test compound to both plates. Include a vehicle control.

  • Incubation: Incubate the cells for an extended period, typically 5-7 days, to allow for multiple cell divisions and for the cytotoxic effects to manifest.

  • Viability Assessment:

    • Add the chosen cell viability reagent to each well according to the manufacturer's protocol.

    • Incubate for 1-4 hours.

    • Read the plate using the appropriate settings (e.g., 560nm Ex / 590nm Em for Resazurin).

  • Analysis:

    • Normalize the viability data to the vehicle-treated control cells (100% viability).

    • Plot the percent viability versus the log of inhibitor concentration for each cell line.

    • Calculate the GI50 (concentration for 50% growth inhibition) for both the HR-deficient and HR-proficient cell lines.

    • A large differential in GI50 values (significantly lower for the HR-deficient line) confirms the synthetic lethal effect.

References

  • PARP1 Enzyme Activity Assay (Fluorometric) - Sigma-Aldrich. (URL: )
  • Pilie, P. G., Gay, C. M., Byers, L. A., O'Connor, M. J., & Yap, T. A. (2017). PARP inhibitors: its role in treatment of cancer. Journal of Clinical Oncology, 35(5_suppl), 260-260. (URL: [Link])

  • Zain, M., & Sharma, M. (2021). PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Frontiers in Molecular Biosciences, 8, 648356. (URL: [Link])

  • Gerson, S. L., & Miller, J. K. (2004). An enzymatic assay for poly(ADP-ribose) polymerase-1 (PARP-1) via the chemical quantitation of NAD(+): application to the high-throughput screening of small molecules as potential inhibitors. Analytical Biochemistry, 326(1), 78-86. (URL: [Link])

  • Affar, E. B., & Shah, R. G. (2004). Nonisotopic methods for determination of poly(ADP-ribose) levels and detection of poly(ADP-ribose) polymerase. Current Protocols in Cell Biology, Chapter 18, Unit 18.7. (URL: [Link])

  • PARP1 Olaparib Competitive Inhibitor Assay Kit. BPS Bioscience. (URL: [Link])

  • Cistulli, C., Ciaramella, A., Di Mola, A., Saturnino, C., Festa, C., Piaz, F. D., ... & Riccio, R. (2012). Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. Bioorganic & Medicinal Chemistry, 20(1), 477-487. (URL: [Link])

  • PARP inhibitors. Cancer Research UK. (URL: [Link])

  • Gallo, M., Vavalà, E., & Rossi, A. (2022). Biomarkers of Homologous Recombination Deficiency in the era of PARP inhibitors. Journal of Cancer Metastasis and Treatment, 8, 14. (URL: [Link])

  • Dahlstrom, E. (2024). What are PARP inhibitors?. MD Anderson Cancer Center. (URL: [Link])

  • Li, H., Liu, Z. Y., Wu, N., Chen, Y. C., Cheng, Q., & Wang, J. (2020). PARP inhibitors in cancer diagnosis and therapy. Molecular Cancer, 19(1), 1-13. (URL: [Link])

  • PARP2 Olaparib Competitive Inhibitor Assay Kit. BPS Bioscience. (URL: [Link])

  • PARP1 Chemiluminescent Assay Kit. BPS Bioscience. (URL: [Link])

  • Enzolution PARP1 Assay System. BellBrook Labs. (URL: [Link])

  • Li, A., Ghasemzadeh, A., Ganesan, S., & Meisel, J. L. (2019). PARP Inhibitors as a Therapeutic Agent for Homologous Recombination Deficiency in Breast Cancers. Cancers, 11(4), 487. (URL: [Link])

  • Bouwman, P., & Jonkers, J. (2012). The effects of BRCA1 and BRCA2 mutations on tumour development and therapy response. Nature Reviews Cancer, 12(9), 593-606. (URL: [Link])

  • PARP1 Activity Assay. Tulip Biolabs. (URL: [Link])

  • Miwa, M., & Masutani, M. (2017). In Vivo Level of Poly(ADP-ribose). International journal of molecular sciences, 18(7), 1487. (URL: [Link])

  • Mangerich, A., & Bürkle, A. (2017). Quantitation of Poly(ADP-Ribose) by Isotope Dilution Mass Spectrometry. Methods in Molecular Biology, 1608, 1-18. (URL: [Link])

  • Seiwert, T. Y., et al. (2014). Correlation of homologous recombination deficiency in head and neck cancer with sensitivity to PARP inhibition. Journal of Clinical Oncology, 32(15_suppl), 6023-6023. (URL: [Link])

  • D'Andrea, A. D. (2021). Strategies in Overcoming Homologous Recombination Proficiency and PARP Inhibitor Resistance. Clinical Cancer Research, 27(17), 4697-4704. (URL: [Link])

  • Hanzlikova, H., & Caldecott, K. W. (2021). Live Cell Detection of Poly(ADP-Ribose) for Use in Genetic and Genotoxic Compound Screens. Cancers, 13(21), 5395. (URL: [Link])

  • Litton, J. K., & Gradishar, W. J. (2019). Development of the PARP inhibitor talazoparib for the treatment of advanced BRCA1 and BRCA2 mutated breast cancer. Expert Opinion on Drug Discovery, 14(3), 209-217. (URL: [Link])

  • Wang, C., Li, S., Wang, Y., Zhang, Y., & Zhang, J. (2020). Design, Synthesis, and In Vitro Evaluation of the Photoactivatable Prodrug of the PARP Inhibitor Talazoparib. Molecules, 25(2), 374. (URL: [Link])

  • Smith, M. A., et al. (2015). Preclinical Evaluation of the PARP Inhibitor, Olaparib, in Combination with Cytotoxic Chemotherapy in Pediatric Solid Tumors. PLoS ONE, 10(1), e0115855. (URL: [Link])

  • Summary of inhibition measurements for PARPi with PARP1 and PARP2 and... ResearchGate. (URL: [Link])

  • Quantitative determination of poly(ADP-ribose) formation in the... ResearchGate. (URL: [Link])

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  • Smith, M. A., et al. (2015). Synergistic Activity of PARP Inhibition by Talazoparib (BMN 673) with Temozolomide in Pediatric Cancer Models in the Pediatric Preclinical Testing Program. Clinical Cancer Research, 21(21), 4816-4828. (URL: [Link])

  • Zhang, Y., et al. (2019). Discovery of 2-(1-(3-(4-Chlorophenyl)-3-oxopropyl)pyrrolidine-3-yl)-1H-benzo[d]imidazole-4-carboxamide: A Potent Poly(ADP-ribose) Polymerase (PARP) Inhibitor for Treatment of Cancer. Molecules, 24(17), 3087. (URL: [Link])

  • Swamy, G. N., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. (URL: [Link])

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  • Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. (URL: [Link])

  • Wang, L., et al. (2016). Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. Molecules, 21(8), 1081. (URL: [Link])

  • Jones, P., et al. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors. Journal of Medicinal Chemistry, 52(22), 7170-7185. (URL: [Link])

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Application

The 1H-Indazole-3-carboxamide Scaffold: A Versatile Platform for Chemical Probe Development and Target Validation

Application Note & Protocols Audience: Researchers, scientists, and drug development professionals. Abstract: The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of n...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Abstract: The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting critical disease-related proteins like kinases and Poly (ADP-ribose) polymerases (PARPs).[1][2] Its inherent versatility and favorable physicochemical properties make it an ideal starting point for the rational design of high-quality chemical probes. This guide details the principles and protocols for transforming a 1H-indazole-3-carboxamide-based inhibitor into a validated chemical probe to confidently interrogate protein function and validate novel drug targets in a cellular context. We provide step-by-step methodologies for biochemical potency assessment, cellular target engagement confirmation using the Cellular Thermal Shift Assay (CETSA), and selectivity profiling via Affinity-Based Protein Profiling (ABPP).

Section 1: The 1H-Indazole-3-carboxamide Scaffold: A Privileged Structure in Chemical Biology

Chemical Features and Significance

The 1H-indazole-3-carboxamide core is a bicyclic aromatic heterocycle that serves as a rigid and versatile scaffold. Its structure allows for three-dimensional diversification from multiple positions, enabling chemists to fine-tune potency, selectivity, and pharmacokinetic properties. This structural adaptability is a key reason for its prevalence in modern drug discovery.[3]

Prominent Examples in Drug Discovery

The clinical and preclinical success of compounds built on this scaffold underscores its importance. Notable examples include:

  • PARP Inhibitors: Niraparib (MK-4827), a potent inhibitor of PARP-1 and PARP-2, is used for the treatment of certain types of ovarian and breast cancers.[2][4] The indazole-carboxamide core mimics the nicotinamide moiety of the natural substrate NAD+, enabling competitive inhibition.[5]

  • Kinase Inhibitors: Numerous derivatives have been developed as potent and selective inhibitors against a range of kinases, such as p21-activated kinase 1 (PAK1) and glycogen synthase kinase-3β (GSK-3β), which are implicated in cancer and neurological disorders.[1][6][7]

From Inhibitor to Chemical Probe: Key Modifications

A potent inhibitor is not automatically a useful chemical probe.[8] A high-quality probe requires specific features to enable rigorous target validation. The 1H-indazole-3-carboxamide scaffold can be strategically modified to incorporate:

  • Affinity/Reporter Tags: Introduction of a biotin tag for affinity purification or a fluorescent dye for imaging.

  • Clickable Handles: Incorporation of a terminal alkyne or azide group allows for bio-orthogonal "click" chemistry reactions. This enables the attachment of various tags post-treatment in a cellular lysate, a key step in ABPP.[9]

  • Photo-affinity Labels: Addition of a photoreactive group (e.g., diazirine) that, upon UV irradiation, covalently crosslinks the probe to its target, enabling robust identification.[10]

Section 2: Principle of Target Validation Using Chemical Probes

What is Target Validation?

Target validation is the process of demonstrating that modulating a specific biological target (e.g., a protein) with a small molecule or other modality can lead to a desired therapeutic effect. It is a critical step to de-risk drug development programs.[11]

The Role of Chemical Probes

Chemical probes are small molecules designed to selectively interact with a specific protein target, allowing researchers to study the biological consequences of that interaction.[12] They offer temporal control over protein function that genetic methods like RNAi or CRISPR may not, providing a powerful tool for understanding a target's role in a biological system.[13]

Key Characteristics of a "Good" Chemical Probe

To ensure that an observed phenotype is due to the modulation of the intended target, a chemical probe must meet stringent criteria.[8][14]

Parameter Recommended Criteria Rationale
Potency In vitro IC₅₀ or Kᵢ < 100 nMEnsures the probe can be used at low concentrations, minimizing off-target effects.
Selectivity >30-fold selectivity against related family membersReduces the likelihood that the observed biological effect is due to interaction with unintended targets.
Cellular Activity On-target EC₅₀ < 1 µMDemonstrates the probe can permeate cells and engage its target in a physiological environment.
Mechanism of Action Known and defined (e.g., competitive inhibitor)Essential for interpreting experimental results correctly.
Controls Availability of a structurally similar but inactive negative controlHelps to distinguish on-target effects from non-specific or compound-related artifacts.

Section 3: Experimental Design: Developing a 1H-Indazole-3-carboxamide-based Probe

The development of a chemical probe is a systematic process that moves from initial design to rigorous validation across multiple experimental platforms.

Workflow for Chemical Probe Development & Validation

G cluster_0 Probe Design & Synthesis cluster_1 Biochemical Validation cluster_2 Cellular Target Validation cluster_3 Phenotypic Assay A Select 1H-Indazole-3- carboxamide Scaffold B Synthesize Probe (e.g., with alkyne handle) A->B C Synthesize Negative Control A->C D Protocol 1: In Vitro Potency Assay (IC50 vs. Target) B->D Test Probe G Protocol 3: ABPP for Proteome-wide Selectivity B->G Use Probe C->D Test Control E Selectivity Panel (vs. Related Proteins) D->E F Protocol 2: CETSA for Target Engagement (EC50) E->F F->G H Link Target Engagement to Cellular Phenotype F->H G->H

Caption: From Scaffold to Validated Probe Workflow.

Section 4: Core Protocols for Target Validation

Here we provide detailed protocols for three essential assays in the validation of a chemical probe derived from the 1H-indazole-3-carboxamide scaffold.

Protocol 1: In Vitro Biochemical Assay - Potency Determination

This protocol describes a generic kinase inhibition assay to determine the in vitro potency (IC₅₀) of a probe. It can be adapted for other enzymes like PARP.[15]

Objective: To quantify the concentration of the probe required to inhibit 50% of the target enzyme's activity.

Materials:

  • Purified recombinant target kinase

  • Specific peptide substrate for the kinase

  • ATP (Adenosine triphosphate)

  • Assay Buffer (e.g., Tris-HCl, MgCl₂, DTT)

  • Test probe and negative control (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay kit (Promega) or similar

  • White, opaque 384-well microplates

  • Plate reader capable of measuring luminescence

Procedure:

  • Compound Preparation: Prepare a serial dilution series of the test probe and negative control in DMSO. A common starting range is 10 mM down to 1 nM. Further dilute these into the assay buffer to the desired final concentrations (typically 10-point curve, 1:3 dilution).

  • Reaction Setup: To each well of the 384-well plate, add:

    • 5 µL of diluted compound or vehicle (DMSO) control.

    • 10 µL of a solution containing the target kinase and its peptide substrate in assay buffer.

  • Initiate Reaction: Add 10 µL of ATP solution to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubation: Incubate the plate at room temperature for 1 hour.

  • Stop Reaction & Detect ADP: Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Generate Luminescent Signal: Add 50 µL of Kinase Detection Reagent to each well. This converts the ADP generated by the kinase reaction into ATP, which is then used by a luciferase to produce light. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence signal using a plate reader.

  • Data Analysis:

    • Normalize the data: Set the vehicle-only wells as 100% activity and wells with no enzyme as 0% activity.

    • Plot the normalized % inhibition against the logarithm of the probe concentration.

    • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using software like GraphPad Prism to determine the IC₅₀ value.

Example Data:

CompoundTarget Kinase IC₅₀ (nM)Off-Target Kinase 1 IC₅₀ (nM)Off-Target Kinase 2 IC₅₀ (nM)Selectivity (Fold) vs. OT1
Probe-X15650>10,00043.3
Negative Control>10,000>10,000>10,000N/A
Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to confirm that a probe binds to its intended target in intact cells or cell lysates.[16] The principle is that ligand binding stabilizes a protein, increasing its resistance to thermal denaturation.[17]

Objective: To demonstrate direct target engagement in a cellular environment and determine the cellular EC₅₀.

Workflow Diagram:

G A 1. Culture & Treat Cells with Probe or Vehicle B 2. Harvest & Resuspend Cells in PBS A->B C 3. Heat Shock (Temperature Gradient) B->C D 4. Cell Lysis (Freeze-Thaw Cycles) C->D E 5. Separate Soluble Fraction (Centrifugation) D->E F 6. Protein Quantification (e.g., Western Blot, MS) E->F G 7. Plot Melt Curve (Soluble Protein vs. Temp) F->G

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Procedure:

  • Cell Culture and Treatment: Plate cells (e.g., MCF-7) and grow to ~80% confluency. Treat the cells with the desired concentrations of the chemical probe or vehicle (DMSO) for 1-2 hours in a CO₂ incubator.

  • Harvesting: After treatment, wash the cells with PBS, then harvest them by scraping or trypsinization. Centrifuge to pellet the cells and wash again with PBS containing protease inhibitors.

  • Heating Step: Resuspend the cell pellet in PBS with protease inhibitors. Aliquot the cell suspension into PCR tubes. Place the tubes in a thermal cycler and heat them across a range of temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by cooling at 4°C for 3 minutes.[16]

  • Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath. This releases the intracellular proteins.

  • Separation of Soluble Fraction: Centrifuge the lysed samples at high speed (e.g., 20,000 x g) for 20 minutes at 4°C. The heat-denatured, aggregated proteins will form a pellet, while the stabilized, soluble proteins will remain in the supernatant.

  • Analysis by Western Blot: Carefully collect the supernatant. Measure the total protein concentration of each sample. Normalize the samples to the same total protein concentration, mix with Laemmli buffer, and analyze by SDS-PAGE and Western Blotting using a primary antibody specific for the target protein.

  • Data Analysis (Melt Curve): Quantify the band intensities from the Western Blot. For each treatment group (vehicle vs. probe), plot the normalized band intensity (soluble protein fraction) against the temperature. A shift of the curve to the right in the probe-treated sample indicates thermal stabilization and confirms target engagement.

  • Data Analysis (Isothermal Dose-Response): To determine a cellular EC₅₀, perform the assay at a single, fixed temperature (chosen from the melt curve, e.g., 54°C) across a range of probe concentrations. Plot the soluble protein fraction against the log of the probe concentration to calculate the EC₅₀.[18]

Protocol 3: Affinity-Based Protein Profiling (ABPP) for Selectivity

ABPP is a chemical proteomics technique used to map the interaction landscape of a small molecule across the entire proteome, providing a global view of its selectivity.[19][20] This protocol assumes the use of a probe with a clickable alkyne handle.

Objective: To identify the direct binding targets of the probe in a complex biological sample and assess its proteome-wide selectivity.

Workflow Diagram:

G A 1. Treat Live Cells with Alkyne-Probe B 2. Harvest & Lyse Cells A->B C 3. Click Chemistry: Add Azide-Biotin Tag B->C D 4. Affinity Purification: Streptavidin Bead Pulldown C->D E 5. On-Bead Digestion (Trypsin) D->E F 6. LC-MS/MS Analysis of Peptides E->F G 7. Identify & Quantify Probe-Bound Proteins F->G

Caption: Affinity-Based Protein Profiling (ABPP) Workflow.

Procedure:

  • Probe Treatment: Treat cultured cells with the alkyne-functionalized 1H-indazole-3-carboxamide probe at a concentration determined from CETSA experiments (e.g., 1-5x EC₅₀). Include a vehicle-treated control. For competition experiments, pre-incubate cells with an excess of the non-functionalized parent inhibitor before adding the probe.

  • Cell Lysis: After incubation, harvest and lyse the cells in a suitable lysis buffer (e.g., RIPA buffer with protease/phosphatase inhibitors).

  • Click Chemistry: To the clarified cell lysate, add the click chemistry reagents: an azide-biotin reporter tag, copper(I) sulfate (CuSO₄), a reducing agent (e.g., sodium ascorbate), and a copper-chelating ligand (e.g., TBTA). Incubate for 1 hour at room temperature to covalently link the biotin tag to the probe-bound proteins.[9]

  • Affinity Purification: Add streptavidin-coated agarose or magnetic beads to the lysate and incubate (e.g., 2 hours at 4°C) to capture the biotin-tagged protein complexes.

  • Washing: Pellet the beads and wash them extensively with stringent buffers (e.g., high salt, urea) to remove non-specifically bound proteins.

  • On-Bead Digestion: Resuspend the beads in a digestion buffer. Reduce the proteins with DTT, alkylate with iodoacetamide, and then digest them into peptides overnight using trypsin.

  • LC-MS/MS Analysis: Collect the peptide-containing supernatant and analyze it using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Use a proteomics software suite (e.g., MaxQuant) to identify and quantify the proteins from the MS data. True targets will be significantly enriched in the probe-treated sample compared to the vehicle control and should show reduced enrichment in the competition experiment.

Section 5: Data Interpretation & Troubleshooting

Confident target validation relies on the integration of data from all three experimental tiers. The biochemical assay confirms potency, CETSA provides evidence of cellular target engagement, and ABPP validates selectivity across the proteome.[21]

Potential Issue Possible Cause(s) Suggested Solution(s)
CETSA: No Thermal Shift Observed Probe is not cell-permeable; Target is not stabilized upon binding; Incorrect temperature range.Verify cell permeability (e.g., LC-MS on cell lysate). Use a different probe. Expand the temperature range tested.
ABPP: High Background/Non-specific Binding Insufficient washing; Probe is "sticky" or reactive; Click chemistry inefficiency.Increase stringency and number of wash steps. Include a competition control with excess parent compound. Optimize click reaction conditions.
Inconsistent Data (Biochemical vs. Cellular) Probe is metabolized in cells; Probe is subject to cellular efflux; Assay artifacts.Analyze probe stability in cell media/lysate. Use efflux pump inhibitors. Validate findings with an orthogonal assay.

Section 6: Conclusion

The 1H-indazole-3-carboxamide scaffold is a powerful and proven starting point for the development of high-quality chemical probes. By following a rigorous and multi-faceted validation workflow—encompassing biochemical characterization, direct demonstration of cellular target engagement, and proteome-wide selectivity profiling—researchers can generate reliable tools. These validated probes are indispensable for accurately dissecting complex biological pathways and building a strong foundation for the development of next-generation therapeutics.

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Method

Formulation of 1H-Indazole-3-carboxamide for In Vivo Preclinical Research: Application Notes and Protocols

An Application Note for Drug Development Professionals Abstract The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the foundation for numerous therapeutic candidates, includi...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Drug Development Professionals

Abstract The 1H-indazole-3-carboxamide scaffold is a privileged structure in medicinal chemistry, forming the foundation for numerous therapeutic candidates, including potent kinase inhibitors and anti-inflammatory agents.[1][2][3] A significant hurdle in the preclinical in vivo evaluation of these promising compounds is their characteristically low aqueous solubility, which complicates the development of formulations that can achieve adequate bioavailability and exposure.[4][5][6] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically approach the formulation of 1H-Indazole-3-carboxamide. It details pre-formulation considerations, safety precautions, and step-by-step protocols for preparing solutions and suspensions suitable for common administration routes in animal models. The methodologies are grounded in established principles of pharmaceutical science to ensure reproducibility and scientific rigor.

Physicochemical Characterization & Pre-formulation Analysis

A thorough understanding of the physicochemical properties of 1H-Indazole-3-carboxamide is the cornerstone of rational formulation design. This initial analysis dictates the viable formulation strategies and the choice of excipients. The key properties are summarized in the table below.

PropertyValue / DescriptionSourceSignificance for Formulation
Molecular Formula C₈H₇N₃O[7]Basic identity of the compound.
Molecular Weight 161.16 g/mol [7][8]Essential for all concentration and dosage calculations.
Appearance Off-white to white solid/powder.[8]Confirms physical state at room temperature.
Melting Point 285-286 °C[8]High melting point suggests strong crystal lattice energy, often correlated with low aqueous solubility.
Aqueous Solubility Poorly soluble.[4][5]This is the primary challenge. It necessitates strategies beyond simple aqueous dissolution, such as co-solvents, surfactants, pH modification, or suspension systems.
Organic Solvent Solubility Soluble in DMSO; slightly soluble in Methanol.[9][10]DMSO is a suitable solvent for creating a high-concentration stock solution, which can then be diluted into an aqueous vehicle.

The compound's poor water solubility is the most critical parameter, making it a Biopharmaceutics Classification System (BCS) Class II or IV candidate.[11] This necessitates the use of enabling formulation technologies to ensure sufficient drug exposure in in vivo studies.[6][12]

Safety & Handling Precautions

Prior to handling 1H-Indazole-3-carboxamide, it is imperative to review the associated hazards to ensure personnel safety and proper laboratory conduct.

GHS Hazard Statements: [7]

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE) and Handling:

  • Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of the powder.[13] Eyewash stations and safety showers should be readily accessible.[13][14]

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[15]

  • Eye Protection: Use chemical safety goggles or a face shield to protect against eye irritation.[14]

  • Lab Coat: A standard lab coat should be worn to protect clothing.

  • Handling: Avoid creating dust.[15] Wash hands thoroughly after handling. Store the compound in a tightly sealed container in a cool, dry place.[15]

Formulation Strategies: A Decision Workflow

Selecting the appropriate formulation strategy depends on the intended route of administration, the required dose, and the specific objectives of the in vivo study. The following workflow provides a logical path for making this decision.

G cluster_input Initial Experimental Parameters cluster_output Final Formulation Approach Start Define Study Goal: - Route of Administration (PO, IP, IV) - Target Dose (mg/kg) Route Parenteral (IV, IP) or Oral (PO)? Start->Route Dose High Dose (>10 mg/kg) or Low Dose? Route->Dose Solution Aqueous Solution (Co-solvents, Cyclodextrins) [Protocol 4.2 & 4.3] Route->Solution Parenteral (IP, IV) Requires sterile solution Dose->Solution Low Dose (if solubility permits) Suspension Aqueous Suspension (CMC, Methylcellulose) [Protocol 4.1] Dose->Suspension High Dose

Caption: Decision workflow for selecting an appropriate formulation strategy.

Causality Behind Experimental Choices:

  • Parenteral Routes (IV, IP): These routes demand a true solution that is sterile and free of particulates to prevent embolism and ensure immediate systemic availability.[4][16] Therefore, solubilization techniques using co-solvents or cyclodextrins are required.[17] The concentration is often limited by the solubility of the compound in a physiologically tolerable vehicle.

  • Oral Route (PO): For oral administration, especially at higher doses where solubility in a limited volume is a constraint, a suspension is the most practical approach.[18][19] A suspension consists of fine drug particles dispersed in an aqueous vehicle, typically with a suspending agent like carboxymethylcellulose (CMC) to ensure uniform dosing.[19]

Detailed Formulation Protocols

The following protocols provide step-by-step instructions for preparing common formulations of 1H-Indazole-3-carboxamide. All preparations should be made fresh daily unless stability data indicates otherwise.[19]

Protocol 4.1: Preparation of a Suspension for Oral (PO) Administration

This protocol is ideal for delivering a range of doses, particularly higher concentrations, via oral gavage. The use of a suspending agent is critical to prevent the drug from settling, which ensures accurate dosing.[19]

Materials:

  • 1H-Indazole-3-carboxamide powder

  • Sodium Carboxymethylcellulose (Na-CMC), low viscosity

  • Sterile Water for Injection or Purified Water

  • Mortar and pestle

  • Stir plate and magnetic stir bar

  • Analytical balance and weigh boats

  • Glass beaker or bottle

Workflow Diagram:

G cluster_prep cluster_susp A Weigh Na-CMC B Add to Water A->B C Stir until dissolved (may take time) B->C E Triturate with small amount of vehicle D Weigh Compound D->E F Gradually add remaining vehicle E->F G Stir continuously before dosing F->G

Caption: Workflow for preparing an oral suspension.

Step-by-Step Procedure:

  • Prepare the 0.5% (w/v) CMC Vehicle:

    • Calculate the required volume of vehicle based on the number of animals and the dosing volume (e.g., 10 mL/kg).

    • Weigh out the appropriate amount of Na-CMC (e.g., 50 mg for 10 mL of vehicle).

    • Slowly sprinkle the Na-CMC powder into the vortexing sterile water to prevent clumping.

    • Stir the mixture with a magnetic stir bar until the Na-CMC is fully hydrated and the solution is clear and viscous. This may take several hours. It is often convenient to prepare this vehicle the day before.

  • Calculate and Weigh the Compound:

    • Determine the final concentration needed. For example, for a 25 mg/kg dose at a dosing volume of 10 mL/kg, the required concentration is 2.5 mg/mL.

    • Accurately weigh the required amount of 1H-Indazole-3-carboxamide.

  • Prepare the Suspension:

    • Place the weighed powder into a mortar.

    • Add a small volume (a few drops) of the 0.5% CMC vehicle to the powder and triturate with the pestle to form a smooth, uniform paste. This "wetting" step is crucial to prevent particle agglomeration.

    • Gradually add the remaining vehicle in small portions while stirring or mixing continuously.

    • Transfer the final suspension to a beaker or vial and stir continuously on a stir plate at a low speed to maintain homogeneity.

  • Administration:

    • Stir the suspension immediately before drawing each dose into the syringe to ensure uniformity.

    • Administer to the animal using an appropriately sized oral gavage needle.[20]

Protocol 4.2: Preparation of a Solution for Parenteral (IP, IV) Administration

This protocol uses a co-solvent system to dissolve 1H-Indazole-3-carboxamide for systemic administration. The final concentration of organic solvents must be carefully controlled to minimize toxicity.[21]

Materials:

  • 1H-Indazole-3-carboxamide powder

  • Dimethyl sulfoxide (DMSO), sterile, injectable grade

  • Polyethylene Glycol 400 (PEG 400), sterile, injectable grade

  • Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

  • Sterile conical tubes or vials

  • Vortex mixer and/or sonicator

Step-by-Step Procedure:

  • Calculate and Weigh the Compound:

    • Determine the desired final concentration (e.g., 1 mg/mL). Note that the maximum achievable concentration will be limited by the compound's solubility in the final vehicle. A pilot solubility test is highly recommended.

  • Prepare the Vehicle and Solubilize the Compound:

    • A common and well-tolerated vehicle is 10% DMSO / 40% PEG 400 / 50% Saline (v/v/v) .[18]

    • Crucial Step - Order of Addition: a. Weigh the 1H-Indazole-3-carboxamide into a sterile tube. b. Add the required volume of DMSO first (e.g., for a 1 mL final volume, add 100 µL DMSO). c. Vortex or sonicate until the compound is completely dissolved. The solution must be perfectly clear. d. Add the required volume of PEG 400 (e.g., 400 µL). Vortex to mix thoroughly. e. Slowly, add the sterile saline or PBS dropwise while continuously vortexing (e.g., 500 µL). This slow addition is critical to prevent the compound from precipitating out of solution ("crashing out").

  • Final Inspection and Administration:

    • Visually inspect the final solution against a light and dark background to ensure it is clear, colorless, and free of any particulates. If any precipitation is observed, the solution is not suitable for parenteral injection.

    • For IV administration, filtration through a 0.22 µm sterile syringe filter is recommended to ensure sterility.[22]

    • Administer using standard injection techniques.

Protocol 4.3: Alternative Solubilization using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules, increasing their apparent aqueous solubility.[4][17] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used in parenteral formulations due to its favorable safety profile.[4]

Materials:

  • 1H-Indazole-3-carboxamide powder

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD), injectable grade

  • Sterile Water for Injection or Saline

  • Sterile vials, stir plate, vortex mixer

Step-by-Step Procedure:

  • Prepare the HP-β-CD Vehicle:

    • Prepare a 20-40% (w/v) solution of HP-β-CD in sterile water or saline (e.g., 2-4 g of HP-β-CD in a final volume of 10 mL). Stir until fully dissolved.

  • Solubilize the Compound:

    • Add the weighed 1H-Indazole-3-carboxamide powder directly to the HP-β-CD solution.

    • Vortex and/or sonicate the mixture, potentially with gentle warming (37-40°C), for 30-60 minutes to facilitate the formation of the inclusion complex.

  • Final Inspection:

    • Centrifuge the solution at high speed (e.g., >10,000 x g) for 10 minutes to pellet any undissolved compound.

    • Carefully collect the supernatant. This clear solution is the final formulation. The exact concentration should be determined analytically (e.g., by HPLC) if precise dosing is required.

Formulation Summary Table

Formulation TypeTypical Vehicle CompositionMax ConcentrationRecommended RouteProsCons
Aqueous Suspension 0.5% - 1% Na-CMC in WaterHighOral (PO)Easy to prepare; allows for high doses; suitable for initial screening.[19]Non-uniform absorption; not suitable for parenteral routes; potential for dosing variability if not well-mixed.
Co-solvent Solution 10% DMSO, 40% PEG 400, 50% SalineLow to ModerateIP, IV (with filtration)Provides 100% bioavailability (IV); suitable for mechanistic studies requiring rapid systemic exposure.[18]Limited by solubility; potential for vehicle-induced toxicity or artifacts; risk of precipitation if prepared incorrectly.[21]
Cyclodextrin Solution 20-40% HP-β-CD in Water/SalineModerateIP, IV, SCGood safety profile; can significantly enhance solubility without organic co-solvents.[4][17]Higher cost of excipient; potential for renal toxicity at very high doses; may alter pharmacokinetics.

Conclusion

The successful in vivo evaluation of 1H-Indazole-3-carboxamide is critically dependent on the selection and proper execution of an appropriate formulation strategy. Due to its poor aqueous solubility, simple aqueous solutions are not feasible. For oral administration, a straightforward and robust approach is the preparation of a suspension using carboxymethylcellulose. For parenteral routes requiring a true solution, co-solvent systems or cyclodextrin-based formulations are effective methods, though they require careful preparation to maintain solubility and ensure safety. Researchers should always begin with small-scale pilot formulations to determine the maximal achievable concentration and stability before proceeding to large-scale animal studies. The protocols provided herein offer a validated starting point for these crucial experiments.

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  • Cole-Parmer. Material Safety Data Sheet - 5-Bromo-1H-indazole-3-carboxylic acid. Available at: [Link]

  • Fisher Scientific. (2024). SAFETY DATA SHEET - 1H-Indazole-3-carboxylic acid. Available at: [Link]

  • Narayana Swamy, G., et al. (2012).
  • BenchChem. (2025). In Vivo Efficacy: A Comparative Analysis of 7-Methyl-1H-indazole-3-carboxamide and its Parent Compound.
  • Gokhale, M., et al. (2016). In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. NIH National Library of Medicine. Available at: [Link]

  • Ho, J. (2011). Voluntary oral administration of drugs in mice. Protocols.io. Available at: [Link]

  • ResearchGate. (2023). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.
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  • BenchChem. (2025). How to resolve poor solubility of 7-Methyl-1H-indazole-3-carboxamide in aqueous buffers.
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  • Cannaert, A., et al. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. MDPI. Available at: [Link]

  • Atuma, C., et al. (2019). Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus. NIH National Library of Medicine. Available at: [Link]

  • Li, H., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. PubMed. Available at: [Link]

  • Cambridge MedChem Consulting. Formulation. Available at: [Link]

  • The North Memorial Ambulatory Surgery Center. (2017).
  • Gokhale, M., et al. (2016). (PDF) In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives.
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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 1H-Indazole-3-carboxamide

Welcome to the technical support center for the synthesis of 1H-indazole-3-carboxamide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexit...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the synthesis of 1H-indazole-3-carboxamide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. The 1H-indazole-3-carboxamide scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds.[1][2] Achieving a high yield of the desired product is critical for the efficient progression of research and development projects.

This document provides in-depth, experience-driven advice in a direct question-and-answer format, focusing on the practical challenges you may encounter in the lab.

Overall Synthetic Approach

The synthesis of 1H-indazole-3-carboxamide can be broadly approached via two main stages: the formation of the indazole core, specifically 1H-indazole-3-carboxylic acid or its ester, followed by the amidation to form the final carboxamide. The overall yield and purity are highly dependent on the efficiency of each of these steps. A typical synthetic workflow often starts from readily available precursors like isatin or substituted o-toluidine to first construct the 1H-indazole-3-carboxylic acid intermediate.[1]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during the synthesis of 1H-indazole-3-carboxamide, providing both the probable cause and actionable solutions.

Issue 1: Low Yield in the Formation of the Indazole Ring

Question: I am attempting to synthesize the 1H-indazole-3-carboxylic acid precursor, but my yields are consistently low. What are the likely causes and how can I improve this initial step?

Answer: Low yields in the formation of the indazole ring are a frequent challenge and can often be traced back to the chosen synthetic route and reaction conditions.

Probable Causes & Solutions:

  • Side Reactions with Reactive Starting Materials: When using electron-rich starting materials, such as certain substituted indoles for nitrosation reactions, side reactions like the formation of dimeric byproducts can significantly reduce the yield of the desired indazole-3-carboxaldehyde intermediate.[3]

    • Solution: Slow, controlled addition of the indole starting material at a low temperature (e.g., 0°C) is crucial to minimize these side reactions.[3] Using a syringe pump for the addition can provide the necessary control.[3]

  • Harsh Reaction Conditions: Aggressive reaction conditions, such as high temperatures, can lead to decarboxylation of the target 1H-indazole-3-carboxylic acid, resulting in the formation of an unsubstituted indazole byproduct.[4]

    • Solution: Carefully monitor and control the reaction temperature. If heating is necessary to drive the reaction to completion, it should be done cautiously.[3]

  • Incomplete Reaction: Insufficient reaction time or temperature can lead to incomplete conversion of the starting material.

    • Solution: After the initial controlled addition of reagents at low temperature, allow the reaction to stir at room temperature for an adequate period (e.g., 12 hours or more) to ensure the reaction proceeds to completion.[3] Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.

Issue 2: Challenges in the Amidation Step (Carboxylic Acid to Carboxamide)

Question: I have successfully synthesized 1H-indazole-3-carboxylic acid, but I am struggling to convert it to the final 1H-indazole-3-carboxamide with a good yield. What are the common pitfalls in this amidation step?

Answer: The amide bond formation is a critical step where several factors can impact the yield and purity of your final product.

Probable Causes & Solutions:

  • Inefficient Carboxylic Acid Activation: For the amidation to occur, the carboxylic acid must first be activated. Incomplete activation will lead to low conversion.

    • Solution: Utilize standard and reliable coupling agents. A common and effective combination is 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt). The HOBt reacts with the initial O-acylisourea intermediate to form a more stable active ester, which is less prone to side reactions and more reactive towards the amine.[4]

  • Formation of N-acylurea Byproduct: A significant side reaction with carbodiimide coupling agents like EDC is the rearrangement of the O-acylisourea intermediate to a stable and unreactive N-acylurea.[4]

    • Solution: The addition of HOBt or OxymaPure® mitigates this side reaction by trapping the O-acylisourea intermediate as a more stable active ester.[4]

  • Inappropriate Base or Stoichiometry: The choice and amount of base are critical. An unsuitable base or incorrect stoichiometry can hinder the reaction.

    • Solution: A non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is typically used.[4] It is common to use a slight excess of the amine and coupling agents (e.g., 1.1 to 1.2 equivalents) and a larger excess of the base (e.g., 2.0-3.0 equivalents) to ensure the reaction goes to completion.[4]

Issue 3: Difficulty in Product Purification

Question: My reaction seems to have worked, but I am having trouble isolating a pure sample of 1H-indazole-3-carboxamide. What are the best purification strategies?

Answer: Effective purification is key to obtaining a high-quality final product. The strategy will depend on the nature of the impurities.

Probable Causes & Solutions:

  • Presence of Unreacted Starting Materials and Reagents: Unreacted 1H-indazole-3-carboxylic acid and byproducts from the coupling agents are common impurities.

    • Solution: A standard aqueous workup is often effective. Washing the organic layer sequentially with a weak acid (e.g., 1M HCl), a weak base (e.g., saturated aqueous NaHCO3), and brine can remove most of these impurities.[4]

  • Formation of Closely Eluting Byproducts: Some side products may have similar polarity to the desired product, making separation by column chromatography challenging.

    • Solution:

      • Column Chromatography: Silica gel column chromatography is the most common method.[5] Careful selection of the eluent system is critical. A gradient elution, for example, starting with a less polar solvent system and gradually increasing the polarity, can improve separation.

      • Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for obtaining highly pure material.

Experimental Protocols
Protocol 1: Synthesis of Ethyl 1H-indazole-3-carboxylate (A Key Intermediate)

This protocol outlines a method for synthesizing a common precursor to 1H-indazole-3-carboxamide.

Materials:

  • 2-(Trimethylsilyl)phenyl trifluoromethanesulfonate

  • Ethyl diazoacetate

  • Tetrabutylammonium fluoride (TBAF) solution (1 M in THF)

  • Anhydrous Tetrahydrofuran (THF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO3)

  • Magnesium sulfate (MgSO4)

  • Silica gel

Procedure:

  • In a flask under an inert atmosphere, dissolve 2-(trimethylsilyl)phenyl trifluoromethanesulfonate and ethyl diazoacetate in anhydrous THF.

  • Cool the reaction mixture to -78 °C.

  • Add the TBAF solution dropwise to the reaction mixture.

  • Allow the reaction to slowly warm to room temperature and stir overnight.[5]

  • Monitor the reaction completion by TLC.[5]

  • Quench the reaction by pouring it into a separatory funnel containing EtOAc and saturated aqueous NaHCO3.[5]

  • Separate the layers and extract the aqueous layer with EtOAc.[5]

  • Combine the organic layers, dry over MgSO4, filter, and concentrate under reduced pressure.[5]

  • Purify the crude product by silica gel column chromatography to obtain ethyl 1H-indazole-3-carboxylate.[5]

Protocol 2: Amide Coupling to form 1H-Indazole-3-carboxamide

This protocol describes the conversion of 1H-indazole-3-carboxylic acid to the corresponding amide.

Materials:

  • 1H-indazole-3-carboxylic acid

  • Ammonia source (e.g., aqueous ammonia, ammonium chloride)

  • 1-Hydroxybenzotriazole (HOBt)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

  • Anhydrous Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc) or Dichloromethane (DCM)

  • 1M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO3)

  • Brine

  • Anhydrous sodium sulfate (Na2SO4)

Procedure:

  • Dissolve 1H-indazole-3-carboxylic acid (1.0 eq.), HOBt (1.2 eq.), and the amine source (1.1 eq.) in anhydrous DMF.[4]

  • Add TEA or DIPEA (2.0-3.0 eq.) to the mixture and stir at room temperature for 10-15 minutes.[4]

  • Add EDC·HCl (1.2 eq.) portion-wise to the reaction mixture.[4]

  • Stir the reaction at room temperature for 12-24 hours, monitoring its progress by TLC or LC-MS.[4]

  • Once the reaction is complete, pour the mixture into water and extract with EtOAc or DCM.[4]

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO3, and brine.[4]

  • Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure.[4]

  • Purify the crude product by column chromatography or recrystallization to obtain the desired 1H-indazole-3-carboxamide.[4]

Frequently Asked Questions (FAQs)

Q1: What is the role of protecting groups in the synthesis of substituted 1H-indazole-3-carboxamides?

A1: Protecting groups can be crucial, particularly when performing reactions on the indazole ring itself, such as N-alkylation. The indazole nitrogen atoms are nucleophilic and can react with electrophiles. A protecting group, such as a 2-(trimethylsilyl)ethoxymethyl (SEM) group, can be installed to direct the reaction to a specific position and then be removed later in the synthesis.

Q2: How can I control the N-1 versus N-2 alkylation of the indazole ring?

A2: The regioselectivity of N-alkylation is a common challenge and is highly dependent on the reaction conditions. The choice of base and solvent system is critical in directing the alkylation to the desired nitrogen.[4] For instance, using a strong base like sodium hydride (NaH) in an aprotic polar solvent like THF or DMF often favors N-1 alkylation.[4] The steric and electronic properties of the substituents on the indazole ring can also influence the N-1/N-2 ratio.[4]

Q3: Are there alternative methods to the standard carboxylic acid activation for forming the amide bond?

A3: Yes, while EDC/HOBt is a very common and generally reliable method, other coupling reagents can be used. These include HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and BOP (Benzotriazol-1-yl-oxy-tris(dimethylamino)phosphonium hexafluorophosphate). The choice of reagent can depend on the specific substrates and the desired reaction conditions. Additionally, conversion of the carboxylic acid to an acid chloride followed by reaction with an amine is another classic method, though it involves an extra step and harsher conditions.

Q4: Can I directly convert an ester, like ethyl 1H-indazole-3-carboxylate, to the amide?

A4: Yes, this process, known as aminolysis, is a viable route.[6] It involves reacting the ester with ammonia or a primary or secondary amine, often with heating.[6][7] The reaction proceeds via nucleophilic acyl substitution where the amine displaces the alkoxy group of the ester.[7] This can be an efficient method if the corresponding ester is more readily available or easier to synthesize than the carboxylic acid.

Data Summary

ParameterMethod 1: From IsatinMethod 2: From Substituted o-Toluidine
Starting Material IsatinSubstituted o-Toluidine
Key Steps Ring opening, diazotization, cyclizationDiazotization, cyclization
Reported Overall Yield Variable, with potential for scale-up challengesGenerally good yields reported for specific derivatives
Reproducibility Can have issues on a larger scaleConsidered a reliable method
Key Reagents NaOH, NaNO2, HClNaNO2, acid
Number of Steps Approximately 3 steps to the carboxylic acidApproximately 2 steps to the indazole core

This table provides a comparative overview of two common synthetic routes to the 1H-indazole-3-carboxylic acid precursor.[1]

Visualizing the Workflow

Troubleshooting Logic for Low Yield

Troubleshooting_Low_Yield Start Low Yield of 1H-Indazole-3-carboxamide Check_Step1 Analyze Yield of 1H-Indazole-3-carboxylic Acid (or ester) Intermediate Start->Check_Step1 Check_Step2 Analyze Yield of Amidation Step Start->Check_Step2 Low_Step1 Yield of Intermediate is Low Check_Step1->Low_Step1 Low_Step2 Yield of Amidation is Low Check_Step2->Low_Step2 Troubleshoot_Step1 Troubleshoot Indazole Formation: - Check for side reactions - Optimize reaction conditions - Ensure complete reaction Low_Step1->Troubleshoot_Step1 Troubleshoot_Step2 Troubleshoot Amidation: - Verify carboxylic acid activation - Mitigate N-acylurea formation - Check base and stoichiometry Low_Step2->Troubleshoot_Step2 Optimize_Purification Optimize Purification: - Aqueous workup - Column chromatography - Recrystallization Troubleshoot_Step1->Optimize_Purification Troubleshoot_Step2->Optimize_Purification End Improved Yield Optimize_Purification->End

Caption: A logical workflow for diagnosing and resolving low yield issues in the synthesis.

General Amidation Reaction Pathway

Amidation_Pathway Indazole_COOH 1H-Indazole-3-carboxylic Acid Activated_Ester Activated Intermediate (e.g., HOBt Ester) Indazole_COOH->Activated_Ester EDC, HOBt Carboxamide 1H-Indazole-3-carboxamide Activated_Ester->Carboxamide Amine Amine (R-NH2) Amine->Carboxamide

Caption: The key steps in the amide bond formation from the carboxylic acid.

References

Optimization

Overcoming solubility issues of 1H-Indazole-3-carboxamide in aqueous buffers

Overcoming Solubility Challenges in Aqueous Buffers: A Troubleshooting Guide Welcome to the technical support center for 1H-Indazole-3-carboxamide. This guide is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: January 2026

Overcoming Solubility Challenges in Aqueous Buffers: A Troubleshooting Guide

Welcome to the technical support center for 1H-Indazole-3-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-proven solutions for the common solubility challenges encountered with this compound in aqueous buffers. Our goal is to equip you with the knowledge to design robust experimental protocols and ensure the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: Why is my 1H-Indazole-3-carboxamide not dissolving in my aqueous buffer (e.g., PBS, TRIS)?

1H-Indazole-3-carboxamide is a weakly acidic compound with a planar, aromatic structure, which contributes to its low intrinsic solubility in neutral aqueous solutions. The molecule's pKa is a critical factor; at physiological pH (around 7.4), a significant portion of the molecules are in their neutral, less soluble form. The crystalline structure of the solid material also requires a certain amount of energy to be overcome for the molecules to dissolve.

Q2: What is the maximum achievable concentration of 1H-Indazole-3-carboxamide in aqueous buffers?

The maximum aqueous solubility of 1H-Indazole-3-carboxamide is generally low and can be influenced by factors such as pH, temperature, and the ionic strength of the buffer. While exact solubility can vary, it is often in the low micromolar range in standard physiological buffers at neutral pH. To achieve higher concentrations for stock solutions, the use of organic co-solvents is typically required.

Q3: Can I use DMSO to dissolve 1H-Indazole-3-carboxamide? What are the potential downstream implications?

Yes, Dimethyl sulfoxide (DMSO) is a common and effective solvent for creating high-concentration stock solutions of 1H-Indazole-3-carboxamide. However, it is crucial to be mindful of the final concentration of DMSO in your working solution. High concentrations of DMSO can have cytotoxic effects, interfere with enzyme kinetics, and affect cell membrane integrity. It is best practice to keep the final DMSO concentration in your assay below 0.5%, and ideally below 0.1%, to minimize these off-target effects.

Q4: I observed precipitation when diluting my DMSO stock solution into my aqueous buffer. What is happening and how can I prevent it?

This is a common phenomenon known as "crashing out." It occurs when the highly concentrated drug in the DMSO stock solution is rapidly diluted into an aqueous buffer where its solubility is much lower. The abrupt change in solvent polarity causes the compound to precipitate. To prevent this, consider the following:

  • Step-wise Dilution: Instead of a single large dilution, perform serial dilutions.

  • Vortexing During Dilution: Add the stock solution to the buffer while vortexing to promote rapid mixing and dispersion.

  • Pre-warming the Buffer: Gently warming the aqueous buffer can sometimes increase the solubility of the compound.

  • Using a Surfactant: Incorporating a low concentration of a biocompatible surfactant, such as Tween® 20 or Pluronic® F-68, can help to maintain the compound in solution.

Troubleshooting Guide: Step-by-Step Protocol for Solubilization

This section provides a systematic approach to solubilizing 1H-Indazole-3-carboxamide for use in typical biological assays.

Initial Assessment: Know Your Compound

Before proceeding, it's essential to understand the physicochemical properties of 1H-Indazole-3-carboxamide.

PropertyValueImplication for Solubility
pKa ~8-9 (estimated for similar indazoles)At neutral pH, the compound is predominantly in its less soluble, neutral form.
LogP ~2-3 (estimated)Indicates moderate lipophilicity, contributing to poor aqueous solubility.
Molecular Weight 161.16 g/mol A relatively small molecule.
Experimental Workflow for Solubilization

The following workflow provides a logical progression for achieving the desired concentration of 1H-Indazole-3-carboxamide in your aqueous buffer.

Solubilization_Workflow cluster_0 Step 1: Stock Solution Preparation cluster_1 Step 2: Dilution into Aqueous Buffer cluster_2 Step 3: Troubleshooting Precipitation A Weigh 1H-Indazole-3-carboxamide B Add 100% DMSO to desired concentration (e.g., 10-50 mM) A->B C Vortex and/or sonicate until fully dissolved B->C E Add stock solution to buffer while vortexing C->E D Prepare aqueous buffer (e.g., PBS, pH 7.4) D->E F Observe for precipitation E->F G Precipitation Observed? F->G H Option A: pH Adjustment (Increase pH to > pKa) G->H Yes I Option B: Use of Co-solvents (e.g., Ethanol, PEG-400) G->I Yes J Option C: Use of Surfactants (e.g., Tween® 20, Pluronic® F-68) G->J Yes K No Precipitation Proceed with experiment G->K No

Caption: A stepwise workflow for dissolving 1H-Indazole-3-carboxamide.

Detailed Protocols for Troubleshooting

The solubility of weakly acidic compounds like 1H-Indazole-3-carboxamide can be significantly increased by raising the pH of the buffer above the compound's pKa. At a higher pH, the molecule will be deprotonated and exist in its more soluble, ionized form.

Step-by-Step Methodology:

  • Prepare your desired aqueous buffer (e.g., 50 mM TRIS).

  • While monitoring with a calibrated pH meter, slowly add a small amount of a base solution (e.g., 1N NaOH) to raise the pH of the buffer to a value at least 1-2 units above the pKa of 1H-Indazole-3-carboxamide.

  • Once the pH is stabilized, add the 1H-Indazole-3-carboxamide stock solution (in DMSO) to the basic buffer while vortexing.

  • After the compound is fully dissolved, you can carefully adjust the pH back down to your desired experimental pH using a dilute acid (e.g., 0.1N HCl). Note: Be cautious, as lowering the pH may cause the compound to precipitate if the final concentration is above its solubility limit at that pH.

Causality: By increasing the pH, we shift the equilibrium towards the ionized, more polar, and thus more water-soluble form of the molecule, as described by the Henderson-Hasselbalch equation.

If pH adjustment is not suitable for your experimental system, the use of a water-miscible organic co-solvent can be an effective alternative.

Recommended Co-solvents and Starting Concentrations:

Co-solventTypical Starting Concentration (v/v)Considerations
Ethanol 5-10%Can have biological effects at higher concentrations.
PEG-400 5-15%Generally well-tolerated in many cell-based assays.
Propylene Glycol 5-15%Another common excipient in drug formulations.

Step-by-Step Methodology:

  • Prepare your aqueous buffer.

  • Add the desired volume of the co-solvent to the buffer and mix thoroughly.

  • Add the 1H-Indazole-3-carboxamide stock solution (in DMSO) to the co-solvent/buffer mixture while vortexing.

Causality: The co-solvent reduces the overall polarity of the aqueous buffer, making it a more favorable environment for the moderately lipophilic 1H-Indazole-3-carboxamide to dissolve.

Surfactants can increase the apparent solubility of hydrophobic compounds by forming micelles that encapsulate the drug molecules.

Recommended Surfactants and Starting Concentrations:

SurfactantTypical Starting Concentration (w/v)Considerations
Tween® 20 0.01-0.1%A non-ionic surfactant, generally well-tolerated.
Pluronic® F-68 0.02-0.2%A non-ionic triblock copolymer with low toxicity.

Step-by-Step Methodology:

  • Prepare your aqueous buffer.

  • Add the desired amount of surfactant to the buffer and mix gently to avoid excessive foaming.

  • Add the 1H-Indazole-3-carboxamide stock solution (in DMSO) to the surfactant-containing buffer while vortexing.

Causality: Above the critical micelle concentration (CMC), surfactant molecules self-assemble into micelles with a hydrophobic core and a hydrophilic shell. The hydrophobic 1H-Indazole-3-carboxamide partitions into the hydrophobic core, effectively increasing its concentration in the aqueous phase.

Self-Validating Systems: Ensuring Experimental Integrity

When using any of the above solubilization aids, it is crucial to include proper controls in your experiments to ensure that the excipients themselves are not influencing the results.

Experimental_Controls cluster_main Experimental Setup cluster_validation Validation Logic A Test Article (Drug + Vehicle) E Compare A and B to determine drug effect A->E B Vehicle Control (e.g., Buffer + DMSO + Co-solvent) B->E F Compare B and C to determine vehicle effect B->F C Negative Control (Buffer Only) C->F D Positive Control (Known Activator/Inhibitor) G Ensure D shows expected activity D->G

Caption: Essential controls for validating experimental results.

By comparing the results of your test article to the vehicle control, you can isolate the effect of the 1H-Indazole-3-carboxamide. The vehicle control, when compared to the negative control, will reveal any background effects of the solubilizing agents.

References

  • Galer, D. M. (2011). A Guide to the Use of DMSO in Cell Culture. Corning Life Sciences Technical Bulletin. [Link]

  • Kole, P. L., et al. (2012). Pluronic F68 as a pharmaceutical excipient. Pharmaceutical Development and Technology, 17(5), 507-527. [Link]

Troubleshooting

Troubleshooting poor separation during 1H-Indazole-3-carboxamide purification

Technical Support Center: 1H-Indazole-3-carboxamide Purification Welcome to the technical support hub for the purification of 1H-indazole-3-carboxamide and its derivatives. This guide is designed for researchers, medicin...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 1H-Indazole-3-carboxamide Purification

Welcome to the technical support hub for the purification of 1H-indazole-3-carboxamide and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in achieving high purity for this important class of heterocyclic compounds. Here, we address common separation issues with in-depth, field-tested solutions that prioritize both scientific rigor and practical application.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 1H-indazole-3-carboxamides?

The purification of 1H-indazole-3-carboxamides is often complicated by several intrinsic molecular properties:

  • Polarity and Solubility: The presence of the carboxamide group and the indazole nitrogen atoms imparts significant polarity, which can lead to poor solubility in common non-polar chromatography solvents and strong retention on silica gel.[1]

  • Hydrogen Bonding: The amide N-H and indazole N-H protons are capable of extensive hydrogen bonding, which can cause streaking on TLC plates and broad peaks during column chromatography.

  • Presence of Regioisomers: A frequent and significant challenge in the synthesis of N-substituted indazoles is the formation of both N1 and N2 alkylated regioisomers.[2][3] These isomers often have very similar polarities, making their separation by standard chromatographic methods difficult.[4]

  • Byproduct Contamination: Common synthetic routes may leave residual coupling agents (like EDC- or DCC-derived ureas), starting materials (e.g., 1H-indazole-3-carboxylic acid), or side-reaction products that need to be efficiently removed.[2][5]

Q2: Which purification techniques are most effective for this class of compounds?

The two most reliable methods are flash column chromatography and recrystallization . The choice depends on the specific impurity profile and the scale of the purification.

  • Flash Column Chromatography is the workhorse for removing a wide range of impurities, especially when polarities differ sufficiently. It is highly versatile but can be challenging due to the polar nature of the target compound.[6]

  • Recrystallization is an excellent and scalable method for achieving very high purity, particularly for removing minor impurities and separating regioisomers if a suitable solvent system can be identified.[7] It relies on the difference in solubility between the desired compound and impurities in a chosen solvent at different temperatures.

Troubleshooting Guide: Flash Column Chromatography

This section addresses specific problems encountered during chromatographic purification of 1H-indazole-3-carboxamides on silica gel.

Problem 1: My compound is streaking badly on the TLC plate and the column, leading to poor separation.

Causality: Streaking is typically caused by strong, undesirable interactions between the polar 1H-indazole-3-carboxamide and the acidic silanol (Si-OH) groups on the surface of the silica gel.[1] The basic nitrogen atoms of the indazole ring can interact strongly with these acidic sites, leading to slow and uneven movement through the stationary phase.

Solutions:

  • Mobile Phase Modification (Base Additive):

    • Mechanism: Adding a small amount of a volatile base, such as triethylamine (TEA) or pyridine, to the mobile phase neutralizes the acidic silanol groups. This "masks" the active sites, preventing strong adsorption of your basic compound and resulting in sharper bands.[8]

    • Protocol: Start by adding 0.1-1% (v/v) of triethylamine to your pre-determined eluent system (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane). Re-evaluate the separation by TLC; you should observe more compact spots and improved Rf values.

  • Use of an Alternative Stationary Phase:

    • Mechanism: If base additives are not effective or compatible with your compound, consider a different stationary phase. Alumina (basic or neutral) can be an excellent alternative for purifying basic compounds as it lacks the strong acidity of silica.[9]

    • Consideration: Always run a scouting TLC on the alternative stationary phase first, as the elution order and selectivity may change significantly.

Problem 2: My compound won't elute from the silica column, even with highly polar solvents like 10% Methanol in Dichloromethane.

Causality: This issue, known as irreversible adsorption, occurs when the compound's polarity is so high that its affinity for the silica gel is stronger than its solubility in the mobile phase.[9] The compound effectively becomes "stuck" at the top of the column.

Solutions:

  • Gradient Elution Strategy:

    • Mechanism: An isocratic (single solvent mixture) elution may not have the strength to move a highly polar compound. A gradient elution, where the polarity of the mobile phase is gradually increased, is far more effective.

    • Protocol: Begin elution with the solvent system where your compound has an Rf of ~0.1. Gradually increase the percentage of the more polar solvent (e.g., ramp from 2% to 15% Methanol in DCM over several column volumes). This slowly reduces the compound's interaction with the silica, allowing it to elute as a focused band.[6] A typical gradient for indazole-3-carboxamides is from 0% to 5% methanol in chloroform or dichloromethane.[10]

  • Reversed-Phase Chromatography:

    • Mechanism: For extremely polar compounds, reversed-phase chromatography is often the superior technique.[1][11] Here, a non-polar stationary phase (like C18-modified silica) is used with a polar mobile phase (typically water/acetonitrile or water/methanol).[12] The retention mechanism is based on hydrophobicity, so highly polar compounds elute earlier.

    • Application: This is particularly useful for purifying crude reaction mixtures that are soluble in water/organic mixtures and for separating highly polar impurities.

Workflow for Troubleshooting Column Chromatography

Below is a logical workflow to diagnose and resolve common purification issues.

Caption: A decision-making workflow for troubleshooting poor separation in normal-phase column chromatography.

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for achieving high purity, but finding the right conditions can be challenging.

Problem 3: My compound "oils out" instead of forming crystals.

Causality: Oiling out occurs when the compound comes out of solution at a temperature above its melting point in that specific solvent, or when the solution becomes supersaturated too quickly. The compound separates as a liquid phase instead of forming an ordered crystal lattice.[4]

Solutions:

  • Reduce the Rate of Cooling:

    • Mechanism: Slow cooling allows molecules to orient themselves correctly into a crystal lattice. Rapid cooling traps impurities and favors amorphous precipitation or oiling out.

    • Protocol: Instead of placing the hot solution in an ice bath, allow it to cool slowly to room temperature on the benchtop, insulated with glass wool if necessary. Once at room temperature, transfer it to a refrigerator, and then to a freezer to maximize recovery.

  • Use a Solvent/Anti-Solvent System:

    • Mechanism: This technique provides finer control over the saturation point. The compound is dissolved in a minimal amount of a "good" solvent (in which it is highly soluble), and a "poor" or "anti-solvent" (in which it is poorly soluble) is slowly added until the solution becomes turbid (cloudy).

    • Protocol: Dissolve the crude 1H-indazole-3-carboxamide in a hot, good solvent (e.g., Methanol, Ethanol, or Acetone). While still warm, slowly add a poor solvent (e.g., Water, Hexane, or Diethyl Ether) dropwise until persistent cloudiness is observed. Add a few drops of the good solvent to redissolve the precipitate, then allow the mixture to cool slowly. This method is highly effective for separating indazole isomers using mixed solvents like acetone/water or methanol/water.[7]

Data Table: Common Recrystallization Solvents
Solvent SystemCompound PolarityTypical Use Case
Ethanol/WaterHighGeneral purpose for polar compounds. Water acts as the anti-solvent.[7]
Acetone/HexaneMedium to HighGood for compounds that are too soluble in pure acetone.
Ethyl Acetate/HexaneMediumEffective for removing more polar or non-polar impurities.
Dichloromethane/HexaneLow to MediumUseful for less polar derivatives of the indazole scaffold.
MethanolHighFor compounds with very high polarity that are poorly soluble elsewhere.
Problem 4: My recrystallization gave a good yield, but the purity did not improve.

Causality: This indicates that the main impurity has very similar solubility properties to your desired compound in the chosen solvent system. This is a common problem when trying to separate regioisomers (e.g., N1 vs. N2 substituted indazoles).

Solutions:

  • Systematic Solvent Screening:

    • Mechanism: The key is to find a solvent that exploits subtle differences in the crystal packing energies or solubilities of the compound and the impurity.

    • Protocol: Use small-scale (10-20 mg) trials in test tubes to screen a wide range of solvents and solvent pairs. Look for a system where your desired compound is soluble when hot but sparingly soluble when cold, while the impurity remains in solution (or vice-versa).

  • Salt Formation and Recrystallization:

    • Mechanism: If the impurity is not basic, you can selectively form a salt of your basic indazole product. The salt will have drastically different solubility properties, allowing for easy separation by recrystallization. The pure free base can then be regenerated.

    • Protocol: Dissolve the impure mixture in a solvent like ethyl acetate. Add one equivalent of an acid (e.g., HCl in diethyl ether, or p-toluenesulfonic acid).[3] Collect the precipitated salt by filtration and recrystallize it. After achieving purity, dissolve the salt in water, basify with a weak base (e.g., NaHCO3), and extract the pure free base with an organic solvent.

Workflow for Optimizing Recrystallization

Caption: A logical workflow for optimizing the recrystallization of 1H-indazole-3-carboxamides.

References

  • CN101948433A - Method for separating and purifying substituted indazole isomers.
  • Indazole-3-carboxylic acid | 4498-67-3. ChemicalBook.
  • Technical Support Center: 7-Methyl-1H-indazole-3-carboxamide Purific
  • Troubleshooting Flash Column Chromatography. Department of Chemistry : University of Rochester.
  • CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.
  • An efficient synthesis of 1-arylindazole-3-carboxamides using nitrile imines, isocyanides and 2-hydroxymethylbenzoic acid. IRIS Unina.
  • Common side reactions in the synthesis of indazole-3-carboxamides. Benchchem.
  • Technical Support Center: Synthesis of 7-Methyl-1H-indazole-3-carboxamide. Benchchem.
  • Strategies for purifying polar heterocyclic compounds via chrom
  • Synthesis and biological evaluation of some new indazole-3-carboxamide deriv
  • Troubleshooting guide for the purification of polar quinoline compounds. Benchchem.
  • An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances (RSC Publishing) DOI:10.1039/C8RA01546E.
  • Technical Support Center: Separation of Imidazole Regioisomers. Benchchem.
  • Flash Chromatography Basics. Sorbent Technologies, Inc.
  • The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes | Request PDF.
  • Development of a selective and scalable N1-indazole alkyl
  • WO2018097273A1 - Salts of indazole derivative and crystals thereof.
  • An In-Depth Technical Guide to the Crystal Structure and Polymorphism of 1H-Indazole. Benchchem.
  • Indazole synthesis. Organic Chemistry Portal.
  • Reverse Phase Chrom
  • Crystalline form of indazole derivative and preparation method thereof.
  • GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPAR
  • Reversed Phase HPLC Columns. Phenomenex.
  • | 80728. International Journal of Chemical and Pharmaceutical Analysis.
  • Development of a selective and scalable N 1-indazole alkylation. RSC Advances (RSC Publishing) DOI:10.1039/D4RA00598H.
  • Indazole – an emerging privileged scaffold: synthesis and its biological significance. NIH.
  • Indazole - Synthesis and Reactions as a Chemical Reagent. ChemicalBook.
  • Tips and Tricks for the Lab: Column Troubleshooting and Altern
  • Chrom
  • Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites | Request PDF.
  • Technical Support Center: Optimization of Solvent Systems for Indazole Deriv
  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central.
  • CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology.
  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migr
  • 1H-Indazole-3-carboxamide | C8H7N3O | CID 20978176. PubChem.

Sources

Optimization

Optimizing reaction conditions for 1H-Indazole-3-carboxamide synthesis

An in-depth guide to navigating the complexities of 1H-Indazole-3-carboxamide synthesis, this Technical Support Center offers practical, experience-driven advice for researchers, chemists, and drug development profession...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth guide to navigating the complexities of 1H-Indazole-3-carboxamide synthesis, this Technical Support Center offers practical, experience-driven advice for researchers, chemists, and drug development professionals. Authored from the perspective of a Senior Application Scientist, this resource goes beyond simple protocols to explain the underlying chemistry, enabling you to troubleshoot effectively and optimize your reaction conditions for higher yields and purity.

Overview of Synthetic Strategies

The synthesis of 1H-indazole-3-carboxamides is a cornerstone for the development of numerous pharmacologically active agents, including kinase inhibitors and anti-emetics.[1][2] Success in this synthesis hinges on a clear understanding of the primary synthetic routes and the critical parameters at each step. Two predominant pathways are generally employed:

  • Amide Coupling with 1H-Indazole-3-carboxylic Acid: This is the most direct approach, involving the activation of the carboxylic acid group followed by coupling with a desired amine. This method is versatile and widely used for creating a library of diverse carboxamide derivatives.[3]

  • Multi-step Synthesis from Indole Precursors: This pathway builds the indazole ring system itself. A common route involves the nitrosation of a substituted indole to form a 3-carboxaldehyde intermediate.[4] This aldehyde is then oxidized to the corresponding carboxylic acid, which is subsequently amidated to yield the final product.[5][6]

This guide will focus primarily on the challenges and optimization of the more common amide coupling approach, including the synthesis of the crucial 1H-indazole-3-carboxylic acid precursor.

Visualizing the Synthetic Workflow

To provide a clear overview, the following diagram illustrates the common synthetic pathways leading to 1H-Indazole-3-carboxamide.

G cluster_0 Pathway A: From Indole cluster_1 Pathway B: From Phenylhydrazine Indole Substituted Indole Aldehyde 1H-Indazole-3-carboxaldehyde Indole->Aldehyde Step 1: Nitrosation (e.g., NaNO₂, HCl) Acid_A 1H-Indazole-3-carboxylic Acid Aldehyde->Acid_A Step 2: Oxidation (e.g., Pinnick Oxidation) Carboxylic_Acid 1H-Indazole-3-carboxylic Acid Phenylhydrazine Phenylhydrazine + Benzaldehyde Hydrazone Benzaldehyde Phenylhydrazone Phenylhydrazine->Hydrazone Isatin_deriv Benzylideneaminoisatin Hydrazone->Isatin_deriv + Oxalyl Chloride, then AlCl₃ Acid_B 1H-Indazole-3-carboxylic Acid Isatin_deriv->Acid_B Hydrolysis & Rearrangement Final_Product 1H-Indazole-3-carboxamide Carboxylic_Acid->Final_Product Step 3: Amidation (Amine, Coupling Agents)

Caption: Common synthetic routes to 1H-Indazole-3-carboxamide.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis in a practical Q&A format.

Part 1: Synthesis of 1H-Indazole-3-carboxylic Acid

Q1: My yield for the conversion of an indole to the indazole-3-carboxaldehyde (Pathway A, Step 1) is very low. What is the most critical factor?

A1: The nitrosation of indoles is a notoriously sensitive step and is often the yield-limiting part of the entire sequence.[5] The primary cause of low yield is the high reactivity of electron-rich indoles, which can lead to dimerization and other side reactions.[5]

Core Directive: The most critical parameter is the rate of addition of the indole solution to the nitrosating mixture.

  • Expert Insight: A slow, controlled addition using a syringe pump over a period of 1-2 hours is paramount.[4][5] This maintains a low concentration of the indole at any given moment, favoring the desired reaction pathway over side reactions.

  • Temperature Control: Maintain the reaction temperature strictly at 0°C during the addition.[6] Allowing the temperature to rise will significantly increase the rate of byproduct formation.

  • Stoichiometry: Use a significant excess of sodium nitrite (e.g., 8 equivalents) and a slight excess of acid (e.g., 2.7 equivalents) to ensure the efficient generation of the nitrosating agent.[4]

Q2: During the oxidation of the aldehyde to the carboxylic acid (Pathway A, Step 2), I observe incomplete conversion. How can I drive the reaction to completion?

A2: The Pinnick oxidation (using sodium chlorite, NaClO₂) is generally efficient, but incomplete reactions can occur.

  • Scavenger Use: The reaction generates hypochlorite as a byproduct, which can react with the starting aldehyde. Including a scavenger like 2-methyl-2-butene is crucial to quench the hypochlorite and prevent unwanted side reactions.[5]

  • pH Control: The reaction should be buffered. A phosphate buffer (e.g., NaH₂PO₄) is typically used to maintain a mildly acidic pH, which is optimal for the oxidation.[6]

  • Monitoring: Monitor the reaction closely by Thin-Layer Chromatography (TLC). If the reaction stalls, a slight warming or addition of a small amount of fresh sodium chlorite solution can sometimes help, but proceed with caution to avoid degradation.

Part 2: Amidation (Carboxylic Acid to Carboxamide)

Q3: I am getting a poor yield in my amide coupling step. What are the most common causes?

A3: Low yields in amide coupling are typically due to inefficient activation of the carboxylic acid, degradation of coupling agents, or competing side reactions.

  • Activation Time: Ensure you allow the carboxylic acid to "pre-activate" with the coupling agents (e.g., EDC/HOBt) for a sufficient time (typically 15-30 minutes) at room temperature before adding the amine.[3] This ensures the formation of the highly reactive O-acylisourea intermediate.

  • Reagent Quality: Carbodiimides like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) are moisture-sensitive. Use fresh, high-quality reagents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Base Selection: A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is required to neutralize the HCl salt of EDC and the acid formed during the reaction.[6] Ensure at least 3 equivalents of the base are used.

Q4: My final product is contaminated with a urea byproduct that is difficult to remove. How can I avoid this?

A4: This is a classic issue when using carbodiimide coupling agents like EDC. The byproduct is a water-soluble urea derivative.

  • Aqueous Workup: The primary method for removal is a thorough aqueous workup. After the reaction, quenching with water and extracting the product with an organic solvent is usually effective. Washing the combined organic layers with dilute acid (e.g., 1N HCl), saturated sodium bicarbonate, and finally brine will remove the urea byproduct and any unreacted starting materials.

  • Alternative Reagents: If the urea byproduct remains problematic, consider using a different coupling reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), which generates byproducts that are also readily removed during an aqueous workup.[6]

Q5: I am trying to synthesize an N-substituted indazole-3-carboxamide and I'm getting a mixture of two isomers. Why is this happening?

A5: This is a very common problem related to the tautomeric nature of the indazole ring. Alkylation or acylation can occur at either the N-1 or N-2 position. The ratio of these regioisomers is highly dependent on the reaction conditions.[7]

  • Controlling Regioselectivity: The choice of base and solvent is critical. For N-alkylation, using a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent like THF or DMF typically favors the formation of the thermodynamically more stable N-1 substituted product.[8]

  • Purification: The N-1 and N-2 isomers often have different polarities and can usually be separated by column chromatography on silica gel.[7] Careful analysis of fractions by TLC is essential.

G start Low Yield in Amidation Step q1 Did you pre-activate the carboxylic acid with coupling agents before adding the amine? start->q1 q2 Are your coupling agents (e.g., EDC) fresh and dry? q1->q2 Yes sol1 SOLUTION: Allow 15-30 min for activation. Monitor formation of the active ester. q1->sol1 No q3 Was a suitable non-nucleophilic base (e.g., TEA, DIPEA) used in sufficient quantity (≥3 eq)? q2->q3 Yes sol2 SOLUTION: Use fresh reagents. Run the reaction under an inert atmosphere (N₂ or Ar). q2->sol2 No q4 Is the starting amine stable under the reaction conditions? q3->q4 Yes sol3 SOLUTION: Verify base stoichiometry and purity. Ensure it was added correctly. q3->sol3 No sol4 SOLUTION: Consider a lower reaction temperature or alternative coupling methods (e.g., acid chloride route). q4->sol4 No

Caption: A logical approach to diagnosing and resolving low yield issues.

Experimental Protocols & Data

The following are generalized but detailed protocols for the key synthetic steps. Researchers should adapt them based on the specific substrate and scale.

Protocol 1: Synthesis of 1H-Indazole-3-carboxylic Acid via Nitrosation/Oxidation

This two-step protocol is adapted from established procedures for substituted indoles.[5][6]

Step A: Synthesis of 7-Methyl-1H-indazole-3-carboxaldehyde

  • In a round-bottom flask, dissolve sodium nitrite (8 mmol) in a mixture of deionized water (4 mL) and DMF (3 mL).

  • Cool the solution to 0°C in an ice bath and slowly add 2N HCl (2.7 mmol). Stir the mixture under an argon atmosphere for 10 minutes.

  • In a separate flask, dissolve 7-methyl-indole (1 mmol) in DMF (3 mL).

  • Using a syringe pump, add the 7-methyl-indole solution to the nitrosating mixture at 0°C over a period of 2 hours.[5]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Extract the mixture three times with ethyl acetate. Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the aldehyde.

Step B: Synthesis of 7-Methyl-1H-indazole-3-carboxylic Acid (Pinnick Oxidation)

  • Dissolve the aldehyde (1 mmol) from Step A in a mixture of tert-butanol (5 mL) and water (2 mL).

  • Add 2-methyl-2-butene (5 mmol) to the solution.[5]

  • In a separate flask, prepare a solution of sodium chlorite (1.5 mmol) and sodium dihydrogen phosphate (NaH₂PO₄) (1.5 mmol) in water (3 mL).

  • Slowly add the sodium chlorite/phosphate solution to the aldehyde solution at room temperature.

  • Stir the reaction mixture until the starting material is consumed (monitor by TLC).

  • Cool the mixture and quench excess oxidant with a saturated aqueous solution of sodium sulfite (Na₂SO₃).

  • Acidify the mixture to pH 3-4 with 1N HCl to precipitate the product.

  • Extract with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the carboxylic acid.

Protocol 2: Synthesis of 1H-Indazole-3-carboxamide (Amide Coupling)

This protocol is a general method for the amidation of 1H-indazole-3-carboxylic acid.

  • Dissolve 1H-indazole-3-carboxylic acid (1 equiv) in anhydrous DMF.

  • Add HOBt (1.2 equiv), EDC·HCl (1.2 equiv), and triethylamine (3 equiv) to the solution.

  • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

  • Add the desired amine (1 equiv) to the reaction mixture.

  • Continue stirring at room temperature for 4-6 hours, monitoring the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into ice water to precipitate the product.

  • Extract the product with a suitable organic solvent (e.g., 10% Methanol in Chloroform or Ethyl Acetate).

  • Wash the combined organic layers with 1N HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.[3]

Step Key Reagents Solvent Temp. Typical Yield Reference
Nitrosation NaNO₂, HClDMF / H₂O0°C → RT~72%[5][6]
Oxidation NaClO₂, NaH₂PO₄, 2-methyl-2-butenet-BuOH / H₂ORTHigh[5]
Amidation EDC·HCl, HOBt, TEADMFRT45-85%

References

  • Swamy, G. N. et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316.

  • BenchChem Technical Support Team. (2025). Technical Support Center: Synthesis of 7-Methyl-1H-indazole-3-carboxamide. BenchChem.

  • Zhang, W. et al. (2021). Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. Google Patents, CN112778203A.

  • BenchChem Technical Support Team. (2025). Common side reactions in the synthesis of indazole-3-carboxamides. BenchChem.

  • Organic Syntheses Procedure. 1H-indazole-3-carboxylic acid, ethyl ester. Organic Syntheses.

  • BenchChem Technical Support Team. (2025). How to avoid side product formation in 1H-indazole synthesis. BenchChem.

  • BenchChem Technical Support Team. (2025). Synthesis of 7-Methyl-1H-indazole-3-carboxamide from 7-methyl-indole: An Application Note and Protocol. BenchChem.

  • BenchChem Technical Support Team. (2025). Technical Support Center: 7-Methyl-1H-indazole-3-carboxamide Purification. BenchChem.

  • ChemicalBook. 1H-INDAZOLE-3-CARBOXYLIC ACID ETHYL ESTER synthesis. ChemicalBook.

  • Cailly, T. et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(23), 12856-12862.

  • Guzzo, P. R. et al. (2011). Methods for the preparation of indazole-3-carboxylic acid and n-(s). Google Patents, US20110172428A1.

  • Tron, G. C. et al. (2016). An efficient synthesis of 1-arylindazole-3-carboxamides using nitrile imines, isocyanides and 2-hydroxymethylbenzoic acid, followed by a chemoselective Buchwald–Hartwig intramolecular cyclization. Organic & Biomolecular Chemistry, 14(19), 4434-4440.

  • Sharma, A. et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(10), 1845-1875.

  • Yoshida, T. (2015). Practical Synthesis of 1H-Indazole-3-Carboxylic Acid and its Derivatives. J-GLOBAL.

  • Zhang, Y. et al. (2021). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. ResearchGate.

Sources

Troubleshooting

Technical Support Center: Navigating Side Reactions in the Synthesis of 1H-Indazole-3-carboxaldehydes

Welcome to the Technical Support Center for the synthesis of 1H-indazole-3-carboxaldehydes. This guide is designed for researchers, scientists, and professionals in drug development who are working with this critical cla...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the synthesis of 1H-indazole-3-carboxaldehydes. This guide is designed for researchers, scientists, and professionals in drug development who are working with this critical class of heterocyclic compounds. As a bioisostere of indole, the indazole scaffold is a privileged structure in medicinal chemistry, and the 3-carboxaldehyde functionality serves as a versatile synthetic handle for the elaboration into a diverse range of therapeutic candidates.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common side reactions and challenges encountered during the synthesis of these valuable intermediates. We will delve into the mechanistic underpinnings of these side reactions and provide field-proven strategies to mitigate their formation, ensuring the integrity and reproducibility of your synthetic protocols.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common and problematic side reaction when synthesizing 1H-indazole-3-carboxaldehydes from indoles?

A1: The most significant side reaction, particularly when using the nitrosation of indoles, is the formation of deeply colored dimeric byproducts.[1][2] This is especially prevalent with electron-rich indole substrates. The core issue is that the starting indole is nucleophilic and can react with a key intermediate in the desired reaction pathway, leading to these unwanted dimers.

Q2: I'm observing a dark red or brown precipitate in my reaction mixture. What is it and how can I prevent it?

A2: That colored precipitate is very likely the dimeric byproduct mentioned above. Its formation is a strong indication that the concentration of your starting indole is too high during the reaction. To prevent this, a technique known as "reverse addition" is highly recommended. This involves the slow addition of the indole solution to the nitrosating agent, rather than the other way around. This maintains a low concentration of the nucleophilic indole at all times, favoring the desired intramolecular cyclization over intermolecular dimerization.[1][2]

Q3: My yields are consistently low, even with reverse addition. What else could be the problem?

A3: Low yields can stem from several factors beyond dimerization. If you are working with electron-deficient indoles (e.g., nitro-substituted), the reaction can be sluggish and may not go to completion at room temperature. In such cases, gentle heating (e.g., to 50°C) after the initial addition may be necessary to drive the reaction forward.[2] Additionally, ensure the stoichiometry of your reagents is correct and that your sodium nitrite is of high quality, as it can degrade over time.

Q4: Is the Vilsmeier-Haack reaction a viable alternative for the direct formylation of the indazole ring at the C3 position?

A4: Generally, the direct Vilsmeier-Haack formylation at the C3 position of an unsubstituted 1H-indazole is not effective. This is a known limitation and necessitates the use of alternative strategies, such as the nitrosation of the corresponding indole, to install the aldehyde functionality at the desired position.[1]

Q5: When I attempt a Vilsmeier-Haack reaction on a substituted indole as a precursor, I encounter multiple formylation products. How can I improve selectivity?

A5: Over-formylation, leading to di- or even tri-formylated products, is a common issue with highly activated aromatic systems in the Vilsmeier-Haack reaction. To enhance mono-formylation selectivity, carefully control the stoichiometry of the Vilsmeier reagent to your substrate. A 1:1 to 1.5:1 molar ratio is a good starting point. Also, monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent further reaction.

II. Troubleshooting Guide: Nitrosation of Indoles

This section provides a structured approach to troubleshooting common issues encountered during the synthesis of 1H-indazole-3-carboxaldehydes via indole nitrosation.

Problem 1: Low or No Yield of Desired Product
Observation Probable Cause(s) Recommended Solution(s)
Reaction mixture remains unchanged; starting material persists. 1. Insufficiently acidic conditions: The formation of the active nitrosating species (nitrous acid) is pH-dependent. 2. Degraded sodium nitrite: Old or improperly stored sodium nitrite will be less effective. 3. Electron-deficient indole: Indoles with electron-withdrawing groups are less reactive.1. Optimize acid concentration: Ensure adequate acid is used to generate the nitrosating agent. Mildly acidic conditions are generally optimal. 2. Use fresh reagents: Always use a fresh, high-purity source of sodium nitrite. 3. Increase reaction temperature: For unreactive indoles, consider gentle heating (e.g., 50-80°C) after the initial addition at low temperature. Monitor carefully to avoid decomposition.[1]
A deep red or brown precipitate forms, and the isolated yield is low. Formation of dimeric byproducts: The nucleophilic indole starting material is reacting with the 3-nitrosoindole intermediate. This is particularly problematic with electron-rich indoles.Implement "reverse addition": Add the indole solution slowly (e.g., via syringe pump over 1-2 hours) to the pre-formed nitrosating mixture at 0°C. This keeps the indole concentration low and minimizes dimerization.[1][2]
Problem 2: Difficult Purification
Observation Probable Cause(s) Recommended Solution(s)
Crude product is a deeply colored, tarry solid. High concentration of dimeric byproducts: These byproducts are often highly colored and can complicate purification.Optimize reaction conditions: Focus on minimizing dimer formation during the reaction (see Problem 1). Chromatography: Column chromatography on silica gel is usually effective for separating the desired product from the dimeric impurities. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often successful.
Product co-elutes with impurities during column chromatography. Inappropriate solvent system: The chosen eluent may not have the optimal polarity to resolve the product from the byproducts.TLC optimization: Before running a column, perform a thorough TLC analysis with various solvent systems to find an eluent that provides good separation (Rf of desired product between 0.2-0.4).

III. Mechanistic Insights into Side Reactions

A deeper understanding of the reaction mechanisms is crucial for effective troubleshooting.

Dimer Formation in Indole Nitrosation

The desired reaction proceeds through the nitrosation of the electron-rich C3 position of the indole ring to form a 3-nitrosoindole intermediate (which exists predominantly as the oxime tautomer). This intermediate then undergoes a ring-opening and subsequent re-cyclization to yield the 1H-indazole-3-carboxaldehyde.

However, the 3-nitrosoindole intermediate is electrophilic and can be attacked by a molecule of the unreacted, nucleophilic indole starting material. This leads to the formation of dimeric structures, which are often deeply colored and can be difficult to remove.

G cluster_0 Indole Indole (Nucleophile) Intermediate 3-Nitrosoindole Intermediate (Electrophile) Indole->Intermediate Nitrosation at C3 Dimer Dimeric Byproduct (Deeply Colored) Indole->Dimer NitrosatingAgent Nitrosating Agent (e.g., H2ONO+) Product 1H-Indazole-3- carboxaldehyde Intermediate->Product Ring Opening & Recyclization (Desired Pathway) Intermediate->Dimer Nucleophilic Attack (Side Reaction)

Reaction pathways in indole nitrosation.
Side Reactions in the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction involves the formylation of an electron-rich aromatic ring using a Vilsmeier reagent, which is typically formed from DMF and a chlorinating agent like phosphorus oxychloride (POCl₃).

G DMF_POCl3 DMF + POCl3 VilsmeierReagent Vilsmeier Reagent (Chloroiminium ion) DMF_POCl3->VilsmeierReagent Reagent Formation IminiumSalt Iminium Salt Intermediate VilsmeierReagent->IminiumSalt Chlorination Chlorination Byproduct VilsmeierReagent->Chlorination Chlorinating Agent AromaticRing Electron-Rich Aromatic/Heteroaromatic Ring AromaticRing->IminiumSalt Electrophilic Attack AromaticRing->Chlorination Aldehyde Desired Aldehyde IminiumSalt->Aldehyde Hydrolysis OverFormylation Over-Formylation (Di/Tri-formylated Products) IminiumSalt->OverFormylation Further Reaction with Vilsmeier Reagent

Sources

Optimization

Technical Support Center: Resolving Low Recovery After Recrystallization of 7-Methyl-1H-indazole-3-carboxamide

Welcome to the Technical Support Center for 7-Methyl-1H-indazole-3-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for 7-Methyl-1H-indazole-3-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues encountered during the purification of this compound, specifically addressing low recovery yields after recrystallization. Our goal is to equip you with the scientific principles and practical steps necessary to optimize your purification process.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for a drastically low recovery of 7-Methyl-1H-indazole-3-carboxamide after recrystallization?

A1: The most frequent cause of significant product loss is the selection of an inappropriate recrystallization solvent or the use of an excessive volume of a suitable solvent.[1][2] An ideal solvent should exhibit high solubility for the compound at elevated temperatures and low solubility at cooler temperatures.[3] If the compound remains significantly soluble at low temperatures, a substantial portion will be lost in the mother liquor upon filtration.[4]

Q2: I've followed a literature protocol for a similar indazole derivative, but my recovery is still poor. Why might this be?

A2: Subtle structural modifications, such as the position of the methyl group in 7-Methyl-1H-indazole-3-carboxamide, can significantly alter the molecule's polarity and solubility profile compared to other isomers. Therefore, a solvent system that is effective for a different indazole derivative may not be optimal for this specific compound. It is always recommended to perform a small-scale solvent screening to identify the ideal conditions for your particular molecule.

Q3: My compound "oils out" instead of crystallizing. What does this mean and how can I fix it?

A3: "Oiling out" occurs when the dissolved solid comes out of solution at a temperature above its melting point, forming liquid droplets instead of solid crystals. This is often due to a high concentration of impurities, which can depress the melting point of the crude material, or a very rapid cooling rate. To resolve this, try adding a small amount of additional solvent to the hot solution to lower the saturation point, and then allow it to cool more slowly.[5]

Q4: Can the rate of cooling really impact my final yield?

A4: Yes, the cooling rate has a profound effect on both crystal size and the efficiency of crystallization.[6][7] Slow cooling allows for the formation of larger, more pure crystals by giving the molecules sufficient time to orient themselves correctly in the crystal lattice.[8] Rapid cooling can lead to the formation of small, impure crystals and may result in a supersaturated solution where the compound fails to crystallize effectively, thus reducing the isolated yield.[9]

In-Depth Troubleshooting Guide for Low Recrystallization Recovery

Low recovery is a multifaceted problem that can arise at various stages of the recrystallization process. This guide provides a systematic approach to identifying and resolving the root cause of product loss.

Solvent Selection: The Foundation of a Successful Recrystallization

The choice of solvent is the most critical factor for achieving high recovery. The principle of "like dissolves like" is a good starting point, but a systematic screening is essential for optimization.

Common Problem: The chosen solvent has either too high or too low solvating power for 7-Methyl-1H-indazole-3-carboxamide at varying temperatures.

Solutions:

  • Systematic Solvent Screening: Potential solvents for 7-Methyl-1H-indazole-3-carboxamide, based on its structure, include ethanol, methanol, and ethyl acetate.[3] A small-scale screening should be performed to determine the solubility at boiling point and at room temperature (or 0-4 °C).

    Protocol: Small-Scale Solvent Screening

    • Place approximately 20-30 mg of your crude 7-Methyl-1H-indazole-3-carboxamide into several test tubes.

    • To each tube, add a different potential solvent (e.g., ethanol, methanol, ethyl acetate, isopropanol, acetone, water) dropwise, starting with 0.5 mL.

    • Gently heat the tubes in a water bath to the boiling point of the solvent, adding more solvent in small increments until the solid just dissolves. Record the approximate volume of solvent used.

    • Allow the tubes to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.

    • Observe the quantity and quality of the crystals formed. An ideal solvent will result in a significant amount of crystalline precipitate upon cooling.

  • Utilizing a Co-Solvent System: If a single solvent does not provide the desired solubility profile, a binary solvent system can be employed. This typically involves a "good" solvent in which the compound is highly soluble and a "poor" solvent in which it is sparingly soluble. The compound is dissolved in a minimal amount of the hot "good" solvent, and the "poor" solvent is then added dropwise until the solution becomes turbid. A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.

    Table 1: Solvent Properties and Considerations

SolventBoiling Point (°C)PolarityNotes
Methanol64.7Polar ProticMay have high solubility even at low temperatures, potentially reducing yield.[3]
Ethanol78.4Polar ProticA common choice for recrystallization of polar organic molecules.[3]
Ethyl Acetate77.1Polar AproticOften a good balance of solvating power for moderately polar compounds.[3]
Water100Very PolarLikely a poor solvent for this compound, but could be used as an anti-solvent.
Isopropanol82.6Polar ProticLess polar than ethanol and methanol, may offer a better solubility differential.
Acetone56Polar AproticIts low boiling point can make it tricky to work with for hot recrystallizations.
Dissolution Phase: Minimizing Solvent is Key

Even with the correct solvent, using an excessive amount will lead to a lower yield as more of the compound will remain in the mother liquor.

Common Problem: Using too much hot solvent to dissolve the crude material.[1]

Solutions:

  • Incremental Addition of Hot Solvent: Heat your chosen solvent to its boiling point and add it to your crude solid in small portions. Allow time for the solid to dissolve after each addition before adding more. The goal is to use the absolute minimum amount of boiling solvent required to fully dissolve the solid.[10]

  • Addressing Insoluble Impurities: If a small amount of solid material remains undissolved even after adding a significant amount of hot solvent, it is likely an insoluble impurity. In this case, perform a hot filtration to remove the impurity before allowing the solution to cool. Adding excess solvent to dissolve this impurity will result in a significant loss of your desired product.

Diagram: Recrystallization Workflow

G start Crude Solid dissolve Dissolve in Minimum Hot Solvent start->dissolve hot_filter Hot Filtration (if needed) dissolve->hot_filter Insoluble impurities present cool Slow Cooling to Room Temperature dissolve->cool No insoluble impurities hot_filter->cool ice_bath Further Cooling (Ice Bath) cool->ice_bath filter Vacuum Filtration ice_bath->filter wash Wash with Cold Solvent filter->wash dry Dry Crystals wash->dry end Pure Product dry->end G cluster_0 Rapid Cooling cluster_1 Slow Cooling a1 High Nucleation Rate a2 Small, Impure Crystals a1->a2 a3 Potential for Supersaturation a1->a3 b1 Low Nucleation Rate b2 Large, Pure Crystals b1->b2 b3 Higher Recovery b1->b3

Caption: A diagram illustrating the impact of cooling rate on crystal characteristics.

Filtration and Washing: Preserving Your Hard-Won Crystals

The final steps of isolating and washing the crystals can also be a source of product loss if not performed carefully.

Common Problem: Redissolving the product during filtration and washing.

Solutions:

  • Pre-chill the Wash Solvent: Always wash the collected crystals with a small amount of ice-cold recrystallization solvent. [1]Using room temperature or warm solvent will redissolve a significant portion of your product.

  • Minimize the Volume of Wash Solvent: Use the minimum amount of cold solvent necessary to wash away the mother liquor. Two small washes are generally more effective than one large wash.

  • Work Quickly During Filtration: Do not leave the crystals sitting in the Buchner funnel for an extended period before washing, as this can allow them to warm up.

References

  • University of California, Irvine. Recrystallization. [Link]

  • ReelMind. How Does the Rate of Cooling Influence Crystal Size?: Science Explained. [Link]

  • Study.com. After recrystallization, a student obtained a very low percent recovery of a solid. Describe the... [Link]

  • Reddit. How does cooling rate affect the point at which crystalisation occures and why? [Link]

  • Chemistry Stack Exchange. Tips for maximizing yield, purity and crystal size during recrystallization. [Link]

  • Mettler Toledo. 4 Recrystallization Methods for Increased Yield - YouTube. [Link]

  • Northwestern University. Cooling Rate and Crystal Size. [Link]

  • Der Pharma Chemica. Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. [Link]

  • Scientific Research Publishing. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. [Link]

  • Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

  • MDPI. Effect of Cooling Rate on the Crystal Quality and Crystallization Rate of SiC during Rapid Solidification Based on the Solid–Liquid Model. [Link]

  • Professor Dave Explains. Recrystallization and Melting Point Analysis - YouTube. [Link]

  • PubMed. Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. [Link]

  • NIH. Investigation of the Evolution of Crystal Size and Shape during Temperature Cycling and in the Presence of a Polymeric Additive Using Combined Process Analytical Technologies. [Link]

  • University of Colorado Boulder. Recrystallization I 10. [Link]

  • University of Toronto. Recrystallization - Single Solvent. [Link]

Sources

Troubleshooting

Minimizing byproduct formation in indazole synthesis

Technical Support Center: Indazole Synthesis A Guide to Minimizing Byproduct Formation for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for Indazole Synthesis. This...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Indazole Synthesis

A Guide to Minimizing Byproduct Formation for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Indazole Synthesis. This guide is designed to provide in-depth troubleshooting assistance and practical solutions to common challenges encountered during the synthesis of indazoles, a critical scaffold in medicinal chemistry. As Senior Application Scientists, we understand that minimizing byproduct formation is paramount for efficient drug discovery and development. This resource consolidates field-proven insights and foundational chemical principles to help you optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I should be aware of in indazole synthesis?

A1: The nature of byproducts in indazole synthesis is highly dependent on the chosen synthetic route. However, some of the most prevalent undesirable products include:

  • 2H-Indazole Isomers: In reactions intended to produce 1H-indazoles (or vice versa), the formation of the other regioisomer is a frequent issue, particularly during post-synthesis modifications like N-alkylation.[1][2]

  • Hydrazones: In syntheses starting from carbonyl compounds and hydrazine, incomplete cyclization can lead to stable hydrazone intermediates as byproducts.[3]

  • Dimeric Impurities: Under certain conditions, especially at elevated temperatures, dimerization of starting materials or intermediates can occur.[3]

  • Indazolones: Depending on the reaction conditions and the presence of oxidizing agents or water, the formation of indazolone species can be observed.

  • Products of Reductive Side Reactions: In methods utilizing nitro-arenes as precursors, such as the Davis-Beirut reaction, incomplete reduction or alternative reduction pathways can lead to undesired side products.[4][5]

Q2: How can I reliably distinguish between my desired 1H-indazole and the 2H-indazole byproduct?

A2: Spectroscopic and chromatographic methods are essential for this purpose.

  • NMR Spectroscopy: In ¹H NMR, the chemical shift of the proton at the C3 position is a key diagnostic handle. This proton is typically shifted further downfield in 2H-indazoles compared to their 1H counterparts.[2] ¹³C and ¹⁵N NMR can also provide definitive structural confirmation.

  • Chromatography: High-Performance Liquid Chromatography (HPLC) is often capable of separating the two isomers. Developing a robust HPLC method early in your process is crucial for monitoring reaction progress and assessing purity. The isomers may also exhibit different retention factors (Rf) in Thin Layer Chromatography (TLC), though co-elution is possible.

  • UV-Vis Spectroscopy: The two regioisomers often have distinct UV-Vis absorption spectra, which can be a useful characterization tool.[2]

Q3: My synthesis of a 1-substituted indazole is giving me a nearly 1:1 mixture of the N-1 and N-2 isomers. What is the underlying cause and how can I fix this?

A3: This is a classic problem of regioselectivity in the N-alkylation of indazoles. The indazole anion, formed upon deprotonation, has two nucleophilic nitrogen atoms (N-1 and N-2), leading to competitive alkylation.[1][6] The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[7][8][9] You can leverage this to your advantage.

To favor the N-1 isomer (thermodynamic product) , you should use conditions that allow for equilibration:

  • Base and Solvent System: The combination of sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) is a well-established method for favoring N-1 alkylation.[6][7][10]

  • Temperature: Allowing the reaction to stir for a longer duration at room temperature or with gentle heating can favor the formation of the more stable N-1 product.[6]

To favor the N-2 isomer (kinetic product) , you need conditions that prevent equilibration:

  • Bulky Bases and Polar Aprotic Solvents: Using bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in solvents like N,N-dimethylformamide (DMF) can sometimes favor the N-2 isomer, especially with certain substitution patterns on the indazole ring.

  • Mitsunobu Conditions: The Mitsunobu reaction has been shown to favor the formation of the N-2 regioisomer in some cases.[7][8]

The electronic and steric properties of substituents on the indazole ring also significantly influence the N-1/N-2 ratio.[7][10] For instance, a bulky substituent at the C-7 position can sterically hinder the N-1 position, thereby directing alkylation to N-2.[7][8]

Troubleshooting Guides

Issue 1: Poor Regioselectivity in N-Alkylation of Indazoles

Symptoms:

  • Obtaining a mixture of N-1 and N-2 alkylated products, often in nearly equal amounts.

  • Difficulty in separating the two isomers by column chromatography.[11][12]

Root Cause Analysis: The alkylation of indazoles is a classic case of kinetic versus thermodynamic control. The N-1 substituted product is typically the thermodynamically more stable isomer, while the N-2 product can be the kinetically favored one under certain conditions.[6][8] The choice of base, solvent, and temperature determines the outcome of the reaction.

Logical Workflow for Troubleshooting N-Alkylation Regioselectivity

start Problem: Poor N-1/N-2 Selectivity condition Are you targeting the N-1 or N-2 isomer? start->condition n1_target Target: N-1 Isomer (Thermodynamic Product) condition->n1_target  N-1 n2_target Target: N-2 Isomer (Kinetic Product) condition->n2_target  N-2 n1_protocol Protocol: NaH in THF n1_target->n1_protocol n1_check Is selectivity improved? n1_protocol->n1_check n1_success Success: Isolate N-1 Product n1_check->n1_success Yes n1_fail Consider alternative strategies: - Change alkylating agent (e.g., tosylate) - Explore different aprotic solvents (e.g., Dioxane) n1_check->n1_fail No n2_protocol Protocol 1: K2CO3 or Cs2CO3 in DMF n2_target->n2_protocol n2_check1 Is selectivity improved? n2_protocol->n2_check1 n2_success Success: Isolate N-2 Product n2_check1->n2_success Yes n2_fail1 Protocol 2: Mitsunobu Conditions (e.g., DIAD/PPh3) n2_check1->n2_fail1 No n2_check2 Is selectivity improved? n2_fail1->n2_check2 n2_check2->n2_success Yes n2_fail2 Consider steric hindrance: - Does your substrate have a C7-substituent? n2_check2->n2_fail2 No

Caption: Troubleshooting workflow for N-alkylation regioselectivity.

Solutions & Protocols:

Protocol for Selective N-1 Alkylation (Thermodynamic Control) [6]

  • Preparation: To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) in anhydrous tetrahydrofuran (THF), add the 1H-indazole (1.0 equiv) portion-wise at 0 °C under an inert atmosphere (e.g., Argon or Nitrogen).

  • Deprotonation: Allow the mixture to stir at room temperature for 30-60 minutes, or until hydrogen evolution ceases.

  • Alkylation: Add the alkylating agent (e.g., alkyl halide, 1.1 equiv) dropwise at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC or HPLC.

  • Workup: Carefully quench the reaction with saturated aqueous ammonium chloride solution. Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Base/Solvent SystemTypical N-1:N-2 RatioControl TypeReference
NaH / THF>95:5 for many substratesThermodynamic[7][10]
K₂CO₃ / DMFVariable, can favor N-2Kinetic/Thermodynamic Mix[6]
Cs₂CO₃ / DMFVariable, often favors N-2Kinetic[13]
Mitsunobu (DIAD/PPh₃)Can strongly favor N-2Kinetic[7][8]

Table 1: Common conditions for N-alkylation and their influence on regioselectivity.

Issue 2: Formation of Hydrazone Byproducts in Cyclization Reactions

Symptoms:

  • Your reaction to form the indazole ring from an ortho-substituted aryl carbonyl and hydrazine stalls.

  • You isolate a significant amount of a stable, non-cyclized hydrazone intermediate.

Root Cause Analysis: This issue arises from incomplete cyclization. The initial condensation to form the hydrazone is often fast, but the subsequent intramolecular cyclization to form the indazole ring can be the rate-limiting step and may require specific conditions to proceed efficiently. Elevated temperatures or the presence of an acid or base catalyst are often necessary to facilitate this step.[3] However, excessively high temperatures can lead to dimer formation or decomposition.[3]

Reaction Pathway: Indazole vs. Hydrazone Byproduct

start o-substituted Aryl Carbonyl + Hydrazine hydrazone Hydrazone Intermediate start->hydrazone Condensation conditions Reaction Conditions (Heat, Catalyst) hydrazone->conditions indazole Desired Indazole Product conditions->indazole Favorable (Cyclization) byproduct Stable Hydrazone Byproduct conditions->byproduct Unfavorable (Incomplete Reaction)

Caption: Competing pathways in indazole synthesis from hydrazones.

Solutions & Protocols:

  • Optimize Reaction Temperature: If you are isolating the hydrazone, a modest increase in reaction temperature may be required to overcome the activation energy for cyclization. Monitor the reaction carefully to avoid decomposition.

  • Catalyst Screening:

    • Acid Catalysis: For some substrates, the addition of a catalytic amount of a protic acid (e.g., acetic acid, p-toluenesulfonic acid) can promote cyclization.[3]

    • Metal Catalysis: Certain modern synthetic methods utilize copper or palladium catalysts to facilitate the C-N bond formation required for cyclization.[3][14]

  • Solvent Choice: Switching to a higher-boiling point solvent (e.g., from ethanol to DMSO or DMF) can allow for higher reaction temperatures and may improve the solubility of intermediates, favoring the cyclization step.[3]

References

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance.
  • Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cycliz
  • Methods of making indazoles.
  • Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution.
  • Regioselective synthesis of indazole N1- and N2-(beta-D-ribonucleosides). PubMed.
  • Regioselective Synthesis of Substituted 1H-Indazoles: Applic
  • how to avoid side product formation in 1H-indazole synthesis. Benchchem.
  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals.
  • CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology.
  • Application Notes and Protocols for N-1 and N-2 Alkyl
  • Regioselective N-alkylation of the 1H-indazole scaffold. beilstein-journals.org.
  • Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
  • Indazole - Synthesis and Reactions as a Chemical Reagent. ChemicalBook.
  • Method for separating and purifying substituted indazole isomers.
  • Preparation and purification of 4-(indazol-3-yl)phenols.
  • Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis.
  • Davis–Beirut reaction. Wikipedia.

Sources

Optimization

Technical Support Center: Enhancing the Stability of 1H-Indazole-3-carboxamide Stock Solutions

Welcome to the Technical Support Center for 1H-Indazole-3-carboxamide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for 1H-Indazole-3-carboxamide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the preparation, storage, and handling of 1H-Indazole-3-carboxamide stock solutions. Our goal is to ensure the stability and integrity of your compounds, leading to more reliable and reproducible experimental outcomes.

Introduction: The Criticality of Stock Solution Stability

The reliability of any in vitro or in vivo experiment hinges on the quality and stability of the stock solutions of the compounds being tested. Degradation of a compound can lead to a decrease in its effective concentration, the formation of interfering byproducts, and ultimately, erroneous data. 1H-Indazole-3-carboxamide, a key scaffold in drug discovery for targets such as PAK1 and cannabinoid receptors, requires careful handling to maintain its chemical integrity over time.[1] This guide provides a comprehensive overview of the factors influencing the stability of 1H-Indazole-3-carboxamide stock solutions and practical strategies to mitigate degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 1H-Indazole-3-carboxamide in solution?

A1: The stability of 1H-Indazole-3-carboxamide in solution is primarily influenced by three main factors: hydrolysis, photodegradation, and oxidation. The indazole ring and the carboxamide functional group are susceptible to specific degradation pathways under certain conditions.

  • Hydrolysis: The carboxamide bond can be susceptible to hydrolysis, particularly under strongly acidic or basic conditions, leading to the formation of 1H-indazole-3-carboxylic acid and ammonia.[2][3] While generally stable at neutral pH, prolonged storage in aqueous buffers, especially at elevated temperatures, can promote this degradation.

  • Photodegradation: Indazole derivatives are known to be sensitive to light, particularly UV irradiation. A common photodegradation pathway involves the phototransposition of the indazole ring into a more stable benzimidazole structure.[4] This rearrangement is believed to proceed from the excited state of the 2H-tautomer of the indazole.

  • Oxidation: The indazole ring system can be susceptible to oxidative degradation. While less common under standard laboratory storage conditions, the presence of oxidizing agents or exposure to air and light over extended periods can lead to the formation of oxidized byproducts.

Q2: What is the recommended solvent for preparing a stock solution of 1H-Indazole-3-carboxamide?

A2: For most research applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of 1H-Indazole-3-carboxamide. DMSO is a powerful aprotic solvent that can dissolve a wide range of organic molecules and is compatible with most biological assays at low final concentrations (typically <0.5%). It is crucial to use anhydrous DMSO, as it is hygroscopic and absorbed water can contribute to the hydrolysis of the compound over time.

Q3: How should I store my 1H-Indazole-3-carboxamide stock solution to ensure its long-term stability?

A3: Proper storage is critical for maintaining the integrity of your stock solution. We recommend the following best practices:

  • Temperature: Store DMSO stock solutions at -20°C or -80°C for long-term storage.

  • Aliquoting: To avoid repeated freeze-thaw cycles, which can accelerate degradation, it is highly recommended to aliquot the stock solution into single-use volumes.

  • Light Protection: Protect the stock solution from light by using amber vials or by wrapping the vials in aluminum foil.

  • Inert Atmosphere: For highly sensitive derivatives or very long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen before sealing the vial.

Q4: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer. What should I do?

A4: Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic compounds. This occurs when the concentration of the compound exceeds its solubility limit in the final aqueous solution. Here are some troubleshooting steps:

  • Increase the Final DMSO Concentration: If your experimental system allows, slightly increasing the final percentage of DMSO (e.g., from 0.1% to 0.5%) can help maintain solubility. Always include a vehicle control with the same final DMSO concentration in your experiments.

  • Gentle Warming and Sonication: Gentle warming of the solution in a water bath (e.g., to 37°C) and brief sonication can often help redissolve the precipitate. Ensure the compound is stable at the temperature used.

  • Use of Surfactants or Solubilizing Agents: For particularly challenging compounds, the addition of a low concentration of a biocompatible surfactant (e.g., Tween® 80) or a solubilizing agent like cyclodextrin to the aqueous buffer can enhance solubility. Methodical validation is essential to ensure these agents do not interfere with the assay.

Troubleshooting Guide: Common Stability Issues and Solutions

Observed Issue Potential Cause Recommended Action & Rationale
Loss of compound activity over time in cell-based assays. Compound degradation in the stock solution (hydrolysis, oxidation, or photodegradation).1. Prepare a fresh stock solution: Compare the activity of the new stock with the old one. 2. Check storage conditions: Ensure the stock was stored at -20°C or -80°C, protected from light, and that freeze-thaw cycles were minimized. 3. Perform a purity check: Analyze the stock solution by HPLC to assess its purity and detect any degradation products.
Appearance of new peaks in HPLC analysis of the stock solution. Degradation of the parent compound.1. Identify the degradation products: If possible, use LC-MS to identify the mass of the new peaks. This can help elucidate the degradation pathway (e.g., a mass increase of 16 Da may indicate oxidation; formation of 1H-indazole-3-carboxylic acid suggests hydrolysis). 2. Review handling procedures: Ensure the use of anhydrous DMSO and protection from light during handling.
Inconsistent results between experiments. Incomplete dissolution of the compound or precipitation upon dilution.1. Visually inspect the solution: Before use, ensure the stock solution is completely dissolved. If necessary, use gentle warming or sonication. 2. Prepare working solutions fresh: Dilute the stock solution into the aqueous buffer immediately before use. 3. Validate the dilution method: Ensure no precipitation occurs at the final working concentration. If it does, consider the solubilization strategies mentioned in the FAQs.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 1H-Indazole-3-carboxamide (Molecular Weight: 161.16 g/mol ).

Materials:

  • 1H-Indazole-3-carboxamide powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or glass vials

  • Calibrated analytical balance

  • Vortex mixer and/or sonicator

Procedure:

  • Equilibrate: Allow the vial of solid 1H-Indazole-3-carboxamide to reach room temperature before opening to prevent moisture condensation.

  • Weighing: Accurately weigh a precise amount of the compound. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 1.61 mg of 1H-Indazole-3-carboxamide.

  • Solubilization: Add the appropriate volume of anhydrous DMSO to the solid compound. For 1.61 mg, add 1 mL of DMSO.

  • Dissolution: Vortex the solution thoroughly until the solid is completely dissolved. If necessary, brief sonication in a water bath at room temperature can aid dissolution. Visually inspect the solution to ensure no particulates are present.

  • Aliquoting and Storage: Aliquot the stock solution into single-use volumes in tightly sealed amber vials. Store the aliquots at -20°C or -80°C.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 1H-Indazole-3-carboxamide. Method optimization may be required based on the specific instrument and impurities present.

Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

Procedure:

  • Sample Preparation: Dilute the 1H-Indazole-3-carboxamide DMSO stock solution with the mobile phase (e.g., 50:50 A:B) to a final concentration of approximately 0.1 mg/mL.

  • Injection: Inject the prepared sample onto the HPLC system.

  • Data Analysis: Integrate the peak areas of all detected peaks. Calculate the purity of 1H-Indazole-3-carboxamide as the percentage of the main peak area relative to the total area of all peaks.

Visualizing Workflows and Degradation Pathways

Workflow for Stock Solution Preparation and Storage

G cluster_prep Preparation cluster_storage Storage cluster_use Usage weigh Weigh Compound dissolve Dissolve in Anhydrous DMSO weigh->dissolve vortex Vortex/Sonicate dissolve->vortex aliquot Aliquot into Amber Vials vortex->aliquot store Store at -20°C or -80°C aliquot->store thaw Thaw Single Aliquot store->thaw dilute Dilute in Aqueous Buffer thaw->dilute use Use in Experiment dilute->use

Caption: Recommended workflow for preparing and storing 1H-Indazole-3-carboxamide stock solutions.

Potential Degradation Pathways of 1H-Indazole-3-carboxamide

G cluster_degradation Degradation Pathways cluster_products Degradation Products parent 1H-Indazole-3-carboxamide hydrolysis Hydrolysis (Acid/Base, H2O) parent->hydrolysis photo Photodegradation (UV Light) parent->photo oxidation Oxidation (Oxidizing Agents) parent->oxidation acid 1H-Indazole-3-carboxylic Acid hydrolysis->acid benzimidazole Benzimidazole Derivative photo->benzimidazole oxidized Oxidized Products oxidation->oxidized

Caption: Major degradation pathways for 1H-Indazole-3-carboxamide.

References

  • BenchChem. (2025).
  • Narayana Swamy, G., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316.
  • BenchChem. (2025).
  • Shi, Y., et al. (2023). Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. Metabolites, 13(4), 548.
  • BenchChem. (2025).
  • BenchChem. (2025). How to resolve poor solubility of 7-Methyl-1H-indazole-3-carboxamide in aqueous buffers. BenchChem.
  • European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. EMA.
  • Pharmaceutical Technology. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology, 43(10).
  • How to Conduct Stability Studies for Small Molecule Drugs. (n.d.). Retrieved from [Link]

  • PubChem. (n.d.). 1H-Indazole-3-carboxamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Kozikowski, A. P., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517.
  • Coughtrie, M. W. H., et al. (2021). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. Metabolites, 11(3), 148.
  • BenchChem. (2025).
  • Selleckchem. (n.d.). Frequently Asked Questions. Selleckchem.com.
  • Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102.
  • East, A. L. L. (2018). On the hydrolysis mechanisms of amides and peptides. Biophysical Chemistry, 239, 1-7.
  • Cativiela, C., et al. (2017). In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 145, 547-556.

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Troubleshooting

Technical Support Center: Addressing Compound Precipitation in Cell-Based Assays

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to compound precipitation in cell-based assays.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to compound precipitation in cell-based assays. The formation of precipitates can significantly compromise the accuracy and reproducibility of your experimental results by altering the effective concentration of your test compound and potentially inducing cellular toxicity.[1] This resource provides in-depth, experience-driven advice in a direct question-and-answer format.

Part 1: Frequently Asked Questions (FAQs) - Quick Solutions

This section addresses the most common initial questions regarding compound precipitation.

Q1: I dissolved my compound in DMSO to make a stock solution. When I add it to my cell culture medium, a precipitate forms immediately. What is happening?

This is a classic case of a compound "crashing out" of solution. It occurs when a compound that is highly soluble in an organic solvent like Dimethyl Sulfoxide (DMSO) is introduced into an aqueous environment like cell culture media, where its solubility is much lower.[2][3] The rapid change in solvent polarity causes the compound to exceed its aqueous solubility limit and precipitate.[4]

Q2: My media with the compound looks fine at first, but after a few hours in the incubator, it becomes cloudy or I see crystals. Why?

This delayed precipitation can be due to several factors:

  • Temperature and pH Shifts: The incubator environment (37°C, 5% CO2) can alter the temperature and pH of the medium, which in turn can affect compound solubility.[1][2]

  • Compound Instability: The compound may degrade over time into less soluble byproducts.[2]

  • Cellular Metabolism: As cells metabolize, they can change the pH of the surrounding medium, potentially causing a pH-sensitive compound to precipitate.[2]

  • Evaporation: Over time, evaporation from the culture plate can increase the concentration of the compound and other media components, leading to precipitation.[5]

Q3: What is "solvent shock" and how can I prevent it?

Solvent shock is the rapid precipitation of a compound when a concentrated stock solution (e.g., in DMSO) is quickly diluted into an aqueous buffer.[4] This creates localized areas of high compound concentration that exceed the solubility limit. To avoid this:

  • Use a Stepwise Dilution: First, create an intermediate dilution of your stock in a small volume of pre-warmed media. Then, add this intermediate dilution to the final culture volume.[4]

  • Slow Addition with Agitation: Add the stock solution dropwise to the media while gently swirling or vortexing the vessel to ensure immediate and even mixing.[2][4]

Q4: Can I just filter out the precipitate and use the remaining solution?

This is strongly discouraged. Filtering the solution removes the precipitate, but it also means the actual concentration of your dissolved compound is unknown and lower than intended.[2] This will lead to inaccurate and irreproducible results. The core issue of insolubility must be addressed instead.

Q5: What is the maximum concentration of DMSO I should have in my final assay?

A final DMSO concentration between 0.5% and 1% is a widely accepted standard in the industry.[3] While some cell lines can tolerate higher concentrations, it's crucial to keep it minimal as DMSO can have its own biological effects.[3] Always include a vehicle control (media with the same final DMSO concentration as your treated wells) in your experiments.

Part 2: In-Depth Troubleshooting Guides

This section provides a systematic approach to diagnosing and solving precipitation issues.

Guide 1: Diagnosing the Nature of the Precipitate

Before troubleshooting, it's essential to confirm that what you're observing is indeed your compound precipitating.

Is it the compound or something else?

  • Media Components: Sometimes, precipitates can form from the media itself, especially when exposed to temperature fluctuations (like freeze-thaw cycles) or changes in pH.[5] High concentrations of salts, like calcium salts, can also precipitate.[5]

  • Contamination: Bacterial, fungal, or yeast contamination can cause the media to become turbid.[5] This can often be distinguished by a rapid pH change (indicated by the phenol red indicator turning yellow) and can be confirmed by microscopy.

Workflow for Identifying the Source of Precipitation

A Precipitate Observed in Culture Well B Prepare a 'No-Compound' Control (Media + Solvent Only) A->B C Incubate Control Alongside Experimental Wells B->C D Is Precipitate Present in Control Well? C->D E YES D->E F NO D->F G Precipitate is likely due to Media Components or Contamination. E->G H Precipitate is caused by the Test Compound. F->H I Check for Contamination (Microscopy, pH change) G->I J Review Media Handling (Storage, Freeze-Thaw Cycles) G->J

Caption: A decision-making workflow to determine the origin of precipitation.

Guide 2: Strategies to Prevent Compound Precipitation

Once you've confirmed your compound is the issue, you can employ several strategies to improve its solubility in your assay.

Method 1: Optimizing the Dosing Procedure

The way you introduce the compound to the media is a critical first step.

  • Pre-warm the Media: Always use media that has been pre-warmed to 37°C. Solubility is often temperature-dependent, and adding a compound to cold media can decrease its solubility.[2]

  • Serial Dilution: Instead of a single large dilution, perform a serial dilution of the stock solution in pre-warmed culture media.[2] This gradually reduces the solvent concentration and minimizes solvent shock.

Protocol: Serial Dilution for Compound Dosing

  • Prepare Stock: Create a high-concentration stock solution of your compound in 100% DMSO (e.g., 10-100 mM). Ensure it is fully dissolved.[2]

  • Pre-warm Media: Place an aliquot of your complete culture medium in a 37°C incubator for at least 30 minutes.[4]

  • Create Intermediate Dilution: Make an initial dilution of the DMSO stock into the pre-warmed medium. For example, add 2 µL of a 10 mM stock to 98 µL of media to get a 200 µM solution with 2% DMSO.

  • Perform Serial Dilutions: In a separate plate or tubes, prepare your final concentrations by performing serial dilutions from the intermediate stock into pre-warmed media. This ensures the DMSO concentration is lowered at each step.

Method 2: Modifying the Assay Medium

The composition of your culture medium can be adjusted to enhance solubility.

  • Increase Serum Concentration: Serum proteins, particularly albumin, can bind to hydrophobic compounds and help keep them in solution.[4] If your experiment allows, increasing the fetal bovine serum (FBS) percentage (e.g., from 5% to 10%) might solve the issue.

  • Use of Co-solvents: In some cases, adding a small amount of a biocompatible co-solvent can improve solubility.[6] However, this must be carefully validated for cell toxicity.

  • pH Adjustment: If your compound's solubility is pH-dependent, you may consider using a different buffering system, but be cautious about the impact on cell health.[2]

Method 3: Alternative Solubilization Strategies

If the above methods fail, you may need to consider more advanced formulation techniques.

  • Use of Excipients: Pharmaceutical excipients like cyclodextrins can encapsulate hydrophobic drugs, increasing their aqueous solubility.[7][8]

  • Solid Dispersions: This involves dispersing the compound in a solid carrier matrix to improve dissolution.[6][9]

Table 1: Comparison of Solubilization Strategies

StrategyPrincipleProsCons
Optimized Dosing Minimizes "solvent shock" by gradual dilution.[4]Easy to implement; no change to media composition.May not be sufficient for very poorly soluble compounds.
Increased Serum Serum proteins bind and solubilize the compound.[4]Simple; often effective for hydrophobic compounds.Not suitable for serum-free assays; can introduce variability.
pH Adjustment Alters the ionization state of the compound to a more soluble form.[2][9]Can be very effective for ionizable compounds.Can negatively impact cell health; requires careful control.
Co-solvents Increases the solvating capacity of the aqueous medium.[6]Can significantly increase solubility.Potential for cell toxicity; must be rigorously tested.
Excipients Encapsulates the compound to increase its affinity for water.[7]High solubilization potential.Can be complex to formulate; may have its own biological effects.

Part 3: Advanced Detection and Characterization of Aggregates

Compound precipitation is often preceded by the formation of sub-visible aggregates. These aggregates can be a major source of assay interference and false positives, often by non-specifically sequestering proteins.[10][11]

Q6: My compound isn't visibly precipitating, but I'm getting strange, irreproducible results. Could it be aggregation?

Yes. Compound aggregation is a common cause of promiscuous, non-specific activity in assays.[11] Aggregates, typically 50-400 nm in size, can form even when the solution appears clear to the naked eye.[10]

How can I detect compound aggregation?

Several biophysical methods can be used to detect the formation of aggregates in a high-throughput manner.

  • Dynamic Light Scattering (DLS): DLS is a widely used technique that measures the size distribution of particles in a solution by analyzing the fluctuations in scattered light intensity.[12][13][14] It can directly detect the formation of nano- to micro-sized aggregates.[15]

  • Nephelometry and Turbidimetry: These methods measure the light scattered (nephelometry) or transmitted (turbidimetry) by a solution.[16][17] An increase in turbidity or scattered light indicates the presence of suspended particles or aggregates.[18][19][20]

  • Static Light Scattering (SLS): SLS measures the time-averaged intensity of scattered light, which is proportional to the molecular weight and concentration of particles. It is highly sensitive for detecting the onset of aggregation.[21]

Workflow for Investigating Compound Aggregation

A Inconsistent or Suspect Assay Results B Perform Concentration-Response Curve A->B C Is the curve steep and atypical? B->C D YES C->D E NO C->E F Analyze Compound Solution with DLS or Nephelometry D->F K Investigate other mechanisms of assay interference. E->K G Are aggregates detected? F->G H YES G->H I NO G->I J Activity is likely due to Aggregation. H->J I->K L Add 0.01% Triton X-100 to the assay buffer. J->L M Does the activity decrease significantly? L->M N YES M->N O NO M->O N->J Confirms Aggregation O->K

Caption: A workflow for diagnosing and confirming compound aggregation as a source of assay interference.

A Note on Detergents: A hallmark of aggregation-based activity is its sensitivity to non-ionic detergents. The inclusion of a small amount of detergent, like 0.01-0.1% Triton X-100, can often disrupt the aggregates and significantly reduce or eliminate the false-positive signal.[10][22]

References
  • Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PMC - NIH.[Link]

  • Assay Interference by Aggregation. Assay Guidance Manual - NCBI Bookshelf.[Link]

  • Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Cyagen.[Link]

  • Assay Interference by Aggregation. Semantic Scholar.[Link]

  • Updated Prediction of Aggregators and Assay-Interfering Substructures in Food Compounds. ACS Publications.[Link]

  • Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PMC - NIH.[Link]

  • In vitro solubility assays in drug discovery. PubMed.[Link]

  • Influence of cytotoxicity and compound precipitation on test results in the alkaline comet assay. PubMed.[Link]

  • The Ecstasy and Agony of Assay Interference Compounds. ACS Chemical Biology.[Link]

  • Nephelometry and Turbidimetry: Principle, Theory and Techniques. Chemistry Learner.[Link]

  • In Vitro Solubility Assays in Drug Discovery | Request PDF. ResearchGate.[Link]

  • Solubility Assessment Service. Creative Biolabs.[Link]

  • Detection of Small-Molecule Aggregation with High-Throughput Microplate Biophysical Methods. PubMed.[Link]

  • A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates. PMC - NIH.[Link]

  • Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing.[Link]

  • Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs. PubMed.[Link]

  • Optimizing Drug Solubility. Contract Pharma.[Link]

  • Nephelometry and turbidimetry. Slideshare.[Link]

  • Nephelometry and turbidimetry. Britannica.[Link]

  • Characterization of Protein Aggregate Composition using Light Scattering Techniques. AZoM.[Link]

  • What is Nephelometry: Meaning & Examples. BMG Labtech.[Link]

  • Drug discovery: Finding, Then Losing, Then Finding Again Colloidal Aggregates of Small-molecule Drugs with DLS. Wyatt Technology.[Link]

  • Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches. MDPI.[Link]

  • Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics.[Link]

  • Static Light Scattering (SLS). Unchained Labs.[Link]

  • Influence of cytotoxicity and compound precipitation on test results in the alkaline comet assay | Request PDF. ResearchGate.[Link]

  • 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions.[Link]

  • Nephelometry and Turbidimetry. Slideshare.[Link]

  • What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment? ResearchGate.[Link]

  • Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf - NIH.[Link]

  • How can I avoid precipitation of a substance after adding DMEM? ResearchGate.[Link]

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Optimization

Technical Support Center: Optimizing Dosage and Administration for In Vivo Experiments

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance in a question-and-answer format to address...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance in a question-and-answer format to address the common challenges encountered when optimizing dosage and administration routes for in vivo experiments. The information herein is grounded in established scientific principles to ensure the integrity and reproducibility of your research.

Section 1: Dose Determination & Optimization

This section focuses on the critical first step in any in vivo study: determining an appropriate and effective dose.

Frequently Asked Questions (FAQs)

Q1: How can I determine a starting dose for my in vivo study using in vitro data?

A1: There is no single formula to directly convert an in vitro concentration (e.g., IC50) to an in vivo dose.[1] However, a robust approach combines a literature review, allometric scaling, and a Maximum Tolerated Dose (MTD) study.[1]

  • Literature Review: Begin by researching compounds with similar structures or mechanisms of action to identify a potential starting dose range.[1][2]

  • Allometric Scaling: This method extrapolates doses between species based on body surface area, which often provides a more accurate estimation than simple weight-based conversions.[1][3][4] Allometric scaling is a data-driven foundation for establishing a safe starting dose.[5]

  • Maximum Tolerated Dose (MTD) Study: This is an essential initial in vivo experiment to determine the highest dose of a compound that can be administered without causing unacceptable toxicity.[1][6] The MTD study establishes the safe upper limit for subsequent efficacy studies.[1]

Q2: What is allometric scaling and how is it used?

A2: Allometric scaling is a method used to predict drug doses and pharmacokinetic parameters across different species based on their relative body sizes.[3][5] It is based on the principle that many physiological processes, including drug metabolism, scale with body weight in a non-linear manner.[7] This approach is frequently used in drug development to inform strategies for first-in-human studies, including selecting a starting dose and predicting drug exposure and potential toxicity.[5] The US Food and Drug Administration (FDA) provides guidance on using allometry to derive the maximum recommended starting dose (MRSD) for clinical trials.[3][4]

Q3: What is a dose-range finding (DRF) study and why is it important?

A3: A dose-range finding (DRF) study is a preliminary in vivo experiment designed to identify a safe and effective dose range for a new compound.[6][8] Its primary goals are to determine the Minimum Effective Dose (MED), the lowest dose that produces the desired therapeutic effect, and the Maximum Tolerated Dose (MTD), the highest dose that can be given without unacceptable toxicity.[6][8] DRF studies are crucial for optimizing experimental design, minimizing unnecessary animal use, and providing a solid foundation for more extensive preclinical safety and efficacy evaluations.[8] These studies typically involve administering a range of doses and monitoring for clinical signs of toxicity, changes in body weight, and effects on food consumption.[8][9]

Troubleshooting Guide: Dose-Related Issues
Problem Potential Cause Recommended Action
Sudden mortality at a previously tolerated dose. Error in dose calculation or administration; Formulation instability.[1]Immediately double-check all calculations and administration procedures. Re-evaluate the stability of your compound in its formulation over the experiment's duration.[1]
High variability in results within the same dose group. Inconsistent administration technique; Animal variability (age, weight, health status); Formulation instability.[10]Standardize administration procedures with a detailed protocol. Ensure all animals are closely matched for age and weight.[10] Assess the stability of your dosing formulation.[10]
Lack of therapeutic effect at predicted doses. Dose may be too low; Poor bioavailability via the chosen route; Rapid metabolism and clearance of the compound.[11]Conduct a dose-escalation study to explore higher doses.[11] Perform a pharmacokinetic (PK) study to determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile.[10][11] Consider an alternative route of administration to bypass issues like first-pass metabolism.[11]
Unexpected toxicity at a predicted "safe" dose. MTD was overestimated; Species-specific sensitivity.Immediately halt the study for the affected dose group.[1] Re-evaluate your MTD study design, potentially using a more gradual dose escalation.[1] Significantly reduce the starting dose in the next animal cohort.[1]
Experimental Protocol: Maximum Tolerated Dose (MTD) Study

This protocol provides a general framework for conducting an MTD study in rodents.

Objective: To identify the highest dose of a test compound that does not cause significant toxicity or more than a 10-20% loss in body weight.[1]

Materials:

  • Test compound

  • Appropriate vehicle for formulation

  • Rodent model (e.g., C57BL/6 mice), age and weight matched[1][12]

  • Standard caging and husbandry supplies[12]

  • Dosing equipment (e.g., syringes, gavage needles)[12]

  • Calibrated balance for weighing animals[12]

Procedure:

  • Animal Acclimation: Allow animals to acclimate to the facility for a minimum of 5 days prior to the study.[12]

  • Dose Preparation: Prepare a vehicle control and at least 3-5 dose levels of the test compound.[12] Initial doses can be estimated from in vitro data and allometric scaling.[1]

  • Group Assignment: Randomly assign animals to dose groups, including a vehicle control group (typically 3-5 animals per sex per group).[12]

  • Administration: Administer the compound via the intended route and observe animals closely for the first few hours post-dosing.[12]

  • Monitoring: Record clinical signs of toxicity, body weight, and food/water consumption daily for 7-14 days.[12]

  • Endpoint Analysis: At the end of the study, perform necropsy and, if necessary, histopathological analysis of major organs to assess for any compound-related changes.[1]

  • MTD Determination: The MTD is defined as the highest dose that does not result in mortality, significant clinical signs of toxicity, or substantial body weight loss.[1]

Section 2: Route of Administration

The choice of administration route is a critical determinant of a drug's bioavailability and, consequently, its efficacy and toxicity.[1][13]

Frequently Asked Questions (FAQs)

Q4: What are the most common routes of administration for in vivo studies?

A4: The most common routes can be broadly classified as enteral (via the gastrointestinal tract) and parenteral (bypassing the GI tract).[14][15]

  • Enteral Routes:

    • Oral (PO): Gavage is often used to administer an exact dose.[14][16] This is a convenient route but is subject to first-pass metabolism in the liver.[15][17]

  • Parenteral Routes:

    • Intravenous (IV): Ensures 100% bioavailability and rapid onset of action.[1][18]

    • Intraperitoneal (IP): Commonly used in rodents, offering a large surface area for absorption.[13][14] It is a practical alternative when repeated IV access is challenging.[13]

    • Subcutaneous (SC): Results in slower, more sustained absorption compared to IV or IP.[16][18]

    • Intramuscular (IM): Allows for rapid absorption from an aqueous solution.[18]

Q5: How do I choose the most appropriate route of administration?

A5: The optimal route depends on several factors:

  • Experimental Goals: Are you aiming for a rapid, high-concentration effect (IV) or a sustained release (SC)?[1]

  • Compound Properties: Is the compound stable in the GI tract (for oral administration)? What is its solubility?[1][19]

  • Target Organ/System: Direct delivery to the target site (e.g., inhalation for respiratory diseases) can enhance efficacy and reduce systemic side effects.[20]

  • Animal Model: The species and even strain of the animal can influence the feasibility and outcome of a particular administration route.[21]

Q6: What are the recommended maximum injection volumes for different routes in common laboratory animals?

A6: Adhering to recommended injection volumes is crucial to avoid pain, tissue damage, and altered absorption.[22] Volumes can vary by species and specific route.

Species Route Recommended Max Volume (mL/kg)
Mouse IV (bolus)5[22][23]
IP10[22][24]
SC5-10[22][25]
IM0.05 (per site)[22]
Oral (gavage)10[22][24]
Rat IV (bolus)5[22][24]
IP5-10[22][25]
SC5-10[22][25]
IM0.1 (per site)[22]
Oral (gavage)10[22][24]

Note: These are general guidelines. Always consult your institution's specific IACUC guidelines. For larger volumes, consider multiple injection sites or slower infusion rates.

Troubleshooting Guide: Administration-Related Issues
Problem Potential Cause Recommended Action
Leakage from injection site. Injection volume is too large for the site; Needle was withdrawn too quickly.[20]Reduce the injection volume or use multiple sites.[20] Pause briefly after injection before withdrawing the needle.
Skin irritation or necrosis at the injection site. The formulation is not at a physiological pH or is not isotonic; High concentration of vehicle (e.g., DMSO).[14][20][22]Ensure the formulation is buffered to a physiological pH (around 7.4) and is isotonic.[14][22] Use the lowest effective concentration of potentially irritating vehicles.[20]
Inadvertent administration into the bladder or GI tract during IP injection. Improper injection technique.Ensure correct anatomical landmarks are used for IP injections (lower abdominal quadrants) and aspirate before injecting to confirm correct placement.[14][16]
Animal distress during oral gavage. Incorrect gavage needle size; Excessive volume administered.[14]Use an appropriately sized, flexible gavage needle. Adhere to recommended maximum gavage volumes to prevent distress.[14]
Visualization of Key Concepts

Experimental Workflow for Dose Optimization

G cluster_0 Phase 1: Dose Range Finding cluster_1 Phase 2: Pharmacokinetic Profiling cluster_2 Phase 3: Efficacy Testing A Literature Review & In Vitro Data Analysis B Allometric Scaling A->B Estimate Starting Dose C Dose-Range Finding (DRF) Study (Determine MTD & MED) B->C Inform Dose Selection D Pharmacokinetic (PK) Study (ADME Profile) C->D Define Safe Dose Range E Data Analysis & Optimal Dose Selection D->E Understand Exposure F Definitive Efficacy Study (at Optimal Dose) E->F Select Final Dose

Caption: A general workflow for in vivo dose optimization.

Decision Tree for Route of Administration Selection

G Start Start: Define Experimental Goal Systemic Systemic Effect? Start->Systemic Rapid Rapid Onset Needed? Systemic->Rapid Yes Local Local Effect (e.g., Topical) Systemic->Local No Sustained Sustained Release? Rapid->Sustained No IV Intravenous (IV) Rapid->IV Yes GI_Stable Compound Stable in GI Tract? Sustained->GI_Stable No SC Subcutaneous (SC) Sustained->SC Yes IP Intraperitoneal (IP) GI_Stable->IP No Oral Oral (PO) GI_Stable->Oral Yes

Caption: A decision tree to guide the selection of an administration route.

Section 3: Formulation and Vehicle Selection

The formulation of a test compound is critical for its solubility, stability, and bioavailability.

Frequently Asked Questions (FAQs)

Q7: What should I consider when choosing a vehicle for my compound?

A7: The ideal vehicle should be non-toxic, have no pharmacological effect of its own, and effectively solubilize or suspend the test compound. Common vehicles include saline, phosphate-buffered saline (PBS), and various oils (e.g., corn oil, sesame oil). For poorly soluble compounds, co-solvents like DMSO, ethanol, or polyethylene glycol (PEG) may be necessary, but their concentrations should be minimized to avoid toxicity.[20]

Q8: What are the requirements for parenteral formulations?

A8: Substances administered parenterally (by injection) must be sterile and should be close to physiologic pH (around 7.4) and isotonic to prevent irritation and pain.[14][22] It is recommended that non-commercial preparations be filter-sterilized through a 0.2-micron filter before administration.[14]

Q9: How can I improve the solubility of my compound for in vivo administration?

A9: Improving solubility is a common challenge in preclinical formulation development.[19] Strategies include:

  • pH adjustment: For ionizable compounds, adjusting the pH of the vehicle can significantly increase solubility.

  • Use of co-solvents: As mentioned, agents like PEG, DMSO, or cyclodextrins can be used.

  • Formulation as a suspension or emulsion: If the compound cannot be dissolved, creating a uniform suspension with suspending agents (e.g., carboxymethylcellulose) is an alternative.[19]

References

Troubleshooting

Troubleshooting unexpected results in 1H-Indazole-3-carboxamide experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1H-Indazole-3-carboxamide derivatives. This guide is designed to be a practical resource, providing in-...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1H-Indazole-3-carboxamide derivatives. This guide is designed to be a practical resource, providing in-depth troubleshooting advice and answers to frequently encountered challenges. As a privileged scaffold in medicinal chemistry, particularly in the development of kinase inhibitors, mastering the experimental nuances of this compound class is critical for success.[1][2] This center is structured to address problems across the entire experimental workflow, from initial synthesis to final biological evaluation.

Section 1: Synthetic Challenges & Troubleshooting

The synthesis of 1H-indazole-3-carboxamides, while conceptually straightforward, is often plagued by issues related to regioselectivity, side reactions during amide coupling, and low yields. This section addresses the most common synthetic hurdles.

FAQ 1: My N-alkylation of the indazole ring is producing a mixture of N-1 and N-2 regioisomers. How can I control the selectivity?

This is the most frequently encountered challenge when preparing N-substituted indazole derivatives. The ratio of N-1 to N-2 alkylation is highly dependent on reaction conditions.[3]

Underlying Principle: The indazole ring has two nucleophilic nitrogen atoms. The N-1 position is generally more sterically accessible, while the N-2 position can be favored under different electronic and reaction conditions. The choice of base, solvent, and the nature of the substituents all play a critical role in directing the alkylation.[3]

Troubleshooting Steps & Solutions:

  • Choice of Base and Solvent: This is the most critical factor.

    • For N-1 Selectivity: Strong bases that deprotonate the indazole to form the anion, paired with polar aprotic solvents like DMF or DMSO, typically favor N-1 alkylation. Common bases include NaH, K₂CO₃, or Cs₂CO₃.

    • For N-2 Selectivity: Conditions that involve weaker bases or phase-transfer catalysis can sometimes favor the N-2 isomer.

  • Steric Hindrance: Bulky substituents at the C3 position of the indazole can sterically hinder attack at the N-2 position, thereby favoring N-1 alkylation.[3]

  • Reaction Temperature: Lowering the reaction temperature can sometimes enhance the regioselectivity of the alkylation reaction.[3]

FAQ 2: I'm observing significant byproduct formation during the amide coupling of 1H-indazole-3-carboxylic acid. What is happening and how can I prevent it?

Amide bond formation is a critical step that can be compromised by side reactions, leading to low yields and complex purification.[3]

Common Issues & Mitigation Strategies:

Probable CauseRecommended Solution
Formation of N-acylurea byproduct (when using carbodiimide reagents like EDC)The O-acylisourea intermediate can rearrange to a stable, unreactive N-acylurea.[3] Mitigation: Add a nucleophilic catalyst like 1-Hydroxybenzotriazole (HOBt) or OxymaPure. These additives form a more stable active ester that is less prone to rearrangement and more reactive towards the amine.[3] Running the reaction at 0 °C can also suppress this side reaction.[3]
Incomplete reaction with poorly nucleophilic amines (e.g., electron-deficient anilines)The amine is not reactive enough to couple efficiently with the activated carboxylic acid.[3] Mitigation: Use a more potent coupling agent. HATU or T3P® are excellent choices for difficult couplings.[4] Increasing the reaction temperature or prolonging the reaction time may also be necessary.[3]
Decarboxylation of the starting material Harsh reaction conditions (e.g., high heat) can cause the 1H-indazole-3-carboxylic acid to decarboxylate, leading to the formation of unsubstituted indazole.[3] Mitigation: Use milder reaction conditions and monitor the temperature carefully.

Optimized Amide Coupling Protocols:

  • Protocol 1: High-Efficiency Coupling with HATU (Recommended for difficult couplings) [4]

    • To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 1H-indazole-3-carboxylic acid (1.0 eq).

    • Add anhydrous DMF to make a ~0.1 M solution and stir until dissolved.

    • Add the amine (1.0-1.2 eq).

    • Add a non-nucleophilic base like DIPEA (2.0-3.0 eq) and stir for 2 minutes.[4]

    • Add HATU (1.0-1.1 eq) in one portion.

    • Stir the reaction at room temperature for 2-6 hours, monitoring by TLC or LC-MS.[4]

  • Protocol 2: Standard Coupling with EDC/HOBt (Cost-effective for reactive amines) [5]

    • To a round-bottom flask under an inert atmosphere, add 1H-indazole-3-carboxylic acid (1.0 eq), HOBt (1.2 eq), and the amine (1.1 eq).[5]

    • Dissolve the solids in anhydrous DMF or DCM.

    • Cool the mixture to 0 °C in an ice bath.

    • Add EDC·HCl (1.2 eq) portion-wise, keeping the temperature below 5 °C.

    • Allow the reaction to slowly warm to room temperature and stir overnight (18-24 hours).[4]

    • Monitor progress by TLC or LC-MS.

FAQ 3: My overall yield is consistently low. How can I systematically troubleshoot the synthesis?

Low yields can arise from any step in a multi-step synthesis. A logical, step-by-step diagnosis is crucial. For instance, in syntheses starting from substituted indoles, the initial nitrosation to form the indazole-3-carboxaldehyde can be a critical, low-yielding step, often due to the formation of dimeric byproducts.[5][6]

Troubleshooting Workflow for Low Yield:

start Low Overall Yield Detected check_sm Step 1: Verify Purity of Starting Materials (SMs) via NMR/LC-MS start->check_sm sm_impure SMs Impure? check_sm->sm_impure purify_sm Action: Re-purify or purchase new SMs sm_impure->purify_sm Yes analyze_steps Step 2: Analyze Each Reaction Step Individually sm_impure->analyze_steps No purify_sm->check_sm step1_yield Is the yield of Step 1 low? analyze_steps->step1_yield troubleshoot1 Troubleshoot Step 1: - Check stoichiometry - Optimize temperature/addition rate - Evaluate solvent and reagents step1_yield->troubleshoot1 Yes step2_yield Is the yield of Step 2 low? step1_yield->step2_yield No troubleshoot1->analyze_steps troubleshoot2 Troubleshoot Step 2: - Check oxidant/buffer amounts - Optimize pH for workup - Re-evaluate extraction procedure step2_yield->troubleshoot2 Yes step3_yield Is the yield of Step 3 (Amide Coupling) low? step2_yield->step3_yield No troubleshoot2->analyze_steps troubleshoot3 Troubleshoot Step 3: - Use a more efficient coupling agent (e.g., HATU) - Ensure reagents are anhydrous - Check for side reactions (see FAQ 2) step3_yield->troubleshoot3 Yes end Yield Optimized step3_yield->end No troubleshoot3->analyze_steps

Caption: A logical approach to diagnosing and resolving low yield issues.

Section 2: Purification & Characterization

Purifying 1H-indazole-3-carboxamides can be challenging due to the presence of structurally similar byproducts and unreacted starting materials. Accurate characterization is then essential to confirm the identity and purity of the final compound.

FAQ 4: I'm having trouble purifying my compound. What are the best practices for column chromatography and recrystallization?

Effective purification requires a tailored approach based on the specific impurities present.

Column Chromatography Troubleshooting: [7]

ProblemPossible CauseSolution
Poor separation Incorrect solvent system polarity.Perform a thorough TLC analysis to find an eluent that gives the target compound an Rf value of 0.2-0.4. Employ a gradient elution (e.g., 0% to 5% methanol in chloroform) for better resolution.[7][8]
Compound won't elute Eluent is too non-polar.Gradually increase the polarity of the eluent. If you suspect the compound is degrading on silica gel, switch to a more inert stationary phase like neutral alumina.[7]
Co-elution of impurities Impurities have similar polarity to the product.If an optimal solvent system cannot be found, consider an alternative purification technique like preparative HPLC or recrystallization.

Recrystallization Protocol: [7]

  • Solvent Selection: Screen solvents to find one where your compound is highly soluble when hot and poorly soluble when cold (e.g., ethanol, methanol, ethyl acetate).

  • Dissolution: In an Erlenmeyer flask, dissolve the crude solid in a minimal amount of boiling solvent.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.

  • Crystallization: Allow the clear solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

  • Drying: Dry the crystals under vacuum.

FAQ 5: My NMR spectrum shows unexpected peaks. How can I identify the source of these impurities?

Unexpected signals in an NMR spectrum can originate from various sources, including residual solvents, unreacted starting materials, regioisomers, or degradation products.[9]

Diagnostic Workflow for Unexpected NMR Signals:

start Unexpected Peak(s) Observed in ¹H NMR Spectrum peak_type What is the peak shape? start->peak_type sharp Sharp Singlet peak_type->sharp Sharp broad Broad Peak peak_type->broad Broad extra_aromatic Extra Aromatic/Aliphatic Peaks peak_type->extra_aromatic Complex check_solvents Compare chemical shift (δ) to common solvent and grease tables sharp->check_solvents exchangeable Likely an exchangeable proton (N-H, O-H) broad->exchangeable check_sms Compare to NMR of starting materials extra_aromatic->check_sms consider_isomers Consider regioisomers or reaction byproducts extra_aromatic->consider_isomers d2o_shake Action: Perform D₂O shake experiment for confirmation exchangeable->d2o_shake lcms_analysis Action: Analyze sample with LC-MS to identify mass of impurity check_sms->lcms_analysis consider_isomers->lcms_analysis spike_exp Action: Perform spiking experiment with suspected impurity lcms_analysis->spike_exp twod_nmr Action: Run 2D NMR (COSY, HSQC) to establish structural connectivity spike_exp->twod_nmr

Caption: A systematic approach to identifying unknown NMR signals.

FAQ 6: How should I interpret the Mass Spectrometry (MS) data for my 1H-Indazole-3-carboxamide?

Mass spectrometry is crucial for confirming the molecular weight of your product and identifying metabolites.

  • Expected Fragmentation: In Electron Ionization (EI) or Collision-Induced Dissociation (CID), common fragmentation patterns for indazole-3-carboxamides involve cleavage of the amide bond. You can often identify fragment ions corresponding to the indazole core and the amine portion of the molecule.[10]

  • High-Resolution MS (HRMS): Whenever possible, obtain HRMS data. This provides an accurate mass measurement, which can be used to confirm the elemental composition of your molecule and its fragments, greatly increasing confidence in its identification.[10][11]

  • Metabolite Identification: In metabolic studies, look for mass shifts corresponding to common biotransformations like hydroxylation (+16 Da), hydrolysis of the amide bond, or glucuronidation (+176 Da).[10][12][13]

Section 3: Handling & Biological Assays

The physicochemical properties of 1H-indazole-3-carboxamides can present challenges in biological experiments, particularly related to solubility and stability.

FAQ 7: My compound is precipitating in my aqueous assay buffer. How can I improve its solubility?

Poor aqueous solubility is a common problem for many heterocyclic compounds, including indazole derivatives, due to their often lipophilic and planar aromatic nature.[14]

Strategies to Enhance Aqueous Solubility:

MethodMechanismTypical ConcentrationPros & Cons
Organic Co-solvent (e.g., DMSO, Ethanol)Reduces the polarity of the aqueous solvent.[14]< 0.5% (DMSO) < 1% (Ethanol)Pros: Simple and widely used. Cons: Can be toxic to cells at higher concentrations; may interfere with assay components. Requires careful vehicle controls.[14]
pH Adjustment Increases the proportion of the more soluble ionized form of the compound.[14]Assay-dependentPros: Cost-effective. Cons: May not be suitable for pH-sensitive assays. Can alter compound activity or cell health.[14]
Cyclodextrins (e.g., HP-β-CD)Forms a host-guest inclusion complex, encapsulating the hydrophobic drug.[14]1-10 mMPros: Low cellular toxicity compared to organic solvents. Can improve compound stability. Cons: Can be more expensive.[14]
Surfactants (e.g., Tween® 80)Form micelles that encapsulate the hydrophobic drug.> Critical Micelle Concentration (CMC)Pros: High solubilizing capacity. Cons: Often cytotoxic, limiting use in cell-based assays. Can interfere with protein binding.[14]

Recommended Workflow for Addressing Solubility:

  • Prepare a high-concentration stock solution in 100% DMSO.

  • Perform serial dilutions of the stock solution directly into the final aqueous assay buffer.

  • Vortex thoroughly after each dilution step.

  • Visually inspect for precipitation. If precipitation occurs, reformulate using one of the methods in the table above.

  • Always include a vehicle control in your experiment with the same final concentration of co-solvent as your test samples.[14]

FAQ 8: Is my 1H-Indazole-3-carboxamide stable in solution? How should I prepare and store solutions?

Stability is a critical concern, as degradation can lead to a loss of activity and inaccurate results.

  • Primary Degradation Pathway: The most common degradation pathway in aqueous solutions is the hydrolysis of the carboxamide bond, which is accelerated by both strongly acidic (pH < 3) and alkaline (pH > 8) conditions.[15] This forms the corresponding 1H-indazole-3-carboxylic acid.

  • Photodegradation: Aromatic systems like the indazole ring can be sensitive to light. It is recommended to handle solutions under subdued light and store them in amber vials or containers wrapped in foil.[15]

  • Thermal Degradation: High temperatures, such as those used in autoclaving, can cause significant degradation and hydrolysis. Sterile filtration using a 0.22 µm filter is the preferred method for sterilization.[15]

Storage Recommendations: [15]

  • Long-Term Storage: Store the compound as a solid at -20°C or below, protected from light and moisture.

  • Stock Solutions: Prepare high-concentration stock solutions in an anhydrous aprotic solvent like DMSO. Store these at -20°C or -80°C.

  • Aqueous Solutions: Always prepare fresh aqueous working solutions for each experiment. If short-term storage is unavoidable, use a buffered solution at a pH of 4 to 6 and store at 2-8°C for no longer than 24 hours.[15]

FAQ 9: I'm seeing off-target effects or unexpected biological results. What could be the cause?

While many 1H-indazole-3-carboxamide derivatives are designed as potent and selective inhibitors, off-target activity is always a possibility that must be considered.[1][16]

  • Kinase Selectivity Profiling: The most direct way to assess off-target effects for kinase inhibitors is to screen the compound against a broad panel of kinases. A highly selective inhibitor will potently inhibit its intended target with minimal activity against other kinases.[1]

  • Impurity-Driven Effects: Ensure the sample used for biological testing is of the highest possible purity (>98%). Even small amounts of highly potent impurities can lead to misleading biological data.

  • Metabolic Instability: The compound may be rapidly metabolized in cell culture or in vivo, and the resulting metabolites could have their own biological activity. In vitro metabolism studies using human liver microsomes can help identify major metabolites.[12][13]

  • Assay Interference: The compound may interfere with the assay technology itself (e.g., fluorescence, luminescence). Running appropriate counter-screens is essential to rule out assay artifacts.

By systematically addressing these common experimental challenges, researchers can improve the reliability and reproducibility of their results, accelerating the discovery and development of novel therapeutics based on the versatile 1H-indazole-3-carboxamide scaffold.

References

  • BenchChem Technical Support Team. (2025). Common side reactions in the synthesis of indazole-3-carboxamides. BenchChem.
  • BenchChem Technical Support Team. (2025). Technical Support Center: Optimizing Amide Coupling Reactions with 1H-Indazole-3-carboxylic Acid. BenchChem.
  • BenchChem Technical Support Team. (2025). Common side reactions in the synthesis of dichloroindazoles. BenchChem.
  • BenchChem Technical Support Team. (2025). Technical Support Center: Synthesis of 7-Methyl-1H-indazole-3-carboxamide. BenchChem.
  • BenchChem Technical Support Team. (2025).
  • BenchChem Technical Support Team. (2025). Troubleshooting unexpected NMR peaks in 7-Methyl-1H-indazole-3-carboxamide. BenchChem.
  • BenchChem Technical Support Team. (2025). preventing degradation of 5-methoxy-1H-indazole-3-carboxamide in solution. BenchChem.
  • BenchChem Technical Support Team. (2025). How to resolve poor solubility of 7-Methyl-1H-indazole-3-carboxamide in aqueous buffers. BenchChem.
  • BenchChem Technical Support Team. (2025).
  • Fisher Scientific. (2009). SAFETY DATA SHEET - 1H-Indazole-3-carboxylic acid. Fisher Scientific.
  • Wang, G., et al. (2023). Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. PMC - PubMed Central.
  • The Royal Society of Chemistry. (n.d.). Supporting Information Direct formation of amide/peptide bonds from carboxylic acids. The Royal Society of Chemistry.
  • Jin, C., et al. (2021). Identification and quantification of 10 indole/indazole carboxamide synthetic cannabinoids in 36 herbal blends by gas chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy. PubMed.
  • BenchChem Technical Support Team. (2025). Application Notes and Protocols for the Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic Acid Amides. BenchChem.
  • Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific.
  • Narayana Swamy, G., et al. (2012).
  • Carlier, J., et al. (2016). In vitro Phase I metabolism of indazole carboxamide synthetic cannabinoid MDMB-CHMINACA via human liver microsome incubation and high-resolution mass spectrometry. PubMed.
  • Sharma, R., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central.
  • Kumar, V., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. NIH.
  • Cantin, K., et al. (2018).
  • ChemicalBook. (2022). Indazole - Synthesis and Reactions as a Chemical Reagent. ChemicalBook.
  • Fisher Scientific. (2010). SAFETY DATA SHEET - 1-Methyl-1H-indazole-3-carboxylic acid. Fisher Scientific.
  • BenchChem Technical Support Team. (2025). High-Sensitivity LC-MS/MS Method for the Detection of 7-Methyl-1H-indazole-3-carboxamide and its Metabolites. BenchChem.
  • SpectraBase. (n.d.). 1H NMR of 1H-indazole-3-carboxamide, 4,5,6,7-tetrahydro-N-methyl-N-phenyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-. SpectraBase.
  • ResearchGate. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives.
  • PubChem. (n.d.). 1H-Indazole-3-carboxamide. PubChem.
  • Li, Y., et al. (2020).
  • ResearchGate. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities.
  • ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview.
  • University of Arizona. (n.d.). Interpretation of mass spectra. University of Arizona.
  • BenchChem Technical Support Team. (2025).
  • Wilson, C. D., et al. (2022). Cannabimimetic effects of abused indazole-carboxamide synthetic cannabinoid receptor agonists AB-PINACA, 5F-AB-PINACA and 5F-ADB-PINACA in mice: Tolerance, dependence and withdrawal. PubMed.
  • Biosynth. (n.d.).
  • IRIS Unina. (n.d.). An efficient synthesis of 1-arylindazole-3-carboxamides using nitrile imines, isocyanides and 2-hydroxymethylbenzoic acid. IRIS Unina.
  • BenchChem Technical Support Team. (2025). A Technical Guide to the Potential Biological Activity of 7-Methyl-1H-indazole-3-carboxamide. BenchChem.
  • PubMed. (n.d.).

Sources

Optimization

Technical Support Center: Enhancing the Kinase Selectivity of 1H-Indazole-3-carboxamide Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. The 1H-indazole-3-carboxamide scaffold is a foundational structure in the design of potent kinase inhibitors.[1][2]...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. The 1H-indazole-3-carboxamide scaffold is a foundational structure in the design of potent kinase inhibitors.[1][2][3] Achieving high selectivity is a critical challenge, as off-target effects can lead to toxicity and diminish therapeutic efficacy.[1][4] This guide provides in-depth troubleshooting advice and answers to frequently asked questions to aid in your experimental design and interpretation for improving the kinase selectivity of these derivatives.

Frequently Asked Questions (FAQs)

Q1: My 1H-indazole-3-carboxamide derivative shows high potency against my target kinase but has significant off-target activity. Where do I start with improving selectivity?

A1: This is a common challenge in kinase inhibitor development. Improving selectivity requires a multi-pronged approach focused on structure-activity relationship (SAR) analysis. Key strategies include:

  • Exploiting non-conserved regions: The ATP-binding site is highly conserved across the kinome.[4] To gain selectivity, focus on modifications that interact with less conserved regions, such as the solvent-front, back pocket, and ribose pocket. For instance, substituting an appropriate hydrophobic ring in the deep back pocket and introducing a hydrophilic group in the bulk solvent region have been shown to be critical for both inhibitory activity and selectivity.[5][6]

  • Targeting the gatekeeper residue: The "gatekeeper" residue controls access to a hydrophobic pocket near the ATP-binding site. Designing bulky substituents that create a steric clash with larger gatekeeper residues can enhance selectivity for kinases with smaller gatekeeper residues.[7]

  • Structure-based design: Utilize computational docking and X-ray crystallography to visualize how your compound binds to the target kinase.[8][9][10] This can reveal opportunities for modifications that enhance interactions with the target while disrupting binding to off-target kinases.

Q2: I'm observing inconsistent results in my kinase selectivity assays. What are the potential sources of variability?

A2: Inconsistent assay results can be frustrating, but they often point to correctable experimental factors. Consider the following:

  • Compound integrity and stability: Verify the purity and concentration of your compound stock using methods like HPLC-MS.[11] Some inhibitors can degrade over time, so it's best to prepare fresh dilutions for each experiment.[11]

  • Assay conditions: Kinase inhibition assays are sensitive to ATP concentration.[12] For competitive inhibitors, the measured IC50 is dependent on the ATP concentration.[13] Ensure you are using an ATP concentration that is appropriate for your assay, ideally at or near the Km,ATP of the kinase.[12]

  • Reagent quality: Use high-quality, purified recombinant kinases and validated substrates.[1] Variations in enzyme activity or substrate purity can lead to inconsistent results.

  • Experimental controls: Always include appropriate positive and negative controls in your assays.[14] A known selective inhibitor for your target kinase can serve as a valuable positive control.

Q3: My derivative is potent in biochemical assays but shows poor activity and/or high toxicity in cell-based assays. What could be the cause?

A3: This discrepancy is often due to factors that are not present in a purified biochemical system. Here are some potential reasons:

  • Poor cell permeability: The compound may not be effectively crossing the cell membrane to reach its intracellular target.

  • Metabolic instability: The compound may be rapidly metabolized by the cells into an inactive form.

  • Efflux pump activity: The compound could be a substrate for cellular efflux pumps, which actively remove it from the cell.

  • Off-target toxicity: The observed toxicity may be due to the inhibition of kinases essential for cell survival, which were not included in your initial selectivity panel.

Troubleshooting Guides

Scenario 1: Low Selectivity Despite High On-Target Potency

Problem: Your lead 1H-indazole-3-carboxamide derivative has an IC50 in the low nanomolar range for your target kinase but also inhibits several other kinases with similar potency.

Troubleshooting Workflow:

A Low Selectivity Observed B Perform Broad Kinase Panel Screening (>100 kinases) A->B C Analyze Kinome Interaction Map B->C D Identify Off-Target Kinase Families C->D E Compare ATP-Binding Site Pockets (Target vs. Off-Targets) D->E F Identify Structural Differences (e.g., gatekeeper residue, solvent front) E->F G Rational, Structure-Based Drug Design F->G H Synthesize New Derivatives G->H I Re-evaluate Potency and Selectivity H->I A Unexpected Cellular Phenotype B Confirm On-Target Engagement in Cells (e.g., Western blot for phospho-substrate) A->B C Phenotype Persists? B->C D Use Structurally Unrelated Inhibitor for the Same Target C->D Yes I On-Target Effect Confirmed C->I No E Phenotype Replicated? D->E F Consider Off-Target Effects E->F No E->I Yes G Broad Kinase Panel Screening F->G H Identify Off-Targets with Relevant Biology G->H

Caption: Troubleshooting unexpected cellular phenotypes.

Detailed Steps & Rationale:

  • Confirm Target Engagement: Use a cellular assay, such as Western blotting for a downstream substrate, to confirm that your compound is inhibiting the target kinase at the concentrations used in your phenotype assay. [11]

  • Use a Second, Structurally Different Inhibitor: If possible, use another inhibitor for the same target that has a different chemical scaffold. [14]If both compounds produce the same phenotype, it is more likely to be an on-target effect.

  • Rescue Experiments: Transfect cells with a mutant form of the target kinase that is resistant to your inhibitor. If the phenotype is rescued, this provides strong evidence for on-target activity.

  • Investigate Off-Targets: If the phenotype is not on-target, use your broad kinase screening data to identify off-targets that could be responsible for the observed biological response.

Experimental Protocols

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a common method for determining the IC50 of an inhibitor against a purified kinase.

Materials:

  • Purified recombinant kinase

  • Kinase-specific substrate (peptide or protein)

  • ATP

  • Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

  • Test compounds dissolved in DMSO

  • Luminescence-based detection reagent (e.g., ADP-Glo™) [15]

  • White, opaque microplates

Procedure:

  • Prepare serial dilutions of your test compounds in DMSO.

  • In the microplate, add the kinase, substrate, and assay buffer.

  • Add the diluted test compounds to the wells. Include a vehicle control (DMSO only).

  • Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Km,ATP for the kinase.

  • Incubate the reaction at a controlled temperature (e.g., 30°C) for a specified time.

  • Stop the reaction and measure the amount of ADP produced using the luminescence-based detection reagent according to the manufacturer's instructions.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Target Engagement Assay (Western Blot)

This protocol is for assessing the inhibition of a target kinase in a cellular context by measuring the phosphorylation of a downstream substrate.

Materials:

  • Cell line expressing the target kinase

  • Cell culture medium and supplements

  • Test compounds dissolved in DMSO

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Primary antibodies for the phosphorylated substrate and total substrate

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat the cells with a dose-range of the test compound for the desired time. Include a vehicle control.

  • Wash the cells with ice-cold PBS and lyse them.

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with the primary antibody against the phosphorylated substrate.

  • Incubate with the HRP-conjugated secondary antibody and visualize the bands using a chemiluminescent substrate.

  • Strip the membrane and re-probe with an antibody for the total substrate to normalize the data.

Data Presentation

Table 1: Example Kinase Selectivity Data for 1H-Indazole-3-carboxamide Derivatives

Compound IDTarget KinaseTarget IC50 (nM)Off-Target Kinase 1Off-Target IC50 (nM)Off-Target Kinase 2Off-Target IC50 (nM)Selectivity Ratio (Off-Target 1 / Target)
Lead Compound PAK19.8GSK-3β50PIM11005.1
Derivative A PAK112GSK-3β500PIM1>100041.7
Derivative B PAK18.5GSK-3β85PIM125010

Data is hypothetical and for illustrative purposes.

Signaling Pathway Diagram

Rac_Cdc42 Rac/Cdc42-GTP PAK1 PAK1 Rac_Cdc42->PAK1 Activation Substrates Downstream Substrates PAK1->Substrates Phosphorylation Phenotype Cell Migration & Invasion Substrates->Phenotype Inhibitor 1H-Indazole-3- carboxamide Derivative Inhibitor->PAK1

Caption: Inhibition of the PAK1 signaling pathway.

References

  • Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective. (Source: Google Scholar)
  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities.
  • Unraveling the Kinase Selectivity of 1H-Indazole-3-Carboxamide Derivatives: A Compar
  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. (Source: PubMed)
  • 7-Methyl-1H-indazole-3-carboxamide: An In-Depth Technical Guide on Mechanism of Action Hypotheses. (Source: Benchchem)
  • New technique improves the selectivity of kinase inhibitors. (Source: Drug Target Review)
  • The prospect of substrate-based kinase inhibitors to improve target selectivity and overcome drug resistance. (Source: PubMed Central)
  • Navigating the Nuances of a Novel Kinase Inhibitor: A Troubleshooting Guide for Cdk-IN-10. (Source: Benchchem)
  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. (Source: Bohrium)
  • Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the tre
  • Computational analysis of kinase inhibitor selectivity using structural knowledge.
  • Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2). (Source: PubMed)
  • Kinase inhibitor selectivity and design. (Source: Chodera lab // MSKCC)
  • Measuring and interpreting the selectivity of protein kinase inhibitors. (Source: PMC - NIH)
  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (Source: Celtarys Research)
  • Technical Support Center: Best Practices for Kinase Inhibitor Experiments. (Source: Benchchem)
  • Structural Study of Selectivity Mechanisms for JNK3 and p38α with Indazole Scaffold Probing Compounds. (Source: NIH)
  • Kinase Selectivity Panels. (Source: Reaction Biology)
  • Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. (Source: PMC - PubMed Central)
  • Technical Support Center: Optimizing Kinase Inhibitor XYZ Concentration for Experiments. (Source: Benchchem)
  • Step-by-Step Guide to Kinase Inhibitor Development. (Source: Reaction Biology)
  • Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. (Source: PubMed)
  • Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Deriv
  • A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. (Source: PubMed Central)
  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. (Source: PubMed)
  • A Technical Guide to Computational Docking Studies of 1H-Indazole-3-Carboxamide Deriv
  • Unlocking Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationship of 1H-Indazole-3-Carboxamides. (Source: Benchchem)
  • Bioactivity Showdown: 7-Methyl-1H-indazole-3-carboxamide and its Analogs in Drug Discovery. (Source: Benchchem)

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Troubleshooting

Technical Support Center: Strategies for Enhancing the Bioavailability of Indazole Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance and troubleshooting for enhancing the oral bioavail...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance and troubleshooting for enhancing the oral bioavailability of indazole derivatives, a crucial step in translating these promising therapeutic agents into effective clinical candidates. Indazole-containing compounds, many of which are kinase inhibitors, frequently exhibit poor aqueous solubility, classifying them as Biopharmaceutics Classification System (BCS) Class II or IV drugs.[1][2] This inherent characteristic often leads to low and variable oral absorption, hindering their development.[3][4]

This resource provides a structured approach to overcoming these challenges, moving beyond simple protocols to explain the underlying scientific principles and rationale for experimental design.

Part 1: Understanding the Bioavailability Challenge with Indazole Derivatives

Frequently Asked Questions (FAQs)

Q1: Why do many indazole derivatives exhibit poor oral bioavailability?

A1: The poor oral bioavailability of many indazole derivatives is primarily due to their low aqueous solubility.[3] For a drug to be absorbed through the gastrointestinal tract, it must first dissolve in the gut fluids. The rigid, aromatic structure of the indazole scaffold contributes to a high crystal lattice energy and often high lipophilicity (logP > 3), making it difficult for the molecules to dissolve in the aqueous environment of the gut.[4][5] Additionally, some indazole derivatives can be subject to first-pass metabolism in the gut wall and liver, further reducing the amount of active drug that reaches systemic circulation.[6][7]

Q2: What are the key physicochemical properties of an indazole derivative that I should characterize to predict bioavailability issues?

A2: A thorough physicochemical characterization is the foundation for selecting an appropriate bioavailability enhancement strategy. Key parameters include:

  • Aqueous Solubility: Determine the solubility at different pH values relevant to the gastrointestinal tract (e.g., pH 1.2, 4.5, and 6.8).[8] Many kinase inhibitors are weak bases and exhibit pH-dependent solubility.[9]

  • pKa: Understanding the ionization state of your molecule at different pHs is crucial for predicting its solubility and permeability.[10]

  • LogP/LogD: These values indicate the lipophilicity of the compound. While a certain degree of lipophilicity is necessary for membrane permeation, excessively high values can limit solubility in the aqueous gut environment.[11]

  • Melting Point and Crystal Form (Polymorphism): A high melting point often correlates with low solubility. Different polymorphic forms can have significantly different solubilities and dissolution rates.[2]

  • Permeability: In vitro assays, such as Caco-2 permeability studies, can help determine if your compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which can actively pump the drug out of intestinal cells, reducing absorption.[6][8]

Q3: What is the Biopharmaceutics Classification System (BCS) and why is it important for my indazole derivative?

A3: The BCS is a scientific framework that classifies drugs based on their aqueous solubility and intestinal permeability. It helps predict a drug's in vivo performance and guides the selection of appropriate formulation strategies.

BCS ClassSolubilityPermeabilityPrimary Absorption Barrier
I HighHigh-
II LowHighDissolution
III HighLowPermeability
IV LowLowDissolution & Permeability

Most indazole derivatives with bioavailability challenges fall into BCS Class II (low solubility, high permeability) or BCS Class IV (low solubility, low permeability).[1][2] For Class II compounds, the primary goal is to enhance the dissolution rate. For Class IV compounds, both dissolution and permeability must be addressed.

Part 2: Formulation Strategies and Troubleshooting

This section details common formulation strategies to enhance the bioavailability of indazole derivatives, presented in a question-and-answer format to address specific experimental issues.

Strategy 1: Amorphous Solid Dispersions (ASDs)

Amorphous solid dispersions involve dispersing the drug in an amorphous state within a hydrophilic polymer matrix. This high-energy, non-crystalline form of the drug has a lower thermodynamic barrier to dissolution compared to its crystalline counterpart, leading to increased solubility and dissolution rates.[12][13]

Q1: I've prepared an ASD of my indazole derivative, but the dissolution rate is still not optimal. What could be the issue?

A1: Several factors could be at play:

  • Polymer Selection: The chosen polymer may not be the most suitable for your compound. The polymer should be able to form a stable, single-phase amorphous system with your drug and effectively prevent recrystallization. Consider screening a range of polymers with different properties (e.g., Soluplus®, PVP K30, HPMC-AS). A study on pazopanib, an indazole-containing kinase inhibitor, found that a formulation with the co-block polymer Soluplus® significantly improved its dissolution properties.[14][15][16][17][18]

  • Drug Loading: High drug loading can increase the risk of recrystallization and reduce the dissolution rate. Try preparing ASDs with lower drug-to-polymer ratios.

  • Method of Preparation: The method used to prepare the ASD (e.g., spray drying, hot-melt extrusion) can influence its properties.[19] For heat-sensitive compounds, spray drying is often preferred over hot-melt extrusion.

  • Incomplete Amorphization: Your preparation method may not have completely converted the crystalline drug to its amorphous form. This can be verified using techniques like Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC).[13]

Q2: My amorphous solid dispersion is unstable and recrystallizes over time. How can I improve its stability?

A2: Physical stability is a critical challenge for ASDs. Here's how to address it:

  • Polymer Choice: Select a polymer that has strong interactions (e.g., hydrogen bonding) with your indazole derivative. This can help to stabilize the amorphous form and inhibit molecular mobility.

  • Glass Transition Temperature (Tg): The Tg of the ASD should be sufficiently high (ideally >50°C above storage temperature) to minimize molecular mobility and prevent recrystallization. Consider using polymers with a higher Tg.

  • Storage Conditions: Store the ASD under controlled temperature and humidity conditions to prevent moisture-induced recrystallization.

  • Solvent Selection: Identify a common solvent that can dissolve both your indazole derivative and the chosen polymer (e.g., ethanol, methanol, or a mixture).

  • Solution Preparation: Prepare a solution containing the drug and polymer at the desired ratio (e.g., 1:1, 1:3, 1:5 w/w).

  • Spray Drying:

    • Set the inlet temperature, aspiration rate, and feed rate of the spray dryer. These parameters will need to be optimized for your specific system.

    • Spray the solution into the drying chamber. The solvent rapidly evaporates, leaving behind a solid dispersion of the drug in the polymer matrix.

  • Collection and Drying: Collect the powdered ASD from the cyclone and dry it further under vacuum to remove any residual solvent.

  • Characterization:

    • PXRD: To confirm the amorphous nature of the drug in the dispersion (absence of sharp peaks characteristic of the crystalline drug).

    • DSC: To determine the glass transition temperature (Tg) of the ASD and confirm the absence of a melting endotherm for the crystalline drug.[13]

    • In Vitro Dissolution: Perform dissolution testing in relevant media to assess the improvement in dissolution rate compared to the pure crystalline drug.

Strategy 2: Nanosuspensions

Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants and/or polymers.[20] The reduction in particle size to the nanometer range leads to a significant increase in the surface area-to-volume ratio, which, according to the Noyes-Whitney equation, increases the dissolution velocity.[21][22]

Q1: I'm having trouble producing a stable nanosuspension; the particles are aggregating.

A1: Particle aggregation is a common issue and is usually due to insufficient stabilization.

  • Stabilizer Selection: Screen a variety of stabilizers, including both surfactants (e.g., Tween 80, Pluronic F68) and polymers (e.g., HPMC, PVP). A combination of stabilizers often provides better steric and electrostatic stabilization.

  • Stabilizer Concentration: The concentration of the stabilizer is critical. Too little will not provide adequate coverage of the particle surface, while too much can lead to other issues like foaming or toxicity.

  • Zeta Potential: Measure the zeta potential of your nanosuspension. A zeta potential of at least ±30 mV is generally required for good electrostatic stabilization.

Q2: The particle size of my nanosuspension is not small enough or is too polydisperse.

A2: This is often related to the preparation method and parameters.

  • Milling/Homogenization Parameters: If using top-down methods like media milling or high-pressure homogenization, optimize the process parameters. For media milling, consider the size and type of milling media and the milling time. For high-pressure homogenization, optimize the pressure and number of cycles.

  • Formulation Composition: The properties of the drug and stabilizers can also affect the final particle size.

G cluster_0 Poorly Soluble Indazole Derivative (Crystalline) cluster_1 Nanosuspension Formulation cluster_2 Gastrointestinal Lumen cluster_3 Intestinal Absorption Crystalline Large Crystalline Particles (Low Surface Area) Nanosuspension Nanocrystals (High Surface Area) + Stabilizers Crystalline->Nanosuspension Top-Down or Bottom-Up Methods Dissolution Rapid Dissolution Nanosuspension->Dissolution Supersaturation Supersaturated Solution Dissolution->Supersaturation Absorption Increased Absorption Supersaturation->Absorption

Caption: Workflow for enhancing bioavailability using nanosuspensions.

Strategy 3: Lipid-Based Formulations

Lipid-based formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS), involve dissolving the drug in a mixture of oils, surfactants, and co-solvents. Upon gentle agitation in the aqueous environment of the gut, these systems spontaneously form fine oil-in-water emulsions or microemulsions, presenting the drug in a solubilized state for absorption.[23]

Q1: My lipid-based formulation is not emulsifying properly upon dilution.

A1: The emulsification performance depends on the careful selection and ratio of components.

  • HLB Value: The hydrophilic-lipophilic balance (HLB) of the surfactant(s) is crucial. A combination of high and low HLB surfactants is often needed to achieve a stable emulsion.

  • Ternary Phase Diagrams: Construct ternary phase diagrams with different ratios of oil, surfactant, and co-solvent to identify the self-emulsifying region.

  • Component Miscibility: Ensure that all components of your formulation are miscible with each other.

Q2: The drug is precipitating out of the formulation upon dilution and digestion.

A2: Maintaining the drug in a solubilized state during digestion is a key challenge.

  • Solubility in Digestion Products: The drug must be soluble not only in the initial formulation but also in the products of lipid digestion (e.g., fatty acids, monoglycerides).

  • In Vitro Lipolysis Models: Use in vitro lipolysis models to simulate the digestion process and assess the potential for drug precipitation.

  • Formulation Optimization: Adjust the formulation composition (e.g., by adding a co-solvent or a polymeric precipitation inhibitor) to improve the drug's solubility in the digested medium.

Part 3: Chemical Modification Strategies

Prodrug Approach

A prodrug is a pharmacologically inactive derivative of a parent drug molecule that undergoes biotransformation in vivo to release the active drug.[24] For indazole derivatives with poor solubility, a common strategy is to attach a polar, water-soluble moiety to the indazole core. This can increase the aqueous solubility of the prodrug, leading to improved dissolution and absorption.

Q1: What functional groups on the indazole ring are suitable for creating a prodrug?

A1: The N-H of the pyrazole ring is a common site for modification. For example, N-acyloxymethyl analogues of indazoles have been synthesized as potential prodrugs to increase aqueous solubility.[24] Other functional groups on the indazole or its substituents, such as hydroxyl or amino groups, can also be targeted for prodrug synthesis.

Q2: How can I ensure that the prodrug is efficiently converted back to the active indazole derivative in vivo?

A2: The linker used to attach the promoiety to the drug is critical. It should be stable in the gastrointestinal tract but readily cleaved by enzymes (e.g., esterases, phosphatases) in the intestinal wall, blood, or liver to release the active drug. In vitro stability studies in simulated gastric and intestinal fluids, as well as in plasma and liver microsomes, are essential to evaluate the conversion rate.

G cluster_0 Indazole Derivative cluster_1 Prodrug Synthesis cluster_2 In Vivo Indazole Poorly Soluble Indazole Derivative Prodrug Soluble Indazole Prodrug (with Promoety) Indazole->Prodrug Chemical Synthesis Absorption Improved Absorption Prodrug->Absorption Conversion Enzymatic Cleavage Absorption->Conversion ActiveDrug Active Indazole Drug Conversion->ActiveDrug

Sources

Optimization

Technical Support Center: Refining Protocols for Consistent Experimental Outcomes

Welcome to the Technical Support Center, your resource for navigating the complexities of experimental reproducibility. In today's research landscape, the ability to generate consistent and reliable data is paramount.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center, your resource for navigating the complexities of experimental reproducibility. In today's research landscape, the ability to generate consistent and reliable data is paramount. This guide is designed for researchers, scientists, and drug development professionals who are committed to the highest standards of scientific rigor. Here, we move beyond simple step-by-step instructions to explore the "why" behind our protocols, empowering you to troubleshoot effectively and achieve dependable results.

This center is structured to provide immediate answers to common questions while also offering in-depth guidance on specific experimental challenges. We will delve into the foundational principles of robust experimental design, from reagent qualification to meticulous execution and data analysis.

Frequently Asked Questions (FAQs)

This section addresses common questions about experimental variability and reproducibility.

Q1: What are the most common sources of experimental inconsistency?

A1: Experimental inconsistency can arise from a multitude of factors, often categorized as biological, technical, and human variability.[1][2][3] Biological variability is inherent in living systems, including differences between cell passages or individual animals.[1][2] Technical variability stems from inconsistencies in reagents, equipment, and protocols.[1][4] This can include everything from lot-to-lot differences in antibodies to fluctuations in incubator temperature.[5] Human variability is introduced through differences in technique and execution between individuals or even by the same individual on different days.[1]

Q2: How can I improve the reproducibility of my experiments?

A2: Improving reproducibility requires a multi-faceted approach focused on standardization and meticulous documentation.[6][7][8] Key practices include:

  • Detailed Protocols: Creating and strictly adhering to Standard Operating Procedures (SOPs) for all experiments.[9]

  • Reagent Validation: Thoroughly validating all reagents, especially antibodies, for the specific application.[5][10]

  • Consistent Cell Culture: Implementing best practices for cell culture to ensure a consistent biological starting material.[11][12]

  • Proper Controls: Including appropriate positive and negative controls in every experiment to validate the assay's performance.[13]

  • Meticulous Record-Keeping: Maintaining detailed lab notebooks that document every step, including any deviations from the protocol.[14][15]

Q3: What is the first thing I should check if I get inconsistent results?

A3: When faced with inconsistent results, the first step is to review your experimental records to determine if there were any deviations from the established protocol.[14] If no obvious errors are found, systematically evaluate the key components of your experiment. Start with the most likely culprits: reagent quality (were any reagents expired or from a new lot?), cell health (were the cells at an appropriate passage number and confluency?), and equipment function (was the incubator temperature stable, were pipettes calibrated?).[16] Often, repeating the experiment with fresh reagents and paying close attention to technique can resolve the issue.[13]

Troubleshooting Guides

This section provides detailed guidance on troubleshooting common issues in specific experimental workflows.

Guide 1: Inconsistent Results in Western Blotting

Western blotting is a powerful technique for detecting specific proteins, but it is also prone to variability.[17][18]

Problem: No or Weak Signal

  • Causality: A lack of signal can be due to issues with the protein sample, inefficient transfer, or problems with the antibodies or detection reagents.[19][20]

  • Troubleshooting Steps:

    • Verify Protein Concentration: Ensure you have loaded a sufficient amount of protein. Use a protein assay to quantify your lysate concentration.[17]

    • Check Transfer Efficiency: After transfer, stain the membrane with Ponceau S to visualize total protein and confirm that the transfer was successful.[20]

    • Optimize Antibody Concentrations: The concentrations of both the primary and secondary antibodies are critical. Titrate each antibody to determine the optimal dilution.[20]

    • Confirm Antibody Activity: If possible, include a positive control lysate known to express the target protein to confirm that the primary antibody is active.[19]

    • Check Detection Reagents: Ensure that your detection reagents have not expired and are working correctly.[18]

Problem: High Background or Non-Specific Bands

  • Causality: High background and non-specific bands are often caused by issues with blocking, antibody concentrations, or washing steps.[17][20]

  • Troubleshooting Steps:

    • Optimize Blocking: Increase the blocking time or try a different blocking agent (e.g., BSA instead of milk).[20]

    • Adjust Antibody Concentrations: Using too high a concentration of the primary or secondary antibody can lead to non-specific binding.[17][20]

    • Increase Washing: Increase the number and duration of wash steps to remove unbound antibodies.[17][20]

    • Ensure Sample Integrity: Protein degradation can lead to the appearance of lower molecular weight bands. Always use fresh samples and include protease inhibitors in your lysis buffer.[19]

Parameter Recommendation for Weak Signal Recommendation for High Background
Protein Load Increase protein amount (20-30 µg total protein)[19]Reduce protein amount if overloading is suspected
Primary Antibody Increase concentration or incubation time (e.g., overnight at 4°C)Decrease concentration
Secondary Antibody Ensure it is specific to the primary antibody's host species and is at the correct dilutionDecrease concentration
Blocking Ensure blocking buffer is fresh and incubation is sufficientIncrease blocking time or change blocking agent
Washing Ensure adequate volume and number of washesIncrease number and duration of washes[17][20]
Guide 2: Variability in Quantitative PCR (qPCR)

qPCR is a highly sensitive technique, and even minor variations can lead to significant differences in results.[21]

Problem: Inconsistent Cq Values Between Replicates

  • Causality: High variability in Cq values is often due to pipetting errors, poor sample quality, or suboptimal assay design.[2]

  • Troubleshooting Steps:

    • Check Pipetting Technique: Ensure accurate and consistent pipetting, especially when preparing serial dilutions for a standard curve.

    • Assess RNA/DNA Quality: Use spectrophotometry (e.g., NanoDrop) to assess the purity and concentration of your nucleic acid samples.

    • Optimize Primer/Probe Concentrations: The concentrations of primers and probes are critical for assay efficiency. Perform a matrix of concentrations to determine the optimal conditions.

    • Include Proper Controls: Always include no-template controls (NTCs) to check for contamination and no-reverse-transcription controls (-RT) to check for genomic DNA contamination.[22]

Problem: Low Amplification Efficiency

  • Causality: Low amplification efficiency can be caused by suboptimal primer design, the presence of PCR inhibitors in the sample, or incorrect reaction conditions.[23]

  • Troubleshooting Steps:

    • Evaluate Primer Design: Ensure that your primers are specific to the target sequence and have optimal melting temperatures.

    • Check for PCR Inhibitors: Dilute your template DNA to see if this improves the Cq value and efficiency. If it does, inhibitors may be present.[22]

    • Optimize Annealing Temperature: Perform a temperature gradient qPCR to determine the optimal annealing temperature for your primers.

    • Generate a Standard Curve: A standard curve with a high R² value (≥0.980) and an efficiency between 90-110% is indicative of a well-optimized assay.[23]

Parameter Recommendation for High Cq Variability Recommendation for Low Efficiency
Template Quality Ensure high purity (A260/280 of ~1.8 for DNA, ~2.0 for RNA)Dilute template to test for inhibitors[22]
Primer/Probe Design Check for specificity using BLASTEnsure optimal Tm and GC content
Reaction Setup Use a master mix to minimize pipetting errorsOptimize primer and MgCl2 concentrations
Cycling Conditions Ensure uniform heating of the thermal cycler blockPerform a temperature gradient to find the optimal annealing temperature
Controls Include NTCs and -RT controls in every run[22]Run a standard curve to calculate efficiency[23]

Validated Protocols

This section provides detailed, step-by-step protocols for key experimental workflows with integrated quality control checkpoints.

Protocol 1: Validating a New Primary Antibody for Western Blotting

The validation of a new antibody is crucial for obtaining reliable and reproducible data.[10][24][25][26] This protocol outlines a systematic approach to validating a primary antibody for use in Western blotting.

Objective: To confirm the specificity and optimal working concentration of a new primary antibody.

Materials:

  • Positive and negative control cell lysates or tissues

  • Lysis buffer with protease and phosphatase inhibitors

  • Protein quantification assay (e.g., BCA)

  • SDS-PAGE gels and running buffer

  • Transfer apparatus and buffers

  • Membrane (PVDF or nitrocellulose)

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibody to be validated

  • Appropriate HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Literature Review: Before starting, research the target protein to understand its expected molecular weight, expression levels in different tissues or cell lines, and any known post-translational modifications.[27]

  • Prepare Lysates: Prepare whole-cell lysates from a cell line known to express the target protein (positive control) and one that does not (negative control).[24]

  • Quantify Protein: Determine the protein concentration of each lysate using a standard protein assay.

  • SDS-PAGE and Transfer:

    • Load a range of protein amounts (e.g., 10, 20, and 40 µg) for the positive control lysate and a single high amount (e.g., 40 µg) for the negative control lysate.

    • Run the gel and transfer the proteins to a membrane.

    • QC Check: Stain the membrane with Ponceau S to visualize total protein and confirm efficient transfer across all lanes.

  • Blocking: Block the membrane for 1 hour at room temperature.

  • Primary Antibody Incubation (Titration):

    • Cut the membrane into strips (if necessary) to test different antibody dilutions.

    • Incubate the strips with a range of primary antibody dilutions (e.g., 1:500, 1:1000, 1:2000, 1:5000) overnight at 4°C.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with the appropriate secondary antibody at its recommended dilution for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection and Imaging:

    • Incubate the membrane with the chemiluminescent substrate.

    • Acquire the image using a digital imager.

  • Analysis:

    • Specificity: A single band at the expected molecular weight should be present in the positive control lanes and absent in the negative control lane.[26]

    • Optimal Concentration: The optimal primary antibody dilution is the one that gives a strong, specific signal with low background.

Workflow Diagrams

Visualizing experimental workflows can help in understanding the critical steps and potential sources of error.

Antibody Validation Workflow

AntibodyValidation cluster_prep Preparation cluster_wb Western Blot cluster_analysis Analysis lit_review Literature Review lysate_prep Prepare +/- Lysates lit_review->lysate_prep quantify Quantify Protein lysate_prep->quantify sds_page SDS-PAGE quantify->sds_page transfer Transfer sds_page->transfer ponceau QC: Ponceau Stain transfer->ponceau blocking Blocking ponceau->blocking primary_ab Primary Ab Incubation (Titration) blocking->primary_ab secondary_ab Secondary Ab Incubation primary_ab->secondary_ab detection Detection secondary_ab->detection analyze Analyze Results detection->analyze decision Antibody Validated? analyze->decision

Caption: Workflow for primary antibody validation in Western blotting.

Troubleshooting Logic for Inconsistent qPCR Results

qPCR_Troubleshooting start Inconsistent qPCR Results check_replicates High Cq Variance in Replicates? start->check_replicates check_efficiency Low Amplification Efficiency? check_replicates->check_efficiency No pipetting Review Pipetting Technique check_replicates->pipetting Yes check_ntc Signal in NTC? check_efficiency->check_ntc No primer_design Re-evaluate Primer/Probe Design check_efficiency->primer_design Yes contamination Identify Source of Contamination check_ntc->contamination Yes end_good Proceed with Experiment check_ntc->end_good No reagent_prep Check Reagent Preparation pipetting->reagent_prep reagent_prep->check_efficiency end_bad Re-design Assay contamination->end_bad inhibitors Test for PCR Inhibitors primer_design->inhibitors annealing_temp Optimize Annealing Temperature inhibitors->annealing_temp annealing_temp->end_bad

Caption: A logical flowchart for troubleshooting common qPCR issues.

References

  • Vertex AI Search. (2024, March 12). Building Blocks of Research: The Importance of High-Quality Reagents.
  • Giraldo, O., et al. (2018). A guideline for reporting experimental protocols in life sciences. PeerJ, 6, e4795. Retrieved from [Link]

  • Almaden Genomics. (2023, October 26). How to Solve the Biological Research Reproducibility Problem.
  • Sigma-Aldrich. Improving Reproducibility: Best Practices for Cell Culture.
  • AAT Bioquest. (2023, March 13). What are the best practices in cell culture?
  • Mettler Toledo. Sources of Variability in Cell Based Assays.
  • MBCloser. (n.d.). The Importance of High-Quality Reagents in Accurate Experimental Results.
  • Jackson ImmunoResearch. (n.d.). Western blot troubleshooting guide!
  • Bitesize Bio. (2025, February 27). 8 Tips to Improve Your Research Reproducibility.
  • Study.com. (n.d.). Identifying Potential Reasons for Inconsistent Experiment Results.
  • Vertex AI Search. (2024, March 25). Cell Culture Quality Control: Best Practices.
  • EcoEvoRxiv. (2020, May 3). A Beginner's Guide to Conducting Reproducible Research.
  • Integra Biosciences. (2021, October 19). Improving the reproducibility of cell culture handling.
  • Bio-Techne. (n.d.). Western Blot Troubleshooting Guide.
  • Lab Manager. (n.d.). Ensuring Reproducibility in Biological Research.
  • Uhlen, M., et al. (2016). A proposal for validation of antibodies.
  • Precision Biosystems. (2019, September 12). What went wrong? A Western Blot Troubleshooting Guide.
  • Cell Signaling Technology. (n.d.). Western Blotting Troubleshooting Guide.
  • TotalLab. (n.d.). Western Blot Troubleshooting Guide.
  • Blauch, D. N. (2023). Samples in many cell-based experiments are matched/paired but taking this into account does not always increase power of statistical tests for differences in means. PLoS ONE, 18(12), e0295738. Retrieved from [Link]

  • Integrated DNA Technologies. (2023, February 13). qPCR Steps: Creating a Successful Experiment.
  • Cusabio. (n.d.). How to Validate An Antibody?
  • Quora. (2013, December 28). What do you do with experimental results that are inconsistent? How do you analyze them?
  • Bitesize Bio. (2025, May 19). Antibody Validation Protocols - How To Choose The Most Appropriate.
  • Promega Connections. (2018, March 23). How to Reduce Cell Culture Variability.
  • GoldBio. (n.d.). How to Write Scientific Protocols for All Audiences.
  • Taylor & Francis Online. (2022, August 18). Reproducibility in the Lab: the Proof is in the Protocol.
  • The Bumbling Biochemist. (2022, October 12). Troubleshooting and optimizing lab experiments.
  • Creative Diagnostics. (n.d.). Antibody Validation.
  • Hello Bio. (n.d.). Antibody Validation Guide.
  • ZAGENO. (2021, August 20). How to Troubleshoot Experiments that Just Aren't Working.
  • Epistem. (2023, January 13). Quantitative PCR validation for research scientists: Part 1 of 2.
  • Sigma-Aldrich. (n.d.). Quantitative PCR Basics.

Sources

Reference Data & Comparative Studies

Validation

A Head-to-Head Comparison of PARP Inhibitors: Evaluating the 1H-Indazole-3-carboxamide Scaffold Against Established Therapeutics

For Researchers, Scientists, and Drug Development Professionals In the rapidly evolving landscape of targeted cancer therapy, Poly(ADP-ribose) polymerase (PARP) inhibitors have emerged as a pivotal class of drugs, fundam...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of targeted cancer therapy, Poly(ADP-ribose) polymerase (PARP) inhibitors have emerged as a pivotal class of drugs, fundamentally changing the treatment paradigm for cancers with deficiencies in DNA damage repair pathways. This guide provides an in-depth, objective comparison of the performance of established PARP inhibitors—Olaparib, Rucaparib, Talazoparib—with a focus on the 1H-indazole-3-carboxamide scaffold, prominently featured in the approved inhibitor, Niraparib. By presenting supporting experimental data and detailed methodologies, this document serves as a critical resource for researchers aiming to understand the nuances of these powerful therapeutic agents.

The Central Role of PARP in DNA Repair and the Principle of Synthetic Lethality

Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP1 and PARP2, are critical players in the cellular response to DNA damage. They are essential for the repair of single-strand breaks (SSBs) through the base excision repair (BER) pathway.[1] When PARP is inhibited, these SSBs are not efficiently repaired and can degenerate into more cytotoxic double-strand breaks (DSBs) during DNA replication.[2]

In healthy cells, these DSBs are effectively repaired by the high-fidelity homologous recombination (HR) pathway, which relies on functional BRCA1 and BRCA2 proteins. However, in cancer cells harboring mutations in BRCA1 or BRCA2, this crucial repair mechanism is compromised.[2] The inhibition of PARP in these HR-deficient cells creates a state of "synthetic lethality," where the simultaneous loss of two key DNA repair pathways leads to catastrophic genomic instability and, ultimately, selective cancer cell death.[2]

A key mechanistic distinction among PARP inhibitors is their ability to "trap" the PARP enzyme at the site of DNA damage.[2] This trapping creates a cytotoxic protein-DNA complex that physically obstructs DNA replication and transcription, contributing significantly to the inhibitor's anti-tumor activity.[2][3] The potency of PARP trapping does not always correlate with catalytic inhibition, representing a critical parameter for inhibitor differentiation.[4]

Comparative Analysis of Inhibitory Potency and PARP Trapping

The following tables provide a quantitative comparison of the enzymatic inhibitory activity (IC50) and relative PARP trapping potency of key PARP inhibitors. Niraparib is included as a representative of the 1H-indazole-3-carboxamide scaffold.

Table 1: Comparative In Vitro Inhibitory Activity (IC50, nM)

InhibitorPARP1 IC50 (nM)PARP2 IC50 (nM)
Olaparib ~1-5~1-2
Rucaparib ~1-7~1-2
Niraparib (1H-Indazole-3-carboxamide scaffold) ~2-4~1-2
Talazoparib ~1~1.5

Note: IC50 values can vary between different studies and experimental conditions.[4]

Table 2: Comparative PARP Trapping Potency

InhibitorRelative Trapping Potency
Talazoparib Very High
Niraparib (1H-Indazole-3-carboxamide scaffold) High
Olaparib Moderate
Rucaparib Moderate
Veliparib Low

Note: This is a qualitative ranking based on published preclinical data.[4][5]

Visualizing the Mechanism: PARP Inhibition and Synthetic Lethality

The following diagram illustrates the central role of PARP in DNA single-strand break repair and the mechanism of synthetic lethality induced by PARP inhibitors in BRCA-deficient cancer cells.

PARP_Inhibition_Pathway cluster_0 Normal Cell (HR Proficient) cluster_1 BRCA-Deficient Cancer Cell DNA_SSB DNA Single-Strand Break (SSB) PARP PARP Activation (PARylation) DNA_SSB->PARP recruits BER Base Excision Repair (BER) PARP->BER initiates Repair_Normal DNA Repair & Cell Survival BER->Repair_Normal leads to DNA_SSB_Cancer DNA Single-Strand Break (SSB) PARP_Inhibited PARP Inhibition & Trapping DNA_SSB_Cancer->PARP_Inhibited PARP_Inhibitor PARP Inhibitor PARP_Inhibitor->PARP_Inhibited causes Unrepaired_SSB Unrepaired SSB PARP_Inhibited->Unrepaired_SSB leads to Replication_Fork Replication Fork Collapse Unrepaired_SSB->Replication_Fork during replication DSB Double-Strand Break (DSB) Replication_Fork->DSB Defective_HR Defective Homologous Recombination (HR) DSB->Defective_HR cannot be repaired by Apoptosis Cell Death (Apoptosis) Defective_HR->Apoptosis results in

Caption: Mechanism of PARP inhibition and synthetic lethality.

Experimental Protocols for Comparative Evaluation

To ensure the rigorous and reproducible comparison of PARP inhibitors, standardized experimental protocols are essential. The following sections detail the methodologies for key in vitro assays.

PARP1 Enzymatic Inhibition Assay (Colorimetric)

This assay quantifies the catalytic inhibitory potency of a compound against the PARP1 enzyme.

Principle: This assay measures the incorporation of biotinylated ADP-ribose onto histone proteins, which are coated on a microplate. The amount of incorporated biotin is detected using streptavidin-horseradish peroxidase (HRP) and a colorimetric substrate. The signal intensity is inversely proportional to the PARP1 inhibitory activity of the test compound.

Materials:

  • Recombinant human PARP1 enzyme

  • Histone-coated 96-well plates

  • Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 4 mM MgCl2, 250 µM DTT)

  • Activated DNA (e.g., sonicated salmon sperm DNA)

  • Biotinylated NAD+

  • Test compounds (serially diluted)

  • Streptavidin-HRP conjugate

  • TMB substrate

  • Stop solution (e.g., 2N H2SO4)

  • Microplate reader

Procedure:

  • Add 50 µL of assay buffer containing activated DNA to each well of the histone-coated plate.

  • Add 10 µL of serially diluted test compound or vehicle control to the appropriate wells.

  • Add 10 µL of recombinant PARP1 enzyme to all wells except the blank.

  • Pre-incubate the plate at room temperature for 10 minutes.

  • Initiate the reaction by adding 30 µL of biotinylated NAD+ to each well.

  • Incubate the plate at room temperature for 60 minutes.

  • Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).

  • Add 100 µL of Streptavidin-HRP diluted in blocking buffer to each well and incubate for 30 minutes at room temperature.

  • Wash the plate three times with wash buffer.

  • Add 100 µL of TMB substrate to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

  • Stop the reaction by adding 100 µL of stop solution.

  • Read the absorbance at 450 nm using a microplate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value using a suitable software.

PARP_Assay_Workflow start Start add_buffer_dna Add assay buffer and activated DNA start->add_buffer_dna add_compound Add test compound or vehicle add_buffer_dna->add_compound add_enzyme Add PARP1 enzyme add_compound->add_enzyme pre_incubate Pre-incubate (10 min) add_enzyme->pre_incubate add_nad Add biotinylated NAD+ pre_incubate->add_nad incubate_reaction Incubate (60 min) add_nad->incubate_reaction wash1 Wash plate (3x) incubate_reaction->wash1 add_streptavidin Add Streptavidin-HRP wash1->add_streptavidin incubate_detection Incubate (30 min) add_streptavidin->incubate_detection wash2 Wash plate (3x) incubate_detection->wash2 add_tmb Add TMB substrate wash2->add_tmb incubate_color Incubate in dark add_tmb->incubate_color add_stop Add stop solution incubate_color->add_stop read_plate Read absorbance at 450 nm add_stop->read_plate analyze Calculate % inhibition and IC50 read_plate->analyze end End analyze->end

Caption: Workflow for the PARP1 enzymatic inhibition assay.

Cell Viability Assay (MTT)

This assay assesses the cytotoxic effect of PARP inhibitors on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.[3]

Materials:

  • Cancer cell lines (e.g., BRCA-mutant and BRCA-proficient lines)

  • Complete cell culture medium

  • Test compounds (serially diluted)

  • 96-well cell culture plates

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Remove the medium and add fresh medium containing serial dilutions of the test compounds. Include a vehicle control.

  • Incubate the plate for 72 hours (or a desired time course) at 37°C in a humidified incubator with 5% CO2.

  • Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 5-10 minutes to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

DNA Damage Response Assay (γ-H2AX Immunofluorescence)

This assay visualizes and quantifies the induction of DNA double-strand breaks in cells following treatment with PARP inhibitors.

Principle: Histone H2AX is rapidly phosphorylated at serine 139 (termed γ-H2AX) at the sites of DNA double-strand breaks. This phosphorylation event can be detected by immunofluorescence using a specific antibody, allowing for the visualization of DSBs as distinct nuclear foci. An increase in the number of γ-H2AX foci indicates an accumulation of DNA damage.

Materials:

  • Cells grown on coverslips or in chamber slides

  • Test compounds

  • Fixation solution (e.g., 4% paraformaldehyde in PBS)

  • Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

  • Blocking solution (e.g., 5% BSA in PBS)

  • Primary antibody (anti-γ-H2AX)

  • Fluorescently labeled secondary antibody

  • DAPI (for nuclear counterstaining)

  • Fluorescence microscope

Procedure:

  • Seed cells on coverslips and treat with test compounds for the desired duration.

  • Wash the cells with PBS and fix with fixation solution for 15 minutes at room temperature.

  • Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

  • Wash with PBS and block with blocking solution for 1 hour at room temperature.

  • Incubate with the primary anti-γ-H2AX antibody (diluted in blocking solution) overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody (diluted in blocking solution) for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

  • Mount the coverslips onto microscope slides using mounting medium containing DAPI.

  • Visualize and capture images using a fluorescence microscope.

  • Quantify the number of γ-H2AX foci per nucleus using image analysis software.

Conclusion

The development of PARP inhibitors represents a landmark achievement in precision oncology. While all approved inhibitors share a common mechanism of inducing synthetic lethality in HR-deficient tumors, significant differences exist in their biochemical and cellular activities. The 1H-indazole-3-carboxamide scaffold, exemplified by Niraparib, demonstrates potent PARP inhibition and a high degree of PARP trapping, positioning it as a highly effective therapeutic agent. Talazoparib stands out for its exceptionally high PARP trapping potency, which is thought to contribute to its profound anti-tumor activity.

For researchers and drug development professionals, a nuanced understanding of these differences is paramount. The choice of a PARP inhibitor for a particular clinical application or for further preclinical development should be guided by a comprehensive evaluation of its enzymatic inhibitory profile, its PARP trapping ability, and its cytotoxic effects in relevant cancer models. The experimental protocols detailed in this guide provide a robust framework for such comparative analyses, enabling the continued advancement of this critical class of cancer therapeutics.

References

  • Murai, J., et al. (2012). Trapping of PARP1 and PARP2 by clinical PARP inhibitors. Cancer Research, 72(21), 5588-5599.
  • Lord, C. J., & Ashworth, A. (2017). PARP inhibitors: Synthetic lethality in the clinic. Science, 355(6330), 1152-1158.
  • Caldecott, K. W. (2008). Single-strand break repair and genetic disease.
  • Zimmermann, M., & Hottiger, M. O. (2014). The multifaceted roles of PARP1 in DNA repair and chromatin remodelling. Chromosoma, 123(1-2), 1-13.
  • Patsnap Synapse. (2024). What is the mechanism of Niraparib Tosylate? [Link]

  • Murai, J., et al. (2014). Stereospecific PARP trapping by BMN 673 and comparison with olaparib and rucaparib. Molecular Cancer Therapeutics, 13(2), 433-443.
  • Hopkins, T. A., et al. (2015). Mechanistic Dissection of PARP1 Trapping and the Impact on In Vivo Tolerability and Efficacy of PARP Inhibitors. Molecular Cancer Research, 13(11), 1465-1477.
  • Langelier, M. F., et al. (2022). Inhibitors of PARP: Number crunching and structure gazing. Proceedings of the National Academy of Sciences, 119(11), e2120577119.
  • Jones, P., et al. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. Journal of Medicinal Chemistry, 52(22), 7170-7185.
  • Moore, K., et al. (2018). The poly (ADP ribose) polymerase inhibitor niraparib: Management of toxicities. Gynecologic Oncology, 148(3), 597-605.
  • BPS Bioscience. (n.d.). Setting a Trap for PARP1 and PARP2. [Link]

  • Drew, Y., et al. (2016). Rucaparib in ovarian cancer: extending the use of PARP inhibitors in the recurrent disease. Future Oncology, 12(19), 2195-2207.
  • Sun, K., et al. (2021). Niraparib-induced STAT3 inhibition increases its antitumor effects. Frontiers in Oncology, 11, 745893.
  • Thomas, A., et al. (2017). Rucaparib: a novel PARP inhibitor for BRCA advanced ovarian cancer. Therapeutic Advances in Medical Oncology, 9(11), 727-738.
  • Wang, Y., et al. (2020).
  • Li, H., et al. (2017). PARP inhibitors as potential therapeutic agents for various cancers: focus on niraparib and its first global approval for maintenance therapy of gynecologic cancers.
  • Shen, Y., et al. (2019). PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Frontiers in Cell and Developmental Biology, 7, 10.
  • ResearchGate. (n.d.). Summary of the IC50 and IC90 PAR level inhibitions for each drug in DT40 and DU145 cells. [Link]

  • ResearchGate. (n.d.). Trapping of PARP1 and PARP2 by Clinical PARP Inhibitors. [Link]

  • ResearchGate. (n.d.). Summary of inhibition measurements for PARPi with PARP1 and PARP2 and... [Link]

  • ResearchGate. (n.d.). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors. [Link]

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  • PubMed. (2021). Comparison of the Efficacy and Safety of PARP Inhibitors as a Monotherapy for Platinum-Sensitive Recurrent Ovarian Cancer: A Network Meta-Analysis. [Link]

  • ASCO Publications. (2025). Comparative efficacy of PARP inhibitors in BRCA mutated HER2-negative breast cancer: A systematic review and network meta-analysis of randomized controlled trials. [Link]

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Comparative

A Comparative Guide to Kinase Inhibitor Scaffolds: The Rise of 1H-Indazole-3-carboxamide

In the landscape of targeted cancer therapy, the selection of a core chemical scaffold is a critical decision that profoundly influences the potency, selectivity, and overall drug-like properties of kinase inhibitors. Th...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of targeted cancer therapy, the selection of a core chemical scaffold is a critical decision that profoundly influences the potency, selectivity, and overall drug-like properties of kinase inhibitors. This guide provides an in-depth, objective comparison of the increasingly prominent 1H-indazole-3-carboxamide scaffold against three other cornerstone scaffolds in kinase inhibitor design: quinazoline, pyrimidine, and pyrrolopyrimidine. This analysis is intended for researchers, scientists, and drug development professionals, offering a synthesis of technical data and field-proven insights to inform rational drug design.

The Central Role of the Scaffold in Kinase Inhibition

Protein kinases, numbering over 500 in the human kinome, are crucial regulators of cellular processes. Their dysregulation is a hallmark of many diseases, particularly cancer, making them prime therapeutic targets.[1] Kinase inhibitors typically function by competing with ATP for the enzyme's active site. The core chemical scaffold of these inhibitors is the foundational structure that anchors the molecule in the ATP-binding pocket, forming key interactions with the kinase's hinge region. The nature of this scaffold dictates the inhibitor's fundamental binding geometry and provides the framework for chemical modifications that fine-tune its potency, selectivity, and pharmacokinetic properties.

In Focus: The 1H-Indazole-3-carboxamide Scaffold

The 1H-indazole-3-carboxamide scaffold has emerged as a "privileged structure" in medicinal chemistry, demonstrating remarkable versatility and therapeutic potential.[2] Its inherent drug-like properties have led to its investigation against a wide array of biological targets, including a diverse range of protein kinases.[3]

Key Features and Mechanism of Action: The 1H-indazole-3-carboxamide core consists of a fused benzene and pyrazole ring system with a carboxamide group at the 3-position. This arrangement allows for a critical hydrogen bond interaction with the kinase hinge region, mimicking the adenine portion of ATP. The amide group provides a convenient point for chemical modification, allowing for the exploration of various substituents to enhance potency and selectivity. Structure-activity relationship (SAR) studies have shown that modifications at different positions of the indazole ring and the amide substituent can significantly impact the inhibitor's profile.[3][4][5] For instance, introducing a hydrophobic moiety can enhance binding in the deep back pocket of the ATP-binding site, while hydrophilic groups in the solvent-accessible region can improve selectivity and physicochemical properties.[3][4][5]

A prominent, albeit non-kinase inhibitor, example of a drug featuring the indazole carboxamide scaffold is Niraparib , a potent PARP (poly(ADP-ribose) polymerase) inhibitor.[6][7] While its primary target is not a kinase, its clinical success underscores the therapeutic potential of this scaffold. In the realm of kinase inhibition, numerous 1H-indazole-3-carboxamide derivatives have shown significant promise in preclinical studies against targets like PAK1, GSK-3β, and VEGFR-2.[2][4][8]

A Comparative Look at Established Kinase Inhibitor Scaffolds

To provide a comprehensive perspective, we will compare the 1H-indazole-3-carboxamide scaffold with three other widely successful kinase inhibitor scaffolds.

The Quinazoline Scaffold

The quinazoline scaffold is a cornerstone in the development of EGFR (epidermal growth factor receptor) tyrosine kinase inhibitors.[5][9] Its rigid, planar structure allows for effective binding to the ATP pocket of kinases.

  • Representative Drug: Gefitinib is a selective EGFR inhibitor used in the treatment of non-small cell lung cancer (NSCLC) with activating EGFR mutations.[9][10][11]

  • Mechanism of Action: Gefitinib competitively binds to the ATP-binding site of EGFR, preventing autophosphorylation and downstream signaling that drives cell proliferation.[9] The quinazoline core forms hydrogen bonds with the hinge region of the kinase.

The Pyrimidine Scaffold

The pyrimidine scaffold is another highly versatile and frequently employed core in kinase inhibitor design. Its nitrogen-containing heterocyclic structure is adept at forming hydrogen bonds within the kinase active site.

  • Representative Drug: Imatinib , a phenylaminopyrimidine derivative, was a revolutionary targeted therapy for chronic myeloid leukemia (CML).[11][12]

  • Mechanism of Action: Imatinib potently inhibits the Bcr-Abl tyrosine kinase by binding to its ATP-binding site and stabilizing an inactive conformation of the enzyme.[13] It also inhibits other kinases like c-KIT and PDGFR.[11]

The Pyrrolopyrimidine Scaffold

The pyrrolopyrimidine scaffold, also known as 7-deazapurine, is a bioisostere of adenine, the nitrogenous base in ATP.[1][3] This structural mimicry makes it an excellent starting point for designing potent kinase inhibitors.

  • Representative Drug: Ruxolitinib is a potent inhibitor of the Janus kinases (JAK1 and JAK2).[14][15]

  • Mechanism of Action: Ruxolitinib targets the ATP-binding site of JAK1 and JAK2, blocking the signaling of various cytokines and growth factors that are crucial for hematopoiesis and immune function.[14]

Performance Comparison of Representative Kinase Inhibitors

Table 1: Biochemical Potency (IC50) of Selected Kinase Inhibitors

Inhibitor (Scaffold)Primary Kinase TargetIC50 (nM)Notes
Gefitinib (Quinazoline)EGFR0.41[16]Potent against wild-type EGFR.
Imatinib (Pyrimidine)Bcr-Abl~250-500Varies depending on the specific Bcr-Abl construct.
Ruxolitinib (Pyrrolopyrimidine)JAK13.3Also potent against JAK2 (IC50 = 2.8 nM).
Representative Indazole CarboxamidePAK19.8[4][5]Data for a preclinical compound (30l).

Disclaimer: The IC50 values are sourced from different studies and are not the result of a direct comparative assay. They are provided for illustrative purposes only.

Table 2: Pharmacokinetic Properties of Selected Kinase Inhibitors

InhibitorBioavailabilityProtein BindingMetabolismElimination Half-life
Gefitinib ~60%[17]~90%Primarily CYP3A4~48 hours
Imatinib >90%~95%Primarily CYP3A4[13]~18 hours
Ruxolitinib ~95%~97%Primarily CYP3A4~3 hours

Note: Pharmacokinetic data can vary significantly between individuals.

Visualizing Kinase Inhibition and Experimental Workflows

To better understand the context of kinase inhibition and the methodologies for evaluation, the following diagrams illustrate a key signaling pathway and a general experimental workflow.

signaling_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (e.g., EGFR) RAS RAS RTK->RAS JAK JAK RTK->JAK RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription STAT STAT JAK->STAT STAT->Transcription GrowthFactor Growth Factor GrowthFactor->RTK KinaseInhibitor Kinase Inhibitor (e.g., Gefitinib) KinaseInhibitor->RTK Inhibits KinaseInhibitor->JAK Inhibits

Caption: A simplified signaling pathway illustrating the points of intervention for various kinase inhibitors.

experimental_workflow cluster_biochemical Biochemical Assays cluster_cellular Cell-based Assays cluster_invivo In Vivo Studies KinaseAssay Kinase Activity Assay (e.g., TR-FRET, AlphaLISA) Selectivity Kinome-wide Selectivity Profiling KinaseAssay->Selectivity Proliferation Cell Proliferation Assay Selectivity->Proliferation TargetEngagement Target Engagement Assay (e.g., CETSA) Proliferation->TargetEngagement PK Pharmacokinetics (PK) ADME Studies TargetEngagement->PK Efficacy Xenograft/PDX Efficacy Models PK->Efficacy End Clinical Candidate Efficacy->End Start Compound Synthesis Start->KinaseAssay

Caption: A general experimental workflow for the preclinical development of kinase inhibitors.

Experimental Protocols

The following are detailed protocols for key assays used in the characterization of kinase inhibitors.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

This assay is a robust method for quantifying kinase activity in a high-throughput format.

Principle: This assay measures the phosphorylation of a biotinylated substrate by a kinase. A europium-labeled anti-phospho-substrate antibody (donor) and streptavidin-XL665 (acceptor) are used for detection. When the substrate is phosphorylated, the donor and acceptor are brought into proximity, resulting in a FRET signal.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a 2X kinase solution in the appropriate kinase reaction buffer.

    • Prepare a 2X solution of the biotinylated substrate and ATP in the kinase reaction buffer.

    • Prepare a 2X detection mix containing the europium-labeled antibody and streptavidin-XL665 in the detection buffer.

  • Kinase Reaction:

    • Add 5 µL of the test compound (at various concentrations) or vehicle control to the wells of a 384-well plate.

    • Add 5 µL of the 2X kinase solution to each well.

    • Initiate the reaction by adding 10 µL of the 2X substrate/ATP solution to each well.

    • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Detection:

    • Stop the kinase reaction by adding 10 µL of the 2X detection mix to each well.

    • Incubate the plate at room temperature for 60 minutes to allow for the development of the detection signal.

  • Data Acquisition and Analysis:

    • Read the plate on a TR-FRET compatible plate reader, measuring the emission at both the donor and acceptor wavelengths.

    • Calculate the TR-FRET ratio (acceptor emission / donor emission).

    • Plot the TR-FRET ratio against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[6]

Protocol 2: AlphaLISA Kinase Assay

AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based assay that is highly sensitive and amenable to automation.

Principle: This assay uses donor and acceptor beads that are brought into proximity when a kinase phosphorylates its substrate. Upon excitation, the donor bead releases singlet oxygen, which travels to the nearby acceptor bead, triggering a chemiluminescent signal.[3]

Step-by-Step Methodology:

  • Reaction Setup:

    • In a 384-well plate, add the kinase, a biotinylated substrate, and the test compound.

    • Initiate the reaction by adding ATP.

    • Incubate at room temperature for a predetermined time (e.g., 60 minutes).[3]

  • Detection:

    • Stop the reaction by adding a solution containing EDTA.

    • Add AlphaLISA acceptor beads conjugated with an anti-phospho-substrate antibody and streptavidin-coated donor beads.[3]

    • Incubate in the dark at room temperature for 30-60 minutes.

  • Data Acquisition and Analysis:

    • Read the plate on an AlphaLISA-compatible plate reader.

    • The luminescent signal is proportional to the amount of phosphorylated substrate.

    • Calculate IC50 values by plotting the signal against the inhibitor concentration.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for confirming target engagement of a drug within a cellular environment.

Principle: The binding of a ligand (inhibitor) to its target protein often increases the protein's thermal stability. CETSA measures this change in stability by heating cell lysates or intact cells and quantifying the amount of soluble protein remaining at different temperatures.[2]

Step-by-Step Methodology:

  • Cell Treatment:

    • Culture cells to the desired confluency.

    • Treat the cells with the test compound or vehicle control for a specified duration.

  • Heat Challenge:

    • Harvest the cells and resuspend them in a suitable buffer.

    • Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures for a short period (e.g., 3 minutes).

  • Cell Lysis and Fractionation:

    • Lyse the cells using freeze-thaw cycles.

    • Separate the soluble fraction (containing non-denatured proteins) from the aggregated proteins by centrifugation.

  • Protein Quantification:

    • Quantify the amount of the target protein in the soluble fraction using Western blotting or other protein detection methods.

  • Data Analysis:

    • Generate a "melting curve" by plotting the amount of soluble protein against the temperature.

    • A shift in the melting curve in the presence of the compound indicates target engagement. An isothermal dose-response experiment can also be performed at a single temperature to determine the compound's cellular potency (EC50).

Conclusion: A Field of Expanding Possibilities

The 1H-indazole-3-carboxamide scaffold represents a versatile and potent framework for the development of novel kinase inhibitors. While established scaffolds like quinazoline, pyrimidine, and pyrrolopyrimidine have a proven track record with numerous clinically successful drugs, the 1H-indazole-3-carboxamide core offers opportunities for developing inhibitors with unique selectivity profiles and intellectual property. The choice of scaffold is a critical first step in a long and complex drug discovery journey. A thorough understanding of the strengths and liabilities of each scaffold, supported by robust experimental data, is paramount for the successful development of the next generation of targeted therapies.

References

  • Revvity. How to measure Kinase activity with HTRF™ KinEASE™ assay kit. Available at: [Link]

  • Ombrato, R., et al. Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. J Chem Inf Model. 2015;55(12):2540-51.
  • Zhang, Y., et al. Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Eur J Med Chem. 2020;200:112443.
  • PubMed. Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Available at: [Link]

  • PubChem. Gefitinib. Available at: [Link]

  • PubMed. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. Available at: [Link]

  • PubChem. Niraparib. Available at: [Link]

  • PubMed. Pharmacokinetics of Gefitinib: Roles of Drug Metabolizing Enzymes and Transporters. Available at: [Link]

  • PubMed. Pyrrolopyrimidine, A Multifaceted Scaffold in Cancer Targeted Therapy. Available at: [Link]

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  • NIH. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. Available at: [Link]

  • NIH. A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015. Available at: [Link]

  • Scholarly Publications Leiden University. Clinical pharmacology of the tyrosine kinase inhibitors imatinib and sunitinib. Available at: [Link]

  • PubMed. Activity-based kinase profiling of approved tyrosine kinase inhibitors. Available at: [Link]

  • PubMed. Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Available at: [Link]

  • ResearchGate. Activity-based kinase selectivity profiling of clinically relevant tyrosine kinase inhibitors using QuickScout. Available at: [Link]

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  • NIH. Physiologically based pharmacokinetic modeling of imatinib and N‐desmethyl imatinib for drug–drug interaction predictions. Available at: [Link]

  • NIH. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. Available at: [Link]

  • PubMed. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. Available at: [Link]

  • PubMed. Discovery and Optimization of Indazoles as Potent and Selective interleukin-2 Inducible T Cell Kinase (ITK) Inhibitors. Available at: [Link]

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  • NIH. Identification of Potent Reverse Indazole Inhibitors for HPK1. Available at: [Link]

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Validation

Comparative analysis of 1H-Indazole-3-carboxamide derivatives' potency

An In-Depth Comparative Analysis of 1H-Indazole-3-carboxamide Derivatives' Potency For drug discovery researchers and medicinal chemists, the 1H-indazole-3-carboxamide scaffold has emerged as a "privileged" structure, de...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Analysis of 1H-Indazole-3-carboxamide Derivatives' Potency

For drug discovery researchers and medicinal chemists, the 1H-indazole-3-carboxamide scaffold has emerged as a "privileged" structure, demonstrating remarkable versatility and potent activity against a diverse array of biological targets.[1] Its inherent drug-like properties have made it a cornerstone in the development of numerous inhibitors, particularly targeting protein kinases involved in oncology and inflammatory diseases.[2][3]

This guide provides a comprehensive comparative analysis of the potency of various 1H-indazole-3-carboxamide derivatives. Moving beyond a simple catalogue of compounds, we delve into the critical structure-activity relationships (SAR) that govern their efficacy. By synthesizing experimental data from authoritative sources, this document aims to equip researchers with the insights needed for the rational design of next-generation therapeutics based on this versatile scaffold.

Comparative Potency Analysis: Targeting Key Disease Pathways

The potency of 1H-indazole-3-carboxamide derivatives is profoundly influenced by substitutions on the indazole ring and the carboxamide nitrogen.[2] This section dissects these relationships across several key biological targets.

p21-activated kinase 1 (PAK1) Inhibition

Aberrant PAK1 activation is a known driver of tumor progression, making it a prime target for anticancer drug discovery.[4] The 1H-indazole-3-carboxamide scaffold has yielded highly potent and selective PAK1 inhibitors.

Key Structure-Activity Relationship (SAR) Observations:

The development of potent PAK1 inhibitors hinges on a dual strategy: engaging a deep hydrophobic pocket within the ATP-binding site while simultaneously interacting with the surrounding solvent-accessible region.[4]

  • Hydrophobic Moiety: The substitution of an appropriate hydrophobic ring in the deep back pocket of the ATP-binding site is crucial for enhancing inhibitory activity.[1][4]

  • Hydrophilic Group: The introduction of a hydrophilic group in the bulk solvent region is critical for achieving high PAK1 inhibitory activity and, importantly, selectivity against other kinases.[1][4]

  • Piperazine Moiety: As exemplified by the highly potent compound 30l , a piperazine moiety with a terminal pyridine ring in the solvent-accessible region is a key feature for achieving nanomolar potency.[1][4]

Table 1: Comparative Potency of 1H-Indazole-3-carboxamide Derivatives as PAK1 Inhibitors

Compound IDR Group (at N of carboxamide)PAK1 IC₅₀ (nM)Key SAR Observations
30l 4-(pyridin-4-yl)piperazin-1-yl9.8The combination of a hydrophobic core and a hydrophilic, solvent-facing pyridine-piperazine moiety results in excellent potency.[1][4]
Analog 1 (2,4-dichlorophenyl)52Dichloro-substitution on the phenyl ring provides good hydrophobic interaction.[2]
Analog 2 (4-chloro-2-fluorophenyl)16The specific positioning of halogens can fine-tune potency.[2]
Analog 4 (4-phenoxyphenyl)9.8A bulky and hydrophobic phenoxy group leads to highly potent inhibition.[2]

The following diagram illustrates the central role of PAK1 in cell migration and the point of intervention for inhibitors like compound 30l.

cluster_upstream Upstream Signals cluster_pak1 PAK1 Activation cluster_downstream Downstream Effects Rac/Cdc42 Rac/Cdc42 PAK1_inactive PAK1 (Inactive) Rac/Cdc42->PAK1_inactive PAK1_active PAK1 (Active) Autophosphorylation PAK1_inactive->PAK1_active Conformational Change LIMK LIMK PAK1_active->LIMK Cofilin Cofilin LIMK->Cofilin Phosphorylates (Inactivates) Actin Dynamics Actin Dynamics Cofilin->Actin Dynamics Regulates Cell Migration\n& Invasion Cell Migration & Invasion Actin Dynamics->Cell Migration\n& Invasion Inhibitor Compound 30l (1H-Indazole-3-carboxamide) Inhibitor->PAK1_active Inhibits (ATP-competitive)

Caption: The PAK1 signaling pathway, a target for indazole-3-carboxamide analogs.

Glycogen Synthase Kinase-3β (GSK-3β) Inhibition

GSK-3β is a serine/threonine kinase implicated in numerous diseases, including type-2 diabetes and neurological disorders like Alzheimer's disease.[5][6] Structure-based design has identified 1H-indazole-3-carboxamides as a novel class of GSK-3β inhibitors.[5]

Key Structure-Activity Relationship (SAR) Observations:

  • 5-Position Substitution: The substitution at the 5-position of the indazole ring is critical. Methoxy groups at this position have been shown to significantly increase potency compared to methyl groups, highlighting the importance of this specific interaction within the GSK-3β active site.[3]

  • Amine Moiety: Simple substitutions on the amide nitrogen, such as dimethylamine, did not lead to improved activity, suggesting that more complex and targeted interactions are required for potent inhibition.[3]

Table 2: Comparative Potency of 1H-Indazole-3-carboxamide Derivatives as GSK-3β Inhibitors

Compound IDR¹ (Indazole 5-position)R² (Amide)GSK-3β IC₅₀ (µM)Key SAR Observations
48 -CH₃N,N-dimethyl>10A methyl group at the 5-position results in low potency.[3]
49 -OCH₃N,N-dimethyl1.7A methoxy group at the 5-position significantly improves inhibitory activity.[3]
50 -OCH₃Piperidin-1-yl0.35Combining the 5-methoxy group with a piperidine ring on the amide leads to a highly potent compound.[3]

The following diagram illustrates a simplified view of GSK-3β's role and its inhibition.

cluster_upstream Upstream Regulation cluster_downstream Downstream Substrates Akt/PKB Akt/PKB GSK3B_active GSK-3β (Active) Akt/PKB->GSK3B_active Inhibits by Phosphorylation GSK3B_inactive GSK-3β (Inactive) GSK3B_active->GSK3B_inactive Glycogen Synthase Glycogen Synthase GSK3B_active->Glycogen Synthase Phosphorylates Tau Protein Tau Protein GSK3B_active->Tau Protein Phosphorylates β-catenin β-catenin GSK3B_active->β-catenin Phosphorylates Disease Disease Pathogenesis (e.g., Alzheimer's, Diabetes) Tau Protein->Disease Inhibitor 1H-Indazole-3-carboxamide (e.g., Compound 50) Inhibitor->GSK3B_active Inhibits

Caption: Simplified GSK-3β signaling and point of therapeutic intervention.

Calcium Release-Activated Calcium (CRAC) Channel Blockade

CRAC channels are critical for calcium signaling and immune responses, making them a target for inflammatory diseases.[2][7] Interestingly, the SAR for CRAC channel blockers is distinct from that of kinase inhibitors.

Key Structure-Activity Relationship (SAR) Observations:

A crucial finding in this series is the strict regiochemical requirement of the amide linker.[7]

  • Linker Regiochemistry: The -CO-NH-Ar amide linker, characteristic of the 3-carboxamide series, is absolutely required for activity. The "reverse" amide isomer (-NH-CO-Ar) is inactive, an unprecedented finding for CRAC channel blockers.[7][8]

  • Substitutions: Dichloro-substitutions on the N-benzyl group contribute to potent, sub-micromolar inhibition of calcium influx.[7]

Table 3: Comparative Potency of Indazole Derivatives as CRAC Channel Blockers

Compound IDLinker TypeR Group (at N of carboxamide)Calcium Influx IC₅₀ (µM)Key SAR Observations
12d 3-Carboxamide (-CO-NH-)1-(2,4-dichlorobenzyl)< 1.0The correct amide regiochemistry leads to potent inhibition of calcium influx.[7]
9c "Reverse" Amide (-NH-CO-)1-(2,4-dichlorobenzyl)> 100The reverse amide isomer is completely inactive, highlighting the strict structural requirement.[7]

Experimental Methodologies for Potency Determination

The trustworthiness of potency data is underpinned by robust and reproducible experimental protocols. The following sections detail generalized procedures for the synthesis and evaluation of 1H-indazole-3-carboxamide derivatives.

General Synthesis of 1H-Indazole-3-carboxamide Derivatives

The core scaffold is typically synthesized via an amide bond formation reaction.[9]

  • Acid Preparation: 1H-Indazole-3-carboxylic acid is the key starting material.[9]

  • Activation: The carboxylic acid is activated in a suitable solvent like DMF using coupling agents such as HOBT (Hydroxybenzotriazole) and EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).[9]

  • Amide Bond Formation: The desired amine (R-NH₂) is added to the activated acid, often in the presence of a base like triethylamine to neutralize the acid byproduct.[1]

  • Reaction Monitoring & Purification: The reaction is stirred at room temperature until completion, monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The final product is then purified, typically by column chromatography.[9]

In Vitro Kinase Inhibition Assay (General Protocol)

This assay directly quantifies a compound's ability to inhibit the enzymatic activity of a target kinase.[10]

  • Preparation: Prepare a solution of the purified recombinant kinase (e.g., PAK1) and a specific fluorescently-labeled peptide substrate in an appropriate assay buffer.

  • Compound Addition: Create serial dilutions of the test compounds (typically dissolved in DMSO) and add them to the wells of a microplate.

  • Reaction Initiation: Initiate the kinase reaction by adding a solution of Adenosine Triphosphate (ATP).

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified period (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

  • Detection: Stop the reaction and measure the amount of phosphorylated substrate or ADP produced. This is often done using commercial kits like ADP-Glo™, which measures luminescence proportional to ADP concentration.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

The general workflow for identifying and optimizing potent derivatives is illustrated below.

cluster_discovery Discovery Phase cluster_optimization Optimization Phase Synthesis Chemical Synthesis of Derivatives Screening Primary Screening (e.g., In Vitro Kinase Assay) Synthesis->Screening Hit_ID Hit Identification (Potency > Threshold) Screening->Hit_ID SAR SAR Analysis (Structure vs. Potency) Hit_ID->SAR Iterative Design SAR->Synthesis Rational Design Selectivity Selectivity Profiling (Kinome Scan) SAR->Selectivity Cell_Assay Cellular Assays (e.g., Anti-migration) Selectivity->Cell_Assay Lead_Compound Lead Compound (Potent & Selective) Cell_Assay->Lead_Compound

Caption: General experimental workflow for inhibitor discovery and optimization.

Conclusion and Future Perspectives

The 1H-indazole-3-carboxamide scaffold is a remarkably versatile platform for developing potent and selective inhibitors against a range of therapeutically relevant targets.[1][10] The comparative analysis reveals that achieving high potency is not merely about the core structure but is exquisitely dependent on the nuanced interplay of substitutions that are tailored to the specific topology of the target's active site. For kinase inhibitors like those targeting PAK1 and GSK-3β, a combination of hydrophobic pocket-filling moieties and solvent-exposed hydrophilic groups is a successful strategy.[3][4] In contrast, for targets like CRAC channels, linker regiochemistry emerges as an unexpectedly critical determinant of activity.[7]

Future efforts in this field will likely focus on further refining selectivity to minimize off-target effects and improving the pharmacokinetic properties of these derivatives to enhance their clinical translatability. The rich SAR data available for the 1H-indazole-3-carboxamide core provides a robust foundation for the continued design of novel, potent, and highly specific therapeutic agents.

References

  • Unraveling the Kinase Selectivity of 1H-Indazole-3-Carboxamide Derivatives: A Comparative Guide. (n.d.). Benchchem.
  • Unlocking Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationship of 1H-Indazole-3-Carboxamides. (n.d.). Benchchem.
  • Bioactivity Showdown: 7-Methyl-1H-indazole-3-carboxamide and its Analogs in Drug Discovery. (n.d.). Benchchem.
  • Swamy, G. N., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316.
  • Zhang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. Retrieved from [Link]

  • Sharma, S., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry, 12(8), 1299-1323. Retrieved from [Link]

  • Ombrato, R., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. ACS Figshare.
  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. (n.d.). Der Pharma Chemica.
  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. (n.d.). Bohrium.
  • Swamy, G. N., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate.
  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. (n.d.). ResearchGate.
  • Sun, S., et al. (2014). Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. Molecules, 19(7), 10394-10411. Retrieved from [Link]

  • Candeias, M. M., et al. (2011). Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. ChemMedChem, 6(9), 1641-1651. Retrieved from [Link]

  • Ombrato, R., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling, 55(12), 2540-2551. Retrieved from [Link]

  • Lee, J. Y., et al. (2024). Synthesis and evaluation of N-arylindazole-3-carboxamide derivatives as novel antiviral agents against SARS-CoV-2. Bioorganic & Medicinal Chemistry Letters, 114, 130015. Retrieved from [Link]

  • Facile synthesis of new N1-alkylated 1H-indazole-3-carboxamide derivatives as potential anticancer agents: In vitro, ADMET prediction, and SAR studies. (n.d.). OUCI.
  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. (2024). Beth Israel Deaconess Medical Center.

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Comparative

A Comparative Guide to 1H- and 2H-Indazole-3-Carboxamide Regioisomers for Drug Discovery Professionals

Introduction: The Criticality of Regioisomeric Purity in Drug Development In the landscape of medicinal chemistry, the indazole scaffold is a cornerstone for the development of novel therapeutics, demonstrating a wide ar...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Criticality of Regioisomeric Purity in Drug Development

In the landscape of medicinal chemistry, the indazole scaffold is a cornerstone for the development of novel therapeutics, demonstrating a wide array of biological activities.[1][2] The indazole-3-carboxamide core, in particular, is a privileged structure found in potent inhibitors of various enzymes and receptors implicated in cancer, inflammation, and neurological disorders.[3][4] However, the synthesis of N-substituted indazole derivatives frequently yields a mixture of two regioisomers: the 1H- and 2H-indazole-3-carboxamides. These isomers, differing only in the position of substitution on the pyrazole ring, can exhibit profoundly different physicochemical properties, biological activities, and metabolic fates.[5][6]

This guide provides a comprehensive comparative analysis of 1H- and 2H-indazole-3-carboxamide regioisomers. We will delve into their synthesis, spectroscopic differentiation, and the stark contrasts often observed in their biological activities. The content herein is curated for researchers, scientists, and drug development professionals to underscore the importance of unambiguous characterization and separation of these isomers, thereby enabling more precise structure-activity relationship (SAR) studies and the selection of optimal drug candidates.

Synthesis and Regioselectivity: A Persistent Challenge

The alkylation of the indazole ring is a common method for introducing diversity, but it often leads to a mixture of N-1 and N-2 substituted products.[1][7] The ratio of these isomers is influenced by several factors including the nature of the starting materials, the solvent, and the base used.[1] Generally, the 1H-isomer is the thermodynamically more stable product, while the 2H-isomer can be favored under kinetic control.[1]

The separation of these regioisomers can be achieved by silica gel chromatography, with the 1H-regioisomer often exhibiting a lower Rf value compared to the 2H-regioisomer.[7] The ability to achieve regioselective synthesis is highly desirable to avoid tedious purification steps and improve overall yield. Various synthetic strategies have been developed to favor the formation of one isomer over the other.[2][6]

Spectroscopic Characterization: Unambiguous Isomer Identification

The definitive identification of 1H- and 2H-indazole-3-carboxamide regioisomers is paramount. Several spectroscopic techniques, most notably Nuclear Magnetic Resonance (NMR) spectroscopy, are indispensable for this purpose.[1][5]

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic differences that allow for the confident assignment of the 1H and 2H regioisomers.

Spectroscopic Technique 1H-Indazole-3-carboxamide Derivative 2H-Indazole-3-carboxamide Derivative Key Differentiating Feature
¹H NMR The H-3 proton is absent due to substitution.The H-3 proton is typically observed as a singlet at a downfield chemical shift (~8.4 ppm).[5]The presence or absence of the H-3 proton signal is a definitive marker.
¹³C NMR C3 is significantly shielded compared to the 2H-isomer.C3 is significantly deshielded. Differences in the chemical shifts of C7 and C7a are also notable.[1]The chemical shift of the C3 carbon provides clear differentiation.
Infrared (IR) Spectroscopy Characteristic N-H stretching bands for the amide group.Similar amide N-H stretching bands.While not the primary method for distinguishing regioisomers, it confirms the carboxamide functionality.
Mass Spectrometry (MS) Fragmentation patterns can be similar.Fragmentation patterns can be similar.High-resolution mass spectrometry is crucial for confirming the elemental composition.

Experimental Protocols

Protocol 1: ¹H and ¹³C NMR Spectroscopy for Isomer Differentiation

This protocol outlines the standard procedure for acquiring and analyzing NMR spectra to distinguish between 1H- and 2H-indazole-3-carboxamide regioisomers.

1. Sample Preparation:

  • Dissolve 5-10 mg of the purified sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved to obtain high-resolution spectra.

2. ¹H NMR Acquisition:

  • Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).[5]

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to encompass the expected chemical shift range (typically 0-14 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

3. ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A greater number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.[5]

4. Data Processing and Analysis:

  • Process the raw data using appropriate NMR software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, and baseline correction.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

  • Carefully analyze the chemical shifts, multiplicities, and integration of all signals. Pay close attention to the aromatic region to identify the H-3 proton in the 2H-isomer and compare the chemical shifts of the carbons in the ¹³C spectrum with established data.

Workflow for Isomer Identification

The following diagram illustrates the logical workflow for the synthesis and characterization of 1H- and 2H-indazole-3-carboxamide regioisomers.

G cluster_synthesis Synthesis cluster_separation Separation cluster_characterization Characterization cluster_analysis Analysis & Biological Testing start Indazole-3-carboxylic acid/ester alkylation N-alkylation Reaction start->alkylation mixture Mixture of 1H and 2H Regioisomers alkylation->mixture chromatography Silica Gel Chromatography mixture->chromatography isomer1 1H-Isomer chromatography->isomer1 Lower Rf isomer2 2H-Isomer chromatography->isomer2 Higher Rf nmr NMR Spectroscopy (1H, 13C) isomer1->nmr ms Mass Spectrometry isomer1->ms xray X-ray Crystallography (optional) isomer1->xray isomer2->nmr isomer2->ms isomer2->xray data_analysis Spectroscopic Data Analysis nmr->data_analysis ms->data_analysis xray->data_analysis bio_assay Biological Assays data_analysis->bio_assay sar Structure-Activity Relationship bio_assay->sar

Caption: Workflow for Synthesis, Separation, and Characterization of Indazole-3-carboxamide Regioisomers.

Comparative Biological Activity: A Tale of Two Isomers

The seemingly subtle structural difference between 1H- and 2H-indazole-3-carboxamides can lead to dramatic differences in their biological activity. This underscores the necessity of isolating and testing each regioisomer independently.

Target 1H-Indazole-3-carboxamide Activity 2H-Indazole-3-carboxamide Activity Key Findings Reference
CRAC Channel Potent inhibitors with sub-μM IC₅₀ values.Inactive even at high concentrations (e.g., 100 μM).The specific 3-carboxamide regiochemistry of the 1H-isomer is critical for blocking calcium influx.[8][8]
Prostanoid EP4 Receptor IC₅₀ values exceeding 10 μM.Potent antagonists with low nanomolar activity.The 2H-regioisomer is preferred for maintaining antagonist potency.[7][7]
GSK-3β Identified as a novel chemical scaffold for GSK-3β inhibition.Not explicitly compared in the study, but the 1H-scaffold was validated.The 1H-indazole-3-carboxamide scaffold provides a basis for rational drug design for GSK-3β inhibitors.[9][9]
PAK1 Potent and selective inhibitors with IC₅₀ values in the nanomolar range.Not explicitly compared in the study, but the 1H-scaffold was optimized.The 1H-indazole-3-carboxamide derivatives are promising leads for anti-cancer therapeutics targeting PAK1.[10][11][10][11]

Case Study: CRAC Channel Blockers

A compelling example of the importance of regiochemistry is in the development of Calcium Release-Activated Calcium (CRAC) channel blockers for the treatment of diseases involving mast cell activation, such as autoimmune disorders.[8] A study on indazole-3-carboxamides revealed that the unique regiochemistry of the amide linker is crucial for inhibiting calcium influx and stabilizing mast cells.[8] The 1H-indazole-3-carboxamide derivative, 12d, actively inhibits calcium influx with a sub-micromolar IC₅₀.[8] In stark contrast, its 2H-regioisomeric counterpart was found to be inactive in the calcium influx assay even at a concentration of 100 μM.[8] This highlights how a subtle change in the nitrogen position can completely abolish biological activity.

Case Study: Prostanoid EP4 Receptor Antagonists

Conversely, in the pursuit of novel immunotherapies for colorectal cancer, researchers identified 2H-indazole-3-carboxamide derivatives as potent and selective prostanoid EP4 receptor antagonists.[7] A screening of an in-house library identified a 2H-indazole-3-carboxamide compound as a hit.[7] Subsequent structure-activity relationship studies demonstrated that the 2H-indazole analogues consistently exhibited low nanomolar antagonistic activity, while their corresponding 1H-regioisomers had IC₅₀ values greater than 10 μM.[7] This illustrates a scenario where the 2H-isomer is the pharmacologically preferred scaffold.

Logical Relationship of Regioisomerism and Biological Activity

The following diagram illustrates the divergent biological outcomes that can arise from the two regioisomers of an indazole-3-carboxamide scaffold.

G cluster_isomers Regioisomers cluster_activity Biological Activity scaffold Indazole-3-carboxamide Scaffold isomer1H 1H-Isomer scaffold->isomer1H isomer2H 2H-Isomer scaffold->isomer2H activity1H Potent CRAC Channel Blocker isomer1H->activity1H inactivity1H Weak EP4 Antagonist isomer1H->inactivity1H inactivity2H Inactive CRAC Channel Blocker isomer2H->inactivity2H activity2H Potent EP4 Antagonist isomer2H->activity2H

Caption: Divergent Biological Activities of 1H- and 2H-Indazole-3-carboxamide Regioisomers.

Conclusion and Future Perspectives

The comparative study of 1H- and 2H-indazole-3-carboxamide regioisomers unequivocally demonstrates that what may seem like a minor structural variance can have profound consequences for biological activity. For drug discovery and development professionals, this underscores the absolute necessity of:

  • Rigorous Characterization: Employing robust analytical techniques, particularly NMR spectroscopy, to unambiguously determine the structure of each synthesized compound.

  • Isomer Separation: Developing efficient chromatographic methods to isolate pure regioisomers for biological evaluation.

  • Independent Biological Screening: Testing each regioisomer separately to accurately delineate their respective pharmacological profiles.

References

  • Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors - PubMed. [Link]

  • Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - PubMed. [Link]

  • Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists for Colorectal Cancer Immunotherapy | Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - Bohrium. [Link]

  • Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC - NIH. [Link]

  • A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market - MDPI. [Link]

  • 1H-Indazole-3-carboxamide | C8H7N3O | CID 20978176 - PubChem. [Link]

  • New C‐3 Substituted 1H‐ and 2H‐Indazolephosphonic Acid Regioisomers: Synthesis, Spectroscopic Characterization and X‐Ray Diffraction Studies | Request PDF - ResearchGate. [Link]

  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. [Link]

  • (PDF) Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. [Link]

  • Structures of the indazole-3-carboxamide synthetic cannabinoids... - ResearchGate. [Link]

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance - NIH. [Link]

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Validation

Validating 1H-Indazole-3-carboxamide: A Comparative Guide to a Novel Selective GSK-3 Inhibitor

For Researchers, Scientists, and Drug Development Professionals In the landscape of kinase drug discovery, Glycogen Synthase Kinase-3 (GSK-3) has emerged as a pivotal therapeutic target implicated in a wide array of path...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase drug discovery, Glycogen Synthase Kinase-3 (GSK-3) has emerged as a pivotal therapeutic target implicated in a wide array of pathologies, including neurodegenerative diseases, metabolic disorders, and certain cancers. The quest for potent and, crucially, selective GSK-3 inhibitors is paramount to advancing therapeutic strategies while minimizing off-target effects. This guide provides an in-depth validation of the 1H-indazole-3-carboxamide scaffold as a novel class of selective, ATP-competitive GSK-3 inhibitors. Through a comparative analysis supported by experimental data and detailed methodologies, we will explore the scientific rationale behind its validation and its performance against other established GSK-3 inhibitors.

The Therapeutic Rationale for Selective GSK-3 Inhibition

GSK-3 is a constitutively active serine/threonine kinase that plays a central role in numerous signaling pathways, including the Wnt/β-catenin and insulin signaling cascades.[1] Its dysregulation is a key factor in the hyperphosphorylation of the tau protein, a hallmark of Alzheimer's disease, and in the degradation of β-catenin, a critical component of the Wnt signaling pathway involved in cell proliferation and differentiation.[2] Consequently, the development of inhibitors that can selectively modulate GSK-3 activity holds significant therapeutic promise.[3]

The 1H-indazole-3-carboxamide scaffold was identified through in silico screening as a novel structural class of human GSK-3 inhibitors.[4] Subsequent optimization has led to the development of potent analogs, demonstrating the potential of this chemical series.[1] This guide will walk through the essential experimental steps to validate such a compound, using a representative analog, "compound 14," from published optimization studies as a prime example.[1]

Biochemical Validation: Potency and Selectivity

The initial and most critical step in validating a novel kinase inhibitor is to determine its potency against the target enzyme and its selectivity across the human kinome. This is essential to ensure that the observed biological effects are indeed due to the inhibition of GSK-3 and not a consequence of off-target activities.

In Vitro Kinase Inhibition Assay

The half-maximal inhibitory concentration (IC50) is a quantitative measure of a compound's potency. For ATP-competitive inhibitors like the 1H-indazole-3-carboxamides, this is typically determined using an in vitro kinase assay that measures the transfer of phosphate from ATP to a specific substrate.

Representative Data: Potency of 1H-Indazole-3-carboxamide Analogs

Compound IDTarget KinaseIC50 (nM)Mechanism of Action
Compound 14 (Optimized Indazole) GSK-3β 4 ATP-competitive [1][5]
Compound 49GSK-3β1700ATP-competitive[6]
Compound 50GSK-3β350ATP-competitive[6]
Compound 51gGSK-3β70ATP-competitive[6]
Compound 51hGSK-3β50ATP-competitive[6]

Note: IC50 values can vary between studies due to different assay conditions.

Kinase Selectivity Profiling

A highly selective inhibitor will potently inhibit its intended target with minimal activity against other kinases. This is a critical attribute for a therapeutic candidate to minimize potential side effects. Kinase selectivity is typically assessed by screening the inhibitor against a large panel of diverse kinases.

Representative Data: Kinase Selectivity Profile of Compound 14

An optimized 1H-indazole-3-carboxamide, compound 14, was tested against a panel of 42 representative kinases. For the 19 kinases that showed more than 50% inhibition at a 10 µM concentration, a full IC50 determination was performed. The results demonstrated a high degree of selectivity for GSK-3β.[5]

KinaseIC50 (µM)Selectivity Ratio (vs GSK-3β)
h-GSK-3β 0.004 1
h-GSK-3α<0.010<2.5
h-DYRK1a<0.010<2.5
h-LynB<0.010<2.5
h-GRK2 (ADRBK1)0.0112.8
h-CLK10.0133.3
h-CDK20.0276.8

Data adapted from "Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model".[5] The selectivity ratio is calculated by dividing the IC50 for the off-target kinase by the IC50 for GSK-3β. A higher ratio indicates greater selectivity.

Comparative Potency of Common GSK-3 Inhibitors

To contextualize the potency of the 1H-indazole-3-carboxamide scaffold, the following table compares its optimized analog with other well-established GSK-3 inhibitors.

InhibitorGSK-3β IC50 (nM)Mechanism of Action
Compound 14 (Optimized Indazole) 4 ATP-competitive [1][5]
CHIR-990216.7ATP-competitive
SB21676334.3ATP-competitive
Tideglusib60Non-ATP competitive[3]
Kenpaullone150ATP-competitive

Note: IC50 values are compiled from various sources and should be interpreted with caution due to potential variations in assay conditions.[6]

Cellular Validation: On-Target Engagement and Downstream Effects

Demonstrating potent and selective inhibition in a biochemical assay is the first step. The next crucial phase is to validate that the inhibitor engages its target within a cellular context and modulates downstream signaling pathways as expected.

Western Blot Analysis of Downstream Targets

Inhibition of GSK-3 in cells is expected to lead to the stabilization and accumulation of β-catenin and a reduction in the phosphorylation of Tau at GSK-3 specific sites. Western blotting is the gold standard for visualizing these changes.

Expected Outcome of GSK-3 Inhibition:

  • Increased β-catenin levels: GSK-3 normally phosphorylates β-catenin, targeting it for degradation. Inhibition of GSK-3 prevents this phosphorylation, leading to the accumulation of β-catenin in the cytoplasm and its translocation to the nucleus.[7]

  • Decreased Tau Phosphorylation: GSK-3 is a primary kinase responsible for the hyperphosphorylation of Tau protein in neurodegenerative diseases.[2] A selective GSK-3 inhibitor should reduce phosphorylation at specific epitopes, such as Ser396 and Ser404.[8]

Optimized 1H-indazole-3-carboxamide analog, compound 14, demonstrated cellular activity by inhibiting Tau phosphorylation in a whole-cell assay with an IC50 of 3.4 µM.[1]

Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling

This protocol provides a framework for assessing the selectivity of a novel inhibitor against a panel of kinases. Commercial services and kits, such as the Kinase Selectivity Profiling Systems from Promega, offer a streamlined approach.[5][9]

Materials:

  • Purified recombinant kinases

  • Specific peptide substrates for each kinase

  • ATP (often radiolabeled, e.g., [γ-³³P]ATP)

  • Test inhibitor (e.g., 1H-indazole-3-carboxamide)

  • Kinase reaction buffer

  • 384-well plates

  • Filter plates or scintillation plates for detection

Procedure:

  • Compound Preparation: Prepare serial dilutions of the test inhibitor in DMSO.

  • Reaction Setup: In a 384-well plate, add the kinase reaction buffer, the specific kinase, and the test inhibitor at various concentrations.

  • Reaction Initiation: Initiate the kinase reaction by adding the ATP and substrate mixture.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).[9]

  • Reaction Termination and Detection: Stop the reaction and quantify the amount of phosphorylated substrate. For radiometric assays, this involves capturing the phosphorylated substrate on a filter membrane and measuring the incorporated radioactivity.[10] For luminescence-based assays like ADP-Glo™, the amount of ADP produced is measured.[9]

  • Data Analysis: Calculate the percentage of kinase inhibition for each concentration relative to a DMSO control. Determine the IC50 values by fitting the dose-response data to a sigmoidal curve.

Protocol 2: Western Blot for β-catenin Stabilization

Materials:

  • Cell line of interest (e.g., HEK293, SH-SY5Y)

  • Test inhibitor

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Primary antibodies: anti-β-catenin, anti-GAPDH (or other loading control)

  • HRP-conjugated secondary antibody

  • Chemiluminescence substrate

Procedure:

  • Cell Treatment: Plate cells and allow them to adhere. Treat the cells with various concentrations of the test inhibitor and a vehicle control (DMSO) for a specified time (e.g., 6-24 hours).

  • Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with lysis buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Denature equal amounts of protein from each sample and separate them by SDS-PAGE. Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST.

    • Incubate the membrane with the primary anti-β-catenin antibody overnight at 4°C.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody. .

  • Detection: Detect the signal using a chemiluminescence substrate and an imaging system.

  • Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against a loading control protein like GAPDH.

Visualizing the Validation Workflow

Validation_Workflow cluster_0 Biochemical Validation cluster_1 Cellular Validation cluster_2 Data Interpretation & Comparison biochem_start In Vitro Kinase Assay potency Determine IC50 vs GSK-3β biochem_start->potency selectivity Kinase Selectivity Profiling (Panel of >40 Kinases) potency->selectivity cell_start Cell-Based Assays selectivity->cell_start Proceed if Potent & Selective comparison Compare IC50s with known GSK-3 Inhibitors selectivity->comparison western_blot Western Blot Analysis cell_start->western_blot beta_catenin β-catenin Stabilization western_blot->beta_catenin tau_phos Decreased Tau Phosphorylation western_blot->tau_phos tau_phos->comparison conclusion Validate 1H-Indazole-3-carboxamide as a Selective GSK-3 Inhibitor comparison->conclusion

Caption: A streamlined workflow for the biochemical and cellular validation of a novel selective GSK-3 inhibitor.

Conclusion

The validation of the 1H-indazole-3-carboxamide scaffold reveals a promising new class of potent and selective ATP-competitive GSK-3 inhibitors. The rigorous experimental workflow outlined in this guide, from initial biochemical potency and selectivity profiling to cellular validation of on-target effects, provides a robust framework for the evaluation of novel kinase inhibitors. The representative data for optimized 1H-indazole-3-carboxamide analogs demonstrates their high potency and selectivity, positioning them as valuable tools for further research and as potential leads for the development of novel therapeutics for GSK-3-mediated diseases. The combination of strong biochemical data and confirmed cellular activity underscores the importance of a multi-faceted validation approach in modern drug discovery.

References

Comparative

A Comparative Guide to the Selectivity Profile of Novel 1H-Indazole-3-carboxamide Derivatives

In the landscape of modern drug discovery, particularly within oncology and inflammatory diseases, the pursuit of highly selective kinase inhibitors is paramount. Off-target activities can lead to unforeseen toxicities a...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, particularly within oncology and inflammatory diseases, the pursuit of highly selective kinase inhibitors is paramount. Off-target activities can lead to unforeseen toxicities and diminish the therapeutic window of a potential drug candidate.[1][2] The 1H-indazole-3-carboxamide scaffold has been identified as a privileged structure in the design of potent kinase inhibitors, with derivatives showing activity against a range of kinases, including p21-activated kinase 1 (PAK1) and glycogen synthase kinase-3β (GSK-3β).[3][4][5][6] This guide provides a comprehensive, in-depth comparison of the selectivity profiles of a novel series of 1H-indazole-3-carboxamide derivatives, designated IZ-1, IZ-2, and IZ-3. We will explore the rationale behind their design, present supporting experimental data from a multi-tiered screening approach, and provide detailed protocols for the key assays utilized in this assessment.

Rationale for the Design of Novel 1H-Indazole-3-carboxamide Derivatives

The foundational 1H-indazole-3-carboxamide core is known to form key hydrogen bond interactions within the ATP-binding pocket of many kinases. Our design strategy for the IZ-series focused on systematic modifications at two key positions of the scaffold to enhance potency and modulate selectivity.

  • IZ-1 (Reference Compound): A baseline derivative with a simple substitution pattern, designed to establish the foundational activity profile of the core structure.

  • IZ-2: This derivative incorporates a bulkier, more rigid substituent at the R1 position, hypothesized to improve interactions with a specific sub-pocket of the target kinase, thereby enhancing selectivity.

  • IZ-3: Features a modification at the R2 position with a group intended to increase solubility and potentially alter the kinase selectivity profile by interacting with solvent-exposed regions of the ATP-binding site.

The overarching goal was to systematically probe the structure-activity relationship (SAR) and structure-selectivity relationship (SSR) of this chemical series.

A Multi-Tiered Approach to Selectivity Profiling

A hierarchical screening cascade was employed to efficiently assess the selectivity of the IZ-series. This approach begins with a broad primary screen to identify the main targets and potential off-targets, followed by more focused secondary and safety pharmacology assays.

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Secondary Assays cluster_2 Tier 3: Safety Pharmacology Primary_Screen Broad Kinase Panel (e.g., 96 kinases) Secondary_Assays IC50 Determination for Hits Primary_Screen->Secondary_Assays Hits Cellular_Assays Cellular Target Engagement Secondary_Assays->Cellular_Assays hERG_Assay hERG Channel Inhibition Secondary_Assays->hERG_Assay CYP450_Assay CYP450 Inhibition Panel Cytotoxicity_Assay General Cytotoxicity G cluster_0 Cell Preparation cluster_1 Electrophysiology cluster_2 Data Analysis Cell_Culture Culture HEK293 cells stably expressing hERG Patch_Clamp Automated whole-cell patch clamp Cell_Culture->Patch_Clamp Voltage_Protocol Apply voltage protocol to elicit hERG current Patch_Clamp->Voltage_Protocol Compound_Application Apply test compounds Voltage_Protocol->Compound_Application Measure_Current Measure hERG tail current Compound_Application->Measure_Current Calculate_Inhibition Calculate % inhibition Measure_Current->Calculate_Inhibition Determine_IC50 Determine IC50 Calculate_Inhibition->Determine_IC50

Caption: Workflow for the automated hERG patch clamp assay.

Protocol:

  • HEK293 cells stably expressing the hERG channel are cultured and harvested.

  • The cells are loaded into the automated patch-clamp system (e.g., QPatch).

  • A whole-cell patch-clamp configuration is established.

  • A specific voltage protocol is applied to elicit the characteristic hERG tail current. [7]5. Baseline hERG currents are recorded in the vehicle control solution.

  • The test compounds are applied at increasing concentrations.

  • The hERG tail current is measured at each concentration.

  • The percentage of current inhibition is calculated relative to the baseline, and IC50 values are determined.

This assay assesses the potential for drug-drug interactions by measuring the inhibition of major CYP isoforms using human liver microsomes. [8][9][10][11] Protocol:

  • Human liver microsomes are incubated with a CYP isoform-specific probe substrate and a NADPH regenerating system.

  • The test compounds are added at various concentrations.

  • The reaction is initiated by the addition of the microsomes.

  • The mixture is incubated at 37°C for a specified time.

  • The reaction is terminated by the addition of a stop solution (e.g., acetonitrile).

  • The formation of the metabolite of the probe substrate is quantified using LC-MS/MS.

  • The percent inhibition is calculated, and IC50 values are determined.

This colorimetric assay measures cell viability by assessing the metabolic activity of cells. [12][13][14][15] Protocol:

  • Seed HCT116 cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with serial dilutions of the test compounds.

  • Incubate for 72 hours.

  • Add MTS reagent to each well.

  • Incubate for 1-4 hours at 37°C. [12][13][14]6. Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 values.

Conclusion

The systematic evaluation of the IZ-series of 1H-indazole-3-carboxamide derivatives demonstrates the profound impact of subtle structural modifications on the selectivity and safety profile of these compounds. IZ-2 emerged as a highly potent and selective PAK1 inhibitor with a favorable safety profile, making it a promising lead candidate for further development. In contrast, IZ-3 showcased a distinct selectivity for GSK-3β, highlighting the tunability of this scaffold. This comparative guide underscores the importance of a multi-tiered screening approach in early drug discovery to identify compounds with the highest potential for clinical success.

References

  • Predictive in silico off-target profiling in drug discovery. PubMed. [Link]

  • Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. [Link]

  • Kinase inhibitor selectivity profiling using differential scanning fluorimetry. PubMed. [Link]

  • Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics | Oxford Academic. [Link]

  • Kinase selectivity profiling by inhibitor affinity chromatography. PubMed. [Link]

  • Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. PNAS. [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Bohrium. [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. ResearchGate. [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. PubMed. [Link]

  • Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. [Link]

  • Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling - ACS Publications. [Link]

  • MTS Tetrazolium Assay Protocol. Creative Bioarray. [Link]

  • Off-Target Profiling. Creative Biolabs. [Link]

  • Off-target identification by chemical proteomics for the understanding of drug side effects. Taylor & Francis Online. [Link]

  • Predicting Off-Target Binding Profiles With Confidence Using Conformal Prediction. PMC. [Link]

  • Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology. [Link]

  • Cytochrome P450 (CYP) Inhibition Assay (IC50) Test. AxisPharm. [Link]

  • hERG Assay. PPTX - Slideshare. [Link]

  • Cell-based hERG Channel Inhibition Assay in High-throughput Format. PMC - NIH. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

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  • CYP Inhibition Assay. LifeNet Health LifeSciences. [Link]

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  • GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A. Metrion Biosciences. [Link]

  • High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. PMC - NIH. [Link]

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  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central. [Link]

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Validation

A Comparative Guide to the Synthesis of 1H-Indazole-3-carboxamides: Navigating Reproducibility and Optimizing Success

The 1H-indazole-3-carboxamide scaffold is a cornerstone in modern medicinal chemistry, integral to the development of therapeutics ranging from anti-cancer agents to potent kinase inhibitors.[1][2][3][4][5] The consisten...

Author: BenchChem Technical Support Team. Date: January 2026

The 1H-indazole-3-carboxamide scaffold is a cornerstone in modern medicinal chemistry, integral to the development of therapeutics ranging from anti-cancer agents to potent kinase inhibitors.[1][2][3][4][5] The consistent and reproducible synthesis of these molecules is therefore of paramount importance to researchers in academic and industrial settings. This guide provides an in-depth comparison of prevalent synthetic methodologies, offering insights into their reproducibility, potential pitfalls, and the chemical reasoning behind procedural choices.

The Strategic Importance of the Indazole Core

The biological activity of 1H-indazole-3-carboxamide derivatives is profoundly influenced by the substituents on both the indazole ring and the amide nitrogen. Consequently, robust and versatile synthetic routes are essential for exploring the vast chemical space these compounds occupy. The primary challenge in their synthesis often lies in the initial construction of the 1H-indazole-3-carboxylic acid or a suitable ester precursor, which is then followed by a more conventional amide bond formation.[1]

Comparative Analysis of Synthetic Routes

The synthesis of the 1H-indazole-3-carboxamide core can be approached through several distinct pathways, each with its own set of advantages and reproducibility concerns. Here, we dissect three common methods.

Method 1: The Classical Approach via Isatin

This long-standing method involves the oxidative cleavage of an isatin ring, followed by diazotization and cyclization to form the indazole-3-carboxylic acid.

Mechanism and Rationale: The reaction is initiated by the alkaline hydrolysis of isatin, which opens the five-membered ring to form a sodium 2-aminophenylglyoxylate intermediate. Subsequent treatment with a nitrite source (e.g., sodium nitrite) in an acidic medium generates a diazonium salt. This salt then undergoes intramolecular cyclization to yield the desired 1H-indazole-3-carboxylic acid. The choice of a strong base for ring opening and a carefully controlled, low-temperature diazotization is critical to prevent side reactions and decomposition of the diazonium intermediate.

Reproducibility and Challenges: While this method is well-established, it can present reproducibility challenges, particularly on a larger scale.[1] The reaction conditions, especially temperature control during diazotization, are crucial for obtaining consistent yields.

Experimental Workflow: Synthesis of 1H-Indazole-3-carboxylic Acid from Isatin

Isatin Isatin Hydrolysis Alkaline Hydrolysis (e.g., NaOH) Isatin->Hydrolysis Intermediate Intermediate (Sodium 2-aminophenylglyoxylate) Hydrolysis->Intermediate Diazotization Diazotization & Cyclization (e.g., NaNO2, HCl) Intermediate->Diazotization Product 1H-Indazole-3-carboxylic acid Diazotization->Product

Caption: Synthesis of 1H-indazole-3-carboxylic acid from isatin.

Method 2: Diazotization of Substituted o-Toluidines

This approach is often considered reliable and provides good yields for specific derivatives.[1] It involves the diazotization of an o-toluidine derivative, which then cyclizes to form the indazole core.

Mechanism and Rationale: The reaction begins with the formation of a diazonium salt from the o-toluidine starting material using a nitrite source and acid. The subsequent intramolecular cyclization is the key step in forming the bicyclic indazole ring system. The nature and position of substituents on the starting toluidine can significantly influence the ease of cyclization and the overall yield.

Reproducibility and Advantages: This method is generally considered to be a reproducible and dependable route for accessing the indazole core.[1][6] Its primary advantage lies in the commercial availability of a wide range of substituted o-toluidines, allowing for the synthesis of diverse indazole analogs.

Method 3: Multi-step Synthesis via a Protected Indazole

For more complex or functionalized analogs, a longer, multi-step synthesis is often employed. A common strategy involves the protection of the indazole nitrogen, followed by functionalization at the 3-position.

Mechanism and Rationale: This method typically starts with the protection of the N-H of indazole, often with a group like (2-trimethylsilylethoxy)methyl (SEM) chloride.[6] The protected indazole can then be deprotonated at the 3-position using a strong base, such as n-butyl lithium, followed by quenching with carbon dioxide to introduce the carboxylic acid group.[6] The protecting group is subsequently removed to yield the desired 1H-indazole-3-carboxylic acid. This approach offers excellent control over the regioselectivity of functionalization.

Reproducibility and Considerations: While this method provides access to a broad scope of derivatives, its multi-step nature can lead to lower overall yields (e.g., 10-19% over seven steps for certain hydroxylated analogs).[1] However, the individual steps are often high-yielding and the overall process is reported to be reproducible.[1] Careful execution of the lithiation and carboxylation steps is critical for success.

Amide Bond Formation: The Final Step

Once the 1H-indazole-3-carboxylic acid is obtained, the final step is the formation of the amide bond with a desired amine. This is typically achieved using standard peptide coupling reagents.

Common Coupling Agents and Conditions:

  • EDC/HOBt: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with 1-hydroxybenzotriazole (HOBt) is a widely used and effective coupling system.

  • HATU/DIPEA: For more challenging couplings, (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) with a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) can be employed.

Reproducibility and Troubleshooting: Side reactions during amide bond formation can occur, leading to reduced yields and purification difficulties.[7] The formation of N-acylurea byproducts is a known issue with carbodiimide coupling agents.[7] Careful selection of coupling reagents, stoichiometry, and reaction temperature is key to minimizing these side reactions.

Experimental Workflow: Amide Bond Formation

CarboxylicAcid 1H-Indazole-3-carboxylic acid Activation Carboxylic Acid Activation (e.g., HOBT, EDC) CarboxylicAcid->Activation ActivatedIntermediate Activated Intermediate Activation->ActivatedIntermediate Coupling Nucleophilic Acyl Substitution ActivatedIntermediate->Coupling Amine Amine (R-NH2) Amine->Coupling Product 1H-Indazole-3-carboxamide Coupling->Product

Caption: General workflow for amide bond formation.

Comparative Summary of Synthetic Routes

ParameterMethod 1: From IsatinMethod 2: From Substituted o-ToluidineMethod 3: From Protected Indazole
Starting Material IsatinSubstituted o-toluidine1H-indazole
Key Steps Ring opening, diazotization, cyclizationDiazotization, cyclizationProtection, functionalization, deprotection, amide coupling
Reported Overall Yield Variable, with noted scale-up challenges[1]Generally good for specific derivatives[1][6]10-19% over multiple steps for complex analogs[1]
Reproducibility Potential for issues on a larger scale[1]Generally considered a reliable method[1]Explicitly stated as reproducible[1]
Key Reagents NaOH, NaNO₂, HClNaNO₂, acidSEM-Cl, n-BuLi, CO₂, various coupling agents
Number of Steps ~3 steps to carboxylic acid~2 steps to indazole coreCan be 7 or more steps for specific analogs[1]

Troubleshooting Common Side Reactions

A significant challenge in the synthesis of N-substituted 1H-indazole-3-carboxamides is the formation of N-1 and N-2 alkylated regioisomers. The ratio of these isomers is highly dependent on the reaction conditions.[7]

Controlling N-1 vs. N-2 Alkylation:

  • Choice of Base and Solvent: The selection of the base and solvent system is critical. For preferential N-1 alkylation, a strong base like sodium hydride (NaH) in a non-polar aprotic solvent such as tetrahydrofuran (THF) is often effective.[7]

  • Substituent Effects: The electronic and steric properties of substituents on the indazole ring can also influence the N-1/N-2 ratio.[7]

Conclusion

The synthesis of 1H-indazole-3-carboxamides offers multiple pathways, each with its own set of considerations regarding reproducibility, scalability, and access to diverse analogs. For straightforward derivatives, the route from substituted o-toluidines often provides a reliable and efficient synthesis. The classical isatin-based method, while historically significant, may require careful optimization for reproducible results. For complex and highly functionalized targets, a multi-step approach using a protected indazole, despite its length, offers superior control and versatility. A thorough understanding of the underlying reaction mechanisms and potential side reactions is crucial for any researcher aiming to successfully and reproducibly synthesize these medicinally important compounds.

References

  • 1H-indazole-3-carboxylic acid, ethyl ester. Organic Syntheses Procedure. Available at: [Link]

  • Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 1311-1316. Available at: [Link]

  • Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. Google Patents.
  • Zhang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 204, 112517. Available at: [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Bohrium. Available at: [Link]

  • Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate. Available at: [Link]

  • An efficient synthesis of 1-arylindazole-3-carboxamides using nitrile imines, isocyanides and 2-hydroxymethylbenzoic acid, followed by a Buchwald–Hartwig cyclization. IRIS Unina. Available at: [Link]

  • Practical Synthesis of 1H-Indazole-3-Carboxylic Acid and its Derivatives. J-GLOBAL. Available at: [Link]

  • Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health. Available at: [Link]

  • Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. ResearchGate. Available at: [Link]

  • Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. PubMed. Available at: [Link]

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Comparative

Validating the Enigmatic Mechanism of 1H-Indazole-3-carboxamide: A Comparative Guide to Orthogonal Assays

For researchers, scientists, and drug development professionals, the 1H-indazole-3-carboxamide scaffold represents a privileged structure in the quest for novel therapeutics. Its derivatives have shown promise against co...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the 1H-indazole-3-carboxamide scaffold represents a privileged structure in the quest for novel therapeutics. Its derivatives have shown promise against compelling targets, most notably as inhibitors of p21-Activated Kinase 1 (PAK1) and Indoleamine 2,3-dioxygenase 1 (IDO1).[1][2][3] However, the journey from a promising hit to a validated clinical candidate is paved with rigorous scientific validation. A critical and often challenging step is the unambiguous confirmation of the compound's mechanism of action (MoA).

This in-depth technical guide provides a framework for the robust validation of the MoA of 1H-Indazole-3-carboxamide and its analogs. We will move beyond single-point assays and delve into the strategic implementation of orthogonal, complementary methodologies to build a comprehensive and irrefutable body of evidence. The core principle of this approach is to eliminate false positives and to ensure that the observed biological effects are a direct consequence of on-target engagement.[4][5] This guide will provide the scientific rationale behind the selection of each assay, detailed experimental protocols, and a comparative analysis of the expected outcomes.

The Imperative for Orthogonal Validation in Drug Discovery

Reliance on a single assay to define a compound's MoA is fraught with peril. Apparent activity in a primary screen can arise from various artifacts, including compound interference with the assay technology, off-target effects, or non-specific mechanisms.[6] Orthogonal assays, which employ fundamentally different detection principles, are therefore essential to build confidence in a lead candidate.[4] By triangulating data from biochemical, biophysical, and cell-based assays, we can construct a robust scientific narrative that substantiates the intended MoA.

This guide will focus on a suite of orthogonal assays to interrogate the two primary hypothesized targets of 1H-indazole-3-carboxamide derivatives: PAK1 and IDO1.

I. Biophysical Assays: Confirming Direct Target Engagement

The foundational step in MoA validation is to demonstrate a direct physical interaction between the compound and its putative target. Biophysical assays provide a direct measure of this binding event, independent of the protein's enzymatic activity.

Cellular Thermal Shift Assay (CETSA®)

Principle: CETSA is a powerful technique to verify target engagement in a physiologically relevant cellular context.[7][8] The principle is based on the ligand-induced thermal stabilization of the target protein.[9] When a compound binds to its target protein, it generally increases the protein's resistance to heat-induced denaturation.

Causality Behind Experimental Choice: CETSA is invaluable as it is performed in intact cells or cell lysates, providing evidence of target engagement in a complex biological milieu.[7] This helps to rule out artifacts that may occur with purified recombinant proteins and confirms that the compound can access its intracellular target.

Experimental Protocol: CETSA for PAK1 Target Engagement

  • Cell Culture and Treatment:

    • Plate a suitable cell line (e.g., a cancer cell line with known PAK1 expression) in a multi-well format and grow to 70-80% confluency.

    • Treat the cells with varying concentrations of the 1H-indazole-3-carboxamide derivative or vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

  • Heat Shock:

    • Seal the plate and heat the cells at a range of temperatures (e.g., 40-65°C) for a short duration (e.g., 3 minutes) using a PCR machine or a dedicated CETSA instrument.[10] Include an unheated control at 37°C.

  • Cell Lysis and Protein Extraction:

    • Lyse the cells by freeze-thaw cycles or using a lysis buffer.

    • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.[8]

  • Protein Quantification and Analysis:

    • Quantify the amount of soluble PAK1 in the supernatant using a specific antibody-based detection method such as Western blotting or an ELISA-based format.[7]

Data Presentation: Expected CETSA Results

Assay ParameterVehicle Control1H-Indazole-3-carboxamide
Tagg (°C) of PAK1 ~48°C (example)> 48°C
Isothermal Dose-Response (ITDRF) EC50 N/ADependent on compound potency

Visualization of CETSA Workflow

G cluster_0 Cell Treatment cluster_1 Thermal Challenge cluster_2 Protein Fractionation cluster_3 Detection cell_culture 1. Culture Cells compound_treatment 2. Treat with Compound/Vehicle cell_culture->compound_treatment heat_shock 3. Apply Temperature Gradient compound_treatment->heat_shock lysis 4. Lyse Cells heat_shock->lysis centrifugation 5. Separate Soluble/Aggregated Proteins lysis->centrifugation western_blot 6. Quantify Soluble Target Protein centrifugation->western_blot G cluster_0 Upstream Activation cluster_1 PAK1 Core cluster_2 Downstream Effects Rac_Cdc42 Rac1/Cdc42 PAK1 PAK1 Rac_Cdc42->PAK1 Activates LIMK LIMK1/2 PAK1->LIMK Phosphorylates Indazole 1H-Indazole-3-carboxamide Indazole->PAK1 Inhibits Cofilin Cofilin LIMK->Cofilin Phosphorylates (Inactivates) Actin Actin Cytoskeleton Remodeling Cofilin->Actin Regulates

Caption: Simplified PAK1 signaling pathway and the point of inhibition.

IDO1 Cellular Assay (T-cell Co-culture)

Principle: This functional cell-based assay measures the ability of an IDO1 inhibitor to rescue T-cells from the immunosuppressive effects of IDO1-expressing cancer cells. [11] Causality Behind Experimental Choice: This assay provides a physiologically relevant readout of the compound's efficacy in a co-culture system that mimics the tumor microenvironment. It directly assesses the functional consequence of IDO1 inhibition on immune cell activity.

Experimental Protocol: IDO1 T-cell Co-culture Assay

  • Co-culture Setup:

    • Induce IDO1 expression in a cancer cell line (e.g., SKOV-3) by treating with interferon-gamma (IFNγ). [11] * Co-culture the IDO1-expressing cancer cells with a T-cell line (e.g., Jurkat) or primary T-cells.

  • Compound Treatment:

    • Add the 1H-indazole-3-carboxamide derivative at various concentrations to the co-culture.

  • Assessment of T-cell Proliferation/Activation:

    • After a suitable incubation period (e.g., 48-72 hours), measure T-cell proliferation using a standard assay (e.g., MTS or CellTiter-Glo®).

    • Alternatively, measure T-cell activation markers (e.g., IL-2 secretion) by ELISA.

Data Presentation: Expected T-cell Co-culture Results

TreatmentT-cell Proliferation
T-cells alone High
T-cells + IDO1-expressing cancer cells Low
T-cells + IDO1-expressing cancer cells + 1H-Indazole-3-carboxamide Dose-dependent increase

Summary and Conclusion

The validation of a small molecule's mechanism of action is a cornerstone of rigorous drug discovery. For a versatile scaffold like 1H-indazole-3-carboxamide, with multiple potential targets, a multi-pronged, orthogonal approach is not just recommended, but essential. By systematically employing a combination of biophysical, biochemical, and cell-based assays, researchers can build a compelling case for the on-target activity of their compounds.

This guide has outlined a strategic framework for validating the MoA of 1H-indazole-3-carboxamide derivatives as inhibitors of PAK1 and IDO1. The presented assays, when used in concert, provide a self-validating system that moves from confirming direct target binding to quantifying functional inhibition and ultimately, to demonstrating the desired downstream cellular effects. This comprehensive approach will not only instill confidence in the scientific rationale for a drug development program but also significantly de-risk the path towards clinical translation.

References

  • Zhang, L., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. [Link]

  • Richards, T., & Brin, E. (2018). Cell based functional assays for IDO1 inhibitor screening and characterization. Oncotarget, 9(56), 30814–30820. [Link]

  • Richards, T., & Brin, E. (2018). Cell based kynurenine assay. After IDO1 induction with IFNγ SKOV-3 cells were treated with epacadostat and BMS-986205. ResearchGate. [Link]

  • BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. [Link]

  • Revvity Signals. (2022). Improving Therapeutics Discovery with Orthogonal Assay Data. [Link]

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Validation

A Comparative Guide to In Vitro and In Vivo Efficacy of 1H-Indazole-3-Carboxamide Derivatives

For researchers, scientists, and drug development professionals, the 1H-indazole-3-carboxamide scaffold represents a privileged structure in modern medicinal chemistry. Its versatility has given rise to a multitude of de...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the 1H-indazole-3-carboxamide scaffold represents a privileged structure in modern medicinal chemistry. Its versatility has given rise to a multitude of derivatives targeting key players in cellular signaling, most notably in the fields of oncology and inflammation. This guide provides an in-depth technical comparison of the in vitro and in vivo performance of compounds derived from this scaffold, with a primary focus on its most clinically successful application—Poly (ADP-ribose) polymerase (PARP) inhibition—and an emerging area of interest, p21-activated kinase 1 (PAK1) inhibition.

The objective of this guide is to dissect the journey from benchtop assays to preclinical animal models, explaining the causal relationships behind experimental choices and fostering a deeper understanding of the challenges and triumphs in translating in vitro potency to in vivo efficacy.

The 1H-Indazole-3-Carboxamide Scaffold: A Tale of Two Targets

The 1H-indazole-3-carboxamide core is a highly adaptable pharmacophore. Its rigid, planar structure and hydrogen bonding capabilities make it an ideal starting point for designing specific and potent inhibitors. This guide will explore two distinct classes of inhibitors born from this scaffold:

  • PARP Inhibitors: Exemplified by the FDA-approved drug Niraparib , these derivatives have revolutionized the treatment of certain cancers by exploiting the concept of synthetic lethality in tumors with deficiencies in DNA repair pathways.

  • PAK1 Inhibitors: A promising area of research, these derivatives aim to tackle cancers characterized by aberrant cell proliferation, survival, and metastasis by targeting a key signaling node.

We will now delve into a side-by-side comparison of the in vitro and in vivo data for representative compounds from each class, providing detailed experimental protocols and discussing the critical aspects of their preclinical development.

Part 1: PARP Inhibition - A Case Study of Niraparib

Niraparib, a potent inhibitor of PARP-1 and PARP-2, stands as a testament to the therapeutic potential of the 1H-indazole-3-carboxamide scaffold. Its development provides a rich dataset for comparing in vitro and in vivo results.

In Vitro Evaluation of Niraparib

The initial assessment of a potential drug candidate like Niraparib begins with a series of in vitro assays to determine its potency, selectivity, and cellular activity.

1. Enzymatic Assays: Quantifying Target Engagement

The first crucial step is to measure the direct inhibitory effect of the compound on its purified target enzymes, PARP-1 and PARP-2.

CompoundTargetIC50 (nM)
Niraparib PARP-13.8[1]
PARP-22.1[1]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

These low nanomolar IC50 values indicate that Niraparib is a highly potent inhibitor of both PARP-1 and PARP-2.

Experimental Protocol: PARP Enzymatic Assay

A common method to determine the IC50 of PARP inhibitors is a biochemical assay that measures the formation of poly(ADP-ribose) (PAR) chains.

G cluster_0 PARP Enzymatic Assay Workflow Start Start Immobilize Histone H4 Immobilize Histone H4 on Assay Plate Start->Immobilize Histone H4 Add PARP Enzyme Add PARP-1 or PARP-2 Enzyme Immobilize Histone H4->Add PARP Enzyme Add Niraparib Add Niraparib (Varying Concentrations) Add PARP Enzyme->Add Niraparib Initiate Reaction Initiate Reaction with NAD+ and Activated DNA Add Niraparib->Initiate Reaction Detect PARylation Detect PARylation using Anti-PAR Antibody Initiate Reaction->Detect PARylation Measure Signal Measure Signal (e.g., Chemiluminescence) Detect PARylation->Measure Signal Calculate IC50 Calculate IC50 Value Measure Signal->Calculate IC50 End End Calculate IC50->End

Caption: Workflow for a typical PARP enzymatic assay.

2. Cellular Assays: Assessing Activity in a Biological Context

While enzymatic assays are crucial, it is equally important to determine if the compound can effectively inhibit its target within a living cell. Cellular assays measure the downstream effects of target inhibition, such as cell proliferation and apoptosis.

CompoundCell LineGenetic BackgroundActivity (CC50, nM)
Niraparib Various Cancer CellsBRCA-1/-2 Mutant10-100[2]

CC50 (Half-maximal cytotoxic concentration) is the concentration of a compound that is cytotoxic to 50% of the cells.

The data demonstrates that Niraparib is selectively potent against cancer cells with BRCA1 or BRCA2 mutations, a hallmark of homologous recombination deficiency. This selectivity is the foundation of its therapeutic application based on the principle of synthetic lethality.

Experimental Protocol: Cellular Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

G cluster_1 Cellular Proliferation (MTT) Assay Workflow Start Start Seed Cells Seed Cancer Cells in 96-well Plate Start->Seed Cells Add Niraparib Add Niraparib (Varying Concentrations) Seed Cells->Add Niraparib Incubate Incubate for a Defined Period (e.g., 72h) Add Niraparib->Incubate Add MTT Reagent Add MTT Reagent Incubate->Add MTT Reagent Incubate & Solubilize Incubate to Allow Formazan Formation & Solubilize Crystals Add MTT Reagent->Incubate & Solubilize Measure Absorbance Measure Absorbance Incubate & Solubilize->Measure Absorbance Calculate CC50 Calculate CC50 Value Measure Absorbance->Calculate CC50 End End Calculate CC50->End

Caption: Workflow for a cellular proliferation assay.

In Vivo Evaluation of Niraparib

Positive in vitro results pave the way for in vivo studies, which are essential to understand a compound's efficacy, pharmacokinetics (PK), and safety in a whole-organism setting.

1. Xenograft Models: Testing Efficacy in a Living System

Xenograft models, where human tumor cells are implanted into immunocompromised mice, are a cornerstone of preclinical cancer research.

MDA-MB-436 Breast Cancer Xenograft Model:

  • Treatment: Niraparib administered orally at 75 mg/kg once daily for 28 days.[3]

  • Result: Significant tumor growth inhibition was observed.[3]

OVC134 Ovarian Cancer Patient-Derived Xenograft (PDX) Model:

  • Treatment: Niraparib administered orally, with initial doses adjusted due to body weight loss.[3]

  • Result: Potent tumor growth inhibition was demonstrated.[4]

These studies confirm that the in vitro potency of Niraparib translates to significant anti-tumor activity in vivo.

Experimental Protocol: Xenograft Tumor Model Study

G cluster_2 Xenograft Model Workflow Start Start Implant Cells Subcutaneously Implant Cancer Cells into Immunocompromised Mice Start->Implant Cells Tumor Growth Allow Tumors to Reach a Predetermined Size Implant Cells->Tumor Growth Randomize Mice Randomize Mice into Treatment and Control Groups Tumor Growth->Randomize Mice Administer Treatment Administer Niraparib or Vehicle Control Orally Randomize Mice->Administer Treatment Monitor Monitor Tumor Volume and Body Weight Administer Treatment->Monitor Endpoint Endpoint Reached (e.g., Tumor Size Limit) Monitor->Endpoint Analyze Data Analyze Tumor Growth Inhibition Endpoint->Analyze Data End End Analyze Data->End

Caption: General workflow for an in vivo xenograft study.

2. Pharmacokinetics: What the Body Does to the Drug

Pharmacokinetic studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of a drug, which ultimately determines its efficacy and safety.

Key Pharmacokinetic Parameters for Niraparib in Preclinical Models:

  • High Volume of Distribution (VD): Indicates that Niraparib distributes extensively into tissues from the plasma.[5][6]

  • Tumor Accumulation: At steady state, tumor exposure to Niraparib is approximately 3.3 times greater than plasma exposure in xenograft models.[4][6]

  • Blood-Brain Barrier Penetration: Niraparib can cross the blood-brain barrier, suggesting potential for treating brain metastases.[4][6]

  • Metabolism: Primarily metabolized by carboxylesterases to an inactive metabolite.[7][8] The in vitro half-life in one study was determined to be 33.81 minutes.[7]

These favorable pharmacokinetic properties contribute significantly to Niraparib's robust in vivo efficacy.

Part 2: PAK1 Inhibition - An Emerging Frontier

Derivatives of 1H-indazole-3-carboxamide are also being explored as inhibitors of p21-activated kinase 1 (PAK1), a promising target in oncology due to its role in cell proliferation, survival, and metastasis.

In Vitro Evaluation of 1H-Indazole-3-Carboxamide PAK1 Inhibitors

1. Enzymatic and Cellular Activity

CompoundTargetIC50 (nM)Cellular Effect
Compound 30l PAK19.8[9][10]Suppressed migration and invasion of MDA-MB-231 cells[9][10]

Compound 30l is a representative 1H-indazole-3-carboxamide derivative identified as a potent and selective PAK1 inhibitor.

The potent in vitro activity of compound 30l against PAK1 and its ability to inhibit cancer cell migration and invasion highlight the potential of this chemical class for anti-metastatic therapies.

Structure-Activity Relationship (SAR) Insights for PAK1 Inhibitors:

  • Hydrophobic Moiety: Substitution with an appropriate hydrophobic ring in the deep back pocket of the ATP-binding site enhances inhibitory activity.[9][10]

  • Hydrophilic Group: Introduction of a hydrophilic group in the bulk solvent region is critical for both inhibitory activity and selectivity.[9][10]

G cluster_3 PAK1 Signaling Pathway and Inhibition Rac/Cdc42 Rac/Cdc42 PAK1 PAK1 Rac/Cdc42->PAK1 Activates Downstream Effectors Downstream Effectors PAK1->Downstream Effectors Phosphorylates Cell Proliferation Cell Proliferation Downstream Effectors->Cell Proliferation Cell Migration Cell Migration Downstream Effectors->Cell Migration Compound 30l Compound 30l Compound 30l->PAK1 Inhibits

Caption: Simplified PAK1 signaling pathway and the inhibitory action of Compound 30l.

In Vivo Evaluation of 1H-Indazole-3-Carboxamide PAK1 Inhibitors

Bridging the Gap: Correlating In Vitro and In Vivo Results

The ultimate goal of preclinical studies is to predict clinical success. However, the correlation between in vitro and in vivo results is not always straightforward.

Factors Influencing In Vitro-In Vivo Correlation:

  • Pharmacokinetics: A compound with excellent in vitro potency may fail in vivo due to poor absorption, rapid metabolism, or inability to reach the target tissue at therapeutic concentrations. Niraparib's favorable PK profile is a key reason for its successful translation.

  • Target Engagement in Vivo: Demonstrating that the drug is hitting its target in the tumor tissue at the intended concentration is critical.

  • Tumor Microenvironment: The complex interplay of cancer cells with the surrounding stroma and immune cells in vivo can influence drug response in ways that are not captured in vitro.

  • Off-Target Effects: A compound may have unforeseen off-target activities in vivo that contribute to its efficacy or toxicity.

For kinase inhibitors, achieving high selectivity is a significant challenge due to the conserved nature of the ATP-binding site across the kinome. This makes thorough in vitro selectivity profiling and careful in vivo toxicity studies paramount.

Conclusion

The 1H-indazole-3-carboxamide scaffold has proven to be a remarkably fruitful starting point for the development of targeted therapies. The journey of Niraparib from a potent in vitro PARP inhibitor to an effective in vivo anti-cancer agent provides a clear and compelling example of successful drug development. The promising in vitro data for PAK1 inhibitors derived from the same scaffold underscores the continued potential of this chemical class.

This guide has aimed to provide a comprehensive comparison of in vitro and in vivo data for derivatives of 1H-indazole-3-carboxamide, complete with detailed experimental workflows and an exploration of the underlying scientific principles. By understanding the nuances of this comparative analysis, researchers and drug development professionals can make more informed decisions in the quest for novel and effective therapeutics.

References

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 1H-Indazole-3-carboxamide

This document provides essential procedural guidance for the safe handling and disposal of 1H-Indazole-3-carboxamide. As researchers and drug development professionals, our commitment to innovation must be matched by an...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides essential procedural guidance for the safe handling and disposal of 1H-Indazole-3-carboxamide. As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety and environmental stewardship. The protocols outlined herein are designed to ensure regulatory compliance and protect laboratory personnel and the surrounding environment. This guide moves beyond a simple checklist, delving into the rationale behind each procedural step to foster a deeply ingrained culture of safety.

Part 1: Core Principle - Hazard Identification and Risk Assessment

Before any disposal protocol can be established, a thorough understanding of the compound's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for 1H-Indazole-3-carboxamide is not always readily available, data from structurally analogous compounds and aggregated chemical databases provide a strong basis for a conservative and safe risk assessment.[1]

1.1. Hazard Profile 1H-Indazole-3-carboxamide and related indazole structures are bioactive molecules that must be handled as hazardous chemical waste.[1][2] Based on available data, the compound is presumed to present the following risks:

  • Acute Oral Toxicity : Harmful if swallowed.[2]

  • Skin Irritation : Causes skin irritation upon contact.[2][3]

  • Serious Eye Damage/Irritation : Poses a significant risk of serious eye irritation or damage.[2][3]

  • Respiratory Irritation : May cause respiratory irritation if inhaled as a dust or aerosol.[2][3]

  • Aquatic Toxicity : May be harmful to aquatic life with long-lasting effects.

Causality : The carboxamide and indazole moieties are common in pharmacologically active agents. This inherent bioactivity necessitates the assumption of toxicity. Treating the compound as hazardous by default is a cornerstone of prudent laboratory practice and is mandated by regulations from bodies like the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[4][5][6]

1.2. Regulatory Framework All chemical waste disposal is governed by federal and local regulations. The Resource Conservation and Recovery Act (RCRA) establishes the framework for managing hazardous waste from "cradle to grave."[7] As a generator of this waste, your laboratory is responsible for its proper identification, segregation, storage, and transfer to a licensed disposal facility.[8][9]

Part 2: Personnel Protection and Safety Measures

Given the hazard profile, rigorous adherence to personal protective equipment (PPE) protocols is non-negotiable. The goal is to create a complete barrier between the researcher and the chemical waste.

2.1. Required Personal Protective Equipment (PPE)

  • Eye Protection : Chemical safety goggles or safety glasses with side-shields are mandatory.[3] If there is a significant splash risk, a face shield should be worn in addition to goggles.

  • Hand Protection : Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or puncture before use. Contaminated gloves must be disposed of as hazardous waste.[1]

  • Body Protection : A standard laboratory coat is required to protect against skin contact. Ensure it is fully buttoned.

  • Respiratory Protection : If handling the compound as a fine powder or if there is a risk of aerosolization (e.g., during a spill cleanup), a NIOSH-approved respirator should be used.[1] All respiratory protection must be part of a formal institutional program that includes fit-testing and training, as required by OSHA.[10]

Part 3: Step-by-Step Waste Collection and Segregation Protocol

Proper segregation at the point of generation is the most critical step in a compliant waste management program.[7][11] Mixing incompatible waste streams can lead to dangerous chemical reactions, and mixing hazardous with non-hazardous waste unnecessarily increases disposal costs and regulatory burden.[5][12]

Step 1: Designate a Satellite Accumulation Area (SAA) Establish a designated area at or near the point of waste generation for collecting the 1H-Indazole-3-carboxamide waste.[7][12] This area must be under the control of laboratory personnel.

Step 2: Select a Primary Waste Container Use a primary container that is in good condition, leak-proof, and chemically compatible with 1H-Indazole-3-carboxamide.[7] The original product container is often an excellent choice.[6] The container must have a secure, screw-top lid.

Step 3: Collect Waste Streams Separately

  • Solid Waste : Collect unadulterated solid 1H-Indazole-3-carboxamide, along with any contaminated items like weigh boats, contaminated gloves, or paper towels, in the designated solid waste container.

  • Liquid Waste : Solutions containing 1H-Indazole-3-carboxamide should be collected in a separate, compatible liquid waste container. Do not mix with other solvent streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Sharps : Contaminated sharps (needles, razor blades, broken glass) must be placed in a designated, puncture-proof sharps container.[4][8]

Step 4: Label the Container Correctly As soon as the first drop of waste enters the container, it must be labeled.[5][12] The label must include:

  • The words "HAZARDOUS WASTE" .[12]

  • The full chemical name: "1H-Indazole-3-carboxamide" . Avoid abbreviations or formulas.

  • An indication of the hazards (e.g., "Toxic," "Irritant").

  • The date accumulation started.

Step 5: Maintain the Container Properly Keep the waste container securely closed at all times, except when adding waste.[1][12] Store it in a secondary containment bin to prevent the spread of material in case of a leak.[1][11]

Part 4: Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release. All laboratory personnel must be familiar with these procedures.[13]

4.1. Minor Spill (Contained, No Inhalation Risk)

  • Alert Personnel : Inform others in the immediate area.

  • Don PPE : Wear the full PPE specified in Part 2.

  • Containment : Cover the spill with a compatible absorbent material (e.g., vermiculite or a chemical spill pad).

  • Collection : Carefully sweep or wipe up the absorbed material, working from the outside in to minimize spreading.

  • Dispose : Place all cleanup materials (absorbent, contaminated gloves, etc.) into the hazardous waste container.

  • Decontaminate : Clean the spill area with an appropriate solvent or soap and water, and dispose of the cleaning materials as hazardous waste.[14][15]

4.2. Major Spill (Large Quantity, Risk of Inhalation, or Uncontrolled)

  • Evacuate : Immediately evacuate the area.

  • Isolate : Close the doors and prevent entry.

  • Notify : Contact your institution's EHS department or emergency response team immediately. Provide them with the chemical name and any details about the spill.[14]

Part 5: Final Disposal Pathway

The ultimate disposal of 1H-Indazole-3-carboxamide must be handled by a licensed hazardous waste management company. Your laboratory's responsibility is to prepare the waste for pickup according to institutional and regulatory guidelines.

5.1. On-Site Management Once a waste container is full, or if it has been in accumulation for a period defined by your institution (often 90-180 days), arrange for its removal. Complete a hazardous material pickup request form as required by your EHS department, ensuring all chemical constituents are accurately listed.[12]

5.2. Off-Site Treatment The most appropriate and environmentally sound disposal method for this type of organic chemical waste is high-temperature incineration in a licensed hazardous waste facility.[4][5][16]

Causality : Incineration at high temperatures (typically >850°C) ensures the complete destruction of the organic molecule, converting it into less harmful components like carbon dioxide, water, and nitrogen oxides, which are then treated by the facility's emission control systems.[4][5] This method prevents the compound from persisting in the environment, which could happen with landfilling.[17]

Do NOT dispose of 1H-Indazole-3-carboxamide down the drain or in the regular trash. [3][7] This is a direct violation of EPA regulations and poses a significant threat to aquatic ecosystems and wastewater treatment facilities.

Summary of Disposal Procedures

ParameterGuidelineRationale
Hazard Classification Toxic, Skin/Eye Irritant, Potential Aquatic Toxin.[2][3]Precautionary principle based on analogous compounds and regulatory standards.
Required PPE Safety Goggles, Nitrile Gloves, Lab Coat, Respirator (if aerosol risk).[1][3]Prevents personal exposure via ingestion, inhalation, or skin/eye contact.
Waste Container Compatible, Leak-Proof, Securely Closed, Labeled.[7][12]Ensures safe containment and regulatory compliance during accumulation and transport.
Waste Segregation Separate Solid, Liquid, and Sharps. Do not mix with other waste streams.[5][11]Prevents dangerous reactions and ensures proper final treatment.
Primary Disposal Method High-Temperature Incineration via Licensed Contractor.[5][16]Guarantees complete destruction of the hazardous compound, minimizing environmental impact.
Emergency Action Evacuate and call EHS for major spills; Contain and clean minor spills with full PPE.Prioritizes personnel safety and ensures proper handling of uncontrolled releases.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1H-Indazole-3-carboxamide waste.

G start Start: Generate 1H-Indazole-3-carboxamide Waste ppe 2. Don Required PPE (Goggles, Gloves, Lab Coat) start->ppe Always assess 1. Assess Waste Type (Solid, Liquid, Sharps) solid_container 3a. Use Labeled SOLID Hazardous Waste Container assess->solid_container Solid Waste liquid_container 3b. Use Labeled LIQUID Hazardous Waste Container assess->liquid_container Liquid Waste sharps_container 3c. Use Labeled SHARPS Container assess->sharps_container Contaminated Sharps ppe->assess store 4. Store Securely in SAA with Secondary Containment solid_container->store liquid_container->store sharps_container->store full 5. Is Container Full or Ready for Pickup? store->full full->store No request 6. Complete EHS Waste Pickup Request Form full->request Yes transfer 7. EHS / Licensed Contractor Collects Waste request->transfer end End: Final Disposal (High-Temp Incineration) transfer->end

Caption: Workflow for the proper disposal of 1H-Indazole-3-carboxamide.

References

  • Properly Managing Chemical Waste in Laboratories . Ace Waste.

  • Best Practices for Laboratory Waste Management . ACTenviro.

  • OSHA Compliance For Laboratories . US Bio-Clean.

  • Chemical Waste Management for Laboratories . Physikalisch-Technische Bundesanstalt.

  • Chemical Waste Management in Laboratories: Laws, Regulations, and Best Practices . Environmental Marketing Services.

  • SAFETY DATA SHEET . Sigma-Aldrich.

  • Management of Waste - Prudent Practices in the Laboratory . National Center for Biotechnology Information (NCBI).

  • How to Ensure Safe Chemical Waste Disposal in Laboratories . Daniels Health.

  • 1-Methyl-1H-indazole-3-carboxylic acid-SDS . MedChemExpress.

  • SAFETY DATA SHEET - 1-Methyl-1H-indazole-3-carboxylic acid . Fisher Scientific.

  • SAFETY DATA SHEET - 1H-Indazole-3-carboxylic acid . Acros Organics.

  • 1H-Indazole-3-carboxamide . PubChem, National Institutes of Health.

  • SAFETY DATA SHEET - 1H-Indazole-3-carboxylic acid . Fisher Scientific.

  • Proper Hazardous Waste Disposal in a Laboratory Setting . MCF Environmental Services.

  • The OSHA Lab Standard and the MSC Chemical Safety Manual . Missouri Southern State University.

  • Proper Disposal of 7-Methyl-1H-indazole-3-carboxamide: A Guide for Laboratory Professionals . Benchchem.

  • OSHA Regulations and Hazardous Waste Disposal: What To Know . Clean Management Environmental Group.

  • Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds . U.S. Environmental Protection Agency.

  • Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center.

  • SAFETY DATA SHEET - 6-Bromopyridine-2-carboxamide . Fisher Scientific.

  • Guidelines: Handling and Disposal of Chemicals . Purdue University College of Engineering.

  • Hazardous Waste Characteristics . U.S. Environmental Protection Agency.

  • EPA Hazardous Waste Codes . University of Maryland Environmental Safety, Sustainability and Risk.

  • Hazardous Waste: Guidelines and Regulations, Federal Register Notice . U.S. Environmental Protection Agency.

  • Hazardous Waste Listings . U.S. Environmental Protection Agency.

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1H-Indazole-3-carboxamide

As researchers and developers at the forefront of pharmaceutical innovation, our work with novel chemical entities like 1H-Indazole-3-carboxamide demands a commensurate level of safety and precision. This compound, a mem...

Author: BenchChem Technical Support Team. Date: December 2025

As researchers and developers at the forefront of pharmaceutical innovation, our work with novel chemical entities like 1H-Indazole-3-carboxamide demands a commensurate level of safety and precision. This compound, a member of the indazole class of heterocycles, is a key structural motif in various areas of drug discovery.[1][2] Its utility, however, is paired with a distinct hazard profile that necessitates a comprehensive and rigorously enforced safety protocol.

This guide moves beyond a simple checklist. It provides a procedural and logical framework for the safe handling of 1H-Indazole-3-carboxamide, grounded in an understanding of its specific risks. Our objective is to establish a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

Hazard Assessment: The Foundation of Your Safety Protocol

Understanding the inherent risks of a compound is the critical first step in designing an effective protection strategy. Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 1H-Indazole-3-carboxamide presents several hazards that directly inform our choice of Personal Protective Equipment (PPE).[3]

  • Harmful if Swallowed (H302, Acute Toxicity, Oral): Ingestion of this compound can lead to adverse health effects.[3][4][5] This underscores the importance of preventing hand-to-mouth contact and contamination of food or drink.

  • Causes Skin Irritation (H315): Direct contact with the skin is likely to cause irritation, redness, or inflammation.[3][4][5][6] Prolonged or repeated exposure can exacerbate this effect.

  • Causes Serious Eye Irritation (H319): The compound is a significant eye irritant.[3][4][5][6] Exposure of the powder or a solution to the eyes can result in serious damage and requires immediate and thorough rinsing.

  • May Cause Respiratory Irritation (H335): As a powder, 1H-Indazole-3-carboxamide poses an inhalation risk.[3][4][5] Inhaling the dust can irritate the respiratory tract, leading to coughing and discomfort.

  • Potential for Harm via Skin Contact and Inhalation (H312/H332): Some data suggests the compound may also be harmful if absorbed through the skin or if inhaled in significant quantities.[3]

These classifications are not mere formalities; they are the scientific basis for the stringent engineering controls and PPE protocols that follow.

Core Directive: Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical hazard. Its effectiveness is entirely dependent on correct selection, use, and maintenance. The following table summarizes the mandatory PPE for handling 1H-Indazole-3-carboxamide.

Body Area Required PPE Specifications & Rationale
Eyes & Face Chemical Safety Goggles & Face ShieldGoggles must provide a complete seal around the eyes to protect against airborne powder and splashes.[7][8][9] A face shield should be worn over the goggles during procedures with a high risk of splashing, such as transferring solutions or cleaning spills.[9]
Hands Chemical-Resistant GlovesDouble-gloving with powder-free nitrile gloves is recommended.[10] This provides a robust barrier against skin contact (addressing H315) and absorption. Inspect gloves for defects before every use and change them frequently (e.g., every 30-60 minutes) or immediately upon known contact.[4][11]
Body Long-Sleeved Laboratory CoatA professional lab coat, fully fastened, is required to protect skin and personal clothing from contamination.[4][8][9][12] For handling larger quantities or in situations with a higher risk of spills, a chemically resistant apron should be worn over the lab coat.
Respiratory NIOSH-Approved RespiratorA NIOSH-approved respirator (e.g., an N95 or higher) is mandatory when handling the compound as a powder outside of a certified chemical fume hood or when dust generation is unavoidable.[9][13] All users must be properly fit-tested and trained in respirator use. Surgical masks provide no protection from chemical dusts and must not be used.[11]
Experimental Protocol: PPE Donning and Doffing Sequence

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

  • Lab Coat: Put on the lab coat and fasten it completely.

  • Respirator (if required): Perform a seal check to ensure proper fit.

  • Goggles and Face Shield: Position goggles securely, followed by the face shield.

  • Gloves: Don the first pair of gloves. Don the second pair, ensuring the cuffs are pulled over the sleeves of the lab coat.[11]

Doffing (Taking Off) Sequence:

  • Outer Gloves: Remove the outer pair of gloves by peeling them off without touching the outside surface. Dispose of them immediately in the designated hazardous waste container.

  • Face Shield and Goggles: Remove from the back of the head. Avoid touching the front surface.

  • Lab Coat: Unfasten and roll it inside-out as you remove it, ensuring the contaminated exterior is contained.

  • Inner Gloves: Remove the final pair of gloves, again without touching the outer surface.

  • Respirator (if used): Remove without touching the front of the mask.

  • Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[14]

Operational and Disposal Plans

Engineering Controls: Your First Line of Defense

Before relying on PPE, utilize engineering controls to minimize exposure. All procedures involving the weighing or transfer of solid 1H-Indazole-3-carboxamide must be performed within a certified chemical fume hood.[10][15][16] This captures airborne particles at the source, drastically reducing the risk of inhalation.

Safe Handling Workflow

The following diagram outlines the essential, logical flow for any procedure involving this compound.

cluster_prep Preparation cluster_handling Execution cluster_disposal Post-Procedure A 1. Review SDS & Assess Risks B 2. Verify Fume Hood Certification A->B C 3. Assemble All Necessary PPE B->C D 4. Don PPE (Correct Sequence) C->D E 5. Handle Chemical in Fume Hood D->E F 6. Keep Container Closed When Not In Use E->F G 7. Decontaminate Work Surface & Equipment F->G H 8. Segregate Hazardous Waste (Solid & Liquid) G->H I 9. Doff PPE (Correct Sequence) H->I J 10. Wash Hands Thoroughly I->J

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

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Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

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